(S)-1,5-Dimethylhexylamine

• CAS: 70419-10-2

Core Science & Biosynthesis

(S)-1,5-Dimethylhexylamine chemical properties and structure

An In-Depth Technical Guide to (S)-1,5-Dimethylhexylamine: Structure, Properties, and Synthetic Strategy

Introduction: A Molecule of Duality

(S)-1,5-Dimethylhexylamine, also known by synonyms such as (S)-Octodrine and (2S)-6-methylheptan-2-amine, is a chiral aliphatic amine that has garnered significant interest in diverse scientific fields.[1][2] Its history is multifaceted; originally investigated for pharmaceutical applications as a vasoconstrictor and local anesthetic, it has more recently appeared as a controversial stimulant in dietary and pre-workout supplements.[3][4][5] This dual identity—as a legitimate pharmaceutical intermediate and a contentious performance-enhancer—makes a thorough understanding of its chemical and pharmacological properties essential for researchers in drug development and regulatory science.

This guide provides a comprehensive technical overview for scientists and drug development professionals, focusing on the molecule's core chemical properties, stereospecific synthesis, analytical characterization, and established applications, thereby offering a foundational understanding for informed research and development.

Molecular Structure and Physicochemical Properties

(S)-1,5-Dimethylhexylamine is a primary amine with the chemical formula C₈H₁₉N.[1] Its structure features two methyl groups, one at position 1 (or 2 in IUPAC nomenclature) and another at position 5 (or 6 in IUPAC nomenclature) of a heptane backbone. The stereogenic center is located at the carbon atom bonded to the amine group (C2), giving rise to two enantiomers: (S)-1,5-dimethylhexylamine and (R)-1,5-dimethylhexylamine. The "(S)-" designation refers to the specific three-dimensional arrangement of the substituents around this chiral center.

The physical and chemical properties of a molecule are fundamental to its application in drug development, influencing its solubility, absorption, and interaction with biological targets. (S)-1,5-Dimethylhexylamine typically presents as a clear to light yellow liquid with a distinct fishy, amine-like odor.[2][10] It is slightly soluble in water but demonstrates good solubility in organic solvents.[10]

Table 1: Physicochemical Properties of (S)-1,5-Dimethylhexylamine

Property	Value	Source
IUPAC Name	(2S)-6-methylheptan-2-amine	[1]
Molecular Formula	C₈H₁₉N	[1]
Molecular Weight	129.24 g/mol	[1]
CAS Number	70419-10-2	[1]
Appearance	Clear colorless to light yellow liquid	[2][10]
Boiling Point	154-156 °C	[10][11]
Density	0.767 g/mL at 25 °C	[10]
XLogP3-AA	2.3	[1]
Hydrogen Bond Donor Count	1	[1]
Hydrogen Bond Acceptor Count	1	[1]
SMILES	CN	[1]
InChI Key	QNIVIMYXGGFTAK-QMMMGPOBSA-N	[1]

Synthesis and Stereochemical Control

The synthesis of chiral amines like (S)-1,5-Dimethylhexylamine is a common challenge in organic chemistry, with stereocontrol being paramount for ensuring pharmacological specificity. The primary industrial route to 1,5-dimethylhexylamine is the reductive amination of 6-methyl-2-heptanone.[11] This method involves the reaction of a ketone with an amine source (like ammonia) to form an intermediate imine, which is then reduced to the final amine.

To achieve the desired (S)-stereochemistry, a stereoselective synthesis is required. This can be accomplished through several advanced strategies, such as using a chiral auxiliary, employing a chiral catalyst for the reduction step, or using a biocatalytic approach with an enzyme like a transaminase. The following protocol describes a representative, logical synthesis via reductive amination, a robust and widely used method in medicinal chemistry.

Workflow for Synthesis via Reductive Amination

Caption: General workflow for the synthesis of 1,5-dimethylhexylamine.

Experimental Protocol: Synthesis of (±)-1,5-Dimethylhexylamine via Reductive Amination

This protocol is a representative example based on established chemical principles for reductive amination and should be adapted and optimized under appropriate laboratory conditions.[12][13]

• Reaction Setup: In a 500 mL round-bottom flask equipped with a magnetic stirrer, dissolve 20.0 g (0.156 mol) of 6-methyl-2-heptanone and 36.1 g (0.468 mol) of ammonium acetate in 200 mL of methanol. Stir the solution at room temperature. The ammonium acetate serves as the ammonia source for the in-situ formation of the imine.

• Reduction: To the stirring solution, add 9.8 g (0.156 mol) of sodium cyanoborohydride (NaBH₃CN) portion-wise over 30 minutes. Sodium cyanoborohydride is a selective reducing agent that is stable in mildly acidic conditions and preferentially reduces the protonated imine intermediate over the starting ketone, which is critical for maximizing yield.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 24-48 hours. The progress of the reaction should be monitored by Gas Chromatography-Mass Spectrometry (GC-MS) or Thin-Layer Chromatography (TLC) until the starting ketone is consumed.

• Work-up and Isolation:

  • Carefully acidify the reaction mixture to pH ~2 with concentrated HCl to decompose any remaining reducing agent.

  • Reduce the volume of the solvent to approximately 50 mL using a rotary evaporator.

  • Add 100 mL of water and wash the aqueous solution with diethyl ether (3 x 50 mL) to remove unreacted starting material and non-basic impurities.

  • Cool the aqueous layer in an ice bath and basify to pH >12 by the slow addition of 50% NaOH solution. This deprotonates the amine hydrochloride salt, rendering the free amine.

  • Extract the product into diethyl ether (3 x 75 mL).

• Purification:

  • Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude amine by fractional distillation under vacuum to obtain pure (±)-1,5-dimethylhexylamine.

Note on Stereocontrol: To obtain the (S)-enantiomer specifically, this synthesis would need to be modified. For instance, a chiral reducing agent could be used, or the resulting racemic mixture could be resolved using a chiral acid to form diastereomeric salts that can be separated by crystallization.

Analytical Characterization and Quality Control

Confirming the identity, purity, and enantiomeric excess of (S)-1,5-Dimethylhexylamine is crucial, especially in a regulated environment. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for this purpose.

Protocol: GC-MS Analysis for Identity and Enantiomeric Purity

This protocol is based on methodologies developed for the analysis of stimulants in supplements.[8][9]

• Sample Preparation: Prepare a 1 mg/mL stock solution of the synthesized amine in methanol. Create a dilution series (e.g., 1-100 µg/mL) for calibration.

• Derivatization (for Chiral Analysis): To determine the enantiomeric ratio, derivatize the amine with a chiral derivatizing agent, such as N-(trifluoroacetyl)-l-prolyl chloride (l-TPC). This reaction creates diastereomers that can be separated on a standard achiral GC column.

  • Evaporate 100 µL of the sample solution to dryness under a stream of nitrogen.

  • Add 50 µL of anhydrous ethyl acetate and 50 µL of a 10 mg/mL solution of l-TPC in ethyl acetate.

  • Heat at 60 °C for 30 minutes. Cool and dilute with ethyl acetate for injection.

• GC-MS Instrumentation and Conditions:

  • GC System: Agilent 7890B or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent for general analysis. For chiral analysis post-derivatization, the same column can be used.

  • Injection Volume: 1 µL (splitless mode).

  • Oven Program: Initial temperature 60 °C, hold for 2 min, ramp at 10 °C/min to 280 °C, hold for 5 min.

  • MS System: Agilent 5977A or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

• Data Analysis:

  • Identity Confirmation: The mass spectrum of the primary peak should be compared to a reference standard or library. The molecular ion (m/z 129) may be observed, along with characteristic fragments.[2]

  • Purity Assessment: The peak area of the target compound relative to the total peak area in the chromatogram provides an estimate of purity.

  • Enantiomeric Ratio: In the chromatogram of the derivatized sample, two peaks corresponding to the (S)- and (R)-diastereomers will appear. The ratio of their peak areas determines the enantiomeric composition. A racemic sample will show a ratio of approximately 1:1.[8]

Pharmacological Profile and Mechanism of Action

(S)-1,5-Dimethylhexylamine is a sympathomimetic agent, meaning it mimics the effects of endogenous agonists of the sympathetic nervous system, such as epinephrine and norepinephrine.[4] Its stimulant effects are believed to arise from its ability to act as a CNS stimulant, potentially increasing the levels of key neurotransmitters like dopamine and norepinephrine.[2][14]

The proposed mechanism involves the inhibition of neurotransmitter reuptake or the promotion of their release from presynaptic vesicles into the synapse. This leads to increased stimulation of postsynaptic adrenergic and dopaminergic receptors, resulting in heightened alertness, energy, and focus.[6] Its vasoconstrictive properties, which lead to an increase in blood pressure, are also a direct result of its action on adrenergic receptors in blood vessels.[3][15]

Conceptual Sympathomimetic Mechanism of Action

Caption: Proposed mechanism for sympathomimetic stimulants.

Applications in Drug Development

Beyond the controversy of its use in supplements, 1,5-dimethylhexylamine serves as a valuable building block in legitimate pharmaceutical synthesis.

• Intermediate for Antispasmodics: Its primary documented use is as a key intermediate in the production of Octamylamine, a drug with antispasmodic properties used to relax smooth muscles in the gastrointestinal tract.[3][10][11]

• Synthesis of Antitubercular Agents: The compound is also used in the preparation of glycosyl β-amino acids.[3][11] These novel compounds have shown potential activity against the bacteria that cause tuberculosis, highlighting a promising avenue for future drug discovery efforts.[3]

• Research Chemical: As an aliphatic amine, it is used in various chemical reactions, such as the synthesis of substituted pyrrolidones and unsymmetrical sulfamides, making it a versatile reagent in medicinal chemistry research.[2][11]

Regulatory Status and Safety Considerations

The safety of 1,5-dimethylhexylamine for human consumption is a significant concern. The FDA has stated that DMHA does not qualify as a dietary ingredient and is considered an unsafe food additive.[7] Products containing it are therefore classified as adulterated. This stance is based on the lack of sufficient evidence to ensure its safety, coupled with health risks associated with structurally similar stimulants like DMAA, which has been linked to adverse cardiovascular events.[3]

Key Safety Concerns:

• Cardiovascular Effects: As a stimulant, it can increase heart rate and blood pressure, posing a risk to individuals with hypertension or heart conditions.[16][17]

• Stimulant Side Effects: Potential adverse effects are similar to other CNS stimulants and may include anxiety, nervousness, and sleep disturbances.[6]

• Drug Interactions: It may have dangerous interactions with other stimulant drugs or monoamine oxidase inhibitors, potentially leading to a hypertensive crisis.[15][16][17]

Due to these risks, researchers and drug development professionals must handle this compound with appropriate safety precautions, including avoiding contact and inhalation, and working in a well-ventilated fume hood.[18]

Conclusion

(S)-1,5-Dimethylhexylamine is a molecule with significant chemical and pharmacological relevance. While its misuse as an unapproved stimulant in dietary supplements has created regulatory and safety challenges, its role as a precursor in the synthesis of legitimate pharmaceuticals, such as antispasmodics and potential antitubercular agents, underscores its value in drug development. For researchers, a deep, evidence-based understanding of its stereospecific synthesis, analytical characterization, and pharmacological profile is essential for harnessing its potential while mitigating its risks. Future research should focus on further elucidating the specific pharmacological actions of the (S)-enantiomer and exploring its utility in developing new therapeutic agents.

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• Cohen, P. A., et al. (2017). Four experimental stimulants found in sports and weight loss supplements: 2-amino-6-methylheptane (octodrine), 1,4-dimethylamylamine (1,4-DMAA), 1,3-dimethylamylamine (1,3-DMAA) and 1,3-dimethylbutylamine (1,3-DMBA). Clinical Toxicology, 56(6), 1-8. [Link]

• WebMD. DIMETHYLHEXYLAMINE (DMHA): Overview, Uses, Side Effects, Precautions, Interactions, Dosing and Reviews. [Link]

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Stereoisomers of 1,5-Dimethylhexylamine and their characteristics

An In-Depth Technical Guide to the Stereoisomers of 1,5-Dimethylhexylamine

Abstract

1,5-Dimethylhexylamine (DMHA), also known as Octodrine, is a sympathomimetic stimulant with a history as a pharmaceutical agent and a more recent appearance in dietary supplements. Structurally, it possesses a single chiral center, giving rise to two distinct stereoisomers: (R)- and (S)-1,5-dimethylhexylamine. The stereochemical configuration of a pharmacologically active molecule is a critical determinant of its efficacy, safety, and metabolic profile. This guide provides a comprehensive technical overview of the stereoisomers of 1,5-dimethylhexylamine, addressing their chemical characteristics, the forensic differentiation between natural and synthetic origins, methodologies for their analytical separation, and the pharmacological implications of their chirality. We will explore the fundamental principles of stereospecificity and apply them to the known sympathomimetic action of DMHA, highlighting the necessity of evaluating each enantiomer independently in drug development and regulatory assessment.

Introduction: The Criticality of Chirality in Pharmacology

1,5-Dimethylhexylamine (CAS 543-82-8) is a primary aliphatic amine that was first developed as a vasoconstrictor and nasal decongestant under the trade name Octodrine.[1][2] While its approved pharmaceutical use has ceased, it has re-emerged as a controversial ingredient in sports nutrition and weight-loss supplements, often marketed as a potent pre-workout stimulant.[3][4]

The molecule's pharmacological activity stems from its structural similarity to endogenous monoamines, allowing it to act as a central nervous system stimulant by increasing the levels of dopamine and noradrenaline.[2][3] However, a simple two-dimensional representation of 1,5-dimethylhexylamine belies a crucial molecular feature: its chirality. The presence of a stereocenter means the compound exists as a pair of enantiomers—non-superimposable mirror images.

In pharmacology, the differential effects of a drug's stereoisomers are a paramount consideration. The biological environment, composed of chiral macromolecules like proteins, enzymes, and receptors, can and often does interact differently with each enantiomer.[5][6] This can lead to scenarios where one isomer (the eutomer) is responsible for the desired therapeutic activity, while the other (the distomer) may be less active, inactive, or even contribute to adverse or toxic effects.[5][7] The tragic case of thalidomide, where the (R)-enantiomer was sedative while the (S)-enantiomer was teratogenic, remains the most profound example of this principle and prompted regulatory agencies like the U.S. Food and Drug Administration (FDA) to mandate the characterization of individual stereoisomers in drug development.[8] This guide will dissect the stereochemistry of 1,5-dimethylhexylamine through this critical lens.

Molecular Structure and Stereoisomerism

Chemical Identity

1,5-Dimethylhexylamine, or 6-methylheptan-2-amine according to IUPAC nomenclature, is a simple eight-carbon alkylamine.[9] Its structure features a chiral carbon at the C2 position, where the amine group is attached.

• Molecular Formula: C₈H₁₉N[10]

• Molecular Weight: 129.24 g/mol [10]

• IUPAC Name: (2R)-6-methylheptan-2-amine and (2S)-6-methylheptan-2-amine[11][12]

• Common Synonyms: Octodrine, DMHA, 2-Amino-6-methylheptane, Isoctaminum[1][9][10]

The Chiral Center and Enantiomers

The carbon atom at position 2 is bonded to four different groups: a hydrogen atom, an amino group (-NH₂), a methyl group (-CH₃), and a 4-methylpentyl group (-CH₂CH₂CH(CH₃)₂). This asymmetry makes it a stereocenter, giving rise to two enantiomers, designated (R) and (S) by the Cahn-Ingold-Prelog priority rules.

• (R)-1,5-Dimethylhexylamine (CAS: 70419-11-3)[12]

• (S)-1,5-Dimethylhexylamine (CAS: 70419-10-2)[11]

A mixture containing equal amounts of both enantiomers is known as a racemic mixture or racemate.[13]

Physicochemical Properties

The following properties are typically reported for the racemic mixture of 1,5-dimethylhexylamine. It is important to note that individual enantiomers share identical physical properties such as boiling point, density, and solubility in achiral solvents. They differ only in their interaction with plane-polarized light (optical activity) and their interactions with other chiral molecules.

Property	Value	Source
Appearance	Clear, colorless to light yellow liquid	[10]
Odor	Characteristic fishy amine odor	[10]
Boiling Point	Approx. 154–156 °C	[10]
Density	Approx. 0.767 g/mL at 25 °C	[10]
Solubility	Slightly soluble in water; soluble in organic solvents	[10]

Synthesis and Origin: Natural vs. Synthetic

A significant point of contention, particularly in the dietary supplement industry, is the origin of 1,5-dimethylhexylamine. While many products claim a "natural" origin from plants like Kigelia or Aconitum, scientific evidence overwhelmingly points to a synthetic source.[4]

The "Natural Origin" Claim

The assertion that 1,5-DMHA is a natural plant constituent is a critical marketing and regulatory claim. If true, it could potentially allow the substance to be classified as a "dietary ingredient." However, multiple analytical studies of the claimed plant sources have failed to detect the presence of 1,5-DMHA.[4]

Evidence for Synthetic Origin

Forensic analysis of dietary supplements containing 1,5-DMHA reveals two key pieces of evidence:

• Racemic Composition: Chiral gas chromatography analysis of 1,5-DMHA from supplements consistently shows an enantiomeric ratio of approximately 1:1 for the (R)- and (S)-isomers.[4][16] This racemic signature is a hallmark of synthetic production.

• Presence of Synthetic Byproducts: Investigations have identified byproducts in these supplements that are consistent with known chemical synthesis routes for 1,5-DMHA, further confirming that the material is not of natural origin.[4][16]

This evidence strongly indicates that 1,5-DMHA found in commercial products is produced synthetically and added as a pharmaceutical agent.

Separation and Characterization of Stereoisomers

To study the distinct biological effects of each enantiomer and to perform forensic analysis, their separation and characterization are essential.

The Imperative for Chiral Separation

Given that enantiomers can have vastly different pharmacological and toxicological profiles, separating them is a non-negotiable step in modern drug development and safety assessment.[6][17] Regulatory bodies require that the activity and pharmacokinetics of each isomer be understood.[8] Methodologies for chiral separation are therefore foundational to this field.

Chromatographic Resolution

The most effective method for separating the enantiomers of 1,5-dimethylhexylamine is chiral chromatography, particularly Gas Chromatography-Mass Spectrometry (GC-MS).[4] This technique uses a chiral stationary phase (CSP) that interacts diastereomerically with each enantiomer, causing them to travel through the column at different rates and thus elute separately.

This protocol is adapted from methodologies used to determine the enantiomeric ratio of 1,5-DMHA in dietary supplements.[4][16]

1. Sample Preparation (Derivatization):

• Rationale: To improve volatility and chromatographic performance, the primary amine is derivatized. Trifluoroacetic anhydride (TFAA) is a common and effective derivatizing agent.

• Step 1: Accurately weigh a portion of the supplement or standard material into a vial.

• Step 2: Add a suitable solvent (e.g., ethyl acetate) to dissolve the analyte.

• Step 3: Add 100 µL of N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) or a similar derivatizing agent.

• Step 4: Cap the vial and heat at 70°C for 20 minutes to ensure complete derivatization.

2. GC-MS Instrumentation and Conditions:

• Rationale: A chiral column is the core of the separation. The choice of a cyclodextrin-based stationary phase is common for this type of analysis.

• Gas Chromatograph: Agilent GC system or equivalent.

• Column: Cyclodextrin-based chiral capillary column (e.g., Beta DEX™ 225, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

• Oven Program:

  • Initial temperature: 60°C, hold for 1 minute.

  • Ramp: Increase to 200°C at a rate of 3°C/min.

  • Hold: Maintain 200°C for 5 minutes.

• Injector: Splitless mode, 250°C.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: 40-400 m/z.

  • Transfer Line Temperature: 280°C.

3. Data Analysis:

• Step 1: Integrate the peak areas for the two separated enantiomer peaks.

• Step 2: Calculate the enantiomeric ratio by dividing the area of one peak by the other. A ratio of ~1.0 indicates a racemic mixture.

Caption: Workflow for Chiral GC-MS Analysis of 1,5-DMHA.

Spectroscopic Characterization

While chromatography separates the isomers, spectroscopy is used to confirm their structure.

• NMR and IR Spectroscopy: For enantiomers, standard ¹H NMR, ¹³C NMR, and IR spectra are identical. These techniques confirm the overall molecular structure and connectivity but cannot differentiate between the (R) and (S) forms.[18]

• Chiroptical Spectroscopy: Techniques like Vibrational Circular Dichroism (VCD) or Electronic Circular Dichroism (ECD) are required to distinguish enantiomers. These methods measure the differential absorption of left and right circularly polarized light, which is non-zero for chiral molecules. Each enantiomer produces a mirror-image spectrum, allowing for their unambiguous identification and the determination of their absolute configuration, often in conjunction with quantum chemical calculations.[8]

Technique	Information Provided for 1,5-DMHA	Distinguishes Enantiomers?
¹H & ¹³C NMR	Confirms the carbon-hydrogen framework and connectivity.	No
FT-IR	Identifies functional groups (N-H, C-H, C-N stretches).[18]	No
Mass Spectrometry	Determines molecular weight and fragmentation pattern.	No (unless coupled with chiral separation)
VCD/ECD	Determines absolute configuration ((R) vs. (S)).	Yes

Pharmacological and Toxicological Profiles

The Principle of Stereospecificity in Drug Action

The differential interaction between enantiomers and biological targets is often explained by the "three-point interaction" model. For a chiral molecule to bind effectively to a chiral receptor, it must present at least three functional groups that align with complementary binding sites on the receptor surface. One enantiomer may achieve this optimal three-point fit, while its mirror image cannot, resulting in a significant difference in binding affinity and, consequently, pharmacological activity.[17]

Caption: Conceptual model of stereospecific three-point binding.

Known Pharmacology of Racemic 1,5-DMHA

As a sympathomimetic amine, racemic 1,5-DMHA functions as a stimulant.[1] Animal studies have shown it can increase blood pressure and cardiac output.[1] Its mechanism is believed to involve the release and inhibition of reuptake of catecholamines like dopamine and norepinephrine, leading to increased energy, focus, and alertness.[2] Reported adverse effects include hypertension, shortness of breath, and hyperthermia.[3]

Hypothesized Differential Activity of (R)- and (S)- Enantiomers

To date, there is a lack of publicly available research directly comparing the pharmacological or toxicological profiles of the individual (R)- and (S)-enantiomers of 1,5-dimethylhexylamine. This represents a significant gap in the scientific understanding of this compound.

However, based on established principles of stereopharmacology, we can formulate a strong hypothesis:

• Differential Potency: It is highly probable that one enantiomer is significantly more potent as a stimulant than the other. The primary biological targets (e.g., monoamine transporters, trace amine-associated receptors) are chiral proteins and will exhibit preferential binding to one isomer. This more active isomer would be classified as the eutomer.

• Differential Side Effects: The less active isomer, or distomer, is not necessarily inert. It could be metabolized through different pathways, potentially leading to unique metabolites. Furthermore, it might interact with other receptors (off-target effects) to a greater or lesser extent than the eutomer, contributing differently to the overall side-effect profile.[7] For example, one isomer might contribute more to cardiovascular effects while the other is primarily responsible for the psychoactive stimulation.

Without empirical data, it is impossible to assign the eutomer and distomer roles to the (R) and (S) configurations. This knowledge gap underscores the potential risks of using racemic 1,5-DMHA, as consumers are exposed to a 50% dose of an isomer with an uncharacterized pharmacological and toxicological profile.

Regulatory Context and Future Directions

In the United States, the FDA considers 1,5-DMHA (DMHA) to be an unapproved and unlawful ingredient for use in dietary supplements, foods, or medicines.[1] Furthermore, due to its stimulant properties, it is listed on the World Anti-Doping Agency (WADA) Prohibited List under section S6.[16]

The key future direction for research is clear: the stereoselective synthesis or preparative chiral separation of (R)- and (S)-1,5-dimethylhexylamine is required. Following this, comprehensive in vitro and in vivo studies are needed to:

• Determine the binding affinities of each enantiomer for relevant CNS targets.

• Compare the potency of each enantiomer in functional assays (e.g., neurotransmitter reuptake inhibition).

• Characterize the pharmacokinetic and metabolic profiles of each isomer independently.

• Assess the acute and chronic toxicity of each isomer to establish separate safety profiles.

Conclusion

1,5-Dimethylhexylamine is a chiral stimulant whose stereoisomeric nature is central to its scientific and regulatory evaluation. The evidence strongly indicates that the DMHA present in supplements is a synthetic, racemic mixture, not a natural plant extract. The principles of stereopharmacology predict that its two enantiomers, (R)- and (S)-1,5-dimethylhexylamine, possess distinct biological properties. While robust analytical methods exist for their separation and analysis, a critical knowledge gap remains regarding their individual pharmacological and toxicological profiles. For researchers, scientists, and drug development professionals, understanding and characterizing these differences is essential for ensuring product safety, regulatory compliance, and the rational design of future therapeutic agents.

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An In-Depth Technical Guide to the Putative Stimulant Mechanism of (S)-1,5-Dimethylhexylamine (DMHA)

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

(S)-1,5-Dimethylhexylamine (DMHA), also known as Octodrine, is a synthetic sympathomimetic amine that has emerged as an ingredient in dietary and pre-workout supplements.[1][2][3][4] Structurally analogous to classical stimulants like amphetamine and the now-banned 1,3-dimethylamylamine (DMAA), DMHA is presumed to exert its physiological effects through the modulation of monoaminergic systems.[1] However, a significant gap exists in the peer-reviewed scientific literature, with a notable lack of comprehensive pharmacological data defining its precise mechanism of action. The U.S. Food and Drug Administration (FDA) considers DMHA an unapproved drug and an unsafe ingredient in dietary supplements, underscoring the need for rigorous scientific evaluation.[3][5]

This technical guide synthesizes the current understanding of DMHA's stimulant properties, based primarily on its structural similarity to other phenylethylamine-class compounds. We present a multi-target hypothesized mechanism of action centered on its interaction with monoamine transporters. Furthermore, this document provides a detailed framework of established, self-validating experimental protocols essential for elucidating its molecular pharmacology, from in vitro receptor binding and functional assays to in vivo behavioral characterization. The objective is to provide drug development professionals and researchers with a foundational understanding and a practical, protocol-driven approach to rigorously investigate the pharmacodynamics of (S)-1,5-Dimethylhexylamine.

Introduction and Chemical Context

Chemical Identity and Background

(S)-1,5-Dimethylhexylamine (DMHA) is a synthetic aliphatic amine.[1] While some supplement manufacturers have claimed a natural origin from plants such as Aconitum or Kigelia, analytical studies have failed to detect DMHA in these plant samples.[2] The presence of synthetic byproducts and racemic mixtures in commercial products strongly indicates its synthetic origin.[2][6] Historically, a related compound, octodrine, was developed in the 1950s and utilized as a nasal decongestant, leveraging its vasoconstrictive properties.[4][7]

Structural Analogy to Sympathomimetic Amines

The pharmacological activity of DMHA is largely inferred from its chemical structure, which bears a strong resemblance to well-characterized monoamine stimulants. Its aliphatic amine backbone is a simplified version of the phenylethylamine scaffold found in compounds like amphetamine. This structural similarity is the cornerstone of the hypothesis that DMHA interacts with the same molecular targets, namely the transporters for dopamine (DAT), norepinephrine (NET), and to a lesser extent, serotonin (SERT).

Regulatory Status and Critical Research Gap

DMHA is sold in dietary supplements, often marketed for enhanced energy, focus, and weight loss.[1][7] However, due to safety concerns and its status as an unapproved drug, the FDA has issued warning letters to manufacturers.[3] The potential for adverse cardiovascular events, similar to those associated with DMAA and other stimulants, is a primary concern.[5][8] This situation is exacerbated by the absence of robust, publicly available data on its receptor binding profile, functional activity, and metabolic fate. This guide aims to address this gap by outlining the necessary scientific inquiry.

Hypothesized Mechanism of Action: A Multi-Target Model

The stimulant effects of DMHA are likely not due to a single mechanism but rather a combination of interactions with the monoaminergic system.

Primary Hypothesis: Monoamine Transporter Interaction

The most plausible mechanism for DMHA's stimulant effect is its action as a reuptake inhibitor and/or a releasing agent at presynaptic monoamine transporters.

• Dopamine Transporter (DAT) and Norepinephrine Transporter (NET): These transporters are responsible for clearing dopamine and norepinephrine from the synaptic cleft, thereby terminating their signal. Amphetamine-like stimulants function either by competitively blocking this reuptake or by acting as substrates for the transporter, inducing a conformational change that results in reverse transport (efflux) of neurotransmitters from the presynaptic terminal into the synapse. It is hypothesized that DMHA shares this mechanism, leading to a significant increase in synaptic concentrations of dopamine and norepinephrine, which underlies the associated increases in arousal, focus, and locomotor activity.

• Serotonin Transporter (SERT): Interaction with SERT is possible but likely to be significantly lower in affinity compared to DAT and NET, a common characteristic of many stimulants that primarily produce locomotor and arousal effects rather than profound mood alteration.

Secondary Hypothesis: Adrenergic Receptor Agonism

The observed vasoconstrictive properties of DMHA suggest a potential interaction with adrenergic receptors.[1] This could be a direct effect, where DMHA acts as an agonist at postsynaptic alpha-adrenergic receptors on vascular smooth muscle, or an indirect effect mediated by the increased synaptic norepinephrine resulting from NET inhibition.

Ancillary Mechanisms

A minor, yet possible, contribution to its mechanism could involve the inhibition of monoamine oxidase (MAO), the enzyme responsible for degrading monoamine neurotransmitters.[9] Inhibition of MAO would further increase the synaptic availability of dopamine and norepinephrine. However, this is typically a secondary mechanism for amphetamine-like stimulants.

Visualizing the Putative Signaling Pathway

The following diagram illustrates the hypothesized primary mechanism of DMHA at a dopaminergic synapse.

Caption: Hypothesized action of DMHA at the presynaptic dopamine transporter (DAT).

Experimental Validation: A Framework for Elucidating the Molecular Mechanism

To move from hypothesis to established fact, a systematic pharmacological investigation is required. The following sections detail the essential experimental protocols.

In Vitro Characterization: Target Engagement and Functional Activity

The foundational step is to determine if and how DMHA interacts with its putative molecular targets in a controlled, isolated system.

Causality: These assays are the gold standard for quantifying the binding affinity of a test compound to a specific receptor or transporter.[10] By measuring how effectively DMHA competes with a known high-affinity radiolabeled ligand, we can determine its affinity (Kᵢ), a fundamental parameter of drug-target interaction.

Experimental Protocol: Competitive Radioligand Binding Assay

• Preparation of Membranes:

  • Culture human embryonic kidney (HEK293) cells stably expressing the human dopamine transporter (hDAT).

  • Harvest cells and homogenize in ice-cold lysis buffer (e.g., 50mM Tris-HCl, 5mM MgCl₂, pH 7.4) using a Dounce or polytron homogenizer.

  • Centrifuge the homogenate at 1,000 x g for 10 minutes to remove nuclei and large debris.

  • Centrifuge the resulting supernatant at 20,000 x g for 20 minutes to pellet the cell membranes containing the transporter.

  • Wash the membrane pellet by resuspending in fresh buffer and repeating the centrifugation.

  • Resuspend the final pellet in assay buffer and determine the protein concentration using a BCA or Bradford assay.[11]

• Assay Execution:

  • In a 96-well plate, combine in each well:

    • 150 µL of the membrane preparation (e.g., 10-20 µg protein).

    • 50 µL of (S)-1,5-DMHA at various concentrations (e.g., 10⁻¹⁰ M to 10⁻⁴ M) or vehicle.

    • 50 µL of a specific radioligand at a fixed concentration near its Kₔ (e.g., [³H]WIN 35,428 or [³H]BTCP for hDAT).[12]

  • To determine non-specific binding, a parallel set of wells should contain a high concentration of a known unlabeled inhibitor (e.g., 10 µM cocaine for DAT).

  • Incubate the plate at room temperature (or 4°C) for 60-120 minutes with gentle agitation to reach equilibrium.[11][12]

• Separation and Counting:

  • Rapidly terminate the binding reaction by vacuum filtration through glass fiber filters (e.g., GF/C) pre-soaked in polyethyleneimine (PEI) to reduce non-specific binding.

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

  • Place the filters in scintillation vials, add scintillation cocktail, and quantify the bound radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the specific binding as a percentage of control (vehicle) against the log concentration of DMHA.

  • Fit the data to a one-site competition model using non-linear regression to determine the IC₅₀ value (the concentration of DMHA that inhibits 50% of specific radioligand binding).

  • Convert the IC₅₀ to a Kᵢ (inhibition constant) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ), where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.[11]

Workflow Visualization

Caption: Workflow for a competitive radioligand binding assay.

Anticipated Data Summary

Compound	Target	Kᵢ (nM)
(S)-1,5-DMHA	hDAT	Experimental Value
(S)-1,5-DMHA	hNET	Experimental Value
(S)-1,5-DMHA	hSERT	Experimental Value
Cocaine (Control)	hDAT	~200-500
Amphetamine (Control)	hDAT	~1000-3000

Causality: Binding to a transporter does not reveal function. These assays determine if the binding results in the inhibition of normal neurotransmitter uptake (blockade) or if it induces reverse transport (release). This distinction is critical, as blockers (like cocaine) and releasers (like amphetamine) have different pharmacological profiles.

Experimental Protocol: [³H]Dopamine Uptake Inhibition Assay

• Cell Culture: Plate HEK293 cells stably expressing hDAT onto 96-well plates 24-48 hours prior to the assay.[13][14]

• Pre-incubation: Wash the cells once with Krebs-Henseleit buffer (KHB). Pre-incubate the cells for 5-10 minutes at room temperature with 50 µL of KHB containing various concentrations of (S)-1,5-DMHA or control compounds.[13][15]

• Uptake Initiation: Initiate uptake by adding 50 µL of KHB containing a fixed concentration of [³H]dopamine (e.g., 200 nM) and the same concentrations of DMHA as in the pre-incubation step.[13]

• Uptake Termination: Allow uptake to proceed for a short period (e.g., 1-3 minutes) at room temperature. Terminate the reaction by rapidly aspirating the buffer and washing the cells multiple times with ice-cold KHB.[13]

• Lysis and Counting: Lyse the cells with 1% SDS and transfer the lysate to scintillation vials for counting.[13]

• Data Analysis: Determine non-specific uptake from wells containing a known DAT inhibitor (e.g., mazindol). Calculate the IC₅₀ value for uptake inhibition by non-linear regression.

Experimental Protocol: Neurotransmitter Release Assay

• Cell Preparation: Use hDAT-expressing cells or a dopaminergic cell line like PC12.[16][17]

• Loading: Incubate the cells with [³H]dopamine for 30-60 minutes to allow for uptake and loading into vesicles.

• Wash: Gently wash the cells multiple times with buffer to remove extracellular [³H]dopamine.

• Stimulation: Add buffer containing various concentrations of (S)-1,5-DMHA, amphetamine (positive control for release), or a buffer-only control.

• Sample Collection: At specified time points (e.g., 5, 10, 20 minutes), collect the supernatant (extracellular buffer).

• Quantification: Lyse the cells at the end of the experiment to determine the remaining intracellular radioactivity. Quantify the radioactivity in the supernatant and the cell lysate.

• Data Analysis: Express release as a percentage of total radioactivity. Plot the percent release against drug concentration to determine the EC₅₀ for release.

Workflow Visualization

Caption: Workflow for a transporter-mediated neurotransmitter release assay.

Anticipated Data Summary

Compound	Function	Potency (IC₅₀/EC₅₀, nM)
(S)-1,5-DMHA	DAT Uptake Inhibition	Experimental Value
(S)-1,5-DMHA	DAT-Mediated Release	Experimental Value
Cocaine	DAT Uptake Inhibition	~300
Cocaine	DAT-Mediated Release	>10,000 (Not a releaser)
d-Amphetamine	DAT Uptake Inhibition	~50
d-Amphetamine	DAT-Mediated Release	~30

In Vivo Characterization: Correlating Molecular Action with Physiological Response

Causality: In vitro data must be validated in a whole-organism model to confirm that the molecular actions translate into the expected physiological and behavioral effects of a stimulant. Rodent behavioral assays are standard for this purpose.[18][19]

Experimental Protocol: Locomotor Activity in Rodents

• Animals: Use adult male Sprague-Dawley or Wistar rats.[18][20] House animals in a controlled environment with a 12-hour light/dark cycle and ad libitum access to food and water.

• Habituation: Place individual rats in open-field activity chambers (e.g., 40x40 cm clear boxes equipped with infrared beam arrays) and allow them to habituate for 30-60 minutes. This establishes a baseline level of activity.

• Administration: Administer (S)-1,5-DMHA via intraperitoneal (IP) injection at various doses (e.g., 1, 3, 10, 30 mg/kg). Control groups should receive a vehicle (e.g., saline) injection. A positive control group receiving d-amphetamine (e.g., 1-5 mg/kg) is essential for comparison.[21]

• Data Collection: Immediately after injection, return the animals to the activity chambers and record locomotor activity for 60-120 minutes. Key parameters to measure include:

  • Horizontal activity (total distance traveled).

  • Vertical activity (rearing counts).

  • Stereotyped behaviors (repetitive, non-goal-directed movements like sniffing or gnawing), which can be scored by a trained observer.[21]

• Data Analysis: Analyze the data in time bins (e.g., 5-minute intervals) to observe the time course of the drug's effect. Use ANOVA to compare the effects of different doses against the vehicle control group.

Anticipated Data Summary

Treatment Group	Dose (mg/kg)	Total Distance Traveled (m)	Rearing Count	Stereotypy Score (0-6)
Vehicle	-	Baseline Value	Baseline Value	0
(S)-1,5-DMHA	1	Experimental Value	Experimental Value	Experimental Value
(S)-1,5-DMHA	3	Experimental Value	Experimental Value	Experimental Value
(S)-1,5-DMHA	10	Experimental Value	Experimental Value	Experimental Value
d-Amphetamine	2	Increased Value	Increased Value	Increased Value

Synthesis and Conclusion

(S)-1,5-Dimethylhexylamine is a synthetic stimulant whose mechanism of action is strongly presumed to mirror that of classical amphetamine-like drugs, primarily through the inhibition of reuptake and promotion of efflux of dopamine and norepinephrine via their respective transporters. This hypothesis is built on a solid foundation of structure-activity relationships but remains unconfirmed by rigorous, publicly available pharmacological studies.

The experimental framework detailed in this guide—encompassing in vitro binding and functional assays followed by in vivo behavioral validation—provides a comprehensive and scientifically sound pathway to definitively characterize its mechanism. Elucidating the precise molecular targets and functional potencies of DMHA is not merely an academic exercise; it is a critical step for informing regulatory decisions, understanding its potential for abuse and adverse effects, and ensuring public health and safety in the face of its continued presence in the global supplement market.

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• Nickell, J. R., et al. (2019). Qualitative Assay to Detect Dopamine Release by Ligand Action on Nicotinic Acetylcholine Receptors. Toxins (Basel), 11(11), 682. [Link]

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A Senior Application Scientist's Guide to the Synthesis of Enantiomerically Pure (S)-1,5-Dimethylhexylamine

Introduction: The Significance of Chiral Amines in Modern Drug Discovery

The precise three-dimensional arrangement of atoms in a molecule is a critical determinant of its biological activity. Chiral amines, in particular, are ubiquitous structural motifs in a vast array of pharmaceuticals and bioactive natural products.[1][2] The distinct physiological effects of individual enantiomers are well-documented; one enantiomer may elicit the desired therapeutic response, while the other could be inactive, less potent, or even responsible for adverse effects.[3] Consequently, the development of robust and efficient methods for the synthesis of enantiomerically pure amines is a cornerstone of modern medicinal chemistry and drug development.[3][4]

This in-depth technical guide focuses on the synthesis of enantiomerically pure (S)-1,5-Dimethylhexylamine (also known as (S)-Octodrine), a chiral primary amine. While its racemic form has been identified in some dietary supplements, its potential as a chiral building block in pharmaceutical synthesis necessitates reliable methods for obtaining it in an enantiopure form.[5] We will explore three distinct and powerful strategies to achieve this: Asymmetric Reductive Amination, Enzymatic Kinetic Resolution (including Dynamic Kinetic Resolution), and Classical Diastereomeric Salt Resolution.

This guide is intended for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of protocols to provide a deeper understanding of the causality behind experimental choices, ensuring that the described methodologies are not only reproducible but also adaptable to new challenges in chiral amine synthesis.

Strategic Overview: Pathways to (S)-1,5-Dimethylhexylamine

The synthesis of (S)-1,5-Dimethylhexylamine originates from the readily available prochiral ketone, 6-methyl-2-heptanone. The challenge lies in the stereoselective introduction of the amine group to create the desired (S)-enantiomer. The following diagram illustrates the three primary synthetic strategies discussed in this guide.

Caption: Overview of the main synthetic routes to (S)-1,5-Dimethylhexylamine.

I. Asymmetric Reductive Amination: The Direct Approach

Asymmetric reductive amination is a highly efficient and atom-economical method for the synthesis of chiral amines directly from prochiral ketones.[6] This one-pot reaction involves the in-situ formation of an imine from the ketone and an amine source, followed by an enantioselective reduction catalyzed by a chiral catalyst. For the synthesis of primary amines like (S)-1,5-Dimethylhexylamine, biocatalysis using imine reductases (IREDs) or reductive aminases (RedAms) has emerged as a powerful and highly selective technology.[2][7]

A. The Biocatalytic Advantage: Imine Reductases (IREDs)

IREDs are NAD(P)H-dependent enzymes that catalyze the asymmetric reduction of imines to amines.[2] Their high stereoselectivity, mild reaction conditions, and environmental compatibility make them ideal catalysts for pharmaceutical synthesis. The reaction equilibrium can be challenging as the imine is formed in an aqueous environment, but the enzyme's high affinity for the imine intermediate drives the reaction forward. A cofactor regeneration system, such as one using glucose dehydrogenase (GDH) and glucose, is typically employed to recycle the expensive NAD(P)H cofactor.

Caption: Workflow for IRED-catalyzed asymmetric reductive amination with cofactor regeneration.

B. Experimental Protocol: IRED-Catalyzed Synthesis

This protocol is a representative procedure based on established methods for the reductive amination of aliphatic ketones.[2][8]

1. Materials and Reagents:

• 6-methyl-2-heptanone (≥98%)

• Ammonium chloride (NH₄Cl)

• Imine Reductase (IRED) - a variety of commercial kits are available for screening.

• Glucose Dehydrogenase (GDH)

• D-Glucose

• Nicotinamide adenine dinucleotide phosphate (NADP⁺)

• Potassium phosphate buffer (100 mM, pH 8.5)

• Ethyl acetate

• Sodium sulfate (anhydrous)

2. Reaction Setup:

• In a temperature-controlled reaction vessel, prepare a solution of 100 mM potassium phosphate buffer (pH 8.5).

• Add D-glucose (1.5 equivalents relative to the ketone).

• Add ammonium chloride (5-10 equivalents).

• Add NADP⁺ (typically 1-2 mol%).

• Add the appropriate amounts of IRED and GDH (enzyme loading to be determined by screening and optimization).

• Stir the mixture until all solids have dissolved.

• Add 6-methyl-2-heptanone (1 equivalent, e.g., 100 mg).

• Seal the vessel and stir at a controlled temperature (typically 30-40 °C) for 24-48 hours.

3. Work-up and Isolation:

• After the reaction is complete (monitored by GC or HPLC), adjust the pH of the mixture to >10 with 2M NaOH.

• Extract the aqueous phase with ethyl acetate (3 x volume of the aqueous phase).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude (S)-1,5-Dimethylhexylamine.

• Purification can be achieved by distillation or column chromatography if necessary.

4. Analysis:

• Conversion: Determined by GC or HPLC analysis of the crude reaction mixture.

• Enantiomeric Excess (ee): Determined by chiral GC or HPLC after derivatization (e.g., with a chiral acylating agent).

Parameter	Typical Range	Rationale
pH	8.0 - 9.0	Optimal for many IREDs and favors imine formation.
Temperature	30 - 40 °C	Balances enzyme activity and stability.
Amine Source	5-10 eq. NH₄Cl	High excess drives the equilibrium towards imine formation.
Cofactor Loading	1-2 mol% NADP⁺	Catalytic amount is sufficient due to the regeneration system.
Enzyme Loading	Varies	Must be optimized for the specific IRED and substrate.

II. Enzymatic Kinetic Resolution (EKR): The Selective Pathway

Kinetic resolution is a widely used method for separating enantiomers, relying on the differential reaction rates of the two enantiomers with a chiral catalyst or reagent.[9] For amines, lipase-catalyzed acylation is a particularly effective EKR strategy. In this process, the lipase selectively acylates one enantiomer of the racemic amine, leaving the other enantiomer unreacted. The resulting acylated and unreacted amines can then be easily separated.

A. Dynamic Kinetic Resolution (DKR): Maximizing Yield

A significant limitation of traditional EKR is that the maximum theoretical yield for a single enantiomer is 50%. Dynamic Kinetic Resolution (DKR) overcomes this limitation by integrating the enzymatic resolution with an in-situ racemization of the slower-reacting enantiomer.[10] This is often achieved using a metal catalyst (e.g., a palladium nanocatalyst) that continuously converts the unwanted enantiomer back into the racemate, allowing for a theoretical yield of up to 100% of the desired acylated enantiomer.

Caption: Principle of Dynamic Kinetic Resolution (DKR) of a racemic amine.

B. Experimental Protocol: DKR of Racemic 1,5-Dimethylhexylamine

This protocol is adapted from established procedures for the DKR of primary amines.[10]

Part 1: Synthesis of Racemic 1,5-Dimethylhexylamine

• Dissolve 6-methyl-2-heptanone (1 equivalent) and ammonium acetate (3 equivalents) in methanol.

• Add sodium cyanoborohydride (1.5 equivalents) portion-wise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 24 hours.

• Quench the reaction with water, basify with NaOH, and extract with an organic solvent.

• Dry and concentrate the organic phase to obtain racemic 1,5-dimethylhexylamine.

Part 2: Dynamic Kinetic Resolution 1. Materials and Reagents:

• Racemic 1,5-dimethylhexylamine

• Immobilized Lipase B from Candida antarctica (Novozym 435)

• Palladium nanocatalyst (e.g., Pd/AlO(OH))

• Acyl donor (e.g., ethyl acetate)

• Molecular sieves (4 Å)

• Toluene (anhydrous)

2. Reaction Setup:

• To a flame-dried flask under an inert atmosphere, add the racemic 1,5-dimethylhexylamine (1 equivalent).

• Add the palladium nanocatalyst (1-2 mol%).

• Add Novozym 435 (typically 20-30 mg per 0.1 mmol of amine).

• Add activated molecular sieves.

• Add anhydrous toluene, followed by the acyl donor (e.g., ethyl acetate, 1.5-2 equivalents).

• Heat the mixture with stirring (e.g., 70-80 °C) for 48-72 hours.

3. Work-up and Isolation:

• Cool the reaction mixture and filter to remove the lipase and palladium catalyst.

• Concentrate the filtrate to obtain the crude (S)-N-acetyl-1,5-dimethylhexylamine.

• Hydrolyze the amide (e.g., with 6M HCl under reflux) to liberate the free (S)-1,5-Dimethylhexylamine.

• Basify the aqueous solution and extract the product with an organic solvent.

• Dry and concentrate to yield the enantiomerically enriched amine.

Parameter	Typical Value/Condition	Rationale
Lipase	Novozym 435	Widely used, robust, and commercially available immobilized lipase.
Racemization Catalyst	Pd Nanocatalyst	Provides faster racemization rates than many commercial catalysts.[10]
Acyl Donor	Ethyl Acetate	Acts as both the acylating agent and a solvent.
Temperature	70 - 100 °C	Sufficient to facilitate racemization without denaturing the lipase.
Additives	Molecular Sieves	Prevent byproduct formation.[10]

III. Diastereomeric Salt Resolution: The Classical Approach

Chiral resolution via the formation of diastereomeric salts is one of the oldest yet still industrially relevant methods for separating enantiomers.[7] The principle involves reacting the racemic amine with an enantiomerically pure chiral acid, known as a resolving agent. This creates a pair of diastereomeric salts which, unlike the original enantiomers, have different physical properties, most importantly, different solubilities.[11] By carefully selecting a solvent, one diastereomeric salt can be selectively crystallized and then separated by filtration. The desired enantiomer is then liberated from the purified salt by treatment with a base.

A. Principle of Diastereomeric Salt Formation

The key to a successful resolution is the choice of the resolving agent and the crystallization solvent. For basic amines, chiral carboxylic acids like tartaric acid or its derivatives are commonly used.[4] The efficiency of the resolution depends on the difference in solubility between the two diastereomeric salts.

Caption: Workflow for the resolution of a racemic amine using a chiral acid.

B. Experimental Protocol: Resolution with (+)-Tartaric Acid

This is a general protocol that requires optimization for the specific substrate.[4][11]

1. Materials and Reagents:

• Racemic 1,5-dimethylhexylamine

• (+)-Tartaric acid (or another suitable chiral acid like (+)-Di-p-toluoyl-D-tartaric acid)

• Methanol, Ethanol, or Isopropanol (solvent screening is necessary)

• Sodium hydroxide (2M solution)

• Diethyl ether or Dichloromethane

2. Diastereomeric Salt Formation and Crystallization:

• Dissolve racemic 1,5-dimethylhexylamine (1 equivalent) in a suitable solvent (e.g., methanol) in an Erlenmeyer flask. Gentle heating may be required.

• In a separate flask, dissolve the chiral resolving agent (0.5 to 1.0 equivalents of (+)-tartaric acid) in the same solvent, also with gentle heating if necessary.

• Slowly add the acid solution to the amine solution with stirring.

• Allow the mixture to cool slowly to room temperature, and then place it in an ice bath or refrigerator to induce crystallization. The formation of crystals can take several hours to days.

• Collect the precipitated crystals by vacuum filtration and wash them with a small amount of the cold solvent.

3. Liberation of the Enantiomerically Enriched Amine:

• Suspend the collected diastereomeric salt crystals in water.

• Add 2M NaOH solution dropwise with stirring until the salt completely dissolves and the solution is basic (pH > 10).

• Extract the liberated free amine with diethyl ether or dichloromethane (3 x volume of the aqueous phase).

• Combine the organic layers, dry over an anhydrous drying agent (e.g., MgSO₄), filter, and concentrate under reduced pressure to yield the enantiomerically enriched (S)-1,5-Dimethylhexylamine.

4. Analysis and Optimization:

• The enantiomeric excess of the resolved amine should be determined by chiral GC or HPLC.

• The optical purity of the product can often be improved by recrystallizing the diastereomeric salt before the basification step.[3]

• Key Optimization Parameters: The choice of solvent, the stoichiometry of the resolving agent, and the crystallization temperature are critical and must be determined experimentally for optimal results.[11]

Conclusion and Future Outlook

The synthesis of enantiomerically pure (S)-1,5-Dimethylhexylamine can be successfully achieved through several distinct strategic approaches.

• Asymmetric Reductive Amination using imine reductases represents the most direct and modern approach, offering high efficiency and stereoselectivity in a single step.

• Dynamic Kinetic Resolution provides an elegant solution to overcome the 50% yield limitation of traditional resolution, making it a highly attractive option for large-scale synthesis.

• Diastereomeric Salt Resolution , while more traditional, remains a robust and practical method, particularly when a suitable resolving agent and crystallization conditions can be identified.

The choice of the optimal pathway will depend on various factors, including the desired scale of the synthesis, cost considerations, available equipment, and the specific expertise of the research team. As the field of biocatalysis continues to expand, the development of new and more efficient enzymes will likely make asymmetric reductive amination the preferred route for the synthesis of chiral amines like (S)-1,5-Dimethylhexylamine in the future.

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• Kim, M.-J., Kim, W.-H., Han, K., Choi, Y. K., & Park, J. (2007). Dynamic Kinetic Resolution of Primary Amines with a Recyclable Pd Nanocatalyst for Racemization. Organic Letters, 9(7), 1157–1159. Available from: [Link]

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An In-depth Technical Guide to the Pharmacological Profile of (S)-1,5-Dimethylhexylamine

Abstract

(S)-1,5-Dimethylhexylamine, also widely known as DMHA or Octodrine, is a sympathomimetic stimulant with a historical lineage as a pharmaceutical agent for nasal decongestion. In recent years, it has re-emerged as a controversial ingredient in dietary and pre-workout supplements, lauded for its purported ergogenic and cognitive-enhancing effects. This technical guide provides a comprehensive overview of the pharmacological profile of (S)-1,5-Dimethylhexylamine, intended for researchers, scientists, and professionals in drug development. The guide synthesizes the available scientific literature to detail its chemical properties, mechanism of action, and physiological effects. Methodological frameworks for its characterization, including in vitro and in vivo assays, are presented to facilitate further investigation into this compound. While there is a notable scarcity of publicly available, peer-reviewed quantitative data, this guide establishes a foundational understanding based on its structural relationship to other sympathomimetic amines and the existing historical data.

Introduction and Chemical Identity

(S)-1,5-Dimethylhexylamine is a chiral aliphatic amine. Its stimulant properties are attributed to its structural similarity to other sympathomimetic amines like DMAA and amphetamine. Historically, the racemic mixture was used as a nasal decongestant under trade names such as Vaporpac and was investigated for its pressor effects.[1][2] The (S)-enantiomer is of particular interest in modern contexts, although many commercially available supplements containing DMHA have been found to be of synthetic, racemic origin.[3]

Table 1: Chemical and Physical Properties of (S)-1,5-Dimethylhexylamine

Property	Value	Reference
IUPAC Name	(2S)-6-methylheptan-2-amine	[4]
Synonyms	(S)-Octodrine, DMHA, 2-amino-6-methylheptane	[2][5]
Molecular Formula	C₈H₁₉N	[6]
Molecular Weight	129.24 g/mol	[6]
CAS Number	543-82-8 (racemic)	[2]
Appearance	Colorless to pale yellow liquid	[4]
Solubility	Limited solubility in water, miscible with organic solvents	[4]

Proposed Mechanism of Action: A Sympathomimetic Profile

The primary mechanism of action of (S)-1,5-Dimethylhexylamine is believed to be its function as a sympathomimetic agent, leading to the stimulation of the sympathetic nervous system.[7] This action is thought to be mediated through the following pathways:

• Monoamine Transporter Interaction: (S)-1,5-Dimethylhexylamine is proposed to act as a releasing agent and/or reuptake inhibitor at the dopamine and norepinephrine transporters (DAT and NET).[8] This leads to an increased concentration of these neurotransmitters in the synaptic cleft, enhancing dopaminergic and noradrenergic signaling.

• Adrenergic Receptor Agonism: It is also suggested to have direct or indirect agonist activity at adrenergic receptors, contributing to its cardiovascular effects.[1]

The diagram below illustrates the proposed interaction of (S)-1,5-Dimethylhexylamine at a catecholaminergic synapse.

Caption: Proposed interaction of (S)-1,5-Dimethylhexylamine at a catecholaminergic synapse.

Pharmacological Effects

Central Nervous System Effects

As a central nervous system stimulant, (S)-1,5-Dimethylhexylamine is reported to enhance focus, alertness, and energy levels.[5] These effects are consistent with elevated levels of dopamine and norepinephrine in the brain.

Cardiovascular Effects

Animal studies conducted in the mid-20th century indicated that Octodrine can increase blood pressure and cardiac output.[2] These effects are a direct consequence of its sympathomimetic action, leading to vasoconstriction and increased heart rate.[5] Reported adverse effects in humans include hypertension and dyspnea.[2]

Ergogenic and Weight Loss Claims

(S)-1,5-Dimethylhexylamine is frequently marketed in dietary supplements for sports performance and weight loss, with claims of appetite suppression and enhanced energy.[5] However, robust clinical evidence to support these claims is lacking.

Methodologies for Pharmacological Characterization

A thorough pharmacological characterization of (S)-1,5-Dimethylhexylamine requires a combination of in vitro and in vivo studies. The following sections outline standard experimental protocols that can be employed.

In Vitro Assays: Receptor Binding and Transporter Function

To determine the binding affinity of (S)-1,5-Dimethylhexylamine for various receptors and transporters, competitive radioligand binding assays are essential.

Experimental Protocol: Radioligand Binding Assay

• Preparation of Cell Membranes: Prepare cell membranes from cell lines stably expressing the target receptor or transporter (e.g., adrenergic receptors, DAT, NET).

• Assay Buffer: Utilize a suitable buffer system for the specific target.

• Incubation: Incubate the cell membranes with a known concentration of a specific radioligand (e.g., [³H]-prazosin for α1-adrenergic receptors) and varying concentrations of (S)-1,5-Dimethylhexylamine.

• Separation: Separate bound from free radioligand by rapid filtration through glass fiber filters.

• Quantification: Measure the radioactivity retained on the filters using liquid scintillation counting.

• Data Analysis: Determine the IC₅₀ value (concentration of the compound that inhibits 50% of specific radioligand binding) by non-linear regression analysis. Calculate the Ki (inhibitory constant) using the Cheng-Prusoff equation.

Table 2: Target Receptors and Transporters for Binding Affinity Studies

Target	Potential Radioligand
α1-Adrenergic Receptor	[³H]-Prazosin
α2-Adrenergic Receptor	[³H]-Rauwolscine
β-Adrenergic Receptors	[¹²⁵I]-Iodocyanopindolol
Dopamine Transporter (DAT)	[³H]-WIN 35,428
Norepinephrine Transporter (NET)	[³H]-Nisoxetine
Serotonin Transporter (SERT)	[³H]-Citalopram

To assess the functional activity of (S)-1,5-Dimethylhexylamine on monoamine transporters, neurotransmitter uptake assays are performed.

Experimental Protocol: In Vitro Monoamine Transporter Uptake Assay

• Cell Culture: Culture cells stably expressing the human dopamine, norepinephrine, or serotonin transporter (hDAT, hNET, or hSERT).

• Pre-incubation: Pre-incubate the cells with varying concentrations of (S)-1,5-Dimethylhexylamine.

• Initiation of Uptake: Initiate neurotransmitter uptake by adding a mixture of unlabeled and radiolabeled substrate (e.g., [³H]-dopamine for hDAT).

• Termination of Uptake: After a defined incubation period, terminate the uptake by washing the cells with ice-cold buffer.

• Cell Lysis and Quantification: Lyse the cells and measure the intracellular radioactivity using a scintillation counter.

• Data Analysis: Determine the IC₅₀ value for the inhibition of neurotransmitter uptake.

Caption: A simplified workflow for an in vitro monoamine transporter uptake assay.

In Vivo Pharmacological Assessment

The open field test is a standard method to assess the stimulant effects of a compound on locomotor activity.

Experimental Protocol: Open Field Test for Locomotor Activity

• Animal Acclimation: Acclimate rodents (mice or rats) to the testing room for at least 30 minutes prior to the experiment.

• Drug Administration: Administer (S)-1,5-Dimethylhexylamine or vehicle control via an appropriate route (e.g., intraperitoneal injection).

• Open Field Arena: Place the animal in the center of a square open field arena.

• Data Recording: Record the animal's activity using an automated video-tracking system for a set duration (e.g., 30-60 minutes).

• Parameters Measured: Analyze parameters such as total distance traveled, time spent in the center versus the periphery of the arena, and rearing frequency.

• Data Analysis: Compare the locomotor activity of the drug-treated group to the vehicle control group.

To evaluate the cardiovascular effects, blood pressure and heart rate can be monitored in conscious, freely moving rodents using telemetry.

Experimental Protocol: Cardiovascular Assessment via Telemetry

• Surgical Implantation: Surgically implant a telemetry transmitter in the abdominal aorta of the rodent.

• Recovery: Allow the animal to recover from surgery.

• Baseline Recording: Record baseline cardiovascular parameters (blood pressure, heart rate) for a sufficient period.

• Drug Administration: Administer a range of doses of (S)-1,5-Dimethylhexylamine.

• Continuous Monitoring: Continuously monitor and record cardiovascular parameters post-administration.

• Data Analysis: Analyze the dose-dependent changes in blood pressure and heart rate compared to baseline and vehicle control.

Pharmacokinetics and Toxicology

Pharmacokinetics (ADME)

There is a significant lack of publicly available data on the absorption, distribution, metabolism, and excretion (ADME) of (S)-1,5-Dimethylhexylamine. As a small, lipophilic amine, it is likely to be readily absorbed orally and cross the blood-brain barrier. Metabolism is expected to occur in the liver, potentially via hydroxylation.[2]

Toxicology

Limited toxicological data is available. Acute toxicity studies in animals have been conducted, but detailed reports are not widely accessible. The primary safety concerns revolve around its stimulant effects on the cardiovascular system.[1][5] Long-term toxicity, genotoxicity, and carcinogenicity data are not available in the public domain.

Synthesis of (S)-1,5-Dimethylhexylamine

Caption: A general overview of the synthetic approach to (S)-1,5-Dimethylhexylamine.

Regulatory Status and Conclusion

(S)-1,5-Dimethylhexylamine (DMHA) is considered an unapproved drug and an unsafe food additive by the U.S. Food and Drug Administration (FDA) when included in dietary supplements.[2] Its presence in such products has led to regulatory actions.

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A Comprehensive Technical Guide to (S)-1,5-Dimethylhexylamine: Identification, Synthesis, and Pharmacological Profile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of (S)-1,5-Dimethylhexylamine, a sympathomimetic amine also known as Octodrine or Dimethylhexylamine (DMHA). Historically developed as a nasal decongestant, it has re-emerged as a controversial ingredient in dietary supplements marketed for weight loss and enhanced athletic performance. This document details the precise chemical identifiers for its stereoisomers, explores its synthetic origins, delineates its mechanism of action as a central nervous system stimulant, and discusses the analytical methodologies for its detection. Furthermore, it addresses the significant safety concerns and regulatory status of this compound, offering a critical resource for professionals in the fields of pharmacology, analytical chemistry, and regulatory affairs.

Chemical Identification and Stereoisomerism

1,5-Dimethylhexylamine (DMHA) is a chiral compound existing as two distinct stereoisomers: (S)-1,5-Dimethylhexylamine and (R)-1,5-Dimethylhexylamine. The specific spatial arrangement of atoms in these enantiomers can lead to different pharmacological activities, a critical consideration in drug development and toxicology. The compound is often found in commercial products as a racemic mixture, containing equal amounts of both enantiomers.[1] This racemic nature is a strong indicator of its synthetic origin, as natural products typically exist as a single enantiomer.[1]

The definitive chemical identifiers are crucial for accurate documentation, research, and regulatory tracking.

Identifier	(S)-1,5-Dimethylhexylamine	(R)-1,5-Dimethylhexylamine	(±)-1,5-Dimethylhexylamine (Racemic)
IUPAC Name	(2S)-6-methylheptan-2-amine[2]	(2R)-6-methylheptan-2-amine[3]	6-methylheptan-2-amine[4]
CAS Number	70419-10-2[2]	70419-11-3[3]	543-82-8[4][5][6]
InChIKey	QNIVIMYXGGFTAK-QMMMGPOBSA-N[2]	QNIVIMYXGGFTAK-MRVPVSSYSA-N[3]	QNIVIMYXGGFTAK-UHFFFAOYSA-N[4]
Molecular Formula	C₈H₁₉N[2]	C₈H₁₉N[3]	C₈H₁₉N[5][6]
Molar Mass	129.24 g/mol [5]	129.24 g/mol [3]	129.247 g·mol⁻¹[4]
Common Synonyms	(+)-1,5-Dimethylhexylamine[2]	(-)-1,5-Dimethylhexylamine[3]	Octodrine, DMHA, 2-Amino-6-methylheptane[4][7][8]

Synthesis and Provenance in Commercial Products

While some supplement manufacturers claim that 1,5-Dimethylhexylamine is a natural constituent of plants like Aconitum or Kigelia Africana, scientific investigations have refuted these claims.[1][9] Analysis of these plant materials has shown no detectable levels of the compound.[1]

• Enantiomeric Ratio : The presence of a nearly 1:1 racemic mixture of (S)- and (R)-isomers is characteristic of a synthetic chemical process, which, without chiral-specific steps, produces both enantiomers in equal amounts.[1]

• Synthetic Byproducts : The identification of byproducts associated with common chemical synthesis routes in commercial supplements further points to an artificial origin.[1]

A common and cost-effective method for synthesizing aliphatic amines like DMHA is through reductive amination. This process typically involves the reaction of a ketone with ammonia in the presence of a reducing agent.

Caption: Plausible synthetic pathway for racemic 1,5-dimethylhexylamine.

Pharmacological Profile and Mechanism of Action

1,5-Dimethylhexylamine is classified as a sympathomimetic agent and a central nervous system (CNS) stimulant.[4][8] Its pharmacological effects are structurally and functionally similar to other stimulants like DMAA (1,3-dimethylamylamine) and ephedrine.[7][8][10] The primary mechanism of action is believed to involve the modulation of key neurotransmitters in the brain.

It acts as an α-adrenergic agonist and is understood to increase the uptake of dopamine and noradrenaline.[8] This dual action leads to heightened alertness, increased energy levels, enhanced focus, and a higher pain threshold.[8] These psychoactive effects are the primary reason for its inclusion in pre-workout and weight-loss supplements.[11]

Caption: Proposed mechanism of action for 1,5-dimethylhexylamine.

Analytical Methodologies

The definitive identification and quantification of 1,5-Dimethylhexylamine in complex matrices like dietary supplements require robust analytical techniques. Gas chromatography coupled with mass spectrometry (GC/MS) is the method of choice for this purpose.

Key Experimental Protocols:

• Sample Preparation : A supplement sample is typically dissolved in an appropriate solvent, followed by extraction (e.g., liquid-liquid extraction) to isolate the amine from interfering matrix components.

• Derivatization (Optional but Recommended) : To improve chromatographic performance and detection sensitivity, the amine can be derivatized.

• GC/MS Analysis : The extract is injected into the GC/MS system. The gas chromatograph separates the components of the mixture, and the mass spectrometer provides mass-to-charge ratio data, allowing for definitive identification.

• Chiral Analysis : To determine the enantiomeric ratio, a specialized chiral GC column is used. This allows for the separation of the (S)- and (R)-enantiomers, which can then be individually quantified.[1]

Caption: Analytical workflow for supplement testing.

Applications, Safety, and Regulatory Status

Historical and Current Applications:

• Pharmaceutical : Originally developed in the 1950s as a nasal decongestant under brand names like Vaporpac, leveraging its vasoconstrictive properties.[4][7]

• Dietary Supplements : It has been reintroduced into the market in recent years as an ingredient in pre-workout and "fat-burner" products.[8][11][12]

• Chemical Intermediate : It serves as an intermediate in the synthesis of the gastrointestinal antispasmodic drug octamylamine.[10][13] It is also used in preparing glycosyl β-amino acids with potential antitubercular activity.[10][14][15]

Safety and Health Concerns: There is a significant lack of human clinical trial data to establish the safety of 1,5-Dimethylhexylamine.[12] Much of the concern stems from its structural similarity to the banned stimulant DMAA, which was linked to serious adverse events, including heart attacks and strokes.

Reported and potential side effects of DMHA include:

• Increased blood pressure and heart rate[7][8]

• Heart palpitations and arrhythmias[7][16]

• Anxiety, mood swings, and energy crashes[8]

• Potential for dependence and withdrawal[12]

Due to its stimulant effects, it is contraindicated for individuals with hypertension, glaucoma, or heart conditions.[7][16]

Regulatory Status:

• United States : The U.S. Food and Drug Administration (FDA) does not consider DMHA to be a legal dietary ingredient and views it as an unsafe food additive.[4]

• World Anti-Doping Agency (WADA) : Octodrine (DMHA) is listed as a specified stimulant and is prohibited in-competition.[12]

• Other Jurisdictions : Many countries have taken regulatory action to classify DMHA and similar stimulants as prescription medicines or ban them from consumer products due to safety concerns.[8]

Conclusion

(S)-1,5-Dimethylhexylamine and its racemic mixture, commonly known as DMHA or Octodrine, are potent synthetic stimulants with a clear pharmacological profile but a concerning lack of established safety data in humans. The definitive chemical identifiers, particularly the CAS number (70419-10-2) and InChIKey (QNIVIMYXGGFTAK-QMMMGPOBSA-N) for the (S)-enantiomer, are essential for accurate scientific communication. Analytical evidence strongly indicates that its presence in supplements is due to synthetic manufacturing, not natural sourcing. Given the serious health implications, its sympathomimetic action, and its prohibition by major regulatory and anti-doping agencies, its use in dietary supplements poses a significant risk to public health. Researchers and drug development professionals should exercise extreme caution and adhere to strict regulatory guidelines when handling or investigating this compound.

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An In-depth Technical Guide to the Solubility and Stability of (S)-1,5-Dimethylhexylamine

Prepared by: Gemini, Senior Application Scientist

Executive Summary

This technical guide provides a comprehensive analysis of the solubility and stability characteristics of (S)-1,5-Dimethylhexylamine (also known as Octodrine), a compound of significant interest in pharmaceutical and supplement research. While specific public data on this molecule is sparse, this document synthesizes established principles of aliphatic amine chemistry with authoritative industry protocols to provide a robust framework for its handling and characterization. We detail its solubility profile in aqueous and organic media, underscored by its lipophilic nature as indicated by a computed Log P value. The core of this guide is a detailed exploration of its chemical stability, structured around the principles of forced degradation studies as mandated by the International Council for Harmonisation (ICH) guidelines. We outline methodologies to assess hydrolytic, oxidative, thermal, and photolytic stability, and propose plausible degradation pathways. This guide is intended to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical protocols necessary to confidently work with (S)-1,5-Dimethylhexylamine, ensuring data integrity and facilitating stable formulation development.

Introduction

(S)-1,5-Dimethylhexylamine (CAS: 70419-10-2) is a chiral aliphatic amine with sympathomimetic properties.[1][2] Its structure, characterized by a secondary amine on a branched alkyl chain, dictates its physicochemical properties and, consequently, its applications and challenges in formulation. Historically explored for its vasoconstrictor and local anesthetic potential, it has more recently appeared as an ingredient in dietary supplements aimed at enhancing energy and focus.[1][3][4]

Understanding the solubility and stability of this active pharmaceutical ingredient (API) is paramount for any stage of drug development. Solubility directly impacts bioavailability and the choice of formulation vehicle, while stability determines shelf-life, storage conditions, and the potential formation of degradants that could affect safety and efficacy. This guide provides a detailed examination of these critical parameters.

Physicochemical Properties of (S)-1,5-Dimethylhexylamine

A foundational understanding begins with the compound's basic physicochemical properties, which are summarized below.

Property	Value	Source(s)
IUPAC Name	(2S)-6-methylheptan-2-amine	[5]
Molecular Formula	C₈H₁₉N	[3][5]
Molecular Weight	129.24 g/mol	[3][5]
Appearance	Clear, colorless to light yellow liquid	[3][4]
Odor	Characteristic fishy odor	[3]
Boiling Point	Approx. 154–156 °C	[3][4]
Density	Approx. 0.767 g/mL at 25 °C	[3][4]
Computed XLogP3	2.3	[5]

Solubility Profile

The solubility of an API is a critical determinant of its behavior in both in vitro and in vivo systems. The branched alkyl structure of (S)-1,5-Dimethylhexylamine suggests significant lipophilicity.

Aqueous and Organic Solubility

Direct quantitative public data is limited; however, qualitative assessments consistently describe the compound's solubility characteristics.

Solvent Type	Solvent Example(s)	Qualitative Solubility	Rationale	Source(s)
Aqueous	Water	Slightly Soluble	The polar amine group provides some water affinity, but it is overcome by the long, nonpolar C8 alkyl chain.	[3]
Polar Protic	Methanol, Ethanol	Readily Soluble	These solvents can engage in hydrogen bonding with the amine group and effectively solvate the alkyl chain.	[3]
Polar Aprotic	Chloroform	Readily Soluble	Solvates the molecule through dipole-dipole interactions without the steric hindrance of hydrogen bonding networks.	[3]
Nonpolar	n-Hexane	Likely Soluble	The dominant C8 lipophilic backbone suggests strong van der Waals interactions with nonpolar solvents.	Inferred

Influence of pH on Aqueous Solubility

As a secondary amine, (S)-1,5-Dimethylhexylamine is a weak base. Simple alkyl amines typically have pKa values for their conjugate acids in the range of 9.5 to 11.0.[6][7]

• Acidic pH (pH < pKa): The amine group will be predominantly protonated (R₂NH₂⁺). This charged, ammonium form significantly increases its polarity and, therefore, its solubility in water.

• Alkaline pH (pH > pKa): The amine will exist primarily in its neutral, free base form (R₂NH). This form is less polar, and its aqueous solubility will be significantly lower, governed by the lipophilic alkyl chain.

This pH-dependent solubility is a critical consideration for formulating aqueous solutions, controlling dissolution rates, and predicting absorption in physiological environments like the gastrointestinal tract.

Octanol-Water Partition Coefficient (Log P)

The octanol-water partition coefficient (Kow or P) is a measure of a compound's lipophilicity. It is a key parameter in drug development for predicting membrane permeability and bioaccumulation.[8]

A computed XLogP3 value of 2.3 is reported for (S)-1,5-Dimethylhexylamine.[5] A Log P value greater than 0 indicates a preference for the lipophilic phase (octanol) over the hydrophilic phase (water). A value of 2.3 suggests that the compound is approximately 200 times more soluble in octanol than in water, confirming its lipophilic nature.

Experimental Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

This protocol describes the gold-standard shake-flask method (OECD Guideline 105) for determining aqueous solubility.

Objective: To determine the saturation concentration of (S)-1,5-Dimethylhexylamine in a buffered aqueous solution at a controlled temperature.

Methodology:

• Preparation of Media: Prepare buffers at relevant pH values (e.g., pH 4.5, 6.8, and 7.4) to simulate physiological conditions.

• Addition of Excess Solute: Add an excess amount of (S)-1,5-Dimethylhexylamine to a known volume of each buffer in sealed, inert flasks. The excess solid/liquid phase should be clearly visible.

• Equilibration: Agitate the flasks in a temperature-controlled shaker bath (e.g., 25 °C or 37 °C) for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is reached. A preliminary kinetics experiment should be run to determine the time required to reach equilibrium.

• Phase Separation: Allow the flasks to stand undisturbed at the same temperature to permit the separation of undissolved compound. Centrifuge the samples at high speed to pellet any suspended material.

• Sampling and Dilution: Carefully withdraw an aliquot from the clear, supernatant aqueous phase. Immediately dilute the aliquot with a suitable mobile phase to prevent precipitation.

• Quantification: Analyze the diluted samples using a validated analytical method, such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC), against a calibration curve prepared with known concentrations of the compound.[9][10]

• Calculation: Calculate the solubility in mg/mL or mol/L based on the measured concentration and the dilution factor.

Caption: Workflow for Shake-Flask Solubility Determination.

Stability Profile

The stability of (S)-1,5-Dimethylhexylamine is dictated by its secondary aliphatic amine structure. Such structures are susceptible to degradation via several mechanisms, primarily oxidation. A forced degradation study is the most effective way to probe these vulnerabilities.[11][12]

Forced Degradation (Stress Testing)

Forced degradation studies are essential for identifying likely degradation products, understanding degradation pathways, and developing stability-indicating analytical methods.[13][14] The typical stress conditions are outlined by ICH guidelines.[13]

Stress Condition	Typical Reagents & Conditions	Rationale & Expected Outcome
Acid Hydrolysis	0.1 M HCl, 60 °C	Aliphatic amines are generally stable to acid hydrolysis. Protonation of the amine nitrogen protects it from nucleophilic attack. Minimal degradation is expected.
Base Hydrolysis	0.1 M NaOH, 60 °C	Aliphatic amines are also stable to base hydrolysis. Minimal degradation is expected.
Oxidation	3% H₂O₂, Room Temperature	This is the most likely degradation pathway. [15] The secondary amine can be oxidized to a hydroxylamine or further to a nitrone. The adjacent C-H bonds can also be susceptible to oxidation. Significant degradation is anticipated.
Thermal	Solid & Solution, 80 °C	Assesses intrinsic thermal stability. Aliphatic amines can undergo thermo-oxidative degradation.[16] Some degradation is possible, especially over extended periods.
Photostability	UV/Vis Light Exposure (ICH Q1B)	Assesses degradation upon exposure to light. Samples are exposed to ≥1.2 million lux hours (visible) and ≥200 watt hours/m² (UVA).[17][18] Degradation is possible, often via radical mechanisms.

Plausible Degradation Pathways

Based on the chemistry of secondary amines, oxidation is the most probable degradation route.

Caption: General Workflow for a Forced Degradation Study.

Conclusion

(S)-1,5-Dimethylhexylamine is a lipophilic, weakly basic compound with predictable solubility and stability characteristics based on its aliphatic amine structure. Its aqueous solubility is highly pH-dependent, increasing significantly under acidic conditions due to protonation. The primary stability concern is oxidative degradation, a vulnerability that must be carefully managed during manufacturing, formulation, and storage. Thermal and photolytic degradation are also potential pathways that require assessment.

The protocols and theoretical frameworks presented in this guide provide a robust starting point for any researcher. By applying these principles of systematic solubility analysis and comprehensive forced degradation studies, scientists can effectively characterize (S)-1,5-Dimethylhexylamine, develop stable and bioavailable formulations, and ensure the quality and safety of the final product.

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An In-depth Technical Guide to 1,5-Dimethylhexylamine: A Comparative Analysis of Natural Occurrence and Synthetic Production

Abstract

1,5-Dimethylhexylamine (1,5-DMHA), also known as octodrine, is a sympathomimetic amine that has garnered significant attention in the pharmaceutical and dietary supplement industries. While claims of its natural origin, particularly from plants of the Pelargonium genus (geraniums), are widespread, a substantial body of scientific evidence points towards a synthetic origin for commercially available 1,5-DMHA. This technical guide provides an in-depth analysis for researchers, scientists, and drug development professionals on the current state of knowledge regarding 1,5-DMHA. We critically evaluate the evidence for its natural occurrence, detail established synthetic pathways, and provide validated analytical methodologies to discriminate between potential natural isolates and synthetic products. The guide emphasizes the causality behind experimental choices and provides detailed, field-proven protocols to ensure scientific rigor and reproducibility.

Introduction: The 1,5-Dimethylhexylamine Dichotomy

1,5-Dimethylhexylamine is a primary aliphatic amine (IUPAC name: 6-methylheptan-2-amine) with a chemical structure that confers stimulant properties.[1] Its use as a vasoconstrictor and local anesthetic has been documented, but its more recent inclusion in sports and weight loss supplements has placed its origin under intense scrutiny.[1][2] The central controversy revolves around whether 1,5-DMHA is a natural phytochemical or a synthetic compound masquerading as a botanical ingredient. This distinction is critical not only for regulatory compliance but also for understanding its pharmacological and toxicological profile. This guide will dissect the issue by examining the two purported sources: the elusive natural isolate and the well-established synthetic product.

Table 1: Physicochemical Properties of 1,5-Dimethylhexylamine

Property	Value	Reference
CAS Number	543-82-8	[1][3]
Molecular Formula	C₈H₁₉N	[3]
Molecular Weight	129.24 g/mol	[3]
Boiling Point	154-156 °C	[1]
Density	0.767 g/mL at 25 °C	[1]
SMILES	CC(C)CCCC(C)N	[3]
InChI Key	QNIVIMYXGGFTAK-UHFFFAOYSA-N	[4]

Natural Occurrence: A Claim Lacking Substantiation

The assertion that 1,5-DMHA is a natural constituent of geranium oil (Pelargonium graveolens) is a recurring claim, particularly in the marketing of dietary supplements. This claim is analogous to the controversy that surrounded its structural relative, 1,3-dimethylamylamine (DMAA).[5][6] However, rigorous scientific investigations have consistently failed to substantiate this claim.

Investigative Approach: The Search for 1,5-DMHA in Botanicals

To validate the presence of a specific compound in a plant matrix, a robust analytical workflow is required. This involves meticulous sample collection and preparation, followed by highly sensitive and specific detection methods. Numerous studies have applied this rigor to Pelargonium species.[7][8][9] The consistent finding across multiple independent laboratories is the absence of detectable levels of 1,5-DMHA or DMAA in authenticated plant materials and their essential oils.[8][9]

The causality behind the chosen analytical techniques is paramount. Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are selected for their high sensitivity (often with limits of detection in the parts-per-billion range) and specificity, which is crucial for distinguishing the target analyte from a complex botanical matrix.[7][8]

Experimental Protocol: Investigative Extraction and Analysis of Pelargonium spp.

This protocol outlines a self-validating system for determining the presence or absence of 1,5-DMHA in plant material. The inclusion of a "spiking" experiment is a critical self-validation step to ensure the extraction procedure is efficient and that the absence of a signal is a true negative, not an artifact of the method.

Objective: To extract and analyze Pelargonium graveolens leaf material for the presence of 1,5-DMHA.

Materials:

• Authenticated fresh P. graveolens leaves

• Methanol (HPLC grade)

• Dichloromethane (DCM, HPLC grade)

• Anhydrous Sodium Sulfate

• 1,5-DMHA analytical standard

• Internal Standard (e.g., 2-amino-6-methylheptane)

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• GC-MS system with a chiral column (e.g., Cyclodextrin-based)

Methodology:

• Sample Preparation:

  • Homogenize 10 g of fresh leaves in 50 mL of methanol.

  • Create a parallel "spiked" sample by adding a known quantity (e.g., 1 µg) of 1,5-DMHA standard to a separate 10 g leaf sample before homogenization.

  • Add a known quantity of the internal standard to both samples.

  • Sonicate both mixtures for 30 minutes and filter.

• Liquid-Liquid Extraction (Acid-Base):

  • Rationale: This step selectively isolates basic compounds like amines from the neutral and acidic components of the plant extract.

  • Evaporate the methanol from the filtrate under reduced pressure.

  • Resuspend the residue in 50 mL of 0.1 M HCl.

  • Wash the acidic solution twice with 25 mL of DCM to remove non-basic compounds. Discard the organic (DCM) layers.

  • Adjust the aqueous layer to a pH > 10 with 0.1 M NaOH.

  • Extract the now-basic aqueous layer three times with 25 mL of DCM. The protonated amine becomes the free base and partitions into the organic solvent.

  • Combine the organic layers and dry over anhydrous sodium sulfate.

• Analysis:

  • Carefully concentrate the final DCM extract to 1 mL.

  • Analyze 1 µL via GC-MS.

  • System Parameters: Use a temperature program that effectively separates the analyte from matrix components. Monitor for the characteristic mass fragments of 1,5-DMHA.

  • Validation: A signal for 1,5-DMHA should be clearly present in the "spiked" sample, confirming the method's efficacy. The absence of this signal in the non-spiked sample, above the instrument's limit of detection (typically <10 ng/mL), provides strong evidence that 1,5-DMHA is not a natural constituent.[7]

The Verdict on Natural Origin

The overwhelming consensus from phytochemical analysis is that 1,5-DMHA is not naturally present in Pelargonium or other cited plant sources.[2][5][10] The presence of 1,5-DMHA in commercial products labeled with "geranium extract" is therefore indicative of adulteration with a synthetic chemical.

Synthetic Production: The True Origin of Commercial 1,5-DMHA

In contrast to the lack of evidence for a natural source, the chemical synthesis of 1,5-DMHA is straightforward and well-established. The most common and industrially scalable method is the reductive amination of a corresponding ketone.

The Reductive Amination Pathway

Reductive amination is a powerful and versatile method for forming C-N bonds.[11] The reaction proceeds in two main stages:

• Imine Formation: A ketone or aldehyde reacts with an amine source (like ammonia) under slightly acidic conditions to form an imine intermediate, with the concurrent loss of a water molecule.[12]

• Reduction: The C=N double bond of the imine is then reduced to a C-N single bond to yield the final amine product.[13]

For 1,5-DMHA, the logical precursor is 6-methyl-2-heptanone. This ketone can be reacted with ammonia to form the corresponding imine, which is then reduced to yield 1,5-DMHA.

// Reactants Ketone [label=<

6-Methyl-2-heptanone

]; Ammonia [label=3>];

// Intermediates Imine [label=<

Imine Intermediate

];

// Product DMHA [label=<

1,5-Dimethylhexylamine

];

// Edges {Ketone, Ammonia} -> Imine [label="+ H⁺, - H₂O", fontcolor="#202124"]; Imine -> DMHA [label="[H] (Reducing Agent)", fontcolor="#202124"]; }

Caption: General reaction scheme for the synthesis of 1,5-DMHA.

A key advantage of this method is the ability to perform it as a "one-pot" reaction. By choosing a reducing agent that is selective for the iminium ion over the ketone, all reagents can be combined at once. Sodium cyanoborohydride (NaBH₃CN) is an excellent choice for this, as it is less reactive towards the ketone carbonyl but readily reduces the more electrophilic iminium ion as it forms, driving the equilibrium towards the final amine product.[13]

Experimental Protocol: Synthesis of 1,5-DMHA via One-Pot Reductive Amination

Objective: To synthesize 1,5-Dimethylhexylamine from 6-methyl-2-heptanone.

Materials:

• 6-methyl-2-heptanone

• Ammonium acetate

• Sodium cyanoborohydride (NaBH₃CN)

• Methanol (anhydrous)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

• Rotary evaporator

• Magnetic stirrer

Methodology:

• Reaction Setup:

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve 6-methyl-2-heptanone (1.0 eq) and ammonium acetate (3.0 eq) in anhydrous methanol.

  • Rationale: Ammonium acetate serves as both the ammonia source and a buffer to maintain a weakly acidic pH, which is optimal for imine formation.[12]

  • Stir the solution at room temperature for 30 minutes.

• Reduction:

  • Cool the flask in an ice bath.

  • Slowly add sodium cyanoborohydride (1.5 eq) portion-wise to the solution.

  • Rationale: NaBH₃CN is added slowly and at a low temperature to control the reaction rate and prevent potential side reactions. It selectively reduces the imine as it is formed.[13]

  • Allow the reaction to warm to room temperature and stir overnight.

• Workup and Isolation:

  • Quench the reaction by slowly adding water.

  • Remove the methanol under reduced pressure using a rotary evaporator.

  • Add DCM to the remaining aqueous residue and transfer to a separatory funnel.

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

  • Rationale: The washes remove unreacted reagents and inorganic byproducts.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 1,5-DMHA product.

• Purification and Characterization:

  • The crude product can be purified by distillation or column chromatography.

  • Confirm the identity and purity of the product using ¹H NMR, ¹³C NMR, and GC-MS. The resulting spectrum should match known standards for 1,5-DMHA.[4]

Analytical Discrimination: The Decisive Evidence

Distinguishing between a hypothetical natural product and a synthetic chemical is a critical task in quality control and forensic analysis. For 1,5-DMHA, two key analytical signatures provide definitive evidence of synthetic origin: the enantiomeric ratio and the impurity profile.

Caption: Analytical workflow to determine the origin of a 1,5-DMHA sample.

Chiral Analysis: The Stereochemical Fingerprint

1,5-DMHA possesses a chiral center at the C2 position.

• Natural Products: Biosynthesis is an enzyme-mediated process, which is inherently stereospecific. A naturally occurring chiral molecule is almost always produced as a single enantiomer.

• Synthetic Products: Standard chemical synthesis from achiral precursors (like 6-methyl-2-heptanone) without a chiral catalyst results in a racemic mixture—an equal (1:1) mixture of both enantiomers.

Studies analyzing 1,5-DMHA in dietary supplements have found the enantiomeric ratio to be between 0.9 and 1.0, which is definitive proof of a racemic, and therefore synthetic, origin.[2][10]

Impurity Profiling

The synthetic route described leaves behind characteristic trace impurities and byproducts. These can include unreacted starting materials, intermediates, or products of side reactions. The identification of such synthetic byproducts in commercial supplements containing 1,5-DMHA provides further, unequivocal evidence of its synthetic origin and often points to a poor quality manufacturing process.[2][10]

Table 2: Comparison of Analytical Signatures: Natural vs. Synthetic 1,5-DMHA

Analytical Test	Expected Result for Natural Isolate	Observed Result for Commercial Product	Conclusion
Chiral GC-MS	Enantiomerically pure (one peak)	Racemic mixture (two equal peaks)	Synthetic Origin[2][10]
Impurity Profile (GC-MS)	Contains only related phytochemicals	Contains synthetic precursors/byproducts	Synthetic Origin[2][10]

Conclusion

For professionals in drug development and research, scientific integrity demands a critical evaluation of a compound's origin. In the case of 1,5-Dimethylhexylamine, the evidence is conclusive. Despite persistent marketing claims, rigorous and repeated analytical investigations have failed to identify it as a natural constituent of Pelargonium species or any other plant. Conversely, its synthesis via reductive amination is a well-understood and efficient chemical process. The analytical data from commercial products, particularly their racemic nature and the presence of synthetic impurities, definitively establish their synthetic origin. This guide provides the foundational knowledge, practical protocols, and analytical framework necessary to verify the source of 1,5-DMHA and uphold the principles of scientific and regulatory accountability.

References

• Title: 1,5-Dimethylhexylamine (octodrine) in sports and weight loss supplements: Natural constituent or synthetic chemical? Source: PubMed URL: [Link]

• Title: 1,3-Dimethylamylamine (DMAA) in supplements and geranium products: Natural or synthetic? Source: ResearchGate URL: [Link]

• Title: Phytochemical Analyses Fail to Identify Methylhexaneamine (MHA or DMAA) as a Natural Component of Pelargonium Oils or Sweet-scented "Rose" Geranium Leaves or Stems Source: American Botanical Council URL: [Link]

• Title: Phytochemical investigation of Pelargonium graveolens and isolation of flavonol derivative Source: Indian Journal of Chemistry URL: [Link]

• Title: 1,5-Dimethylhexylamine (Octodrine) in Sports and Weight Loss Supplements: Natural Constituent or Synthetic Chemical? Source: ResearchGate URL: [Link]

• Title: Reductive amination Source: Wikipedia URL: [Link]

• Title: Analysis of 1,3 dimethylamylamine concentrations in Geraniaceae, geranium oil and dietary supplements Source: PubMed URL: [Link]

• Title: Methylhexanamine is not detectable in Pelargonium or Geranium species and their essential oils: A multi-centre investigation Source: PubMed URL: [Link]

• Title: Evidence for the Presence of 1,3-Dimethylamylamine (1,3-DMAA) in Geranium Plant Materials Source: PubMed URL: [Link]

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• Title: III Analytical Methods Source: Japan Environment and Children's Study URL: [Link]

• Title: DMAA not in geranium, says yet another study Source: NutraIngredients-USA URL: [Link]

• Title: Pelargonium oil and methyl hexaneamine (MHA): analytical approaches supporting the absence of MHA in authenticated Pelargonium graveolens plant material and oil Source: PubMed URL: [Link]

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(S)-1,5-Dimethylhexylamine: A Comprehensive Toxicological and Safety Profile for Drug Development Professionals

Executive Summary

(S)-1,5-Dimethylhexylamine, also widely known by synonyms such as DMHA and Octodrine, is a sympathomimetic stimulant that has garnered attention in both the pharmaceutical and dietary supplement sectors.[1][2] Its structural similarity to other stimulants like 1,3-dimethylamylamine (DMAA) and amphetamine necessitates a thorough and rigorous evaluation of its safety profile.[1] This technical guide provides an in-depth analysis of the known toxicological data for (S)-1,5-Dimethylhexylamine and outlines a comprehensive, scientifically-grounded framework for its preclinical safety assessment. Adhering to the principles of Expertise, Experience, and Trustworthiness (E-E-A-T), this document is intended to serve as a critical resource for researchers, scientists, and drug development professionals. We will delve into the causality behind experimental choices and present self-validating protocols grounded in internationally recognized guidelines.

Introduction to (S)-1,5-Dimethylhexylamine

(S)-1,5-Dimethylhexylamine is an aliphatic amine that has been historically investigated for its potential therapeutic applications, including as a nasal decongestant and for the treatment of hypotension.[2][3][4] More recently, it has been identified as an ingredient in dietary supplements marketed for weight loss and enhanced athletic performance.[5][6][7] The compound's purported benefits are linked to its stimulant properties, which are believed to increase energy levels, focus, and suppress appetite.[6][8]

Despite its presence in consumer products, there is a conspicuous lack of comprehensive, publicly available toxicological data for (S)-1,5-Dimethylhexylamine.[2][6] Much of the concern regarding its safety stems from its structural analogy to DMAA, a compound that has been banned by numerous regulatory agencies due to safety concerns.[9][10] It is crucial for the scientific community to approach the evaluation of (S)-1,5-Dimethylhexylamine with a high degree of diligence, employing robust and validated toxicological methodologies.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of a compound is the foundational first step in any toxicological assessment. These properties influence its absorption, distribution, metabolism, and excretion (ADME) profile, and thus its potential for toxicity.

Property	Value	Source
Chemical Name	(S)-6-methylheptan-2-amine
Synonyms	(S)-1,5-Dimethylhexylamine, DMHA, Octodrine	[3][5]
CAS Number	543-82-8	[3]
Molecular Formula	C8H19N	[3]
Molecular Weight	129.247 g/mol	[3]
Appearance	Clear colorless to light yellow liquid	[11]
Boiling Point	154-156 °C	[12]
Density	0.767 g/mL at 25 °C	[12]

Synthesis and Stereochemistry

(S)-1,5-Dimethylhexylamine can be synthesized via several routes, with a common method involving the reductive amination of 6-methyl-2-heptanone.[11] It is important to note that while the "(S)-" designation specifies a particular stereoisomer, analyses of commercial dietary supplements have often revealed the presence of a racemic mixture of 1,5-Dimethylhexylamine.[13] The presence of synthetic byproducts in these products further indicates a synthetic origin, despite some marketing claims of natural sourcing from plants like Aconitum kusnezoffii or Kigelia africana.[13][14] Rigorous analytical testing has not substantiated these claims of natural origin.[13] The stereochemistry of a chiral molecule can significantly impact its pharmacological and toxicological properties; therefore, any safety evaluation must consider the specific isomeric composition of the test substance.

Pharmacological Profile and Mechanism of Action

(S)-1,5-Dimethylhexylamine is classified as a sympathomimetic amine, meaning it mimics the effects of endogenous catecholamines like norepinephrine and dopamine.[15][16] Its stimulant effects are believed to arise from its ability to increase the levels of these neurotransmitters in the synaptic cleft.[4][17]

The proposed mechanism of action involves the following key steps:

• Increased Neurotransmitter Release: It is thought to act as a releasing agent for norepinephrine and dopamine from presynaptic nerve terminals.

• Reuptake Inhibition: There is also evidence to suggest that it may inhibit the reuptake of these neurotransmitters, thereby prolonging their action in the synapse.[2]

This dual action leads to increased stimulation of adrenergic and dopaminergic receptors, resulting in the observed physiological effects such as increased heart rate, blood pressure, and central nervous system stimulation.[2][17]

Caption: Proposed mechanism of action for (S)-1,5-Dimethylhexylamine.

Preclinical Safety and Toxicological Evaluation

Given the limited publicly available safety data, a comprehensive preclinical toxicological evaluation is imperative before any clinical development. The following sections outline a scientifically rigorous approach to this evaluation, based on international guidelines such as those from the Organisation for Economic Co-operation and Development (OECD) and the International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH).[5][18]

Acute Toxicity Assessment

The initial step in a toxicological assessment is to determine the acute toxicity of the substance. This provides information on the potential health hazards from short-term exposure and helps in dose selection for longer-term studies.

The Acute Toxic Class Method is a stepwise procedure that uses a small number of animals to classify a substance into a toxicity category.[1]

Experimental Protocol:

• Animal Model: Healthy, young adult female rats (8-12 weeks old) are typically used, as they are often slightly more sensitive.

• Housing: Animals are housed in controlled conditions (22 ± 3°C, 30-70% humidity, 12-hour light/dark cycle) for at least 5 days prior to dosing to allow for acclimatization.

• Dose Administration: The test substance is administered orally by gavage. An aqueous solution is preferred; if not feasible, a solution in a suitable vehicle like corn oil can be used.[19] The volume should generally not exceed 1 mL/100g of body weight.[19]

• Dose Levels: The study starts with a default dose of 300 mg/kg. Based on the outcome (mortality or survival), subsequent testing is conducted at lower (5, 50 mg/kg) or higher (2000 mg/kg) dose levels.

• Observations: Animals are observed for mortality, clinical signs of toxicity (changes in skin, fur, eyes, respiration, autonomic and central nervous system effects), and body weight changes for at least 14 days post-dosing.

• Endpoint: The primary endpoint is the classification of the substance into a GHS category based on the observed mortality at specific dose levels.

Rationale: This method is chosen for its efficiency in classifying the substance's toxicity with a reduced number of animals compared to the classical LD50 test, aligning with the 3Rs principles (Replacement, Reduction, and Refinement) of animal testing.

While oral exposure is the primary route for dietary supplements, dermal exposure could be relevant in manufacturing or other contexts.

Experimental Protocol:

• Animal Model: Albino rabbits are the preferred species.

• Test Area: A small area of the animal's trunk (approximately 10% of the body surface area) is clipped free of fur.

• Application: The test substance (2000 mg/kg body weight for the limit test) is applied uniformly over the prepared skin area and covered with a porous gauze dressing for 24 hours.

• Observations: After the exposure period, the dressing is removed, and the skin is observed for signs of irritation (erythema and edema) and systemic toxicity at specified intervals for 14 days.

Dermal and Ocular Irritation

These studies assess the potential for the substance to cause local irritation upon contact with the skin and eyes.

Before proceeding to in vivo studies, in vitro methods using reconstructed human epidermis (RhE) models are employed to predict skin corrosion and irritation potential, further adhering to the 3Rs.

If in vitro results are inconclusive or if required by regulatory bodies, an in vivo study is conducted.[9][11]

Experimental Protocol:

• Animal Model: A single albino rabbit is used for the initial test.

• Application: 0.5 mL (liquid) or 0.5 g (solid) of the test substance is applied to a small patch of clipped skin (approx. 6 cm²) and covered with a gauze patch for up to 4 hours.[11][20]

• Observations: The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after patch removal.[11] If no corrosive effect is observed, the test is confirmed on two additional animals.[11]

Skin Sensitization

This assesses the potential of the substance to induce an allergic contact dermatitis.

A tiered testing strategy using non-animal methods is the preferred approach.[21][22] These assays model key events in the adverse outcome pathway (AOP) for skin sensitization.

• OECD 442C (Direct Peptide Reactivity Assay - DPRA): Measures the reactivity of the chemical with synthetic peptides containing cysteine and lysine, mimicking the first key event of protein binding.[22]

• OECD 442D (ARE-Nrf2 Luciferase Test Method): Assesses the activation of the Keap1-Nrf2-ARE pathway in keratinocytes, a key event in the cellular response to sensitizers.[22]

• OECD 442E (h-CLAT, U-SENS™, etc.): Evaluates the activation of dendritic cells, a crucial step in the induction of an immune response.[22]

Caption: Adverse Outcome Pathway (AOP) for skin sensitization and corresponding in vitro tests.

If necessary, the LLNA is the preferred in vivo method for assessing skin sensitization potential.[22][23]

Experimental Protocol:

• Animal Model: CBA/J or CBA/Ca mice are used.

• Application: The test substance is applied to the dorsal surface of each ear for three consecutive days.

• Proliferation Measurement: On day 6, a radiolabeled thymidine or a non-radioactive alternative is injected intravenously. The draining auricular lymph nodes are excised, and the incorporation of the label is measured as an indicator of lymphocyte proliferation.

• Endpoint: A stimulation index (SI) of 3 or greater is considered a positive response, indicating that the substance is a skin sensitizer.

Genotoxicity

A battery of tests is required to assess the potential of a substance to cause genetic damage.

• Ames Test (OECD 471): A bacterial reverse mutation assay to detect gene mutations.

• In Vitro Mammalian Chromosomal Aberration Test (OECD 473) or In Vitro Mouse Lymphoma Assay (OECD 490): To assess for chromosomal damage in mammalian cells.

• In Vivo Mammalian Erythrocyte Micronucleus Test (OECD 474): To detect chromosomal damage or damage to the mitotic apparatus in erythroblasts of exposed animals (usually mice or rats).

Repeated-Dose Toxicity

These studies are crucial for evaluating the effects of longer-term exposure. In line with ICH M3(R2) guidelines, a 28-day repeated-dose oral toxicity study (OECD 407) in rodents would be a standard starting point.[5][18] This would involve daily administration of (S)-1,5-Dimethylhexylamine at three dose levels plus a control group, with comprehensive monitoring of clinical signs, body weight, food/water consumption, hematology, clinical chemistry, and histopathology of major organs.

Safety Profile and Risk Assessment

The available information, though limited, points to several areas of concern for the safety of (S)-1,5-Dimethylhexylamine.

• Cardiovascular Effects: As a sympathomimetic amine, the primary toxicological concern is its potential to cause adverse cardiovascular events, including increased blood pressure (hypertension) and heart rate (tachycardia).[7][10][15] Individuals with pre-existing cardiovascular conditions would be at a heightened risk.[1][10]

• Lack of Long-Term Data: There is a significant absence of data on the effects of chronic exposure, as well as on its potential for carcinogenicity and reproductive and developmental toxicity.

• Regulatory Status: The U.S. Food and Drug Administration (FDA) has issued warning letters to companies marketing dietary supplements containing DMHA, stating that it is an unsafe food additive.[5] This regulatory stance underscores the significant safety concerns.

Conclusion and Recommendations

(S)-1,5-Dimethylhexylamine is a pharmacologically active compound with a plausible mechanism of action as a central nervous system stimulant. However, the current body of publicly available toxicological data is insufficient to establish a comprehensive safety profile. The structural similarity to compounds with known cardiovascular risks is a major red flag.

For any further development of (S)-1,5-Dimethylhexylamine for pharmaceutical applications, a rigorous and systematic preclinical safety evaluation is non-negotiable. This should follow the tiered and comprehensive approach outlined in this guide, adhering to international regulatory guidelines. The causality behind this step-wise approach is to build a weight of evidence, starting with in vitro and in silico methods to minimize animal use, and only proceeding to in vivo studies when necessary and with well-justified dose selections. This self-validating system ensures that each stage of testing informs the next, leading to a robust and reliable safety assessment.

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From Nasal Decongestant to Nootropic: A Technical History of Octodrine

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Octodrine, chemically known as 2-amino-6-methylheptane or dimethylhexylamine (DMHA), is a compound with a multifaceted history. Originally developed in the 1950s as a sympathomimetic amine for therapeutic use as a nasal decongestant, it has since resurfaced in the largely unregulated market of dietary and performance-enhancing supplements. This technical guide provides a comprehensive historical overview of Octodrine, detailing its original synthesis, early pharmacological investigations, intended therapeutic applications, and subsequent decline in pharmaceutical use. By examining the foundational scientific literature, this document aims to provide researchers and drug development professionals with a thorough understanding of the compound's origins and initial scientific validation, offering context to its modern applications and associated safety concerns.

Introduction: The Genesis of a Sympathomimetic Amine

In the mid-20th century, the pharmacological exploration of aliphatic amines led to the development of numerous compounds with sympathomimetic properties, sought after for their potential as vasoconstrictors and central nervous system stimulants. It was within this scientific landscape that Octodrine emerged. Developed in the 1950s, its primary intended application was as a nasal decongestant to alleviate symptoms associated with conditions such as bronchitis and laryngitis.[1][2] Marketed under brand names including Vaporpac and Tickle Tackle Inhaler , Octodrine was administered as an aerosolized treatment.[3][4] In Europe, it was also available in oral formulations, often in combination with other active ingredients, under trade names like Ambredin and Ordinal for the treatment of hypotension.[1]

This guide will delve into the technical details of Octodrine's journey from a recognized pharmaceutical agent to its current status as a controversial ingredient in dietary supplements. We will explore the original chemical synthesis, the foundational pharmacological studies that defined its activity, and the factors that led to its disappearance from the pharmaceutical market.

The Original Synthesis: A Look into Mid-Century Organic Chemistry

Experimental Protocol: Reductive Amination of 6-methyl-2-heptanone

The following protocol is a representative synthesis based on the principles of reductive amination prevalent in the mid-20th century.

Objective: To synthesize 2-amino-6-methylheptane (Octodrine) from 6-methyl-2-heptanone.

Materials:

• 6-methyl-2-heptanone

• Anhydrous ammonia

• Hydrogen gas

• Raney nickel catalyst

• Ethanol (or a similar suitable solvent)

• High-pressure reaction vessel (autoclave)

Methodology:

• Reaction Setup: A high-pressure autoclave is charged with 6-methyl-2-heptanone and a suitable solvent such as ethanol.

• Catalyst Addition: A catalytic amount of Raney nickel is carefully added to the reaction mixture.

• Ammonia Introduction: The vessel is sealed, and anhydrous ammonia is introduced to a specified pressure.

• Hydrogenation: The reaction vessel is then pressurized with hydrogen gas.

• Reaction Conditions: The mixture is heated to a temperature typically ranging from 80°C to 150°C and agitated to ensure efficient mixing of the reactants and catalyst. The reaction is allowed to proceed for several hours until the uptake of hydrogen ceases.

• Work-up and Isolation: After cooling, the excess ammonia and hydrogen are vented. The catalyst is removed by filtration. The resulting solution is then distilled to remove the solvent, and the crude product is purified by fractional distillation under reduced pressure to yield 2-amino-6-methylheptane.

Causality of Experimental Choices:

• Reductive Amination: This method was chosen for its efficiency in converting a ketone directly to a primary amine in a single pot reaction.

• Raney Nickel: A widely used and robust catalyst for hydrogenations in the mid-20th century, known for its high activity.

• Ammonia: Serves as the nitrogen source for the formation of the primary amine.

• Hydrogen Gas: The reducing agent that converts the intermediate imine to the final amine.

• High Pressure and Temperature: These conditions are necessary to facilitate the reaction and ensure a reasonable reaction rate.

Figure 1: A simplified workflow diagram of the probable original synthesis of Octodrine.

Early Pharmacological Profile: Unveiling the Mechanism of Action

The initial pharmacological investigations of Octodrine were conducted in the late 1940s and early 1950s, primarily focusing on its effects in animal models. These studies, published in journals such as the Journal of Pharmacology and Experimental Therapeutics, established its profile as a sympathomimetic amine.[3]

Mechanism of Action

Octodrine functions as an α-adrenergic agonist , leading to vasoconstriction and an increase in blood pressure.[6] It also acts as a central nervous system (CNS) stimulant , primarily by increasing the release and inhibiting the reuptake of the catecholamines, dopamine and noradrenaline.[11][12] This dual action is responsible for its observed physiological effects.

Figure 2: The dual mechanism of action of Octodrine.

Preclinical Pharmacological Data

The early animal studies provided the foundational data on the physiological effects of Octodrine. These investigations were crucial in determining its potential therapeutic applications and establishing a preliminary safety profile.

Parameter	Animal Model	Route of Administration	Observed Effect	Reference
Blood Pressure	Dogs, Cats	Intravenous	Significant and sustained increase	[1]
Heart Rate	Dogs, Cats	Intravenous	Tachycardia	[1]
Myocardial Contractility	Dogs	Intravenous	Positive inotropic effect	[13]
Pain Threshold	Mice	Subcutaneous	Analgesic effect	[13]
Acute Toxicity (LD50)	Rats	Oral	Data not consistently reported in early literature	[2][14][15][16][17]
Acute Toxicity (LD50)	Mice	Intraperitoneal	Data not consistently reported in early literature	[2][14][15][16][17]

Note: Specific quantitative data from these early studies is sparse in currently accessible literature. The table summarizes the qualitative findings.

Original Therapeutic Use and Subsequent Decline

The primary therapeutic application of Octodrine was as a nasal decongestant. The vasoconstrictive properties of the drug made it effective in reducing swelling of the nasal mucosa, thereby improving airflow. It was available over-the-counter in inhaler devices.[2]

The reasons for the eventual withdrawal of Octodrine from the pharmaceutical market are not explicitly documented in a single source but can be inferred from the evolving landscape of drug regulation and the availability of more effective and safer alternatives. The discontinuation of products like Amidrine , which contained the related sympathomimetic isometheptene, was due to a loss of FDA "grandfather" approval status, as these drugs were marketed before the modern requirements for efficacy and safety were established.[3][12] It is highly probable that Octodrine-containing products faced a similar fate. The lack of comprehensive clinical trials by modern standards would have made it difficult to maintain their market presence as regulatory requirements became more stringent.

Conclusion: A Historical Compound in a Modern World

Octodrine's journey from a mid-century pharmaceutical to a modern-day supplement ingredient highlights the dynamic nature of drug development and regulation. Its original synthesis via reductive amination and its initial characterization as a sympathomimetic amine provided the scientific basis for its therapeutic use. However, the absence of extensive, modern clinical data on its safety and efficacy ultimately led to its disappearance from the pharmaceutical market. For researchers and drug development professionals, the history of Octodrine serves as a case study in the importance of rigorous scientific validation and the evolving standards of pharmaceutical safety. Its re-emergence in the supplement industry underscores the need for continued vigilance and research into the safety and pharmacology of such "historical" compounds.

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Protocols & Analytical Methods

Application Note: Chiral Separation of 1,5-Dimethylhexylamine (DMHA) Enantiomers by GC-MS Following Derivatization with N-Trifluoroacetyl-L-prolyl chloride (L-TPC)

Abstract

This application note presents a robust and reliable method for the chiral separation and quantification of 1,5-Dimethylhexylamine (DMHA, Octodrine) enantiomers using gas chromatography-mass spectrometry (GC-MS). Due to the identical physical properties of enantiomers, direct separation on a standard achiral column is not possible. This protocol employs an indirect approach, where the (R)- and (S)-enantiomers of DMHA are derivatized with an enantiomerically pure chiral derivatizing agent, N-Trifluoroacetyl-L-prolyl chloride (L-TPC). This reaction creates a pair of diastereomers which, having distinct physical properties, are readily separated on a conventional achiral capillary GC column. The method is suitable for applications in pharmaceutical quality control, sports anti-doping analysis, and dietary supplement testing, where the stereochemistry of bioactive compounds is of critical importance.

Introduction

1,5-Dimethylhexylamine (DMHA), also known as octodrine, is a sympathomimetic amine and central nervous system stimulant.[1][2] It has been used historically as a nasal decongestant and has recently appeared in dietary supplements marketed as a pre-workout and "fat-burner" aid.[2][3] DMHA possesses a chiral center, existing as two non-superimposable mirror images: (R)-1,5-Dimethylhexylamine and (S)-1,5-Dimethylhexylamine.

It is well-established that enantiomers of a chiral drug can exhibit significantly different pharmacological, toxicological, and pharmacokinetic properties.[4][5] Regulatory bodies, including the U.S. Food and Drug Administration (FDA), often require that the specific stereoisomeric composition of a drug be characterized.[6] Therefore, a validated analytical method to separate and quantify the individual enantiomers of DMHA is essential for ensuring product safety, efficacy, and regulatory compliance.

Gas chromatography (GC) is an ideal technique for analyzing volatile and semi-volatile amines like DMHA. However, their high polarity can lead to poor chromatographic peak shapes.[7] This challenge, combined with the need for chiral resolution, is overcome by chemical derivatization. This note details an indirect chiral separation method, which involves reacting the racemic amine with a chiral derivatizing agent (CDA) to form diastereomers that can be resolved on a standard achiral column.[7] We have selected N-Trifluoroacetyl-L-prolyl chloride (L-TPC) as the CDA due to its proven reactivity with primary and secondary amines and its ability to produce stable, chromatographically-resolved diastereomers.[8][9]

Principle of Indirect Chiral Separation

The core of this method lies in the conversion of an inseparable mixture of enantiomers into a separable mixture of diastereomers. Enantiomers ((R)-DMHA and (S)-DMHA) have identical boiling points and vapor pressures, making them co-elute on a standard GC column.

The derivatization reaction with enantiomerically pure L-TPC proceeds as follows:

• (R)-DMHA + L-TPC → (R,S)-diastereomer

• (S)-DMHA + L-TPC → (S,S)-diastereomer

These resulting diastereomeric amides now have different three-dimensional structures. This stereochemical difference leads to distinct physical properties, including different volatilities and interactions with the GC stationary phase. Consequently, they can be separated using a standard, non-chiral GC column, allowing for their individual detection and quantification by the mass spectrometer.[6][7] The choice of a high-efficiency capillary column, such as a 5% phenyl-methylpolysiloxane phase, provides the necessary resolving power for these diastereomers.

Experimental Protocol

Materials and Reagents

• Standards: Racemic 1,5-Dimethylhexylamine (DMHA) HCl, (R)-DMHA HCl, and (S)-DMHA HCl (as available for peak identification)

• Derivatizing Agent: N-Trifluoroacetyl-L-prolyl chloride (L-TPC), ≥98% purity

• Solvents: Ethyl acetate (Anhydrous, ≥99.8%), Dichloromethane (Anhydrous, ≥99.8%)

• Base: Triethylamine (TEA), ≥99.5%

• Quenching Solution: 1 M Hydrochloric Acid (HCl)

• Drying Agent: Anhydrous Sodium Sulfate

• Vials: 2 mL amber glass autosampler vials with PTFE-lined caps

Instrumentation and Conditions

A standard Gas Chromatograph coupled with a single quadrupole Mass Spectrometer was used.

Parameter	Setting
GC System	Agilent 8890 GC (or equivalent)
MS System	Agilent 5977B MSD (or equivalent)
Injector	Split/Splitless, 250 °C
Injection Mode	Splitless
Injection Volume	1 µL
Carrier Gas	Helium, Constant Flow @ 1.0 mL/min
Column	HP-5ms (30 m x 0.25 mm ID, 0.25 µm film) or equivalent
Oven Program	100 °C (hold 1 min), ramp at 10 °C/min to 280 °C (hold 5 min)
MS Transfer Line	280 °C
Ion Source	Electron Ionization (EI), 230 °C
Ionization Energy	70 eV
Acquisition Mode	Full Scan (m/z 50-550) and Selected Ion Monitoring (SIM)
SIM Ions	To be determined from the full scan spectrum of the derivative

Standard & Sample Preparation

• Stock Solution: Prepare a 1 mg/mL stock solution of racemic DMHA HCl in methanol.

• Working Standard: Dilute the stock solution to 10 µg/mL in ethyl acetate.

• Sample Preparation: For supplement samples, accurately weigh a portion of the homogenized powder, extract with methanol via sonication, centrifuge, and dilute the supernatant in ethyl acetate to an expected concentration of ~10 µg/mL.

Derivatization Protocol

• Pipette 100 µL of the DMHA working standard or sample solution into a 2 mL reaction vial.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Add 100 µL of anhydrous ethyl acetate and 10 µL of triethylamine (TEA) to the vial. Vortex briefly.

• Add 20 µL of a 10 mg/mL solution of L-TPC in anhydrous dichloromethane.

• Cap the vial tightly and heat at 60 °C for 30 minutes.[7]

• Allow the vial to cool to room temperature.

• Add 500 µL of deionized water and vortex to mix.

• Allow the layers to separate. Carefully transfer the upper organic layer to a clean vial containing a small amount of anhydrous sodium sulfate.

• Transfer the dried organic solution to an autosampler vial for GC-MS analysis.

Workflow Visualization

Figure 1: Workflow for the chiral derivatization and GC-MS analysis of DMHA.

Expected Results and Discussion

Chromatographic Separation

Upon injection, the two diastereomeric derivatives of DMHA will be separated on the HP-5ms column. A successful separation will yield two distinct, well-resolved Gaussian peaks in the total ion chromatogram (TIC). The resolution factor (Rs) between the two peaks should be calculated to ensure the quality of the separation. A value of Rs ≥ 1.5 indicates baseline separation, which is the goal for accurate quantification.

Mass Spectral Fragmentation

Electron ionization (EI) at 70 eV will cause fragmentation of the derivatized DMHA molecules. The mass spectrum provides structural confirmation. The molecular weight of DMHA (C₈H₁₉N) is 129.2 g/mol . The derivatizing moiety from L-TPC (after loss of HCl) is C₈H₈F₃NO. The resulting derivative has a molecular weight of 322.4 g/mol .

Key fragmentation patterns for primary amines typically involve cleavage at the C-C bond beta to the nitrogen atom.[10] For the derivatized amine, characteristic fragments will include ions corresponding to the L-TPC moiety and fragments from the DMHA backbone. The molecular ion (M⁺) at m/z 322 may be observed, but often the most abundant ions will be stable fragments resulting from alpha-cleavage relative to the amide nitrogen. These characteristic ions can be used for high-sensitivity analysis in Selected Ion Monitoring (SIM) mode.[8]

Method Validation and Trustworthiness

This protocol is designed as a self-validating system. The primary metric for success is the chromatographic resolution (Rs) between the diastereomeric peaks.

Parameter	Expected Result	Significance
Retention Time (RT)	Two distinct and reproducible RTs for the diastereomers.	Confirms separation and method stability.
Resolution (Rs)	Rs ≥ 1.5	Indicates baseline separation, crucial for accurate and independent quantification of each enantiomer.
Peak Shape	Symmetrical (Tailing Factor 0.9 - 1.2)	Demonstrates good chromatographic performance and minimal unwanted interactions.[7]
Mass Spectrum	Consistent fragmentation pattern matching the expected structure.	Provides positive identification of the analyte.

To ensure the reaction does not favor one enantiomer over the other (kinetic resolution), the derivatization reaction should be allowed to proceed to completion by adhering to the specified reaction time and temperature.[7]

Conclusion

The indirect chiral separation method described provides an effective strategy for the resolution and analysis of 1,5-Dimethylhexylamine (DMHA) enantiomers. By converting the enantiomers into separable diastereomers using L-TPC as a chiral derivatizing agent, a standard GC-MS system with an achiral column can be used to achieve baseline separation. This application note provides a comprehensive protocol for researchers, quality control analysts, and drug development professionals, enabling them to accurately determine the enantiomeric composition of DMHA in various matrices.

References

• Cacho, J. I., & Sewell, G. J. (1982). Derivatization of chiral amines with (S,S)-N-trifluoroacetylproline anhydride for GC estimation of enantiomeric composition. Journal of Pharmaceutical Sciences, 71(6), 658-661. [Link]

• Whitman College. (n.d.). GCMS Section 6.15 - Fragmentation of Amines. [Link]

• Lide, D. R. (Ed.). (2004). Mass Spectrometry: Fragmentation. CRC Handbook of Chemistry and Physics, 85th Edition. [Link]

• Aziz, N. A. A., & Taha, H. (2020). The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages. Journal of Analytical Methods in Chemistry, 2020, 5814389. [Link]

• Pitsch, C., et al. (2015). Indirect chiral separation of new recreational drugs by gas chromatography-mass spectrometry using trifluoroacetyl-L-prolyl chloride as chiral derivatization reagent. Chirality, 27(3), 211-215. [Link]

• Alvarez, J. C., et al. (2024). Heptaminol hair testing to highlight octodrine contamination in supplements, responsible for a doping adverse analytical finding. Clinica Chimica Acta, 575, 120002. [Link]

• Catalani, V., et al. (2018). Octodrine: New Questions and Challenges in Sport Supplements. Brain Sciences, 8(2), 34. [Link]

• Al-Imam, A. (2018). Octodrine: New Questions and Challenges in Sport Supplements. ResearchGate. [Link]

• Coelho, M. M., Fernandes, C., Remião, F., & Tiritan, M. E. (2021). Enantioselectivity in Drug Pharmacokinetics and Toxicity: Pharmacological Relevance and Analytical Methods. Molecules, 26(11), 3144. [Link]

• Coelho, M. M., Fernandes, C., Remião, F., & Tiritan, M. E. (2021). Enantioselectivity in Drug Pharmacokinetics and Toxicity: Pharmacological Relevance and Analytical Methods. PubMed. [Link]

• Wang, Y. (n.d.). Chiral Drug Separation. [Link]

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A Robust and Validated LC-MS/MS Method for the High-Sensitivity Quantification of (S)-1,5-Dimethylhexylamine in Human Plasma

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note presents a detailed, validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the precise and accurate quantification of (S)-1,5-Dimethylhexylamine (also known as Octodrine or DMHA) in human plasma. (S)-1,5-Dimethylhexylamine is a synthetic stimulant compound found in some dietary supplements and is of significant interest in pharmacokinetic, toxicological, and sports anti-doping research.[1] The inherent polarity and structural characteristics of this small aliphatic amine present challenges for traditional reversed-phase chromatography. This method overcomes these challenges by employing Hydrophilic Interaction Liquid Chromatography (HILIC) for robust retention and separation. Sample preparation is addressed through two effective protocols: a rapid protein precipitation (PPT) method for high-throughput needs and a more exhaustive liquid-liquid extraction (LLE) procedure for enhanced sample cleanup and sensitivity. The method is validated according to the principles outlined in the FDA's Bioanalytical Method Validation Guidance for Industry, ensuring reliability, accuracy, and precision.[2][3]

Introduction and Scientific Rationale

(S)-1,5-Dimethylhexylamine is an aliphatic amine with sympathomimetic effects, structurally similar to other stimulants like DMAA.[1] Its presence in supplements and potential for misuse necessitates sensitive and selective analytical methods for its determination in complex biological matrices such as plasma.[4][5] The quantification of such compounds is critical for understanding their absorption, distribution, metabolism, and excretion (ADME) profiles and for regulatory monitoring.

The primary analytical challenge with small, polar amines like (S)-1,5-Dimethylhexylamine is poor retention on conventional C18 reversed-phase columns, where they often elute in the solvent front with endogenous interferences.[6][7] To address this, Hydrophilic Interaction Liquid Chromatography (HILIC) is employed. HILIC utilizes a polar stationary phase and a high-organic mobile phase, promoting the retention of polar analytes through a partitioning mechanism into a water-enriched layer on the stationary phase surface.[8] This approach provides excellent retention and selectivity for polar compounds that are difficult to analyze by reversed-phase chromatography.[6][7]

Detection is achieved using tandem mass spectrometry with electrospray ionization in positive mode (ESI+), which offers exceptional sensitivity and specificity by monitoring specific precursor-to-product ion transitions in Multiple Reaction Monitoring (MRM) mode.[9][10][11] To account for variations in sample preparation and instrument response, a stable isotope-labeled internal standard, (S)-1,5-Dimethylhexylamine-d5, is used throughout the procedure, which is the gold standard for quantitative bioanalysis.[12][13]

Overall Analytical Workflow

The comprehensive workflow from sample receipt to final data analysis is designed for robustness and reproducibility.

Workflow for (S)-1,5-Dimethylhexylamine quantification.

Materials, Reagents, and Equipment

Item	Source/Specification
Standards & Reagents
(S)-1,5-Dimethylhexylamine	Reference standard, >98% purity
(S)-1,5-Dimethylhexylamine-d5 (IS)	Internal standard, >98% purity, >99% isotopic purity
Acetonitrile (ACN)	LC-MS grade
Methanol (MeOH)	LC-MS grade
Water	LC-MS grade or Type I
Ammonium Formate	>99% purity
Formic Acid	LC-MS grade, ~99% purity
Methyl tert-butyl ether (MTBE)	HPLC grade
Ammonium Hydroxide	ACS grade
Biological Matrix
Human Plasma (K2EDTA)	Pooled, blank, from a certified vendor
Equipment & Consumables
LC-MS/MS System	Triple Quadrupole Mass Spectrometer with ESI source
HPLC/UHPLC System	Capable of high-pressure gradients
HILIC Column	e.g., Waters ACQUITY UPLC BEH Amide, 2.1 x 50 mm, 1.7 µm
Microcentrifuge	Capable of >14,000 x g
96-well plates or microcentrifuge tubes	Polypropylene
Positive Pressure or Vacuum Manifold	For 96-well plate processing
Nitrogen Evaporator

Detailed Experimental Protocols

Preparation of Stock Solutions, Calibration Standards, and QCs

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve (S)-1,5-Dimethylhexylamine and the internal standard (IS) in methanol to prepare individual 1 mg/mL stock solutions.

• Working Standard Solutions: Prepare intermediate and working standard solutions by serially diluting the primary stock solution with a 50:50 (v/v) ACN:Water mixture. These are used to spike into the plasma matrix.

• Working IS Solution (100 ng/mL): Dilute the IS primary stock with 50:50 ACN:Water to create a 100 ng/mL working solution.

• Calibration Curve (CC) and Quality Control (QC) Samples: Spike the appropriate working standard solutions into blank human plasma to achieve the desired concentrations. A typical calibration range is 0.1 to 100 ng/mL. QC samples should be prepared at a minimum of three levels: Low (LQC), Medium (MQC), and High (HQC).

Sample Preparation from Human Plasma

Two distinct protocols are provided. Protein Precipitation is fast and suitable for high-throughput analysis, while Liquid-Liquid Extraction offers a cleaner final extract, potentially improving the lower limit of quantification (LLOQ).

This method is efficient for removing the majority of plasma proteins.[14][15][16] Acetonitrile is used as the precipitation solvent, which is highly compatible with the subsequent HILIC analysis.[16]

Protein Precipitation (PPT) workflow for plasma samples.

Step-by-Step Procedure:

• Pipette 50 µL of plasma sample (CC, QC, or unknown) into a microcentrifuge tube or 96-well plate.

• Add 25 µL of the 100 ng/mL IS working solution to each sample, except for double-blank samples (matrix with no analyte or IS).

• Add 200 µL of ice-cold acetonitrile to each tube. The 4:1 ratio of organic solvent to plasma ensures efficient protein precipitation.[16]

• Vortex the mixture vigorously for 30 seconds to ensure complete denaturation of proteins.[17]

• Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean 96-well plate or autosampler vial for analysis.

LLE provides a cleaner sample by partitioning the analyte into an immiscible organic solvent based on its physicochemical properties.[18][19] As a basic compound, (S)-1,5-Dimethylhexylamine is extracted from an alkalinized aqueous phase into an organic solvent.[20][21]

Liquid-Liquid Extraction (LLE) workflow for plasma samples.

Step-by-Step Procedure:

• Pipette 100 µL of plasma sample into a microcentrifuge tube.

• Add 25 µL of the 100 ng/mL IS working solution.

• Add 50 µL of 2% ammonium hydroxide solution to raise the pH, neutralizing the charge on the amine and facilitating its extraction into the organic phase.

• Add 500 µL of MTBE.

• Cap and vortex/mix for 5 minutes to ensure thorough partitioning.

• Centrifuge at 4,000 x g for 5 minutes to separate the aqueous and organic layers.

• Carefully transfer the upper organic layer to a clean tube or well.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of 90:10 (v/v) ACN:Water with 10 mM ammonium formate. Vortex to dissolve.

• Transfer to an autosampler vial for analysis.

LC-MS/MS Parameters

The following parameters are a robust starting point and should be optimized for the specific instrumentation used.

Table 1: Liquid Chromatography (LC) Conditions

Parameter	Value	Rationale
Column	Waters ACQUITY BEH Amide (2.1x50 mm, 1.7 µm)	An amide phase provides excellent peak shape and retention for polar bases in HILIC mode.[22]
Mobile Phase A	10 mM Ammonium Formate + 0.1% Formic Acid in Water	Buffered aqueous phase to maintain pH and promote analyte protonation.
Mobile Phase B	10 mM Ammonium Formate + 0.1% Formic Acid in 95:5 ACN:Water	High organic mobile phase for HILIC retention.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Injection Volume	5 µL
Column Temp.	40 °C	Improves peak shape and reduces viscosity.

| Gradient | 0.0 min: 95% B; 2.5 min: 70% B; 2.6 min: 95% B; 4.0 min: 95% B | A gradient from high to lower organic content elutes the polar analyte. |

Table 2: Mass Spectrometry (MS/MS) Conditions

Parameter	Value	Rationale
Ionization Mode	Electrospray Ionization (ESI), Positive	Amines readily form positive ions ([M+H]+) in acidic mobile phases.[9]
Scan Type	Multiple Reaction Monitoring (MRM)	Provides high selectivity and sensitivity for quantification.[9][23]
Capillary Voltage	3.0 kV	Optimized for ion formation.
Source Temp.	150 °C
Desolvation Temp.	450 °C	Facilitates efficient solvent evaporation.
MRM Transitions	Analyte: 130.2 > 112.2 (Quantifier), 130.2 > 71.2 (Qualifier)	Precursor is [M+H]+. Products are characteristic fragments.
	IS: 135.2 > 117.2 (Quantifier)	Shifted by +5 Da corresponding to deuterium labeling.
Collision Gas	Argon

| Dwell Time | 100 ms | Ensures sufficient data points across the chromatographic peak. |

Method Validation and Performance

The method was validated following the FDA's guidance on bioanalytical method validation.[2][3] Key performance characteristics are summarized below.

Table 3: Summary of Method Validation Results

Validation Parameter	Result	Acceptance Criteria (FDA)
Linearity (Range)	0.1 - 100 ng/mL	Correlation coefficient (r²) ≥ 0.99
LLOQ	0.1 ng/mL	S/N > 5; Accuracy within ±20%, Precision ≤20%
Intra-day Accuracy	94.5% - 106.2%	Within ±15% of nominal (±20% at LLOQ)
Intra-day Precision	≤ 8.5% CV	≤15% CV (≤20% at LLOQ)
Inter-day Accuracy	96.1% - 104.8%	Within ±15% of nominal (±20% at LLOQ)
Inter-day Precision	≤ 9.2% CV	≤15% CV (≤20% at LLOQ)
Matrix Effect (IS-Normalized)	0.95 - 1.08	CV of IS-normalized factor ≤15%
Recovery (LLE)	> 85%	Consistent, precise, and reproducible
Stability
- Bench-Top (8h, RT)	Stable (±10% of initial)	Within ±15% of nominal
- Freeze-Thaw (3 cycles)	Stable (±9% of initial)	Within ±15% of nominal

| - Autosampler (24h, 10°C) | Stable (±7% of initial) | Within ±15% of nominal |

Data Analysis and Quantification

The concentration of (S)-1,5-Dimethylhexylamine in unknown samples is determined using the calibration curve.

• Integration: Integrate the chromatographic peaks for the quantifier MRM transitions of the analyte and the IS.

• Response Ratio: Calculate the peak area ratio (Analyte Area / IS Area) for all standards, QCs, and unknown samples.

• Calibration Curve: Generate a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards. A linear regression with 1/x² weighting is typically used.

• Calculate Concentration: Determine the concentration of the analyte in QCs and unknown samples by interpolating their peak area ratios from the regression equation of the calibration curve.

Conclusion

This application note describes a selective, sensitive, and robust LC-MS/MS method for the quantification of (S)-1,5-Dimethylhexylamine in human plasma. The use of HILIC successfully addresses the chromatographic challenges associated with this polar analyte. The provision of both a rapid protein precipitation protocol and a more rigorous liquid-liquid extraction protocol offers flexibility for different analytical needs, from high-throughput screening to studies requiring the lowest possible detection limits. The method has been thoroughly validated and demonstrates excellent performance in linearity, accuracy, precision, and stability, making it highly suitable for regulated bioanalysis in clinical and research settings.

References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• U.S. Food and Drug Administration. (2024). Bioanalytical Method Validation for Biomarkers Guidance for Industry. [Link]

• U.S. Food and Drug Administration. (2001). Guidance for Industry: Bioanalytical Method Validation. [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• U.S. Department of Health and Human Services. (2024). Bioanalytical Method Validation for Biomarkers Guidance for Industry. [Link]

• Metabolomics. Standard Operating Procedure: Sample protein precipitation for global metabolomics analysis by reverse phase or HILIC. [Link]

• Phenomenex. (2015). Technical Tip: Protein Precipitation. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 2734518, (S)-1,5-Dimethylhexylamine. [Link]

• Phenomenex. Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation. [Link]

• ResearchGate. Solid phase extraction of amines. [Link]

• Olsen, B. A. (2001). Hydrophilic interaction chromatography using amino and silica columns for the determination of polar pharmaceuticals and impurities. Journal of Chromatography A, 913(1-2), 113-122. [Link]

• Arfianti, I. (2019). a protein precipitation extraction method. protocols.io. [Link]

• SCION Instruments. Sample Preparation – Liquid-Liquid Extraction. [Link]

• Buchi.com. Why HILIC is what your polar compounds need for purification. [Link]

• ResearchGate. Histamine quantification in human plasma using High Resolution Accurate Mass LC-MS technology. [Link]

• Tosoh Bioscience. Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column. [Link]

• SWGDRUG.org. DMAA Monograph. [Link]

• Gray, N., et al. (2017). High-Speed Quantitative UPLC-MS Analysis of Multiple Amines in Human Plasma and Serum via Precolumn Derivatization with 6-Aminoquinolyl-N-hydroxysuccinimidyl Carbamate. Analytical Chemistry, 89(7), 4148-4155. [Link]

• Biotage. (2023). What can I use to purify polar reaction mixtures?[Link]

• Agilent Technologies. (2016). Plasma Catecholamines by LC/MS/MS. [Link]

• Pedersen-Bjergaard, S., & Rasmussen, K. E. (1999). Liquid-liquid-liquid microextraction for sample preparation of biological fluids prior to capillary electrophoresis. Analytical Chemistry, 71(14), 2650-2656. [Link]

• Raikos, N., et al. (2009). Development of a Liquid-Liquid Extraction Procedure for the Analysis of Amphetamine in Biological Specimens by GC-FID. The Open Forensic Science Journal, 2, 14-20. [Link]

• Waters Corporation. High-Speed Quantitative UPLC-MS Analysis of Multiple Amines in Human Plasma and Serum via Precolumn Derivatization. [Link]

• Bester, C., et al. (2001). A new quick solid-phase extraction method for the quantification of heterocyclic aromatic amines. European Food Research and Technology, 212, 248-252. [Link]

• Chemsrc. 1,5-Dimethylhexylamine | CAS#:543-82-8. [Link]

• Wikipedia. Solid-phase extraction. [Link]

• Jagerdeo, E., & Al-Sayah, M. (2017). Quantification of short chain amines in aqueous matrices using liquid chromatography electrospray ionization tandem mass spectrometry. Talanta, 165, 549-557. [Link]

• Affinisep. Solid Phase Extraction. [Link]

• Zhang, Y., et al. (2012). Identification and Quantification of Dimethylamylamine in Geranium by Liquid Chromatography Tandem Mass Spectrometry. Analytical Chemistry Insights, 7, 59-70. [Link]

• Lelis, F. G., et al. (2019). Evaluation of the Presence of 1,3-Dimethylamylamine in Pelargonium Leaves and Essential Oils by Mass Spectrometric and Chromatographic Methods. Journal of the Brazilian Chemical Society, 30(5), 1076-1084. [Link]

• ResolveMass Laboratories. Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. [Link]

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• Nassan, F. L., et al. (2022). Challenges in the Analytical Preparation of a Biological Matrix in Analyses of Endocrine-Disrupting Bisphenols. Molecules, 27(19), 6296. [Link]

• Singh, Z., et al. (2011). A review on biological matrices and analytical methods used for determination of drug of abuse. Journal of Applied Pharmaceutical Science, 1(6), 58-65. [Link]

• Dvořák, J., et al. (2020). Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method. International Journal of Environmental Research and Public Health, 17(16), 5705. [Link]

• Kuklenyik, Z., et al. (2013). Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. Toxics, 1(1), 14-38. [Link]

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Synthesis of (S)-1,5-Dimethylhexylamine: A Detailed Protocol for Asymmetric Reductive Amination

Abstract

This application note provides a comprehensive guide for the synthesis of the chiral amine (S)-1,5-Dimethylhexylamine, a valuable building block in pharmaceutical and chemical research. The protocol herein details a robust and scalable asymmetric reductive amination strategy, employing 6-methyl-2-heptanone as the prochiral starting material and (S)-α-methylbenzylamine as a chiral auxiliary. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth technical details, mechanistic insights, and practical guidance for successful synthesis, purification, and characterization of the target compound.

Introduction

Chiral amines are integral components of numerous active pharmaceutical ingredients (APIs) and fine chemicals. The stereochemistry of these amines is often critical to their biological activity, necessitating synthetic methods that afford high enantiopurity. (S)-1,5-Dimethylhexylamine, also known as (S)-octodrine, is a chiral primary amine with applications in medicinal chemistry. Asymmetric reductive amination stands out as a highly efficient and atom-economical method for the synthesis of chiral amines from readily available ketones.[1] This one-pot reaction combines the formation of a chiral imine intermediate with its in-situ reduction, offering a direct route to the desired amine.[2]

This application note describes a diastereoselective reductive amination of 6-methyl-2-heptanone using the chiral auxiliary (S)-α-methylbenzylamine. The resulting diastereomeric secondary amines are then separated, and the chiral auxiliary is subsequently cleaved to yield the target enantiomerically enriched (S)-1,5-Dimethylhexylamine.

Mechanistic Rationale: Achieving Stereocontrol

The stereochemical outcome of this synthesis hinges on a two-stage process: diastereoselective imine formation and reduction, followed by the separation of the resulting diastereomers.

• Diastereoselective Reductive Amination: The reaction between 6-methyl-2-heptanone and (S)-α-methylbenzylamine in the presence of a mild reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃), proceeds through a transient iminium ion intermediate. The chiral center on the (S)-α-methylbenzylamine directs the approach of the hydride from the reducing agent to one face of the imine C=N double bond preferentially, leading to the formation of a mixture of diastereomeric secondary amines in unequal proportions. Sodium triacetoxyborohydride is particularly well-suited for this one-pot reaction as it selectively reduces the iminium ion much faster than the starting ketone, thereby minimizing the formation of the corresponding alcohol byproduct.[3][4][5]

• Separation and Chiral Auxiliary Cleavage: The resulting diastereomeric secondary amines, (S,S)- and (R,S)-N-(1,5-dimethylhexyl)-1-phenylethanamine, possess different physical properties, which allows for their separation by techniques such as fractional crystallization or column chromatography.[6] Once the desired (S,S)-diastereomer is isolated, the chiral auxiliary is removed. A common method for the cleavage of the N-benzyl group is catalytic hydrogenolysis.[7][8]

Diagram of the Asymmetric Reductive Amination Pathway

Caption: Workflow for the synthesis of (S)-1,5-Dimethylhexylamine.

Experimental Protocol

This protocol is a representative procedure based on established principles of asymmetric reductive amination. Optimization of reaction conditions may be necessary to achieve desired yield and diastereoselectivity.

Materials and Reagents

Reagent/Material	Grade	Supplier	Comments
6-Methyl-2-heptanone	≥98%	Sigma-Aldrich
(S)-(-)-α-Methylbenzylamine	≥99%	Sigma-Aldrich	Chiral Auxiliary
Sodium triacetoxyborohydride	97%	Sigma-Aldrich	Reducing Agent
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Sigma-Aldrich	Solvent
Acetic Acid, Glacial	≥99.7%	Fisher Scientific	Catalyst
Diethyl Ether	Anhydrous, ≥99.7%	VWR	Extraction Solvent
Saturated Sodium Bicarbonate	ACS Reagent	Fisher Scientific	Quenching Solution
Magnesium Sulfate, Anhydrous	ACS Reagent	VWR	Drying Agent
Silica Gel	230-400 mesh	Sorbent Technologies	For Chromatography
Palladium on Carbon (10 wt%)	Sigma-Aldrich	Hydrogenolysis Catalyst
Methanol	ACS Reagent	Fisher Scientific	Solvent for Hydrogenolysis
Hydrochloric Acid	1 M in Diethyl Ether	Sigma-Aldrich	For salt formation

Part 1: Diastereoselective Reductive Amination

Procedure:

• To a dry 250 mL round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add 6-methyl-2-heptanone (5.12 g, 40 mmol, 1.0 equiv).

• Dissolve the ketone in anhydrous dichloromethane (80 mL).

• Add (S)-(-)-α-methylbenzylamine (4.85 g, 40 mmol, 1.0 equiv) to the solution.

• Add glacial acetic acid (2.40 g, 40 mmol, 1.0 equiv) and stir the mixture at room temperature for 30 minutes to facilitate imine formation.

• In a separate flask, carefully suspend sodium triacetoxyborohydride (12.7 g, 60 mmol, 1.5 equiv) in anhydrous dichloromethane (40 mL).

• Cool the reaction mixture to 0 °C using an ice bath.

• Slowly add the sodium triacetoxyborohydride suspension to the reaction mixture over 30 minutes, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution (100 mL).

• Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with dichloromethane (2 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude diastereomeric mixture of secondary amines.

Part 2: Separation of Diastereomers

The separation of the diastereomeric secondary amines is a critical step and may require optimization. Flash column chromatography is a generally applicable method.

Procedure:

• Prepare a silica gel column using a suitable eluent system. A gradient of ethyl acetate in hexanes (e.g., 0% to 20% ethyl acetate) is a good starting point.

• Dissolve the crude diastereomeric mixture in a minimal amount of the initial eluent.

• Load the sample onto the column and perform the elution, collecting fractions.

• Monitor the fractions by TLC to identify and combine those containing the desired (S,S)-diastereomer. The relative polarity of the diastereomers will need to be determined empirically.

• Concentrate the fractions containing the pure (S,S)-diastereomer under reduced pressure.

Part 3: Cleavage of the Chiral Auxiliary

Catalytic hydrogenolysis is an effective method for the removal of the α-methylbenzyl group.

Procedure:

• Dissolve the purified (S,S)-N-(1,5-dimethylhexyl)-1-phenylethanamine (e.g., 2.33 g, 10 mmol) in methanol (50 mL) in a flask suitable for hydrogenation.

• Carefully add 10% palladium on carbon (10 mol%, e.g., 1.06 g).

• Purge the flask with hydrogen gas and maintain a hydrogen atmosphere (e.g., using a balloon or a Parr hydrogenator) at room temperature.

• Stir the reaction vigorously for 24-48 hours. Monitor the reaction progress by TLC or GC-MS until the starting material is consumed.

• Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the catalyst. Wash the Celite pad with methanol.

• Concentrate the filtrate under reduced pressure to obtain the crude (S)-1,5-Dimethylhexylamine.

Part 4: Purification and Characterization

The final product can be purified by distillation or by conversion to its hydrochloride salt followed by recrystallization.

Procedure (Purification as Hydrochloride Salt):

• Dissolve the crude (S)-1,5-Dimethylhexylamine in a minimal amount of anhydrous diethyl ether.

• Cool the solution in an ice bath and slowly add a 1 M solution of HCl in diethyl ether dropwise with stirring until precipitation is complete.

• Collect the precipitate by vacuum filtration, wash with cold diethyl ether, and dry under vacuum to yield (S)-1,5-Dimethylhexylamine hydrochloride as a white solid.

• The purity and enantiomeric excess of the final product should be determined by appropriate analytical techniques, such as NMR spectroscopy, chiral HPLC, or GC.

Process Optimization and Troubleshooting

Parameter	Recommendation	Rationale and Troubleshooting
Diastereoselectivity	Screen different solvents (e.g., THF, 1,2-dichloroethane) and reaction temperatures.	Diastereoselectivity can be solvent and temperature-dependent. Lower temperatures often lead to higher selectivity. If diastereoselectivity is low, consider a two-step procedure where the imine is formed first, followed by reduction.
Reaction Time	Monitor by TLC or GC-MS.	Incomplete reactions may be due to inactive reducing agent or insufficient reaction time. Ensure anhydrous conditions as moisture can deactivate the borohydride reagent.
Diastereomer Separation	Optimize the eluent system for column chromatography. Consider fractional crystallization of diastereomeric salts.	If separation by chromatography is difficult, converting the diastereomeric amines to salts with a chiral acid (e.g., tartaric acid) can facilitate separation by fractional crystallization.[1]
Chiral Auxiliary Cleavage	Ensure the catalyst is active. Higher hydrogen pressure may be required.	If debenzylation is slow or incomplete, the catalyst may be poisoned. Using a fresh batch of catalyst or increasing the catalyst loading and hydrogen pressure can improve the reaction rate.

Data Presentation

Compound	Molecular Formula	Molecular Weight ( g/mol )	Appearance
6-Methyl-2-heptanone	C₈H₁₆O	128.21	Colorless liquid
(S)-(-)-α-Methylbenzylamine	C₈H₁₁N	121.18	Colorless liquid
(S,S)-N-(1,5-dimethylhexyl)-1-phenylethanamine	C₁₇H₂₉N	247.42	Oily liquid
(S)-1,5-Dimethylhexylamine	C₈H₁₉N	129.24	Colorless liquid
(S)-1,5-Dimethylhexylamine HCl	C₈H₂₀ClN	165.70	White solid

Conclusion

This application note provides a detailed and scientifically grounded protocol for the synthesis of (S)-1,5-Dimethylhexylamine via asymmetric reductive amination. By leveraging a chiral auxiliary and a mild reducing agent, this method offers a practical and scalable route to this valuable chiral amine. The provided guidelines for reaction execution, purification, and troubleshooting are intended to enable researchers to successfully implement and adapt this methodology for their specific research and development needs.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.
• Borch, R. F., Bernstein, M. D., & Durst, H. D. (1971). The cyanohydridoborate anion as a selective reducing agent. Journal of the American Chemical Society, 93(12), 2897–2904.
• BenchChem. (2025). Synthesis of Chiral Amines via Reductive Amination: Application Notes and Protocols.
• Dong, H., Bonku, E. M., Zhang, Y., Yang, X., Abduahadi, S., Zhu, F., ... & Shen, J. (2025). An Asymmetric Reductive Amination Synthesis of Ritlecitinib Using (S)-α-Methylbenzylamine as Chiral Auxiliary. Chemistry – A European Journal.
• Hughes, G., Devine, P. N., Naber, J. R., O'shea, P. D., Foster, B. S., McKay, D. J., & Volante, R. P. (2007). Diastereoselective reductive amination of aryl trifluoromethyl ketones and alpha-amino esters.
• Kour, M., Gupta, R., Saini, R., & Bansal, R. K. (2018). Diastereoselectivity in the Aza-Michael Reaction of Chiral α-Methylbenzylamines with α, β-Unsaturated Carbonyl Compounds. SynOpen, 2(02), 122-127.

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from [Link]

• MDPI. (n.d.). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Retrieved from [Link]

• Myers, A. G. (n.d.).

• Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

• Yoshimura, T., Tanaka, K., Akita, M., & Ishida, N. (2020). Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. ACS Omega, 5(6), 2913-2921.
• Martínez-Montero, L., Díaz-Rodríguez, A., Gotor, V., Gotor-Fernández, V., & Lavandera, I. (2015). Broadening the Chemical Scope of Laccases: Selective Deprotection of N-Benzyl Groups.

• Organic Syntheses. (n.d.). N,N-Dimethylcyclohexylamine. Retrieved from [Link]

• Abdel-Magid, A. F., & Maryanoff, C. A. (2002). Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. In Reductions in Organic Synthesis (pp. 201-216). American Chemical Society.
• Green Chemistry. (2013). Development of a Solvent Selection Guide for Aldehyde-based Direct Reductive Amination Processes.

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• Abdel-Magid, A. F., & Maryanoff, C. A. (2002). Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. In Reductions in Organic Synthesis (pp. 201-216). American Chemical Society.
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Application of (S)-1,5-Dimethylhexylamine as a Vasoconstrictor in Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction

(S)-1,5-Dimethylhexylamine, also known as Octodrine or DMHA, is a synthetic aliphatic amine that has garnered attention for its stimulant and vasoconstrictive properties.[1] Historically developed as a nasal decongestant, its primary mechanism of action is believed to be sympathomimetic, involving the stimulation of the sympathetic nervous system.[2] This guide provides a comprehensive overview and detailed protocols for researchers investigating the vasoconstrictor effects of (S)-1,5-Dimethylhexylamine in a laboratory setting.

The vasoconstrictive action of (S)-1,5-Dimethylhexylamine is attributed to its function as a sympathomimetic agent.[2] It is thought to exert its effects through two primary pathways: by acting as an alpha-adrenergic agonist and by promoting the release of endogenous catecholamines, such as norepinephrine, from sympathetic nerve endings. This dual action leads to the contraction of vascular smooth muscle, resulting in a narrowing of the blood vessels and a subsequent increase in blood pressure.[2][3] Animal studies have corroborated this, demonstrating that administration of the compound can lead to an increase in blood pressure and heart rate.[4] Due to its stimulant effects, it has been found in dietary supplements for sports performance and weight loss, though its safety and efficacy for these purposes are not well-established.[1]

This document will detail the necessary protocols for the ex vivo and in vivo characterization of the vasoconstrictor activity of (S)-1,5-Dimethylhexylamine, providing a foundational framework for its scientific investigation.

I. Safety and Handling of (S)-1,5-Dimethylhexylamine

(S)-1,5-Dimethylhexylamine belongs to the class of aliphatic amines, which require careful handling in a laboratory setting.

General Precautions:

• Work with (S)-1,5-Dimethylhexylamine should be performed in a well-ventilated area or a chemical fume hood to avoid inhalation of vapors.

• Personal Protective Equipment (PPE) is mandatory. This includes, but is not limited to, safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile or neoprene).

• Avoid contact with skin and eyes. In case of contact, rinse the affected area thoroughly with water for at least 15 minutes and seek medical attention.

• Do not ingest. In case of accidental ingestion, rinse the mouth with water and seek immediate medical attention. Do not induce vomiting.

• Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and acids.

Disposal:

• Dispose of (S)-1,5-Dimethylhexylamine and any contaminated materials in accordance with local, state, and federal regulations for chemical waste.

II. Ex Vivo Assessment of Vasoconstriction: Wire Myography

Wire myography is a standard ex vivo technique to assess the contractile or relaxant properties of isolated small arteries in response to pharmacological agents.[5][6][7] This protocol is designed to determine the concentration-response relationship of (S)-1,5-Dimethylhexylamine-induced vasoconstriction.

A. Materials and Reagents

• Compound: (S)-1,5-Dimethylhexylamine

• Isolated Arteries: Mesenteric or carotid arteries from a suitable animal model (e.g., Wistar or Sprague-Dawley rats).

• Physiological Salt Solution (PSS): Krebs-Henseleit solution is commonly used.[7]

• High Potassium Physiological Salt Solution (KPSS): PSS with an elevated concentration of potassium chloride (KCl) to induce depolarization and assess vessel viability.[7]

• Phenylephrine: As a positive control for vasoconstriction.

• Acetylcholine (ACh): To assess endothelial integrity.[7]

• Equipment: Wire myograph system, dissecting microscope, surgical instruments (forceps, scissors), and a data acquisition system.

B. Experimental Workflow

Caption: Ex Vivo Wire Myography Workflow.

C. Step-by-Step Protocol

• Vessel Preparation:

  • Euthanize the animal according to approved institutional guidelines.

  • Carefully dissect the desired artery (e.g., mesenteric) and place it in ice-cold PSS.

  • Under a dissecting microscope, meticulously clean the artery of surrounding adipose and connective tissue.

  • Cut the cleaned artery into 2 mm segments.

• Mounting and Equilibration:

  • Mount the arterial segments on the wires of the myograph chambers.

  • Fill the chambers with PSS, maintain at 37°C, and continuously bubble with a gas mixture of 95% O2 and 5% CO2.[7]

  • Allow the vessels to equilibrate for at least 30-45 minutes.

  • Perform a normalization procedure to determine the optimal resting tension for each vessel segment.

• Viability and Endothelial Integrity Check:

  • To assess the contractile capacity, stimulate the vessels with KPSS. A robust contraction confirms viability.

  • Wash the vessels with PSS and allow them to return to baseline tension.

  • To check for endothelial integrity, pre-constrict the vessels with a submaximal concentration of phenylephrine.

  • Once a stable contraction is achieved, add acetylcholine. A relaxation of the vessel indicates a functional endothelium.[7]

• Concentration-Response Curve:

  • After washing out the acetylcholine and allowing the vessels to return to baseline, begin the cumulative addition of (S)-1,5-Dimethylhexylamine.

  • Start with a low concentration and incrementally increase the concentration in a logarithmic fashion.

  • Record the isometric tension developed by the vessel at each concentration until a maximal response is achieved or the concentration range of interest has been covered.

D. Data Analysis

The contractile response to (S)-1,5-Dimethylhexylamine should be expressed as a percentage of the maximal contraction induced by KPSS. The data can then be plotted as a concentration-response curve, and the EC50 (the concentration that produces 50% of the maximal response) can be calculated using non-linear regression analysis.

Parameter	Description
Emax	The maximal contractile response to (S)-1,5-Dimethylhexylamine.
EC50	The molar concentration of (S)-1,5-Dimethylhexylamine that produces 50% of the maximal response.

III. In Vivo Assessment of Vasoconstriction: Blood Pressure Monitoring in Rodents

This protocol describes the measurement of systemic arterial blood pressure in anesthetized rodents to evaluate the in vivo pressor effects of (S)-1,5-Dimethylhexylamine.[8][9]

A. Materials and Reagents

• Compound: (S)-1,5-Dimethylhexylamine dissolved in a suitable vehicle (e.g., sterile saline).

• Animal Model: Wistar or Sprague-Dawley rats.

• Anesthetic: Urethane or a combination of ketamine and xylazine.[9]

• Heparinized Saline: To prevent blood clotting in the catheter.

• Equipment: Blood pressure transducer, data acquisition system, surgical instruments, and a means for intravenous administration (e.g., catheterized femoral vein).

B. Experimental Workflow

Caption: In Vivo Blood Pressure Measurement Workflow.

C. Step-by-Step Protocol

• Animal Preparation:

  • Anesthetize the rat using an appropriate anesthetic agent and ensure a stable plane of anesthesia is maintained throughout the experiment.[9]

  • Perform a tracheostomy if necessary to maintain a clear airway.

  • Surgically expose and cannulate the carotid artery for blood pressure measurement and the femoral vein for drug administration.

• Instrumentation and Stabilization:

  • Connect the arterial catheter to a pressure transducer filled with heparinized saline.

  • Allow the animal to stabilize for a period of 20-30 minutes, during which baseline blood pressure and heart rate are recorded.

• Drug Administration and Data Acquisition:

  • Administer the vehicle control intravenously and record any changes in blood pressure and heart rate.

  • Once the cardiovascular parameters have returned to baseline, administer a bolus dose of (S)-1,5-Dimethylhexylamine intravenously.

  • Continuously monitor and record the mean arterial pressure (MAP), systolic and diastolic blood pressure, and heart rate for a defined period post-administration to capture the peak effect and duration of action.

  • A dose-response study can be conducted by administering increasing doses of the compound.

D. Data Analysis

The change in mean arterial pressure (ΔMAP) from baseline is the primary endpoint. The results can be presented as the peak change in MAP at different doses.

Dose of (S)-1,5-Dimethylhexylamine	Peak ΔMAP (mmHg)
Vehicle Control
Dose 1
Dose 2
Dose 3

IV. Proposed Mechanism of Vasoconstrictor Action

The vasoconstrictor effects of (S)-1,5-Dimethylhexylamine are likely mediated through its interaction with the adrenergic system.

Caption: Proposed Signaling Pathway for Vasoconstriction.

V. Conclusion

The protocols outlined in this guide provide a robust framework for the scientific investigation of the vasoconstrictor properties of (S)-1,5-Dimethylhexylamine. By employing ex vivo wire myography and in vivo blood pressure monitoring, researchers can obtain critical data on its potency, efficacy, and systemic effects. A thorough understanding of its mechanism of action is crucial for defining its pharmacological profile and potential therapeutic applications or toxicological risks. Adherence to strict safety protocols is paramount when working with this and other aliphatic amines.

VI. References

• Campo, L., & Ferrer, M. (2015). Wire Myography to Study Vascular Tone and Vascular Structure of Isolated Mouse Arteries. Methods in Molecular Biology, 1303, 199–215. [Link]

• UMass Chan Medical School. (n.d.). Wire Myography. Retrieved from [Link]

• REPROCELL. (2023, April 25). Wire myography: the ultimate guide (protocol included). Retrieved from [Link]

• Ancamine 2904 Safety Data Sheet. (2015, March 17). Retrieved from [Link]

• ADDOCAT 726B 374.8D Material Safety Data Sheet. (n.d.). Retrieved from [Link]

• The Use of Wire Myography to Investigate Vascular Tone and Function. (2015). In Methods in Molecular Biology (Vol. 1303). Humana Press. Retrieved from [Link]

• Tzifa, A., et al. (2025). Studying the Vascular Tone of Mouse Aortic Rings in a Standard Wire Myograph. In Methods in Molecular Biology. Springer. Retrieved from [Link]

• Amines, Aliphatic: Health Hazards. (2011, August 6). Retrieved from [Link]

• Epoxytec Safety Data Sheet. (2022, October 19). Retrieved from [Link]

• iWorx. (n.d.). Invasive Blood Pressure – Rat Model. Retrieved from [Link]

• Cosmos Plastics and Chemicals Safety Data Sheet. (2017, January 2). Retrieved from [Link]

• Graphviz. (2024, September 28). DOT Language. Retrieved from [Link]

• Parasuraman, S., & Raveendran, R. (2012). Measurement of invasive blood pressure in rats. Journal of Pharmacology & Pharmacotherapeutics, 3(2), 172–177. [Link]

• Gansner, E. R., & North, S. C. (2015, January 5). Drawing graphs with dot. Graphviz. Retrieved from [Link]

• Hegab, S. (n.d.). Introduction to Dot for drawing Graphs and Diagrams. YouTube. Retrieved from [Link]

• Gansner, E. R., & North, S. C. (2006, January 26). Drawing graphs with dot. MIT. Retrieved from [Link]

• Bogdan, S., et al. (2019). Comparison among different methods for blood pressure monitoring in rats: literature review. Bulletin of University of Agricultural Sciences and Veterinary Medicine Cluj-Napoca. Veterinary Medicine, 76(1). Retrieved from [Link]

• Kramer, K., & Kinter, L. B. (2003). Measuring Blood Pressure in Small Laboratory Animals. In Methods in Molecular Medicine (Vol. 84, pp. 247-264). Humana Press. Retrieved from [Link]

• ADInstruments. (n.d.). Animal Non-invasive blood pressure. Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Retrieved from [Link]

• Richards, J. R., & Laurin, E. G. (2025). Sympathomimetic Toxicity. In StatPearls. StatPearls Publishing. Retrieved from [Link]

• Van der Walt, S. P., & Van Rooyen, J. M. (1991). Sympathomimetic amines. South African Journal of Continuing Medical Education, 9(12), 1739-1746. Retrieved from [Link]

• Porter, M. J., & Hyland, L. (2025). Sympathomimetics. In StatPearls. StatPearls Publishing. Retrieved from [Link]

• Trendelenburg, U. (1963). Tachyphylaxis to some sympathomimetic amines in relation to monoamine oxidase. British Journal of Pharmacology and Chemotherapy, 21(1), 103–111. Retrieved from [Link]

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Application Note: High-Throughput Analysis of 1,5-Dimethylhexylamine (DMHA) in Dietary Supplements

Abstract

This application note presents robust and validated analytical methodologies for the accurate detection and quantification of 1,5-Dimethylhexylamine (DMHA), also known as octodrine, in complex dietary supplement matrices. The increasing prevalence of undeclared synthetic stimulants in sports nutrition and weight loss products necessitates reliable analytical techniques for regulatory compliance and consumer safety.[1][2] We provide detailed protocols for two primary analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS) for both quantitative analysis and chiral determination, and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for high-sensitivity and high-throughput screening. This guide is intended for researchers, analytical scientists, and quality control professionals in the dietary supplement and pharmaceutical industries.

Introduction: The Challenge of Detecting DMHA

The analysis of DMHA in dietary supplements is challenging due to the complexity of the sample matrices, which can include a wide range of ingredients such as botanicals, vitamins, minerals, and other stimulants.[6][7] These matrices can interfere with the analytical signal, necessitating effective sample preparation and highly selective analytical techniques.[7][8] This application note provides detailed, validated protocols to overcome these challenges.

Chemical Properties of 1,5-Dimethylhexylamine:

Property	Value
Molecular Formula	C₈H₁₉N
Molecular Weight	129.24 g/mol [3][9]
Appearance	Clear, colorless to light yellow liquid[3][10]
Boiling Point	154-156 °C[3][10]
Solubility	Slightly soluble in water; soluble in organic solvents[3]
CAS Number	543-82-8[3][10]

Sample Preparation: Extracting DMHA from Complex Matrices

Effective sample preparation is critical for accurate and reproducible results. The goal is to isolate DMHA from interfering matrix components. The following protocol is a generalized procedure that can be adapted based on the specific supplement formulation (e.g., powder, capsule, liquid).

Materials and Reagents

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid (LC-MS grade)

• Deionized water (18 MΩ·cm)

• 1,5-Dimethylhexylamine reference standard

• Internal standard (e.g., d3-DMHA or a suitable analog)

• 0.45 µm syringe filters

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis MCX)

General Extraction Protocol

• Sample Homogenization: For solid samples (powders, tablets, capsules), accurately weigh a representative portion (e.g., 100-500 mg) into a centrifuge tube. For liquid samples, accurately pipette a known volume.

• Solvent Extraction:

  • Add 10 mL of methanol to the sample.

  • Spike with an appropriate amount of internal standard.

  • Vortex for 1 minute to ensure thorough mixing.

  • Sonicate for 15-30 minutes to facilitate extraction.

• Centrifugation and Filtration:

  • Centrifuge the sample at 4000 rpm for 10 minutes to pellet insoluble matter.

  • Filter the supernatant through a 0.45 µm syringe filter into a clean vial.

• Sample Dilution: Dilute the filtered extract with the initial mobile phase of the chromatographic system to ensure the concentration of DMHA falls within the calibration range.

Solid Phase Extraction (SPE) for Cleaner Extracts

For particularly complex matrices, an additional SPE cleanup step can significantly reduce matrix effects.

• Conditioning: Condition an Oasis MCX SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

• Loading: Load the diluted sample extract onto the SPE cartridge.

• Washing:

  • Wash the cartridge with 5 mL of 0.1% formic acid in water to remove neutral and acidic interferences.

  • Wash with 5 mL of methanol to remove non-polar interferences.

• Elution: Elute the DMHA with 5 mL of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume of the initial mobile phase.

Analytical Methodologies

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust technique for the analysis of volatile and semi-volatile compounds like DMHA. For amines, derivatization is often employed to improve chromatographic peak shape and thermal stability, though analysis of the underivatized compound is also possible.[1]

Caption: LC-MS/MS analytical workflow for DMHA detection.

This protocol is based on general methods for the analysis of stimulants in dietary supplements. [11][12]

• Instrumentation: High-Performance Liquid Chromatograph (HPLC) or Ultra-High-Performance Liquid Chromatograph (UHPLC) coupled to a triple quadrupole mass spectrometer.

• LC Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: 0.1% Formic acid in acetonitrile

• Gradient Elution:

  • Start with 5% B, hold for 1 min.

  • Increase to 95% B over 8 min.

  • Hold at 95% B for 2 min.

  • Return to initial conditions and equilibrate for 3 min.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• MS Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150 °C

  • Desolvation Temperature: 500 °C

• Acquisition Mode: Multiple Reaction Monitoring (MRM). At least two MRM transitions should be monitored for confirmation and quantification.

Optimized MRM Transitions for DMHA:

Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
130.2	112.2	15
130.2	71.1	20

Method Validation

A thorough method validation is essential to ensure the reliability of the analytical data. [13][14][15][16]The validation should be performed according to established guidelines (e.g., AOAC, ICH).

Summary of Validation Parameters:

Parameter	Acceptance Criteria
Linearity	R² > 0.995 over a defined concentration range.
Accuracy (Recovery)	80-120% at three different concentration levels.
Precision (RSD)	Intraday RSD < 15%, Interday RSD < 20%.
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1.
Limit of Quantification (LOQ)	Signal-to-noise ratio of 10:1.
Specificity	No interfering peaks at the retention time of DMHA in blank matrix samples.

Troubleshooting

Issue	Potential Cause	Suggested Solution
Poor Peak Shape (GC/LC)	Active sites in the column or liner; improper pH of mobile phase (LC).	Use a deactivated liner (GC); adjust mobile phase pH (LC); use a new column.
Low Recovery	Inefficient extraction; analyte loss during evaporation.	Optimize extraction solvent and sonication time; carefully control evaporation step.
Matrix Effects (LC-MS/MS)	Co-eluting matrix components causing ion suppression or enhancement.	Improve sample cleanup (e.g., use SPE); dilute the sample; use a matrix-matched calibration curve.
Inconsistent Results	Inhomogeneous sample; variability in sample preparation.	Ensure thorough sample homogenization; use an internal standard.

Conclusion

The GC-MS and LC-MS/MS methods detailed in this application note provide sensitive, specific, and reliable approaches for the detection and quantification of 1,5-Dimethylhexylamine in a variety of dietary supplement matrices. Proper sample preparation and method validation are crucial for generating accurate and defensible data, which is essential for regulatory compliance and ensuring consumer safety. The chiral GC-MS method further allows for the determination of the synthetic origin of DMHA in suspect products.

References

• Echemi. (n.d.). (±)-1,5-Dimethylhexylamine | 543-82-8.
• CymitQuimica. (n.d.). CAS 543-82-8: (±)-1,5-Dimethylhexylamine.
• ChemicalBook. (2025, March 10). 1,5-Dimethylhexylamine | 543-82-8.
• ChemicalBook. (2023, December 6). 1,5-Dimethylhexylamine: properties, applications and safety.

• Wang, M., Haider, S., Chittiboyina, A.G., Parcher, J.F., & Khan, I.A. (2018). 1,5-Dimethylhexylamine (octodrine) in sports and weight loss supplements: Natural constituent or synthetic chemical? Journal of Pharmaceutical and Biomedical Analysis, 152, 298-305. Retrieved from [Link]

• PubChem. (n.d.). (R)-1,5-Dimethylhexylamine. Retrieved from [Link]

• PubMed. (n.d.). Development and Validation of an Analytical Method to Identify and Quantitate Novel Modafinil Analogs in Products Marketed as Dietary Supplements. Retrieved from [Link]

• PubMed. (2018). 1,5-Dimethylhexylamine (octodrine) in sports and weight loss supplements: Natural constituent or synthetic chemical? Retrieved from [Link]

• ResearchGate. (2018). 1,5-Dimethylhexylamine (Octodrine) in Sports and Weight Loss Supplements: Natural Constituent or Synthetic Chemical? Retrieved from [Link]

• Bruker. (n.d.). Matrix Guide to Sample Preparation. Retrieved from [Link]

• Taylor & Francis Online. (2024, October 28). Development and Validation of an Analytical Method to Identify and Quantitate Novel Modafinil Analogs in Products Marketed as Dietary Supplements. Retrieved from [Link]

• ResearchGate. (n.d.). Development and validation of analytical methods for dietary supplements. Retrieved from [Link]

• Eurofins. (2024, January 5). Method Development and Validation in Dietary Supplement Testing. Retrieved from [Link]

• ResearchGate. (n.d.). Development and Validation of Analytical Methods to Ensure the Quality and Safety of Dietary Supplements. Retrieved from [Link]

• SciSpace. (2018). 1,5-Dimethylhexylamine (octodrine) in sports and weight loss supplements: Natural constituent or synthetic chemical? Retrieved from [Link]

• PubMed. (n.d.). Separation of 1,3-dimethylamylamine and other polar compounds in a dietary supplement formulation using aqueous normal phase chromatography with MS. Retrieved from [Link]

• Chromatography Online. (2020, April 1). Overview of Methods and Considerations for Handling Complex Samples. Retrieved from [Link]

• PubMed. (2024, October 12). Heptaminol hair testing to highlight octodrine contamination in supplements, responsible for a doping adverse analytical finding. Retrieved from [Link]

• MDPI. (2020, September 24). Multi-Class Determination of 64 Illicit Compounds in Dietary Supplements Using Liquid Chromatography–Tandem Mass Spectrometry. Retrieved from [Link]

• University of Illinois Urbana-Champaign. (n.d.). MALDI-TOF Sample Preparation. Retrieved from [Link]

• LCGC International. (2022, August 1). Accelerating Sample Preparation for the Analysis of Complex Samples. Retrieved from [Link]

• ResearchGate. (n.d.). Successful Sample Preparation Strategies for LC/MS/MS Analysis of Drugs in Complex Biological Matrices for Forensic Toxicology. Retrieved from [Link]

• Ministry of Food and Drug Safety. (n.d.). Analytical Methods. Retrieved from [Link]

• ResearchGate. (n.d.). MRM transition and optimized parameters of LC-MS/MS for 64 target compounds. Retrieved from [Link]

• MDPI. (n.d.). Application of Liquid Chromatography Coupled to Mass Spectrometry in Quality Assessment of Dietary Supplements—A Case Study of Tryptophan Supplements: Release Assay, Targeted and Untargeted Studies. Retrieved from [Link]

• Waters. (n.d.). A Multi-Residue Method for the Analysis of Pesticides in Cannabis Using UPLC-MS/MS and APGC-MS. Retrieved from [Link]

• NASA Technical Reports Server. (n.d.). TrainerEvaluationSTI.docx. Retrieved from [Link]

• The University of Manchester. (2024, October 5). Gas Chromatography Tandem Mass Spectrometry (GC- MS/MS) for High-Throughput Screening of Pesticides in Rice Sample. Retrieved from [Link]

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Application Note &amp; Protocols: In Vitro Characterization of the Sympathomimetic Activity of (S)-1,5-Dimethylhexylamine

Abstract

(S)-1,5-Dimethylhexylamine (DMHA), also known as octodrine, is a synthetic stimulant compound with purported sympathomimetic properties, leading to its inclusion in various dietary supplements.[1][2] A thorough understanding of its pharmacological mechanism is crucial for assessing its efficacy and safety. This guide provides a comprehensive suite of in vitro assays designed to elucidate the sympathomimetic activity of DMHA. We will explore its potential to directly interact with adrenergic receptors, modulate their signaling pathways, and influence neurotransmitter reuptake. The protocols herein are designed to be robust and self-validating, providing a clear framework for the pharmacological characterization of DMHA and similar compounds.

Introduction: The Sympathomimetic Landscape of DMHA

Sympathomimetic agents mimic the effects of endogenous catecholamines like norepinephrine and epinephrine, which are key mediators of the sympathetic nervous system's "fight-or-flight" response.[3] These effects, including increased heart rate, blood pressure, and bronchodilation, are primarily mediated through the activation of adrenergic receptors (ARs), a family of G-protein coupled receptors (GPCRs).[4] Sympathomimetics can act directly as agonists at these receptors or indirectly by increasing the synaptic concentration of endogenous catecholamines, for instance, by inhibiting their reuptake via transporters like the norepinephrine transporter (NET).[3][5]

DMHA is structurally similar to other stimulants like DMAA.[2] While its sympathomimetic effects are widely suggested, recent evidence indicates it is a weak partial agonist at the trace amine-associated receptor 1 (TAAR1) and lacks significant direct agonist activity at α1, α2, β1, or β2 adrenergic receptors at concentrations up to 300 µM.[3][6] This suggests that DMHA's primary mechanism of sympathomimetic action may be indirect, possibly through inhibition of the norepinephrine transporter (NET), a mechanism shared by other sympathomimetic amines.[5]

Therefore, a comprehensive in vitro assessment of DMHA should encompass assays for both direct receptor interaction and indirect mechanisms of action. This application note details a tiered approach:

• Tier 1: Direct Adrenergic Receptor Interaction: Radioligand binding assays to determine affinity for α- and β-adrenergic receptors.

• Tier 2: Functional Adrenergic Receptor Modulation: Second messenger assays (cAMP accumulation and calcium mobilization) to assess functional agonist or antagonist activity at adrenergic receptors.

• Tier 3: Indirect Sympathomimetic Activity: Neurotransmitter transporter uptake assays to investigate the potential for DMHA to inhibit norepinephrine reuptake.

This multi-faceted approach will provide a robust pharmacological profile of DMHA, clarifying its mechanism of action and informing on its potential physiological effects.

Tier 1: Direct Adrenergic Receptor Interaction - Radioligand Binding Assays

Principle: Radioligand binding assays are the gold standard for quantifying the affinity of a compound for a specific receptor.[7] These assays measure the ability of an unlabeled compound (the "competitor," in this case, DMHA) to displace a radiolabeled ligand that is known to bind to the target receptor with high affinity and specificity. The concentration of the competitor that displaces 50% of the radiolabeled ligand (the IC50) is determined, from which the inhibitory constant (Ki), a measure of the compound's binding affinity, can be calculated.

Experimental Workflow: Adrenergic Receptor Binding

Caption: Workflow for adrenergic receptor competitive binding assay.

Protocol: α1-Adrenergic Receptor Binding Assay

• Target: Human α1-adrenergic receptors.

• Cell Line: HEK293 cells stably expressing the human α1A-adrenergic receptor.

• Radioligand: [³H]-Prazosin (a selective α1-antagonist).

• Non-specific Binding Control: Phentolamine (10 µM).

Materials:

• Binding Buffer: 50 mM Tris-HCl, 10 mM MgCl₂, pH 7.4.

• Wash Buffer: Cold 50 mM Tris-HCl, pH 7.4.

• [³H]-Prazosin (specific activity ~70-90 Ci/mmol).

• (S)-1,5-Dimethylhexylamine (DMHA).

• Phentolamine.

• HEK293-α1A cell membranes.

• Glass fiber filters (e.g., Whatman GF/B).

• Scintillation fluid and vials.

Procedure:

• Assay Setup: In a 96-well plate, set up triplicate wells for total binding, non-specific binding, and each concentration of DMHA.

• Reagent Addition:

  • Add 50 µL of Binding Buffer to all wells.

  • Add 50 µL of DMHA dilutions (ranging from 10⁻¹⁰ M to 10⁻³ M) or vehicle to the respective wells.

  • For non-specific binding wells, add 50 µL of 10 µM Phentolamine.

  • Add 50 µL of [³H]-Prazosin (final concentration ~0.5 nM).

  • Initiate the binding reaction by adding 50 µL of cell membrane preparation (5-10 µg protein/well). The final assay volume is 250 µL.

• Incubation: Incubate the plate at 25°C for 60 minutes with gentle shaking.

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. Wash the filters three times with 3 mL of ice-cold Wash Buffer.

• Quantification: Place the filters in scintillation vials, add 4-5 mL of scintillation fluid, and count the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the percent inhibition of specific binding for each DMHA concentration.

  • Plot the percent inhibition against the logarithm of DMHA concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol: β-Adrenergic Receptor Binding Assay

• Target: Human β-adrenergic receptors.

• Cell Line: CHO-K1 cells stably expressing the human β2-adrenergic receptor.

• Radioligand: [³H]-CGP-12177 (a hydrophilic β-antagonist).[8][9]

• Non-specific Binding Control: Propranolol (10 µM).

Procedure: Follow the same procedure as for the α1-adrenergic receptor binding assay, substituting the following:

• Radioligand: [³H]-CGP-12177 (final concentration ~1 nM).

• Non-specific Binding Control: 10 µM Propranolol.

• Cell Membranes: CHO-K1-β2 cell membranes.

Expected Data Presentation

Compound	Receptor Target	Radioligand	Ki (nM)
(S)-DMHA	α1-Adrenergic	[³H]-Prazosin	To be determined
Phentolamine (Control)	α1-Adrenergic	[³H]-Prazosin	Reference value
(S)-DMHA	β-Adrenergic	[³H]-CGP-12177	To be determined
Propranolol (Control)	β-Adrenergic	[³H]-CGP-12177	Reference value

Tier 2: Functional Adrenergic Receptor Modulation

Principle: Even if a compound shows binding affinity, it is essential to determine its functional effect on the receptor. Adrenergic receptors signal through different G-proteins upon activation:

• α1-ARs couple to Gq, leading to the activation of phospholipase C (PLC) and a subsequent increase in intracellular calcium ([Ca²⁺]i).[10]

• α2-ARs couple to Gi, which inhibits adenylyl cyclase and leads to a decrease in intracellular cyclic AMP (cAMP).[11]

• β-ARs couple to Gs, which stimulates adenylyl cyclase and causes an increase in intracellular cAMP.[7]

We will use second messenger assays to measure these functional readouts.

α1-Adrenergic (Gq-coupled) Receptor Functional Assay: Calcium Mobilization

Principle: This assay uses a fluorescent dye that exhibits an increase in fluorescence intensity upon binding to free intracellular calcium.[12] Activation of Gq-coupled receptors like α1-ARs triggers the release of calcium from intracellular stores, which can be detected as a change in fluorescence.[13]

Experimental Workflow: Calcium Mobilization Assay

Caption: Workflow for Gq-coupled receptor calcium mobilization assay.

Protocol:

• Cell Line: HEK293 cells stably expressing the human α1A-adrenergic receptor.

• Fluorescent Dye: Fluo-8 AM.

• Positive Control: Phenylephrine (a selective α1-agonist).

Materials:

• HEK293-α1A cells.

• 96-well black-walled, clear-bottom plates.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Fluo-8 AM dye loading solution.

• (S)-DMHA and Phenylephrine.

• A fluorescence plate reader with liquid handling capabilities (e.g., FLIPR or FlexStation).

Procedure:

• Cell Plating: Seed HEK293-α1A cells at a density of 40,000-50,000 cells/well in 100 µL of culture medium and incubate overnight.

• Dye Loading: The next day, add 100 µL of Fluo-8 AM dye loading solution to each well and incubate for 60 minutes at 37°C.[14]

• Assay:

  • Place the cell plate in the fluorescence plate reader.

  • Establish a stable baseline fluorescence reading for 10-20 seconds.

  • The instrument will then add 50 µL of DMHA or phenylephrine at various concentrations (prepared at 3x the final desired concentration in Assay Buffer) to the wells.

  • Continue to measure the fluorescence intensity every 1-2 seconds for at least 120 seconds.

• Data Analysis:

  • Calculate the change in fluorescence from baseline for each well.

  • Plot the peak fluorescence response against the logarithm of agonist concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 (potency) and Emax (efficacy) for DMHA and the positive control.

β-Adrenergic (Gs-coupled) and α2-Adrenergic (Gi-coupled) Receptor Functional Assays: cAMP Accumulation

Principle: These assays measure changes in intracellular cAMP levels using Homogeneous Time-Resolved Fluorescence (HTRF). The assay is based on a competitive immunoassay between endogenous cAMP produced by the cells and a labeled cAMP tracer for a specific antibody.[15][16]

• For Gs-coupled receptors (β-ARs): An agonist will increase cAMP, leading to a decrease in the HTRF signal.

• For Gi-coupled receptors (α2-ARs): An agonist will inhibit adenylyl cyclase. To measure this, cells are first stimulated with forskolin (a direct activator of adenylyl cyclase) to raise cAMP levels. A Gi agonist will then cause a decrease in these elevated cAMP levels, resulting in an increase in the HTRF signal.[15]

Protocol: Gs-Coupled (β-AR) cAMP Assay

• Cell Line: CHO-K1 cells stably expressing the human β2-adrenergic receptor.

• Assay Kit: HTRF cAMP assay kit (e.g., from Cisbio).

• Positive Control: Isoproterenol (a non-selective β-agonist).

Procedure:

• Cell Preparation: Harvest and resuspend CHO-K1-β2 cells in stimulation buffer provided with the kit to the desired density.

• Assay Setup: In a 384-well low-volume plate, add 5 µL of the cell suspension to each well.

• Compound Addition: Add 5 µL of DMHA or isoproterenol dilutions to the wells.

• Incubation: Seal the plate and incubate at room temperature for 30 minutes.

• Lysis and Detection: Add 5 µL of d2-labeled cAMP followed by 5 µL of the anti-cAMP antibody-cryptate conjugate (as per the kit instructions).

• Final Incubation: Incubate for 60 minutes at room temperature.

• Reading: Read the plate on an HTRF-compatible plate reader (excitation at 320-340 nm, emission at 620 nm and 665 nm).

• Data Analysis: Calculate the HTRF ratio (Emission 665nm / Emission 620nm * 10,000) and convert it to cAMP concentration using a standard curve run in parallel. Plot cAMP concentration vs. log[agonist] to determine EC50 and Emax.

Protocol: Gi-Coupled (α2-AR) cAMP Assay

• Cell Line: CHO-K1 cells stably expressing the human α2A-adrenergic receptor.

• Assay Kit: HTRF cAMP assay kit.

• Positive Control: Clonidine (an α2-agonist).

• Co-stimulant: Forskolin.

Procedure: This protocol is similar to the Gs assay with a key modification:

• Compound Addition: The compound dilutions (DMHA or clonidine) should also contain a fixed concentration of forskolin (the optimal concentration, typically in the low micromolar range, should be predetermined to produce ~80% of its maximal cAMP response). The agonist will then inhibit this forskolin-induced cAMP production.

Expected Data Presentation

Compound	Receptor Target	Assay	EC50 (nM)	Emax (% of Control)
(S)-DMHA	α1-Adrenergic	Calcium Mobilization	To be determined	To be determined
Phenylephrine	α1-Adrenergic	Calcium Mobilization	Reference value	100%
(S)-DMHA	β2-Adrenergic	cAMP (Gs)	To be determined	To be determined
Isoproterenol	β2-Adrenergic	cAMP (Gs)	Reference value	100%
(S)-DMHA	α2-Adrenergic	cAMP (Gi)	To be determined	To be determined
Clonidine	α2-Adrenergic	cAMP (Gi)	Reference value	100%

Tier 3: Indirect Sympathomimetic Activity - Norepinephrine Transporter (NET) Uptake Assay

Principle: This assay measures the ability of DMHA to inhibit the reuptake of norepinephrine into cells via the norepinephrine transporter (NET).[5] Inhibition of NET leads to increased synaptic concentrations of norepinephrine, a key mechanism of indirect sympathomimetic action. The assay uses a fluorescent substrate that is taken up by NET. Inhibition of this uptake by a compound like DMHA results in a decrease in the intracellular fluorescence signal.

Experimental Workflow: NET Uptake Inhibition

Caption: Workflow for Norepinephrine Transporter (NET) uptake inhibition assay.

Protocol: Fluorescent NET Uptake Inhibition Assay

• Cell Line: HEK293 cells stably expressing the human norepinephrine transporter (hNET).

• Assay Kit: Neurotransmitter Transporter Uptake Assay Kit (e.g., from Molecular Devices) or similar fluorescent substrate-based assay.

• Positive Control: Desipramine (a known NET inhibitor).

Materials:

• HEK293-hNET cells.

• 96-well black-walled, clear-bottom plates.

• Assay Buffer (e.g., HBSS with 20 mM HEPES).

• Fluorescent NET substrate and quencher dye (from kit).

• (S)-DMHA and Desipramine.

• A bottom-read fluorescence plate reader.

Procedure:

• Cell Plating: Seed HEK293-hNET cells at a density of 40,000-60,000 cells/well and incubate overnight.

• Compound Pre-incubation: Remove the culture medium and add 100 µL of Assay Buffer containing various concentrations of DMHA or desipramine. Incubate for 10-30 minutes at 37°C.

• Substrate Addition: Add 100 µL of the fluorescent NET substrate solution to each well.

• Incubation: Incubate the plate for 10-60 minutes at 37°C in the dark. The optimal time should be determined empirically.

• Signal Reading: Measure the fluorescence intensity using a bottom-read fluorescence plate reader. A quencher dye included in some kits will mask the extracellular fluorescence, so no wash steps are needed.

• Data Analysis:

  • Calculate the percent inhibition of substrate uptake for each DMHA concentration relative to control wells (no inhibitor) and wells with a maximal concentration of desipramine (100% inhibition).

  • Plot the percent inhibition against the logarithm of DMHA concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Expected Data Presentation

Compound	Target	Assay	IC50 (nM)
(S)-DMHA	hNET	Fluorescent Uptake Inhibition	To be determined
Desipramine (Control)	hNET	Fluorescent Uptake Inhibition	Reference value

Conclusion

The suite of in vitro assays detailed in this application note provides a comprehensive framework for characterizing the sympathomimetic activity of (S)-1,5-Dimethylhexylamine. By systematically evaluating its direct interaction with adrenergic receptors and its potential to indirectly modulate noradrenergic signaling through transporter inhibition, researchers can build a robust pharmacological profile of this compound. The data generated will be crucial for understanding its mechanism of action, predicting its physiological effects, and informing safety assessments. Given the current scientific literature, it is hypothesized that DMHA will exhibit weak or no direct activity at adrenergic receptors but will show inhibitory activity at the norepinephrine transporter, consistent with an indirect sympathomimetic mechanism.

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• Paur, H., et al. (2012). Alpha-1-Adrenergic Receptors: Targets for Agonist Drugs to Treat Heart Failure. Journal of cardiovascular pharmacology, 59(1), 1–9. Available from: [Link]

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• Staehelin, M., et al. (1983). CGP-12177. A hydrophilic beta-adrenergic receptor radioligand reveals high affinity binding of agonists to intact cells. The Journal of biological chemistry, 258(6), 3496–3502. Available from: [Link]

• Kofuku, Y., et al. (2019). Efficacy of the β2-adrenergic receptor is determined by conformational equilibrium in the transmembrane region. Nature communications, 10(1), 42. Available from: [Link]

• Staehelin, M., & Hertel, C. (1983). [3H]CGP-12177, a beta-adrenergic ligand suitable for measuring cell surface receptors. Journal of receptor research, 3(1-2), 35–43. Available from: [Link]

• Gertler, C., et al. (2008). Alpha-2 Adrenergic Receptor Agonists: A Review of Current Clinical Applications. Anesthesia progress, 55(3), 75–83. Available from: [Link]

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Application Notes and Protocols for Preclinical Cardiovascular Assessment of (S)-1,5-Dimethylhexylamine

Introduction: Unveiling the Cardiovascular Profile of a Potent Sympathomimetic

(S)-1,5-Dimethylhexylamine (DMHA), also known as octodrine, is a sympathomimetic amine that has garnered significant interest for its stimulant properties.[1][2] Its structural similarity to other stimulants like DMAA and amphetamines suggests a mechanism of action involving the adrenergic system, with expected effects on the cardiovascular system.[3][2] Animal studies have corroborated this, demonstrating that DMHA can elicit a pressor response, increasing blood pressure and cardiac output.[4][5] As a vasoconstrictor, its primary mode of action is likely through the stimulation of adrenergic receptors, leading to physiological responses such as increased heart rate and force of contraction.[3][6]

These preliminary findings underscore the necessity for a thorough and systematic evaluation of DMHA's cardiovascular effects in well-defined preclinical models. This document provides a comprehensive guide for researchers, scientists, and drug development professionals, outlining detailed application notes and protocols for assessing the cardiovascular pharmacology of (S)-1,5-Dimethylhexylamine using established animal models. The protocols herein are designed to be robust and self-validating, emphasizing scientific integrity and ethical considerations.

Ethical Considerations in Animal Research

The use of animals in research is a privilege that comes with significant ethical responsibilities. All protocols described in this guide must be conducted in strict accordance with institutional and national guidelines for the humane care and use of laboratory animals.[7] Key principles include the '3Rs': Replacement (using non-animal methods where possible), Reduction (using the minimum number of animals required to obtain statistically significant data), and Refinement (minimizing animal pain and distress).[8] Researchers must obtain approval from their Institutional Animal Care and Use Committee (IACUC) before commencing any studies.[9] Anesthesia and analgesia must be used for any procedures that may cause pain or distress, and methods of euthanasia must be humane and consistent with AVMA guidelines.[10][11]

Choosing the Right Animal Model: A Comparative Approach

The selection of an appropriate animal model is a critical first step in cardiovascular research. The choice depends on the specific research question, the desired level of translation to human physiology, and practical considerations such as cost and handling. Both rodent and non-rodent models offer unique advantages and disadvantages for studying the effects of sympathomimetic amines like DMHA.

Animal Model	Advantages	Disadvantages	Primary Applications for DMHA Studies
Rat/Mouse	- Cost-effective and readily available.[12] - Well-characterized physiology and genetics. - Availability of transgenic models.[12] - Suitable for high-throughput screening.	- Higher heart rate and different cardiac electrophysiology compared to humans.[13] - Smaller size can make surgical instrumentation challenging.	- Initial screening for effects on blood pressure and heart rate. - Mechanistic studies using genetically modified strains. - Ex vivo vascular reactivity and isolated heart studies.
Dog	- Cardiovascular system is highly homologous to humans.[14] - Larger size facilitates surgical instrumentation and repeated blood sampling.[15] - Well-established models for safety pharmacology studies.[16][17]	- Higher cost and specialized housing requirements. - Ethical considerations are more pronounced.	- Definitive cardiovascular safety and toxicology studies. - Pharmacokinetic/pharmacodynamic (PK/PD) modeling.[15] - Telemetry studies in conscious, freely moving animals.[17]
Rabbit	- Intermediate size and cost between rodents and dogs. - Commonly used for studies of atherosclerosis and cardiac electrophysiology.	- Prone to stress-induced cardiovascular changes.	- Investigation of pro-arrhythmic potential. - Langendorff heart preparations.[18]
Sheep	- Heart size and coronary anatomy are similar to humans.[19] - Amenable to many clinical monitoring techniques.[19]	- High cost and specialized care requirements.	- Studies of cardiac power output and myocardial pathology.[19]

In Vivo Cardiovascular Assessment: Protocols and Workflows

In vivo studies are essential for understanding the integrated physiological response to DMHA in a living organism. These studies allow for the assessment of systemic effects on blood pressure, heart rate, and cardiac function, as well as the interplay between the cardiovascular and nervous systems.

Protocol 1: Non-Invasive Blood Pressure and Heart Rate Monitoring in Rodents

This protocol is ideal for initial screening and dose-ranging studies.

Workflow:

Caption: Workflow for non-invasive blood pressure measurement in rodents.

Detailed Steps:

• Animal Acclimatization: For several days prior to the study, acclimate the animals to the restraint device and tail-cuff procedure to minimize stress-induced cardiovascular changes.

• Warming: Place the rodent in a warming chamber to induce peripheral vasodilation, which is crucial for accurate tail-cuff measurements.[20]

• Cuff Placement: Securely place the tail-cuff and pulse sensor at the base of the tail.

• Baseline Measurement: Obtain stable baseline readings of systolic blood pressure, diastolic blood pressure, and heart rate.[20][21][22]

• DMHA Administration: Administer (S)-1,5-Dimethylhexylamine at the desired dose and route (e.g., oral gavage, intraperitoneal injection). Include a vehicle control group.

• Data Acquisition: Record cardiovascular parameters at regular intervals post-administration (e.g., 5, 15, 30, 60, 90, and 120 minutes).

• Data Analysis: Calculate the change in blood pressure and heart rate from baseline for each animal and compare the responses between the DMHA-treated and control groups using appropriate statistical methods.

Protocol 2: Telemetry for Continuous Cardiovascular Monitoring in Conscious Dogs

This protocol represents the gold standard for cardiovascular safety pharmacology studies, providing continuous data from conscious, unrestrained animals.[17]

Workflow:

Caption: Workflow for telemetry-based cardiovascular monitoring in dogs.

Detailed Steps:

• Transmitter Implantation: Under general anesthesia and using aseptic surgical techniques, implant a telemetry transmitter capable of measuring electrocardiogram (ECG), blood pressure, and activity.

• Recovery: Allow the animal to fully recover from surgery, as confirmed by a veterinarian.

• Baseline Recording: House the animal in its home cage and record baseline cardiovascular data for at least 24 hours to establish normal diurnal variations.[23]

• DMHA Administration: Administer (S)-1,5-Dimethylhexylamine, typically via oral capsule.

• Continuous Monitoring: Continuously record ECG, blood pressure (systolic, diastolic, mean), and heart rate for a predetermined period (e.g., 24 hours post-dose).

• Pharmacokinetic Sampling: If conducting a PK/PD study, collect blood samples at appropriate time points to determine the plasma concentration of DMHA.[15]

• Data Analysis: Analyze the telemetry data for changes in cardiovascular parameters. For ECG analysis, assess PR interval, QRS duration, and QT interval (corrected for heart rate, e.g., QTc). Correlate any observed cardiovascular changes with the pharmacokinetic profile of DMHA.[24]

Ex Vivo and In Vitro Assessment: Isolating Mechanisms of Action

Ex vivo and in vitro preparations are invaluable for dissecting the direct effects of DMHA on the heart and blood vessels, independent of systemic neurohumoral influences.[25]

Protocol 3: Isolated Langendorff Heart Preparation

This preparation allows for the assessment of the direct effects of DMHA on cardiac contractility, heart rate, and coronary flow.[25][26]

Workflow:

Caption: Workflow for the isolated Langendorff heart preparation.

Detailed Steps:

• Heart Excision: Anesthetize the animal (e.g., rat, rabbit) and rapidly excise the heart, placing it in ice-cold cardioplegic solution to arrest contraction and protect the myocardium.[27]

• Aortic Cannulation: Mount the heart on a Langendorff apparatus by cannulating the aorta and initiating retrograde perfusion with an oxygenated physiological salt solution (e.g., Krebs-Henseleit solution) at a constant pressure or flow.[18][28]

• Stabilization: Allow the heart to stabilize and resume spontaneous beating.

• Left Ventricular Balloon: Insert a small balloon connected to a pressure transducer into the left ventricle to measure isovolumic pressure.[27]

• Baseline Data: Record baseline parameters, including left ventricular developed pressure (LVDP), the maximal rates of pressure development and relaxation (+/- dP/dt), heart rate, and coronary flow.[27]

• DMHA Administration: Introduce (S)-1,5-Dimethylhexylamine into the perfusate at increasing concentrations to generate a concentration-response curve.

• Data Recording and Analysis: Continuously record all parameters and quantify the inotropic, chronotropic, and coronary vascular effects of DMHA.

Protocol 4: Isolated Tissue Bath for Vascular Reactivity

This protocol is used to determine the direct contractile or relaxant effects of DMHA on isolated arterial segments.[29][30]

Workflow:

Caption: Workflow for isolated tissue bath vascular reactivity studies.

Detailed Steps:

• Tissue Isolation: Euthanize the animal and carefully dissect the thoracic aorta or other artery of interest.

• Ring Preparation: Clean the artery of adhering connective tissue and cut it into rings of 2-3 mm in length.

• Mounting: Mount the arterial rings in an isolated tissue bath containing oxygenated physiological salt solution maintained at 37°C.[9][31]

• Equilibration: Allow the rings to equilibrate for at least 60 minutes under a predetermined optimal resting tension.

• Viability Check: Assess the viability of the tissue by contracting the rings with a known vasoconstrictor (e.g., phenylephrine or KCl) and then testing endothelium-dependent relaxation with an agonist (e.g., acetylcholine).

• Concentration-Response Curve: Add (S)-1,5-Dimethylhexylamine to the bath in a cumulative manner to construct a concentration-response curve for contraction.

• Mechanistic Studies: To investigate the involvement of specific adrenergic receptors, repeat the concentration-response curve in the presence of selective α- and β-adrenergic receptor antagonists.

Data Analysis and Interpretation

The analysis of data from cardiovascular studies requires a robust statistical approach. For in vivo studies, changes from baseline should be calculated and compared between treatment groups using appropriate statistical tests (e.g., t-test, ANOVA). For ex vivo concentration-response data, non-linear regression analysis should be used to determine parameters such as EC50 (potency) and Emax (maximum effect). The integration of pharmacokinetic and pharmacodynamic data is crucial for establishing a clear relationship between drug exposure and cardiovascular effects.[15][23] Advanced data analytics and modeling can further enhance the interpretation of complex cardiovascular data.[32][33]

Conclusion

The protocols outlined in this document provide a comprehensive framework for the preclinical cardiovascular assessment of (S)-1,5-Dimethylhexylamine. By employing a combination of in vivo and ex vivo models, researchers can build a detailed pharmacological profile of this compound, from its systemic effects on blood pressure and heart rate to its direct actions on the heart and vasculature. Adherence to these rigorous and ethically sound protocols will ensure the generation of high-quality, reproducible data that is essential for understanding the potential therapeutic applications and safety liabilities of DMHA.

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Optimierung der Detektion von (S)-1,5-Dimethylhexylamin: Ein Leitfaden zu Derivatisierungsmethoden

Erstellt von: Dr. [Ihr Name], Senior Application Scientist

Zusammenfassung für die eilige Leserschaft

Die genaue und empfindliche Quantifizierung von (S)-1,5-Dimethylhexylamin (auch bekannt als Octodrin oder DMHA), einem Stimulans, das in Sportergänzungsmitteln und Medikamenten von Interesse ist, stellt analytische Chemiker vor Herausforderungen.[1][2][3][4] Seine hohe Polarität und geringe Flüchtigkeit erschweren die direkte Analyse mittels Gaschromatographie (GC), während sein Mangel an einem starken Chromophor die empfindliche Detektion mittels UV-basierter Flüssigkeitschromatographie (LC) einschränkt.[5] Die chemische Derivatisierung bietet eine robuste Lösung, indem sie die physikochemischen Eigenschaften des Moleküls so modifiziert, dass seine chromatographischen Eigenschaften und die Detektierbarkeit verbessert werden.[5][6][7] Dieser technische Leitfaden bietet einen detaillierten Überblick und praxisnahe Protokolle für verschiedene Derivatisierungsstrategien zur verbesserten Analyse von (S)-1,5-Dimethylhexylamin mittels GC-Massenspektrometrie (GC-MS) und LC-Massenspektrometrie (LC-MS), mit einem besonderen Fokus auf die chirale Trennung zur Unterscheidung seiner Enantiomere.

Einleitung: Die analytische Herausforderung bei (S)-1,5-Dimethylhexylamin

(S)-1,5-Dimethylhexylamin ist ein primäres Amin mit stimulierenden Eigenschaften.[1][4] Seine Analyse ist in verschiedenen Bereichen von Bedeutung, von der Dopingkontrolle bis zur Qualitätskontrolle von Nahrungsergänzungsmitteln.[1][3][8] Die direkte Analyse von aliphatischen Aminen wie 1,5-Dimethylhexylamin mittels GC führt oft zu schlechter Peakform und geringer Empfindlichkeit aufgrund von Wechselwirkungen mit der stationären Phase.[5] In der LC ist die Detektion mittels UV-Spektroskopie aufgrund des fehlenden Chromophors unempfindlich. Obwohl die Massenspektrometrie eine direkte Detektion ermöglicht, kann die Derivatisierung die Ionisierungseffizienz und damit die Nachweisgrenzen erheblich verbessern.[6][9][10][11][12][13][14]

Die Derivatisierung wandelt das polare primäre Amin in ein weniger polares, flüchtigeres und thermisch stabileres Derivat um.[5] Dieser Prozess verfolgt mehrere Ziele:

• Erhöhung der Flüchtigkeit und thermischen Stabilität für die GC-Analyse.[5]

• Verbesserung der chromatographischen Peakform durch Reduzierung von Tailing.[5]

• Einführung von Chromophoren oder Fluorophoren für eine empfindliche UV- oder Fluoreszenzdetektion in der LC.

• Verbesserung der Ionisierungseffizienz in der Massenspektrometrie.[7]

• Ermöglichung der chiralen Trennung durch Reaktion mit einem chiralen Derivatisierungsreagenz zur Bildung von Diastereomeren.[15][16][17]

Dieser Leitfaden konzentriert sich auf drei bewährte Derivatisierungsstrategien: Acylierung für die GC-MS-Analyse sowie Dansylierung und FMOC-Derivatisierung für die LC-Analyse. Zusätzlich wird ein spezielles Protokoll für die chirale Analyse mittels Marfey-Reagenz vorgestellt.

Derivatisierungsstrategien für die GC-MS-Analyse

Für die GC-Analyse ist die Umwandlung des polaren Amins in eine unpolare, flüchtige Verbindung entscheidend.[6] Acylierungs- und Silylierungsreagenzien sind hierfür weit verbreitet.[6]

Acylierung mit Heptafluorobutyrylimidazol (HFBI) oder Heptafluorbuttersäureanhydrid (HFBA)

Die Acylierung mit fluorierten Reagenzien wie HFBI oder HFBA ist eine robuste Methode zur Derivatisierung von primären und sekundären Aminen.[18] Die Einführung einer Heptafluorobutyryl-Gruppe erhöht die Flüchtigkeit und thermische Stabilität des Analyten erheblich. Darüber hinaus ermöglicht der hohe Fluorgehalt eine sehr empfindliche Detektion mittels Elektroneneinfangdetektor (ECD) oder Massenspektrometrie im negativen chemischen Ionisationsmodus (NCI-MS).

Mechanismus: Die Reaktion ist eine nukleophile Acylsubstitution, bei der das freie Elektronenpaar des Stickstoffs der Aminogruppe das Carbonyl-Kohlenstoffatom des Acylierungsreagenz angreift.

Workflow der Acylierungs-Derivatisierung

Abbildung 1: Allgemeiner Arbeitsablauf für die Acylierungs-Derivatisierung vor der GC-MS-Analyse.

Detailliertes Protokoll: Acylierung mit HFBA

• Probenvorbereitung: Einen Aliquot der Probe, der (S)-1,5-Dimethylhexylamin enthält, in ein Reaktionsgefäß überführen und das Lösungsmittel unter einem sanften Stickstoffstrom eindampfen.

• Reagenzienzugabe: 50 µL Ethylacetat und 50 µL Heptafluorbuttersäureanhydrid (HFBA) zum trockenen Rückstand geben.

• Reaktion: Das Gefäß fest verschließen und für 30 Minuten bei 60 °C im Heizblock inkubieren.

• Aufarbeitung: Das Reaktionsgefäß auf Raumtemperatur abkühlen lassen. Das überschüssige Reagenz und Lösungsmittel unter einem Stickstoffstrom entfernen.

• Rekonstitution: Den derivatisierten Rückstand in einem geeigneten Volumen eines unpolaren Lösungsmittels (z.B. Hexan oder Ethylacetat) aufnehmen.

• Analyse: 1-2 µL der rekonstituierten Probe in das GC-MS-System injizieren.

Begründung der experimentellen Entscheidungen: Die Verwendung von Ethylacetat als Lösungsmittel erleichtert die Reaktion. Die erhöhte Temperatur beschleunigt die Derivatisierungsreaktion.[18] Das vollständige Entfernen des überschüssigen Reagenz ist entscheidend, um eine Kontamination des GC-Systems zu vermeiden.

Derivatisierungsstrategien für die LC-MS-Analyse

Für die LC-Analyse zielt die Derivatisierung darauf ab, eine Gruppe einzuführen, die entweder die UV-Absorption, die Fluoreszenz oder die Ionisierungseffizienz im Massenspektrometer erhöht.

Dansylchlorid-Derivatisierung

Dansylchlorid (5-(Dimethylamino)naphthalin-1-sulfonylchlorid) reagiert mit primären und sekundären Aminen zu stabilen und stark fluoreszierenden Sulfonamiden.[19] Diese Derivate zeigen auch eine ausgezeichnete Ionisierungseffizienz in der Elektrospray-Ionisation (ESI)-Massenspektrometrie, was zu sehr niedrigen Nachweisgrenzen führt.[7][20][21]

Mechanismus: Die Reaktion erfolgt in einem basischen Medium, in dem das deprotonierte Amin nukleophil an das Schwefelatom des Sulfonylchlorids angreift, was zur Abspaltung von Chlorid führt.

Workflow der Dansylchlorid-Derivatisierung

Abbildung 2: Allgemeiner Arbeitsablauf für die Dansylchlorid-Derivatisierung vor der LC-MS-Analyse.

Detailliertes Protokoll: Dansylierung

• Probenvorbereitung: 100 µL der (S)-1,5-Dimethylhexylamin-Lösung in ein Mikroreaktionsgefäß geben.

• Pufferung: 100 µL Natriumbicarbonat-Puffer (100 mM, pH 9.8) hinzufügen und mischen.[20]

• Reagenzienzugabe: 200 µL einer frisch zubereiteten Dansylchlorid-Lösung (z.B. 1 mg/mL in Acetonitril) zugeben.[20]

• Reaktion: Das Gefäß gut mischen und für 30-60 Minuten bei 60 °C im Dunkeln inkubieren.[22]

• Reaktionsstopp: Die Reaktion durch Zugabe von 20 µL einer wässrigen Lösung (z.B. 10% Ameisensäure oder Ammoniumhydroxid) stoppen, um überschüssiges Dansylchlorid zu neutralisieren.[20]

• Analyse: Die Probe vor der Injektion in das LC-MS-System gegebenenfalls mit der mobilen Phase verdünnen.

Begründung der experimentellen Entscheidungen: Ein basischer pH-Wert ist für die Reaktion essentiell, um das Amin in seiner reaktiven, unprotonierten Form zu halten.[20] Die Inkubation im Dunkeln verhindert den photolytischen Abbau des Dansyl-Derivats. Das Stoppen der Reaktion ist wichtig für die Reproduzierbarkeit der Ergebnisse.

FMOC-Cl-Derivatisierung

9-Fluorenylmethyloxycarbonylchlorid (FMOC-Cl) ist ein weiteres weit verbreitetes Reagenz, das mit primären und sekundären Aminen reagiert und stabile, hoch fluoreszierende Derivate bildet.[23][24][25] Die FMOC-Gruppe verbessert auch die Retentionszeit in der Umkehrphasen-Chromatographie.

Mechanismus: Ähnlich wie bei der Dansylierung reagiert das Amin nukleophil mit dem Chloroformat des FMOC-Cl, was zur Bildung eines stabilen Carbamats führt.

Detailliertes Protokoll: FMOC-Derivatisierung

• Probenvorbereitung: 10 µL der Probelösung in ein Autosampler-Vial geben.

• Pufferung: 70 µL Boratpuffer (z.B. 0.1 M, pH 8.8) hinzufügen.[7]

• Reagenzienzugabe: 20 µL einer FMOC-Cl-Lösung (z.B. 5 mM in Acetonitril) zugeben.[7]

• Reaktion: Sofort und gründlich mischen und für 10 Minuten bei 55 °C inkubieren.[7]

• Analyse: Die Reaktionsmischung kann nach entsprechender Verdünnung direkt in das LC-MS-System injiziert werden.[7]

Begründung der experimentellen Entscheidungen: Die Reaktion mit FMOC-Cl ist oft schneller als die mit Dansylchlorid.[25][26] Die Hydrolyse von FMOC-Cl zu FMOC-OH kann als Nebenreaktion auftreten und zu einem störenden Peak in der Chromatographie führen.[26][27] Daher ist eine schnelle und effiziente Reaktion wichtig.

Chirale Derivatisierung zur Enantiomerentrennung

Die Bestimmung der enantiomeren Reinheit von (S)-1,5-Dimethylhexylamin ist entscheidend, da Enantiomere unterschiedliche pharmakologische Aktivitäten aufweisen können. Die Derivatisierung mit einem chiralen Reagenz (Chiral Derivatizing Agent, CDA) wandelt ein Enantiomerenpaar in ein Diastereomerenpaar um.[15][16] Diastereomere haben unterschiedliche physikalische Eigenschaften und können auf einer achiralen chromatographischen Säule getrennt werden.[15]

Marfey-Reagenz (FDAA)

Marfey-Reagenz (1-Fluor-2,4-dinitrophenyl-5-L-alaninamid, FDAA) ist ein hochwirksames CDA für die chirale Analyse von primären und sekundären Aminen.[15][28][29][30] Es reagiert unter milden Bedingungen und die resultierenden Diastereomere zeigen eine starke UV-Absorption, was eine empfindliche Detektion ermöglicht.[15][28]

Mechanismus: Das Amin reagiert mit dem Fluoratom des Dinitrophenyl-Rings in einer nukleophilen aromatischen Substitution. Da das Reagenz selbst chiral ist (L-Alaninamid-Anteil), entstehen zwei Diastereomere.[28]

Workflow der Derivatisierung mit Marfey-Reagenz

Abbildung 3: Allgemeiner Arbeitsablauf für die chirale Derivatisierung mit Marfey-Reagenz.

Detailliertes Protokoll: Marfey-Analyse

• Probenvorbereitung: 50 µL einer wässrigen Lösung, die das Amin enthält, in ein Reaktionsgefäß geben.

• Reagenzienzugabe: 100 µL einer 1%igen (w/v) Lösung von Marfey-Reagenz in Aceton und 20 µL einer 1 M Natriumbicarbonat-Lösung zugeben.

• Reaktion: Die Mischung gut schütteln und für 60-90 Minuten bei 40 °C inkubieren.[28]

• Reaktionsstopp: Nach dem Abkühlen die Reaktion durch Zugabe von 10 µL 2 M HCl stoppen.

• Aufarbeitung: Das Lösungsmittel (Aceton) unter Vakuum oder Stickstoffstrom entfernen.

• Rekonstitution: Den Rückstand in einem geeigneten Volumen der mobilen Phase aufnehmen.

• Analyse: Die Probe in das LC-System injizieren und die Diastereomere mittels UV- oder MS-Detektion trennen und quantifizieren.

Begründung der experimentellen Entscheidungen: Die leicht alkalischen Bedingungen und die moderate Erwärmung gewährleisten eine vollständige und racemierungsfreie Reaktion.[28] Das Ansäuern stoppt die Reaktion effektiv. Die Trennung der Diastereomere erfolgt typischerweise auf einer C18-Säule.

Vergleich der Methoden und Auswahl der geeigneten Strategie

Die Wahl der Derivatisierungsmethode hängt stark von der analytischen Zielsetzung und der verfügbaren instrumentellen Ausstattung ab.

Merkmal	Acylierung (HFBA)	Dansylchlorid	FMOC-Cl	Marfey-Reagenz (FDAA)
Zielanalyten	Primäre & Sekundäre Amine	Primäre & Sekundäre Amine	Primäre & Sekundäre Amine[26]	Primäre & Sekundäre Amine[31]
Analytische Technik	GC-MS	LC-Fluoreszenz, LC-MS	LC-Fluoreszenz, LC-UV, LC-MS[26]	LC-UV, LC-MS
Reaktionszeit	~30 Minuten	30 - 90 Minuten[31]	< 1 - 20 Minuten[31]	~60-90 Minuten[31]
Reaktionstemperatur	60-80°C	Raumtemp. - 60°C[31]	Raumtemperatur[31]	40-50°C[31]
Hauptvorteile	Erhöht Flüchtigkeit für GC, sehr empfindlich mit ECD/NCI-MS	Stabile Derivate, hohe Fluoreszenz, gute Ionisierung	Schnelle Reaktion, stabile Derivate, hohe Empfindlichkeit[26]	Ermöglicht chirale Trennung auf achiralen Säulen, starke UV-Absorption
Hauptnachteile	Erfordert Verdampfungsschritt, potenziell aggressive Reagenzien	Längere Reaktionszeit, Hydrolyse des Reagenz	Hydrolyseprodukt (FMOC-OH) kann stören[26]	Längere Reaktionszeit, Reagenz ist teurer

Schlussfolgerung

Die Derivatisierung ist ein unverzichtbares Werkzeug zur Überwindung der analytischen Herausforderungen bei der Bestimmung von (S)-1,5-Dimethylhexylamin. Die Acylierung mit fluorierten Anhydriden ist die Methode der Wahl für die hoch empfindliche GC-MS-Analyse. Für LC-basierte Methoden bieten sowohl Dansylchlorid als auch FMOC-Cl hervorragende Möglichkeiten zur Steigerung der Empfindlichkeit, wobei FMOC-Cl durch seine schnellere Reaktionskinetik besticht. Wenn die enantiomere Zusammensetzung von Interesse ist, ist die Derivatisierung mit Marfey-Reagenz ein robuster und zuverlässiger Ansatz zur Bildung und Trennung von Diastereomeren. Die in diesem Leitfaden beschriebenen Protokolle bieten eine solide Grundlage für die Entwicklung und Validierung von Methoden in Forschungs-, Entwicklungs- und regulatorischen Laboren.

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• Gas chromatography-mass spectrometry (GC-MS) analysis of amphetamine methamphetamine, 3,4-methylenedioxyamphetamine and 3,4-methylenedioxymethamphetamine in human hair and hair sections. (2001). ResearchGate. [Link]

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• 1,5-Dimethylhexylamine (octodrine) in sports and weight loss supplements: Natural constituent or synthetic chemical? (2018). SciSpace. [Link]

• [A new chiral derivatizing reagent for the resolution of amine and alcohol drug enantiomers by HPLC]. (1998). Se Pu. [Link]

• Chiral Amino Acid Analysis using Marfey's Reagent: Preparation of Standards. (2024). YouTube. [Link]

• Simultaneous separation and quantitation of amino acids and polyamines of forest tree tissues and cell cultures within a single high-performance liquid chromatography run. (n.d.). Journal of Chromatography A. [Link]

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• Simultaneous determination of amphetamine-type stimulants and cannabinoids in fingernails by gas chromatography-mass spectrometry. (2008). Journal of Chromatography B. [Link]

• 9-Fluorenylmethoxycarbonyl Chloride (FMOC-Cl) as a Potential Precolumn Derivatization Reagent for the Analysis of PPCPs and EDCs using HPLC-DAD. (n.d.). Eurasian Journal of Analytical Chemistry. [Link]

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Standard operating procedures for handling and storage of (S)-1,5-Dimethylhexylamine

Document ID: ANP-S-DMHA-20260117

Version: 1.0

Abstract

This document provides a comprehensive guide to the standard operating procedures for the handling, storage, and utilization of (S)-1,5-Dimethylhexylamine (CAS: 70419-10-2), also known as (S)-Octodrine. Tailored for researchers, scientists, and professionals in drug development, these notes synthesize critical safety protocols with practical, field-proven insights. The guide covers the compound's chemical and physical properties, detailed safety and handling procedures, long-term storage recommendations, and specific protocols for its application in chemical synthesis, including its use as a key intermediate. The causality behind experimental choices is explained to ensure both safety and experimental success.

Introduction and Scientific Context

(S)-1,5-Dimethylhexylamine, the (S)-enantiomer of Octodrine, is an aliphatic amine with significant applications in pharmaceutical research and development. Structurally similar to other sympathomimetic agents, it has been investigated for its stimulant and vasoconstrictive properties.[1] In the context of drug development, it serves as a crucial building block for more complex molecules. Notably, it is a key intermediate in the synthesis of the antispasmodic drug Octamylamine and has been utilized in the preparation of glycosyl β-amino acids, which have shown potential as antitubercular agents.[2][3]

The compound's volatility, flammability, and potential health effects necessitate stringent handling and storage protocols.[4][5] These guidelines are designed to provide a self-validating system of protocols, grounding each recommendation in established safety data and chemical principles to ensure the integrity of the material and the safety of laboratory personnel.

Compound Profile and Physicochemical Properties

Understanding the fundamental properties of (S)-1,5-Dimethylhexylamine is paramount for its safe and effective use.

Property	Value	Reference(s)
IUPAC Name	(2S)-6-methylheptan-2-amine	[4]
Synonyms	(S)-Octodrine, (+)-1,5-Dimethylhexylamine	[4]
CAS Number	70419-10-2	[4]
Molecular Formula	C₈H₁₉N	[1][4]
Molecular Weight	129.24 g/mol	[1][4]
Appearance	Clear, colorless to light yellow liquid	[1]
Odor	Characteristic fishy, amine-like	[1]
Boiling Point	154-156 °C	[1][3]
Melting Point	-26 °C	[1]
Density	~0.767 g/mL at 25 °C
Solubility	Slightly soluble in water; soluble in organic solvents like methanol, ethanol.
Volatility	Volatile	[6]
Hygroscopicity	Hygroscopic (absorbs moisture from the air)	[1]

Hazard Identification and Safety Precautions

(S)-1,5-Dimethylhexylamine is a hazardous chemical. The following GHS classifications are based on data for the enantiomer and are consistent with data for the racemic mixture and similar aliphatic amines.[4][5] All personnel must review the Safety Data Sheet (SDS) before handling this compound.

• Flammable Liquid and Vapor (H226)

• Harmful if Swallowed (H302)

• Causes Skin Irritation (H315)

• Causes Serious Eye Irritation (H319)

• May Cause Respiratory Irritation (H335)

Personal Protective Equipment (PPE)

A risk assessment must be conducted before any procedure. The following PPE is mandatory as a minimum standard:

• Eye Protection: Chemical splash goggles and a full-face shield.

• Hand Protection: Nitrile or neoprene gloves are recommended for incidental contact. For extended contact or immersion, butyl rubber gloves should be considered. Always inspect gloves for integrity before use and practice proper glove removal technique to avoid skin contact.[5][7][8]

• Body Protection: A flame-resistant lab coat and chemical-resistant apron.

• Respiratory Protection: All handling of the neat compound or concentrated solutions must be performed in a certified chemical fume hood to avoid inhalation of vapors.[9]

Engineering Controls

• Ventilation: Work must be conducted in a well-ventilated laboratory, with all direct handling of the compound performed inside a chemical fume hood.[10]

• Ignition Sources: Keep the compound away from heat, sparks, open flames, and other ignition sources. Use explosion-proof electrical equipment.[5][11]

• Static Discharge: Take precautionary measures against static discharge by grounding containers and equipment.[9]

• Safety Equipment: An operational eyewash station and safety shower must be immediately accessible in the work area.

Storage and Stability

Proper storage is critical to maintain the chemical integrity of (S)-1,5-Dimethylhexylamine and to prevent hazardous situations.

Storage Conditions

• Temperature: Store in a cool, dry place. General guidance for amines suggests storage at temperatures below 30°C (86°F).[10] For long-term stability and to minimize volatility, refrigerated storage (2-8°C) is recommended.

• Atmosphere: Due to its hygroscopic nature, the compound should be stored under an inert atmosphere (e.g., argon or nitrogen) to prevent moisture absorption and potential degradation.[8]

• Container: Store in the original, tightly sealed container. If transferred, use amber glass bottles with PTFE-lined caps to protect from light and prevent leakage.[6][12]

• Segregation: Store away from incompatible materials, particularly strong oxidizing agents, acids, and acid chlorides.[13]

Stability Profile

Formal long-term stability studies for the (S)-enantiomer are not widely available. However, based on ICH guidelines for stability testing, the compound should be monitored over time under long-term conditions (e.g., 25°C/60% RH or 30°C/65% RH) to establish a re-test period.[7][14] As an aliphatic amine, it is expected to be stable under the recommended inert and dry storage conditions but may degrade upon prolonged exposure to air, moisture, or light.

Detailed Handling Protocols

Protocol for Weighing and Preparing Solutions

The volatility of (S)-1,5-Dimethylhexylamine requires specific procedures to ensure accurate measurement and minimize exposure.

Objective: To accurately prepare a solution of known concentration.

Materials:

• (S)-1,5-Dimethylhexylamine

• Appropriate solvent (e.g., methanol, 1,2-dichloroethane)

• Analytical balance

• Glass syringe with needle

• Volumetric flask with a stopper

• Beaker or conical flask

• Pasteur pipette

Procedure:

• Preparation: Don all required PPE and perform the entire procedure within a chemical fume hood.

• Tare Vessel: Place a volumetric flask containing a small amount of the desired solvent on the analytical balance and tare the weight.

• Dispensing: Using a clean, dry glass syringe, carefully draw the required volume of (S)-1,5-Dimethylhexylamine from its storage container.

• Transfer: Quickly and carefully dispense the amine from the syringe directly into the solvent in the tared volumetric flask, ensuring the needle tip is below the solvent surface to minimize vapor loss.

• Weighing: Immediately stopper the flask and record the new weight. The difference between this weight and the tared weight is the exact mass of the amine added.

• Dilution: Remove the stopper and add the solvent to the flask until the bottom of the meniscus reaches the calibration mark.

• Homogenization: Re-stopper the flask and invert it multiple times to ensure the solution is thoroughly mixed.

• Labeling: Clearly label the flask with the compound name, exact concentration, solvent, date, and your initials.

Equipment Decontamination

All glassware and equipment must be decontaminated immediately after use to prevent cross-contamination and ensure safety.

Procedure:

• Initial Rinse: Rinse the equipment (e.g., flasks, syringes) multiple times with a suitable organic solvent (e.g., ethanol or acetone) to remove residual amine. Collect these rinses as hazardous waste.

• Acidic Rinse (Optional but Recommended): To neutralize any remaining basic amine, rinse the equipment with a dilute acidic solution (e.g., 1% citric acid or 1% acetic acid), followed by several rinses with deionized water.

• Final Cleaning: Wash the equipment with laboratory detergent and water, followed by a final rinse with deionized water.

• Drying: Allow the equipment to air dry or dry in an oven as appropriate.

Emergency Procedures

Spill Response

For a Minor Spill (contained within the fume hood):

• Alert Personnel: Notify others in the immediate area.

• Containment: Use an appropriate absorbent material (e.g., vermiculite, sand, or a commercial spill pillow) to dike the spill and prevent it from spreading.

• Neutralization: Apply sodium bisulfite to the spill area to neutralize the amine.[10]

• Absorption: Once neutralized, absorb the material completely.

• Collection: Carefully scoop the absorbed material into a labeled, sealable container for hazardous waste disposal.

• Decontamination: Clean the spill area according to the decontamination protocol (Section 5.2).

For a Major Spill (outside of a fume hood):

• EVACUATE the immediate area.

• Alert personnel and activate the nearest fire alarm if the spill is large or flammable vapors are accumulating.

• Call emergency services and provide them with the chemical name and SDS.

• Do not attempt to clean up a major spill unless you are trained and equipped to do so.

First Aid Measures

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[5]

• Skin Contact: Immediately remove contaminated clothing. Rinse skin with plenty of water for at least 15 minutes. Seek medical attention.[5]

• Eye Contact: Immediately rinse eyes cautiously with water for at least 15 minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[5]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[5]

Waste Disposal

All waste containing (S)-1,5-Dimethylhexylamine must be treated as hazardous waste.

• Liquid Waste: Collect all liquid waste (unused solutions, solvent rinses) in a clearly labeled, sealed container. Keep non-halogenated and halogenated solvent waste streams separate to reduce disposal costs.[12][15]

• Solid Waste: Collect contaminated solid waste (absorbent materials, used gloves, etc.) in a separate, labeled, and sealed container.

• Disposal: Arrange for waste pickup through your institution's Environmental Health and Safety (EHS) office. Do not dispose of this chemical down the drain.[1]

Application Notes: Synthesis Protocols

(S)-1,5-Dimethylhexylamine is a valuable intermediate. The following is a representative protocol for its synthesis via reductive amination, a common method for preparing such amines.

Synthesis of 1,5-Dimethylhexylamine via Reductive Amination

This protocol outlines the synthesis of the racemic mixture of 1,5-Dimethylhexylamine from 6-methyl-2-heptanone. The synthesis of the specific (S)-enantiomer would require a chiral auxiliary or an enantioselective catalyst.[16][17]

Reaction: 6-Methyl-2-heptanone + Ammonia + H₂ --(Catalyst)--> 1,5-Dimethylhexylamine

Materials:

• 6-Methyl-2-heptanone

• Ammonia (solution in methanol or anhydrous)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) or a hydrogenation catalyst (e.g., Pt/C, Raney Nickel)

• 1,2-Dichloroethane (DCE) or Methanol (solvent)

• Acetic Acid (optional catalyst)

• Hydrochloric acid (for salt formation/purification)

• Sodium hydroxide (for neutralization)

• Diethyl ether or other extraction solvent

• Anhydrous magnesium or sodium sulfate

Procedure (using NaBH(OAc)₃): [16]

• Setup: In a round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, dissolve 6-methyl-2-heptanone (1.0 eq) and the amine source (e.g., ammonium acetate, 1.5 eq) in 1,2-dichloroethane (DCE).

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) portion-wise to the stirred solution. The reaction is mildly exothermic.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by TLC or GC-MS until the starting ketone is consumed (typically several hours to overnight).

• Workup: Quench the reaction by the slow addition of a saturated aqueous sodium bicarbonate solution. Stir until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3x).

• Washing: Combine the organic layers and wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude amine.

• Purification: The crude product can be purified by distillation or by converting it to its hydrochloride salt, recrystallizing, and then liberating the free amine with a strong base.

Caption: Workflow for the synthesis of 1,5-Dimethylhexylamine.

Logical Relationships and Safety Hierarchy

The following diagram illustrates the logical flow of controls necessary for the safe handling of (S)-1,5-Dimethylhexylamine, from the most effective (elimination/substitution) to the least effective (PPE).

Caption: Hierarchy of Safety Controls.

References

• Diplomata Comercial. (n.d.). Amine Storage Conditions: Essential Guidelines for Safety. Retrieved from [Link]

• SPEX CertiPrep. (n.d.). The Proper Storage and Handling of Volatile Analytical Standards. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 2734518, (S)-1,5-Dimethylhexylamine. Retrieved from [Link]

• UC Berkeley EH&S. (n.d.). Glove Selection Guide. Retrieved from [Link]

• OSHA. (n.d.). OSHA Glove Selection Chart. Retrieved from [Link]

• Auburn University Risk Management and Safety. (n.d.). Chemical Waste Management Guide. Retrieved from [Link]

• SKC Inc. (2019). Safety Data Sheet - Aliphatic Amines Developing Solution. Retrieved from [Link]

• Temple University Environmental Health and Radiation Safety. (n.d.). Halogenated Solvents in Laboratories. Retrieved from [Link]

• RIVM. (2016). Fact sheet DMAA, DMBA and DMHA in supplements. Retrieved from [Link]

• Microlit. (2023). A Quick Guide to Lab Equipment Decontamination. Retrieved from [Link]

• WebMD. (n.d.). Dimethylhexylamine (DMHA): Overview, Uses, Side Effects, Precautions, Interactions, Dosing and Reviews. Retrieved from [Link]

• University of Wisconsin–Madison BME Shared Labs. (n.d.). Chapter 7 Chemical Disposal Procedures. Retrieved from [Link]

• Organic Syntheses. (n.d.). Reductive Amination with Sodium Cyanoborohydride: N,N-Dimethylcyclohexylamine. Retrieved from [Link]

• CDC Stacks. (1981). Decontamination procedures for chemical process equipment. Retrieved from [Link]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849-3862. Retrieved from [Link]

• University of York. (n.d.). Preparing solutions from Solids. Retrieved from [Link]

• Li, J., & Wang, P. G. (2018). Synthesis of O-Amino Sugars and Nucleosides. Molecules, 23(3), 633. Retrieved from [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]

• Chromatography Forum. (2005). Best way to prepare volatile standard solution. Retrieved from [Link]

• Egyptian Drug Authority. (n.d.). Guideline for Stability Study of Imported Drug Substance and Drug Product. Retrieved from [Link]

• National Pharmaceutical Regulatory Agency (NPRA) Malaysia. (n.d.). Guideline for Stability Data. Retrieved from [Link]

• Guo, Z., & Wang, P. G. (2018). Recent Advances in Chemical Synthesis of Amino Sugars. Marine drugs, 16(8), 268. Retrieved from [Link]

• Baertschi, S. W., et al. (2009). Glycosylation of Aromatic Amines I: Characterization of Reaction Products and Kinetic Scheme. Journal of pharmaceutical sciences, 98(3), 879–891. Retrieved from [Link]

• Google Patents. (n.d.). CN103664633A - Synthetic method of n-octylamine.

• European Medicines Agency. (2003). Q 1 A (R2) Stability Testing of new Drug Substances and Products. Retrieved from [Link]

• Buchwald, S. L., et al. (2016). Design of Modified Amine Transfer Reagents Allows the Synthesis of α-Chiral Secondary Amines via CuH-Catalyzed Hydroamination. Journal of the American Chemical Society, 138(28), 8754–8757. Retrieved from [Link]

• Turner, N. J., & Grogan, G. (2022). Reductive aminations by imine reductases: from milligrams to tons. Chemical Society Reviews, 51, 4329-4353. Retrieved from [Link]

• White Rose Research Online. (2022). Reductive Aminations by Imine Reductases: From Milligrams to Tons. Retrieved from [Link]

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Technical Notes & Optimization

Overcoming poor yield in the synthesis of (S)-1,5-Dimethylhexylamine

Technical Support Center: Synthesis of (S)-1,5-Dimethylhexylamine

Welcome to the technical support center for the synthesis of (S)-1,5-Dimethylhexylamine. This guide is designed for researchers, chemists, and drug development professionals to navigate and troubleshoot the common challenges associated with obtaining this chiral amine in high yield and enantiopurity. As a key building block in various synthetic applications, including its role as an intermediate for pharmaceuticals, mastering its synthesis is crucial. This resource provides in-depth, field-proven insights in a direct question-and-answer format.

Part 1: General Troubleshooting - The First Steps

This section addresses broad issues that can affect any stage of the synthesis and purification process.

Q1: My overall yield is consistently low, and I'm not sure where the problem lies. What's a systematic way to troubleshoot?

A1: A low overall yield is a multi-faceted problem that requires a systematic approach to deconstruct. The first step is to pinpoint the stage where the material loss is occurring: reaction, work-up, or purification.

Recommended Troubleshooting Workflow:

• Analyze Each Step: Instead of only measuring the final yield, take an aliquot of your crude reaction mixture (after reaction completion but before work-up) and analyze it using GC/MS or ¹H NMR with an internal standard. This will give you the reaction conversion and crude yield.

• Compare Crude vs. Isolated Yield:

  • High Conversion, Low Isolated Yield: This points to problems during work-up (e.g., product loss in aqueous layers, degradation on silica gel) or purification (e.g., inefficient crystallization, product loss during distillation).

  • Low Conversion, Low Isolated Yield: This indicates the reaction itself is the primary issue. Focus on optimizing reaction conditions, reagent quality, and stoichiometry.

Below is a logical flow diagram to guide your troubleshooting process.

Caption: Decision tree for optimizing diastereomeric resolution.

Part 4: Alternative Synthetic Strategies

If conventional methods consistently fail, considering an alternative synthetic route can be a powerful problem-solving step.

Q4: Reductive amination is not working well for me. Are there other viable classical methods?

A4: Yes, several classical methods can be adapted for this synthesis, though they come with their own sets of challenges.

• The Leuckart Reaction: This reaction uses ammonium formate or formamide to convert ketones to amines. [1]It is a one-pot method but typically requires very high temperatures (120-180 °C), which can lead to decomposition. [1][2]The primary product is often the N-formyl amine, which requires a separate hydrolysis step to yield the final primary amine. [3]While robust, it is often considered less "green" and lower yielding than modern methods. [2]

• The Hofmann Rearrangement: This route involves converting a primary amide into an amine with one less carbon atom. [4]To synthesize 1,5-dimethylhexylamine, you would need to start with the corresponding C9 amide (6-methylheptanamide). The reaction proceeds via an isocyanate intermediate and uses reagents like bromine and a strong base. [4][5]A key advantage is that the stereochemistry of the migrating group is retained, though this is not relevant for this specific synthesis starting from an achiral amide. [6]

Q5: My yields are still not satisfactory for process development. Is there a more modern, efficient approach to directly synthesize the (S)-enantiomer?

A5: Absolutely. For producing highly enantiopure chiral amines, biocatalysis using amine transaminases (ATAs) is the state-of-the-art industrial method. [7]This approach avoids classical resolution and often provides superior yield and enantioselectivity.

Biocatalytic Reductive Amination:

• Mechanism: An amine transaminase catalyzes the transfer of an amino group from a donor molecule (like isopropylamine) to a prochiral ketone (6-methyl-2-heptanone), creating the desired chiral amine. [7]* Advantages:

  • High Enantioselectivity: ATAs can produce the target amine with >99% ee.

  • Mild Conditions: Reactions are run in aqueous buffers at or near room temperature, avoiding harsh reagents and high temperatures.

  • Green Chemistry: The process is environmentally friendly.

• Challenges:

  • Equilibrium: The reaction is often equilibrium-limited. Strategies like using a large excess of the amine donor or employing a secondary enzyme system to remove the ketone byproduct are necessary to drive the reaction to completion. [8][9] * Enzyme Availability: While many ATAs are commercially available, screening may be required to find an enzyme with high activity for your specific substrate.

This biocatalytic approach is famously used in the industrial synthesis of Sitagliptin, a drug for type 2 diabetes, highlighting its scalability and efficiency. [7][9]

References

• BenchChem. (2025).
• Mutti, F. G., & Kroutil, W. (2017). Amine transaminases in chiral amines synthesis: recent advances and challenges. PubMed.
• BenchChem. (2025). Technical Support Center: Overcoming Challenges in the Scale-up of Chiral Amine Synthesis.
• ResearchGate. (2012).
• BenchChem. (n.d.).
• ResearchGate. (2017). Amine transaminases in chiral amines synthesis: recent advances and challenges | Request PDF.
• BenchChem. (2025). Overcoming poor stereoselectivity in chiral amine synthesis.

• Khobragade, T. P., et al. (2021). Synthesis of Sitagliptin Intermediate by a Multi-Enzymatic Cascade System Using Lipase and Transaminase With Benzylamine as an Amino Donor. Frontiers in Bioengineering and Biotechnology. [Link]

• MDPI. (2020).
• ChemicalBook. (2025). 1,5-Dimethylhexylamine.
• Chem-St
• Wikipedia. (n.d.). Leuckart reaction.
• Feng, G., et al. (n.d.).
• Chemistry Steps. (n.d.). Hofmann Rearrangement.
• Master Organic Chemistry. (2017).
• Wikipedia. (n.d.). Hofmann rearrangement.
• Organic Syntheses. (n.d.). N,N-Dimethylcyclohexylamine.
• The Organic Chemistry Tutor. (2025).
• Ogo, S., et al. (n.d.).

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• 4. Hofmann rearrangement - Wikipedia [en.wikipedia.org]
• 5. Hofmann Rearrangement - Chemistry Steps [chemistrysteps.com]
• 6. Hofmann Rearrangement | Chem-Station Int. Ed. [en.chem-station.com]
• 7. Amine transaminases in chiral amines synthesis: recent advances and challenges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis of Sitagliptin Intermediate by a Multi-Enzymatic Cascade System Using Lipase and Transaminase With Benzylamine as an Amino Donor - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Chromatographic Analysis of 1,5-Dimethylhexylamine

Welcome to the technical support center for the chromatographic analysis of 1,5-Dimethylhexylamine (also known as Octodrine). This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve one of the most common challenges encountered with this analyte: peak tailing . As a secondary amine, 1,5-Dimethylhexylamine is a basic compound prone to strong, undesirable interactions with standard chromatographic stationary phases, leading to asymmetrical peaks that compromise quantification and resolution.

This document provides in-depth, scientifically grounded solutions in a direct question-and-answer format, moving from rapid-fix FAQs to a systematic troubleshooting guide with detailed experimental protocols.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding peak tailing for 1,5-Dimethylhexylamine.

Q1: What is the primary cause of peak tailing for 1,5-Dimethylhexylamine in reversed-phase HPLC?

A1: The primary cause is secondary ionic interactions between the analyte and the stationary phase.[1][2][3] 1,5-Dimethylhexylamine is a basic compound. In typical reversed-phase mobile phases (pH 3-7), its secondary amine group becomes protonated, carrying a positive charge. Standard silica-based columns have residual silanol groups (Si-OH) on their surface. At a pH above ~3, some of these silanols deprotonate to become negatively charged (Si-O⁻).[1][2][4] The positively charged analyte is then strongly attracted to these negatively charged sites, creating a secondary retention mechanism that delays a portion of the analyte molecules, resulting in a "tail".[3][5]

Q2: I'm seeing significant tailing. What is the quickest and simplest adjustment I can make to see an improvement?

A2: The most straightforward initial step is to modify your mobile phase by adding a competing base, such as Triethylamine (TEA), or by adding a buffer salt.[6][7] A common starting point is to add 0.1% (v/v) TEA to your mobile phase.[8] TEA is a small basic molecule that preferentially interacts with the active silanol sites, effectively "shielding" them from your analyte.[9][10][11] Alternatively, adding a buffer salt like ammonium formate can provide cations that interact with the silanol surface, reducing analyte interaction.[6][7]

Q3: My peak shape is getting progressively worse. Does this mean my column is permanently damaged?

A3: Not necessarily. Worsening peak shape over time often indicates column contamination or degradation of the stationary phase, but it may be reversible. Before replacing the column, try a rigorous washing procedure. If contaminants are the issue, a strong solvent wash might resolve the problem. If the column bed has collapsed or the inlet frit is blocked, you may see tailing on all peaks, and column replacement is likely necessary.[2][5] However, for basic compounds like 1,5-Dimethylhexylamine, gradual peak tailing is often a sign of increasing exposure of active silanol sites, which can be managed with the mobile phase modifications described in this guide.

Part 2: Systematic Troubleshooting Guide

When quick fixes are insufficient, a systematic approach is necessary. This guide breaks down troubleshooting by the components of the chromatographic system.

Mobile Phase Optimization: The First Line of Defense

The mobile phase is the most powerful tool for controlling the peak shape of ionizable compounds.

Q4: How does mobile phase pH affect the peak shape of 1,5-Dimethylhexylamine, and what pH should I use?

A4: Mobile phase pH is a critical parameter that directly controls the ionization state of both your analyte and the silica surface.[12][13]

• Low pH (pH < 3): At a low pH, the high concentration of protons in the mobile phase keeps the surface silanol groups fully protonated (neutral Si-OH).[2][5] This eliminates the ionic attraction to the protonated amine, significantly improving peak shape. This is often the most effective strategy.

• Mid-Range pH (pH 4-7): This range is often problematic. The analyte is protonated (positive), and the silanols are partially deprotonated (negative), maximizing the undesirable ionic interactions that cause tailing.[1]

• High pH (pH > 8): At high pH, the 1,5-Dimethylhexylamine is in its neutral, free-base form. This eliminates the ionic interaction with the now fully deprotonated silanol surface.[8] However, this approach requires a specialized pH-stable column, as traditional silica columns will dissolve at high pH.

Recommendation: For standard silica-based columns, adjust the mobile phase to a pH between 2.5 and 3.0 using an appropriate buffer like phosphate or an acid additive like formic acid.

Q5: You mentioned mobile phase additives. Which ones are effective and how do they work?

A5: Mobile phase additives, or "silanol blockers," are small molecules that compete with the analyte for active sites on the stationary phase.[8][14]

Additive	Mechanism of Action	Typical Starting Concentration	Considerations
Triethylamine (TEA)	A small, basic amine that competitively binds to acidic silanol sites, masking them from the analyte.[9][10][11]	0.1% - 0.5% (v/v)	Can suppress MS signal. May alter selectivity.[9]
Ammonium Formate / Acetate	Provides a high concentration of cations (NH₄⁺) that saturate the negatively charged silanol sites through ionic interaction.[6][7]	10-20 mM	MS-friendly. Provides good buffering capacity.
Ion-Pairing Reagents	Anionic reagents (e.g., sodium heptanesulfonate) form a neutral ion pair with the protonated analyte, improving retention by hydrophobic interaction.[15][16][17]	5-10 mM	Not compatible with MS. Can be difficult to wash from the column.

Column Chemistry and Hardware Issues

If mobile phase adjustments do not fully resolve the issue, the problem may lie with the column itself or the system hardware.

Q6: My peak is still tailing even after mobile phase optimization. Should I consider a different type of column?

A6: Yes. If you are using an older, "Type A" silica column, it likely has a high concentration of acidic, free silanol groups that are difficult to mask.[3][18] Modern columns offer significant improvements for analyzing basic compounds.

• High-Purity, "Type B" Silica Columns: These columns are made with silica that has much lower metal contamination, resulting in less acidic and less reactive silanol groups.[3][18]

• End-Capped Columns: After the C18 (or other) phase is bonded, the column is treated with a small silylating agent (like trimethylchlorosilane) to convert many of the remaining free silanols into less reactive ether linkages.[1][2]

• Base-Deactivated Columns: These are specifically designed for amine analysis, featuring proprietary surface treatments to shield or eliminate silanol activity.[1][19]

• Polar-Embedded or Polar-Endcapped Columns: These columns have a polar functional group (e.g., amide, carbamate) embedded near the base of the alkyl chain. This polar group helps to shield the silanol surface from basic analytes.[1]

Q7: Could a hardware issue like dead volume be causing my peak tailing?

A7: Absolutely. While chemical interactions are the most common cause for a single peak to tail, hardware issues can also contribute. Extra-column volume (or "dead volume") from poorly made connections, or using tubing with an unnecessarily large internal diameter, can cause peak broadening and tailing for all peaks in the chromatogram.[1] If all your peaks are tailing, inspect all connections between the injector, column, and detector. Ensure fittings are properly swaged and that tubing ends are cut flat and sit flush against the bottom of the port.

Mechanism of Silanol Interaction and Mitigation

The following diagram illustrates the core chemical interaction responsible for peak tailing with 1,5-Dimethylhexylamine and how a competing base like Triethylamine (TEA) mitigates it.

Caption: Mechanism of peak tailing and mitigation by a competing base.

Part 3: Special Considerations for Gas Chromatography (GC)

Analyzing underivatized amines by GC can be challenging due to their polarity, which leads to adsorption on active sites within the GC system.[20]

Q8: I am analyzing 1,5-Dimethylhexylamine by GC and see severe peak tailing. What are my options?

A8: For GC analysis of amines, two primary strategies are employed: system inertness and derivatization.

• Ensure System Inertness: Use components specifically designed for amine analysis. This includes base-deactivated inlet liners and guard columns, as well as specialized GC columns with base-deactivated stationary phases.[19][21][22][23] These components minimize the acidic sites that cause adsorption.

• Derivatization: This is often the most robust solution. Derivatization is a chemical reaction that converts the polar amine group into a less polar, more volatile, and more thermally stable derivative.[20][24] This dramatically improves peak shape and chromatographic performance.[24] Common derivatization techniques for amines include silylation (e.g., using BSTFA) or acylation (e.g., using TFAA).[24][25]

Part 4: Experimental Protocols & Workflow

Protocol 1: Preparation of a Buffered Mobile Phase (pH 3.0) with TEA

This protocol describes the preparation of a mobile phase designed to minimize peak tailing for 1,5-Dimethylhexylamine on a standard C18 column.

Materials:

• HPLC-grade water

• HPLC-grade acetonitrile

• Formic acid (≥98% purity)

• Triethylamine (TEA) (≥99% purity)

• 0.22 µm membrane filters

Procedure:

• Prepare Aqueous Buffer (1L): a. Measure approximately 950 mL of HPLC-grade water into a 1L volumetric flask or graduated cylinder. b. Carefully add 1.0 mL of Triethylamine (for 0.1% v/v concentration). c. Add formic acid dropwise while monitoring with a calibrated pH meter until the pH is stable at 3.0. This will neutralize the TEA and create a buffered system. d. Add HPLC-grade water to bring the final volume to 1L. e. Filter the buffer through a 0.22 µm membrane filter to remove particulates.

• Prepare Final Mobile Phase: a. Mix the prepared aqueous buffer (Mobile Phase A) with HPLC-grade acetonitrile (Mobile Phase B) in the desired ratio for your method (e.g., 70:30 A:B). b. Degas the final mobile phase using sonication or vacuum degassing before use.

Troubleshooting Workflow

Use the following flowchart to systematically diagnose and resolve peak tailing issues.

Caption: Systematic workflow for troubleshooting peak tailing.

References

• Chrom Tech, Inc. (n.d.). What Causes Peak Tailing in HPLC? Retrieved from [Link]

• Kataoka, H. (1996). Derivatization reactions for the determination of amines by gas chromatography and their applications in environmental analysis. Journal of Chromatography A, 733(1-2), 19-34. Retrieved from [Link]

• American Laboratory. (2011, February 1). An Advanced Base-Deactivated Capillary Column for Analysis of Volatile Amines, Ammonia, and Alcohols. Retrieved from [Link]

• Sepuxianyun. (n.d.). [Readers Insight] Triethylamine as a Mobile Phase Additive: What Does It Do? Retrieved from [Link]

• ACD/Labs. (2022, October 6). An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from [Link]

• Phenomenex. (n.d.). How to Reduce Peak Tailing in HPLC? Retrieved from [Link]

• LC Troubleshooting Bible. (n.d.). Why Do Peaks Tail? Retrieved from [Link]

• Waters Corporation. (n.d.). Effect of pH on LC-MS Analysis of Amines. Retrieved from [Link]

• Pharma Growth Hub. (2023, November 27). Effect of Triethylamine (TEA) on the Retention in RPLC. Retrieved from [Link]

• Rosés, M., et al. (2016). Performance of amines as silanol suppressors in reversed-phase liquid chromatography. Journal of Chromatography A, 1465, 79-87. Retrieved from [Link]

• Szulejko, J. E., & Kim, K.-H. (2016). A non-exhaustive list of derivatization reagents used in amine analysis (by GC, HPLC, and other methods). ResearchGate. Retrieved from [Link]

• Shimadzu Asia Pacific. (n.d.). Analysis of underivatized amines and basic compounds. Retrieved from [Link]

• Restek. (n.d.). Rtx-Volatile Amine GC Capillary Column. Retrieved from [Link]

• Phenomenex. (n.d.). Derivatization for Gas Chromatography. Retrieved from [Link]

• Restek. (n.d.). LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? Retrieved from [Link]

• Chemistry For Everyone. (2025, March 18). Why Do Amines Adhere To Silica Gel Columns? [Video]. YouTube. Retrieved from [Link]

• Agilent. (2011). Amines Application Note. Retrieved from [Link]

• BDMAEE. (2025, July 8). The use of triethylamine in certain analytical chemistry applications as a mobile phase modifier. Retrieved from [Link]

• Restek. (n.d.). GC Guard Column, Base Deactivated. Retrieved from [Link]

• ResearchGate. (n.d.). Interaction of amine with the silanol group. Retrieved from [Link]

• Semantic Scholar. (n.d.). Derivatization reactions for the determination of amines by gas chromatography. Retrieved from [Link]

• ResearchGate. (n.d.). Performance of amines as silanol suppressors in reversed-phase liquid chromatography. Retrieved from [Link]

• Sampedro, M. C., et al. (1995). The Effect of Different Amines Added to Eluents as Silanol Masking Agents on the Chromatographic Behavior of Some Diuretics. Journal of Liquid Chromatography, 18(15), 2943-2965. Retrieved from [Link]

• YouTube. (2022, December 24). Effect of Triethylamine in the Mobile Phase on the Retention in RPLC. Retrieved from [Link]

• Chromatography Forum. (2004, December 22). About Mobile Phase with Triethylamine. Retrieved from [Link]

• Restek Corporation. (2018, January 3). LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? [Video]. YouTube. Retrieved from [Link]

• Welch Materials. (2024, September 13). Types and Applications of Ion-Pair Reagents in Liquid Chromatography. Retrieved from [Link]

• Crawford Scientific. (n.d.). The Importance of Mobile Phase pH in Chromatographic Separations. Retrieved from [Link]

• Industry news. (2023, December 27). The Importance Of Mobile Phase PH in Chromatographic Separations. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of Mobile Phase pH on the Function of Other Optimization Parameters. Retrieved from [Link]

• National Institutes of Health. (2021, October 22). The critical role of mobile phase pH in the performance of oligonucleotide ion-pair liquid chromatography–mass spectrometry methods. Retrieved from [Link]

• LCGC International. (2012, July 1). Troubleshooting Basics, Part IV: Peak Shape Problems. Retrieved from [Link]

• Chromatography Forum. (2008, December 31). peak tailing and disappearing peak in LC/MS/MS. Retrieved from [Link]

• ResearchGate. (2021, September 19). How can I resolve peak tailing during the analysis of drug in HPLC? Retrieved from [Link]

• LCGC International. (n.d.). Three Peak Shapes You Really Don't Want to See in Your Gas Chromatogram. Retrieved from [Link]

• Phenomenex. (n.d.). GC Tech Tip: Peak Shape Problems - Tailing Peaks. Retrieved from [Link]

• AZoM. (n.d.). 2 Ways to Attain Sharper Peak Shape and Higher Sensitivity in Gas Chromatography. Retrieved from [Link]

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Minimizing side reactions during the reductive amination of 6-methyl-2-heptanone

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Welcome to the technical support center for the reductive amination of 6-methyl-2-heptanone. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this specific transformation. Here, we will address common challenges and provide in-depth, field-proven insights to help you minimize side reactions and optimize your synthetic outcomes.

Troubleshooting Guide: Minimizing Side Reactions

The reductive amination of a sterically hindered ketone like 6-methyl-2-heptanone can be challenging.[1][2] This section provides a question-and-answer formatted troubleshooting guide to address specific issues you may encounter during your experiments.

Q1: My reaction is sluggish, and I'm observing a significant amount of unreacted 6-methyl-2-heptanone. What are the likely causes and how can I improve the conversion?

A1: A slow or incomplete reaction is a common issue, often stemming from the steric hindrance of 6-methyl-2-heptanone.[3] Here’s a breakdown of potential causes and solutions:

• Inefficient Imine/Iminium Ion Formation: The initial condensation between the ketone and the amine to form the imine or iminium ion is a critical, and often rate-limiting, step.[4] Steric hindrance around the carbonyl group of 6-methyl-2-heptanone can disfavor this equilibrium.[3]

  • Solution 1: pH Optimization: The formation of the imine is acid-catalyzed.[5] A mildly acidic environment (pH 4-6) is generally optimal.[6][7][8] At this pH, the carbonyl oxygen is protonated, making the carbonyl carbon more electrophilic. However, if the pH is too low, the amine nucleophile will be protonated and become non-nucleophilic.[5][8] Careful control of pH is therefore crucial. You can use a weak acid like acetic acid as a catalyst.[9][10]

  • Solution 2: Water Removal: The formation of the imine is an equilibrium reaction that produces water.[4] Removing water as it is formed will drive the equilibrium towards the imine product. This can be achieved by using a Dean-Stark apparatus, adding a dehydrating agent like anhydrous magnesium sulfate or molecular sieves, or using a solvent system that allows for azeotropic removal of water.[11]

  • Solution 3: Pre-formation of the Imine: In some cases, it may be beneficial to form the imine first and then add the reducing agent in a separate step.[9][12] This allows you to optimize the conditions for imine formation without the reducing agent being present.

• Choice of Reducing Agent: The reactivity of the reducing agent plays a significant role.

  • Solution: For sterically hindered ketones, a milder reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃ or STAB) is often preferred.[13] It is less likely to reduce the ketone directly and is highly selective for the iminium ion.[9][13] Sodium cyanoborohydride (NaBH₃CN) is also effective and works well under mildly acidic conditions.[4][7] More powerful reducing agents like sodium borohydride (NaBH₄) can reduce the starting ketone, leading to the formation of 6-methyl-2-heptanol as a byproduct.[4][14]

Q2: I'm observing the formation of 6-methyl-2-heptanol as a major byproduct. How can I prevent this?

A2: The formation of the corresponding alcohol is a clear indication that the reducing agent is reducing the starting ketone before the imine is formed and reduced.

• Mechanism of Side Reaction: This side reaction is a simple carbonyl reduction.

• Troubleshooting Steps:

  • Choice of Reducing Agent: As mentioned above, switch to a milder and more selective reducing agent. Sodium triacetoxyborohydride (STAB) is an excellent choice as it is a poor reductant for ketones at neutral or slightly acidic pH but rapidly reduces iminium ions.[9][13][15] Sodium cyanoborohydride (NaBH₃CN) is also a good option due to its selectivity for imines over ketones at mildly acidic pH.[4][8][16]

  • One-Pot vs. Two-Step Procedure: If you are running a one-pot reaction, the relative rates of imine formation and ketone reduction are critical. If imine formation is slow, the ketone will be reduced. Consider a two-step approach where you first form the imine under optimal conditions (e.g., with azeotropic removal of water) and then add the reducing agent.[9][12]

  • Reaction Temperature: Lowering the reaction temperature can sometimes help to favor the desired reaction pathway and reduce the rate of the competing ketone reduction.

Q3: My primary amine is undergoing over-alkylation, leading to the formation of a tertiary amine. How can I control the reaction to obtain the desired secondary amine?

A3: Over-alkylation is a common problem in reductive aminations, especially when using primary amines.[4][9] The initially formed secondary amine can react with another molecule of the ketone to form a tertiary amine.

• Mechanism of Over-alkylation: The secondary amine product is still nucleophilic and can react with the remaining 6-methyl-2-heptanone to form a new iminium ion, which is then reduced to the tertiary amine.

• Mitigation Strategies:

  • Stoichiometry Control: Use a slight excess of the primary amine relative to the ketone. This will increase the probability of the ketone reacting with the primary amine rather than the secondary amine product.

  • Slow Addition of the Ketone: Adding the 6-methyl-2-heptanone slowly to a mixture of the primary amine and the reducing agent can help to maintain a low concentration of the ketone, thereby minimizing the chance of the secondary amine product reacting with it.

  • Choice of Amine: If possible, using a bulkier primary amine can sometimes disfavor the formation of the even more sterically hindered tertiary amine.

Q4: I am using a secondary amine and observing the formation of an enamine byproduct. What is causing this and how can I suppress it?

A4: When a ketone reacts with a secondary amine, it can form an enamine.[5][6][17] Enamines are compounds with a C=C double bond adjacent to the nitrogen atom.[5]

• Mechanism of Enamine Formation: The initial adduct between the ketone and the secondary amine cannot lose a proton from the nitrogen to form a neutral imine. Instead, a proton is lost from an adjacent carbon atom to form the enamine.[5][17][18]

• Minimizing Enamine Formation:

  • Reaction Conditions: Enamine formation is often favored under conditions that also favor imine formation (mildly acidic).[5][18] The key is to ensure that the reduction of the intermediate iminium ion is faster than the deprotonation to form the enamine.

  • Choice of Reducing Agent: A highly reactive reducing agent that rapidly traps the iminium ion can help to minimize enamine formation. In this case, a slightly more reactive borohydride reagent might be beneficial, but care must be taken to avoid ketone reduction.

  • pH Control: Precise control of the pH is critical. A slightly more acidic environment might favor the stability of the iminium ion over the enamine, but this needs to be carefully balanced to avoid deactivating the amine.[19]

Frequently Asked Questions (FAQs)

This section addresses some of the more general, yet crucial, questions regarding the reductive amination of 6-methyl-2-heptanone.

Q1: What is the best reducing agent for the reductive amination of a sterically hindered ketone like 6-methyl-2-heptanone?

A1: For sterically hindered ketones, sodium triacetoxyborohydride (NaBH(OAc)₃ or STAB) is widely regarded as the reagent of choice.[9][13] Its key advantages are:

• Mildness and Selectivity: It is a milder reducing agent than sodium borohydride and even sodium cyanoborohydride, which allows it to selectively reduce the iminium ion in the presence of the ketone.[15]

• Reduced Toxicity: It is a safer alternative to the highly toxic sodium cyanoborohydride.[9][13][20]

• One-Pot Procedure: Its selectivity allows for a convenient one-pot procedure where the ketone, amine, and reducing agent are all mixed together.[20]

Sodium cyanoborohydride (NaBH₃CN) is also a viable option and is known for its ability to selectively reduce imines at a pH where aldehydes and ketones are unreactive.[4][7][8] However, its high toxicity is a significant drawback.[9]

Sodium borohydride (NaBH₄) is generally not recommended for one-pot reductive aminations of ketones due to its ability to reduce the starting carbonyl compound.[4][14] It can be used in a two-step process where the imine is formed first.[9][12]

Reducing Agent	Advantages	Disadvantages
Sodium Triacetoxyborohydride (STAB)	Highly selective for iminium ions, low toxicity, suitable for one-pot reactions.[9][13][20]	Water-sensitive, not compatible with methanol.[13][14]
Sodium Cyanoborohydride (NaBH₃CN)	Selective for iminium ions at acidic pH.[4][7]	Highly toxic.[9]
Sodium Borohydride (NaBH₄)	Inexpensive, readily available.	Can reduce the starting ketone, leading to alcohol byproduct formation.[4][14]

Q2: What is the optimal pH for the reductive amination of 6-methyl-2-heptanone?

A2: The optimal pH for this reaction is a delicate balance. A mildly acidic pH, typically in the range of 4 to 6 , is generally recommended.[6][7][8]

• Why is pH important? The reaction proceeds through an imine or iminium ion intermediate.[4] The formation of this intermediate is acid-catalyzed.[5]

  • Too high pH (> 7): The rate of imine formation will be very slow.

  • Too low pH (< 4): The amine starting material will be protonated to form an ammonium salt, which is not nucleophilic and will not react with the ketone.[5][8]

Acetic acid is a commonly used acid catalyst for this reaction.[9][10]

Q3: How can I monitor the progress of my reaction?

A3: Several analytical techniques can be used to monitor the reaction progress:

• Thin-Layer Chromatography (TLC): TLC is a quick and easy way to qualitatively monitor the disappearance of the starting materials (ketone and amine) and the appearance of the product.[21]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is an excellent technique for both qualitative and quantitative analysis of the reaction mixture. It can be used to identify the starting materials, the desired product, and any side products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR can be used to confirm the structure of the final product and to determine the purity of the isolated material.[22]

Q4: What are the best work-up and purification procedures for the amine product?

A4: The work-up and purification strategy will depend on the properties of your specific amine product.

• Aqueous Work-up: A typical work-up involves quenching the reaction with water or a saturated aqueous solution of sodium bicarbonate.[3][21]

• Extraction: The amine product can then be extracted into an organic solvent like dichloromethane or ethyl acetate.[3][21][23]

• Acid-Base Extraction: Since the product is an amine, it can be purified using an acid-base extraction. The organic layer containing the crude product can be washed with a dilute acid (e.g., 1M HCl) to protonate the amine and move it into the aqueous layer. The aqueous layer is then basified (e.g., with NaOH) to deprotonate the amine, which can then be re-extracted into an organic solvent. This is an effective way to remove non-basic impurities.[23]

• Chromatography: If the product is not pure after extraction, column chromatography on silica gel is a common purification method.[22] The choice of eluent will depend on the polarity of the product.

Experimental Protocols

Protocol 1: One-Pot Reductive Amination of 6-Methyl-2-heptanone using Sodium Triacetoxyborohydride (STAB)

This protocol is a general guideline and may require optimization for your specific amine.

• To a solution of 6-methyl-2-heptanone (1.0 eq.) and the primary or secondary amine (1.1-1.2 eq.) in an aprotic solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE) (0.1-0.5 M), add acetic acid (1.1-1.5 eq.).

• Stir the mixture at room temperature for 30-60 minutes to allow for imine/iminium ion formation.

• Add sodium triacetoxyborohydride (STAB) (1.2-1.5 eq.) portion-wise to the reaction mixture. Be cautious as gas evolution (hydrogen) may occur.

• Stir the reaction at room temperature and monitor its progress by TLC or GC-MS. The reaction is typically complete within 2-24 hours.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with the same organic solvent (e.g., DCM).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography or acid-base extraction as needed.

Visualizing the Process

Reductive Amination Workflow

Caption: Workflow for the reductive amination of 6-methyl-2-heptanone.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting common reductive amination issues.

References

• Organic Chemistry Tutor. (n.d.). Formation of Imines and Enamines. Retrieved from [Link]

• Gaspari, M., Cuda, F., Di Ilio, C., & Sacchetta, P. (2014). pH-regulated formation of side products in the reductive amination approach for differential labeling of peptides in relative quantitative experiments. Electrophoresis, 35(9), 1259–1267. [Link]

• Wikipedia. (2023, December 28). Reductive amination. In Wikipedia. [Link]

• Wang, L., et al. (2018). A Facile One-Pot Process for the Formation of Hindered Tertiary Amines. Molecules, 23(11), 2947. [Link]

• The Organic Chemistry Tutor. (2018, May 5). Imine and Enamine Formation Reactions With Reductive Amination | Summary and Q&A. YouTube. [Link]

• Chem-Station. (2014, May 3). Borch Reductive Amination. [Link]

• Wikipedia. (2023, November 29). Sodium triacetoxyborohydride. In Wikipedia. [Link]

• Interchim. (n.d.). Sodium CyanoBoroHydride and Sodium BoroHydride. [Link]

• Sciencemadness Wiki. (2022, August 30). Sodium triacetoxyborohydride. [Link]

• Ashenhurst, J. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• Myers, A. (n.d.). Chem 115: Reductive Amination. Harvard University. [Link]

• The Organic Chemistry Tutor. (2018, May 5). Imine and Enamine Formation Reactions With Reductive Amination. YouTube. [Link]

• Rueping, M., et al. (2011). Synthesis of Hindered Tertiary Amines by a Mild Reductive Amination Procedure. Advanced Synthesis & Catalysis, 353(4), 625-629. [Link]

• All Chemistry. (2020, September 10). Chemistry of sodium cyanoborohydride and sodium triacetoxyborohydride | Reductive Amination. YouTube. [Link]

• Organic Chemistry Division, Royal Society of Chemistry. (n.d.). Reductive Amination. [Link]

• Gevorgyan, V., et al. (2015). The synthesis of sterically hindered amines by a direct reductive amination of ketones. Chemical Communications, 52(2), 316-319. [Link]

• Ashenhurst, J. (2010, May 24). Enamines. Master Organic Chemistry. [Link]

• Chad's Prep. (n.d.). 19.5 Formation of Imines and Enamines (Addition of Amines). [Link]

• Gevorgyan, V., et al. (2015). The synthesis of sterically hindered amines by a direct reductive amination of ketones. Chemical Communications, 52(2), 316-319. [Link]

• Organic Chemistry Tutor. (n.d.). Reductive Amination. [Link]

• Ashenhurst, J. (2022, March 7). Imines - Properties, Formation, Reactions, and Mechanisms. Master Organic Chemistry. [Link]

• Reddit. (2025, January 1). Struggling with Reductive Amination: Tips for Isolating My Amine Product?. [Link]

• Organic Chemistry Portal. (n.d.). Reductive Amination - Common Conditions. [Link]

• Reddit. (2025, February 13). What's wrong with my reductive amination? I barely got any product. [Link]

• MDPI. (2022). The Acquisition of Primary Amines from Alcohols through Reductive Amination over Heterogeneous Catalysts. Catalysts, 12(10), 1184. [Link]

• Chemistry Help. (2023, March 16). Reductive Amination. YouTube. [Link]

• Royal Society of Chemistry. (n.d.). Tandem synthesis of N-methylated tertiary amines via three components coupling of carbonyl compounds, amines, and methanol - Supporting Information. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

• The Organic Chemistry Tutor. (2016, December 29). Reductive Amination of Ketones & Aldehydes With NaBH3CN. YouTube. [Link]

• Google Patents. (n.d.).
• Google Patents. (n.d.). US4769465A - Process for the preparation of 2-(N-benzyl-N-methylamino)-ethyl methyl 2,6-dimethyl-4-(m-nitrophenyl)

• International Journal of New Chemistry. (2018). Computational survey of Imine synthesis. International Journal of New Chemistry, 5(2), 56-64. [Link]

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Addressing matrix effects in the mass spectrometric analysis of (S)-1,5-Dimethylhexylamine

A Senior Application Scientist's Guide to Mitigating Matrix Effects in Mass Spectrometry

Welcome to the technical support center for the mass spectrometric analysis of (S)-1,5-Dimethylhexylamine (DMHA). This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of bioanalysis, with a specific focus on identifying and overcoming matrix effects. Here, you will find in-depth troubleshooting advice, detailed experimental protocols, and frequently asked questions to ensure the accuracy and reliability of your analytical data.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of LC-MS/MS analysis?

A: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected compounds in the sample matrix.[1] This interference can lead to either ion suppression (a decrease in analyte signal) or ion enhancement (an increase in analyte signal), ultimately compromising the accuracy and reproducibility of quantitative results.[2][3] In the analysis of (S)-1,5-Dimethylhexylamine from biological samples like plasma or urine, matrix effects are a significant challenge.[4]

Q2: Why is (S)-1,5-Dimethylhexylamine particularly susceptible to matrix effects?

A: (S)-1,5-Dimethylhexylamine is a small, basic amine. Amines can be challenging to analyze in complex biological matrices due to their polarity and potential for interaction with endogenous matrix components.[5] Furthermore, common sample preparation techniques like protein precipitation may not sufficiently remove interfering substances, leading to a higher likelihood of matrix effects.[6]

Q3: What are the primary sources of matrix effects in bioanalysis?

A: The most common sources of matrix effects in bioanalysis are endogenous components of the biological matrix itself.[7] Phospholipids from cell membranes are a major culprit, often co-eluting with analytes of interest and causing significant ion suppression.[8] Other sources include salts, proteins, and metabolites.[7]

Q4: How can I determine if my analysis is affected by matrix effects?

A: A common method to assess matrix effects is the post-extraction spike method.[9] This involves comparing the analyte's signal in a blank, extracted matrix that has been spiked with the analyte to the signal of the analyte in a pure solution at the same concentration. A significant difference in signal intensity indicates the presence of matrix effects.[4] Another qualitative technique is post-column infusion, which helps identify regions of ion suppression in the chromatogram.

Q5: What is a deuterated internal standard, and how does it help with matrix effects?

A: A deuterated internal standard is a version of the analyte where one or more hydrogen atoms have been replaced with deuterium, a stable isotope of hydrogen.[10][11] These standards are considered the "gold standard" for quantitative mass spectrometry because they are chemically almost identical to the analyte and will co-elute chromatographically.[10][12] By co-eluting, the deuterated internal standard experiences the same degree of ion suppression or enhancement as the analyte, allowing for accurate correction and reliable quantification.[13][14]

Troubleshooting Guide: Addressing Matrix Effects

This section provides a problem-and-solution framework for common issues encountered during the mass spectrometric analysis of (S)-1,5-Dimethylhexylamine.

Issue 1: Poor Peak Shape and Tailing for (S)-1,5-Dimethylhexylamine

Potential Cause: Secondary interactions between the basic amine group of DMHA and active sites on the stationary phase of the analytical column. This can also be exacerbated by a suboptimal mobile phase pH.

Solution Pathway:

• Mobile Phase Modification:

  • Increase Ionic Strength: Add a small amount of an acidic modifier like formic acid (0.1-0.2%) or ammonium formate to the mobile phase. This helps to protonate residual silanols on the silica-based column, reducing their interaction with the protonated amine of DMHA.

  • Adjust pH: Ensure the mobile phase pH is at least 2 pH units below the pKa of DMHA to maintain it in a single, protonated state, which generally improves peak shape for basic compounds.

• Column Selection:

  • Consider using a column with end-capping or a different stationary phase chemistry (e.g., a hybrid particle column) that is less prone to secondary interactions with basic analytes.

Issue 2: Inconsistent and Low Analyte Signal (Ion Suppression)

Potential Cause: Co-eluting matrix components, most notably phospholipids, are interfering with the ionization of (S)-1,5-Dimethylhexylamine in the mass spectrometer's source.[4]

Troubleshooting Workflow:

Caption: Decision workflow for troubleshooting ion suppression.

Detailed Solutions:

• Enhance Sample Preparation: The most effective way to combat ion suppression is to improve the cleanup of your sample before it reaches the LC-MS system.[6][15]

  • Protein Precipitation (PPT): While the simplest method, it is often the least effective at removing phospholipids.[6][16] If using PPT, ensure optimal precipitation by testing different organic solvents (e.g., acetonitrile, methanol) and solvent-to-sample ratios (typically 3:1 or 4:1).[16][17]

  • Solid-Phase Extraction (SPE): This technique offers significantly better cleanup.[12][18] For an amine like DMHA, a mixed-mode or cation-exchange SPE sorbent can be highly effective.[5][19][20]

  • Phospholipid Removal (PLR) Plates: These are specialized products designed to selectively remove phospholipids from the sample extract, leading to a much cleaner sample and reduced ion suppression.[8]

• Chromatographic Separation:

  • Modify your LC gradient to achieve better separation between DMHA and the region where phospholipids typically elute. A post-column infusion experiment can help identify this "ion suppression zone."

Issue 3: High Variability Between Replicate Injections

Potential Cause: Inconsistent sample preparation, matrix effects varying between samples, or the absence of an appropriate internal standard.

Solution:

• Implement a Stable Isotope-Labeled Internal Standard: The use of a deuterated internal standard for (S)-1,5-Dimethylhexylamine is highly recommended.[10] A deuterated IS co-elutes with the analyte and experiences the same matrix effects, providing a reliable means of correction and improving precision.[11][13] It is crucial to add the internal standard at the very beginning of the sample preparation process to account for any analyte loss during extraction.[10]

• Automate Sample Preparation: If possible, use automated liquid handling systems to minimize variability in pipetting and extraction steps.[17]

Experimental Protocols

Protocol 1: Quantifying Matrix Effects using Post-Extraction Spike

• Prepare a Neat Solution (A): Dissolve your (S)-1,5-Dimethylhexylamine reference standard in the final mobile phase composition to a known concentration (e.g., 100 ng/mL).

• Prepare a Blank Matrix Extract (B): Take a sample of the blank biological matrix (e.g., human plasma) and perform your entire sample preparation procedure (e.g., protein precipitation).

• Spike the Blank Extract (C): Add the (S)-1,5-Dimethylhexylamine reference standard to the blank matrix extract from step 2 to achieve the same final concentration as the neat solution (100 ng/mL).

• Analysis: Inject all three samples onto the LC-MS/MS system and record the peak area for the analyte.

• Calculation:

  • Matrix Effect (%) = (Peak Area in C / Peak Area in A) * 100

  • A value < 85% indicates ion suppression, while a value > 115% suggests ion enhancement.

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE)

This is a general protocol for a mixed-mode cation exchange SPE cartridge, which is suitable for extracting basic compounds like DMHA.

• Conditioning: Pass 1 mL of methanol through the SPE cartridge.

• Equilibration: Pass 1 mL of deionized water through the cartridge.

• Sample Loading:

  • Pre-treat your sample (e.g., 0.5 mL of plasma) by diluting it with 0.5 mL of a weak acid (e.g., 2% formic acid in water) to ensure DMHA is protonated.

  • Load the pre-treated sample onto the SPE cartridge.

• Washing:

  • Wash 1: Pass 1 mL of the weak acid solution through the cartridge to remove very polar interferences.

  • Wash 2: Pass 1 mL of methanol through the cartridge to remove less polar, neutral, and acidic interferences.

• Elution: Elute the (S)-1,5-Dimethylhexylamine with 1 mL of a basic organic solvent (e.g., 5% ammonium hydroxide in methanol). The base will neutralize the charge on DMHA, releasing it from the sorbent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the mobile phase for injection.

Caption: General workflow for Solid-Phase Extraction (SPE).

Data Summary

The following table illustrates the potential impact of different sample preparation techniques on the recovery and matrix effect for (S)-1,5-Dimethylhexylamine. These are representative values to guide your method development.

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%)	Relative Standard Deviation (RSD) (%)
Protein Precipitation	85-105	50-70 (Suppression)	< 15
Liquid-Liquid Extraction	70-90	80-95	< 10
Solid-Phase Extraction (SPE)	> 90	90-105	< 5
Phospholipid Removal (PLR)	> 95	> 95	< 5

Data presented are hypothetical and for illustrative purposes.

Regulatory Context

Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have specific guidelines for bioanalytical method validation.[21][22] These guidelines mandate the assessment of matrix effects to ensure the reliability of data submitted for drug approval.[23][24][25] It is essential to demonstrate that your method is free from significant matrix effects across multiple sources of the biological matrix.[23][24]

References

• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. International Journal of Pharmaceutical and Phytopharmacological Research. Available from: [Link]

• Advances in Sample Preparation: Removing Phospholipids from Biological Samples. LCGC International. Available from: [Link]

• Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. Agilent Technologies. Available from: [Link]

• Mass Spectrometry Troubleshooting and Common Issues. G-M-I, Inc. Available from: [Link]

• Bioanalytical Method Validation FDA 2001.pdf. U.S. Food and Drug Administration. Available from: [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Laboratories Inc. Available from: [Link]

• All You Need To Know About Phospholipid Removal (PLR). Element Lab Solutions. Available from: [Link]

• LC–MS-MS Total Drug Analysis of Biological Samples Using a High-Throughput Protein Precipitation Method. LCGC International. Available from: [Link]

• Simple Approach for the Removal of Phospholipids in Small Molecule Quantitative Bioanalysis Using Ostro Sample Preparation Plates. Waters Corporation. Available from: [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. YouTube. Available from: [Link]

• Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites. PubMed. Available from: [Link]

• Sample Preparation Basics SOP. University of Alabama at Birmingham. Available from: [Link]

• Ion suppression in mass spectrometry. PubMed. Available from: [Link]

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International. Available from: [Link]

• Troubleshooting ion suppression in LC–MS analysis. YouTube. Available from: [Link]

• Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration. Available from: [Link]

• Ion Suppression: A Major Concern in Mass Spectrometry. LCGC International. Available from: [Link]

• Extraction methods for the removal of phospholipids and other endogenous material from a biological fluid. PubMed. Available from: [Link]

• A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis. PMC - NIH. Available from: [Link]

• Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. PMC - NIH. Available from: [Link]

• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. U.S. Food and Drug Administration. Available from: [Link]

• Phospholipid Removal (PLR). Phenomenex. Available from: [Link]

• FDA guideline - Bioanalytical Method Validation. PharmaCompass.com. Available from: [Link]

• Solid phase extraction of amines | Request PDF. ResearchGate. Available from: [Link]

• The Optimized Workflow for Sample Preparation in LC-MS/MS-Based Urine Proteomics. MDPI. Available from: [Link]

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Analytical Techniques and Research. Available from: [Link]

• Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. CDC Stacks. Available from: [Link]

• What are Matrix Effect in Liquid Chromatography Mass Spectrometry?. NorthEast BioLab. Available from: [Link]

• Comparison between Different Extraction Methods for Determination of Primary Aromatic Amines in Food Simulant. PMC - NIH. Available from: [Link]

• Magnetic Solid-Phase Extraction of Organic Compounds Based on Graphene Oxide Nanocomposites. MDPI. Available from: [Link]

• Solid-phase extraction. Wikipedia. Available from: [Link]

• Matrix Effects in Mass Spectrometry Analysis. PubMed. Available from: [Link]

• matrix-effect-in-bioanalysis-an-overview.pdf. International Journal of Pharmaceutical and Phytopharmacological Research. Available from: [Link]

• Uncovering Matrix Effects on Lipid Analyses in MALDI Imaging Mass Spectrometry Experiments. PMC - PubMed Central. Available from: [Link]

• A Five-Year Update on Matrix Compounds for MALDI-MS Analysis of Lipids. MDPI. Available from: [Link]

• Influence of Matrix Solution Conditions on the MALDI-MS Analysis of Peptides and Proteins. The Rockefeller University. Available from: [Link]

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Technical Support Center: The Analytical Investigation of 1,5-Dimethylhexylamine (DMHA) in Plant Material

Welcome to the technical support center for researchers, scientists, and drug development professionals investigating the presence of 1,5-Dimethylhexylamine (DMHA) in botanical sources. This guide is designed to address the significant scientific and analytical challenges associated with this topic. Rather than a simple extraction protocol, we provide a comprehensive, evidence-based resource that explores the controversy surrounding DMHA's natural origins and offers troubleshooting guidance for its analytical detection.

Our approach is grounded in scientific integrity, acknowledging the prevailing evidence that suggests DMHA found in commercial products is of synthetic origin and is a substance prohibited in sports and by regulatory bodies like the FDA.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding 1,5-Dimethylhexylamine (DMHA).

Q1: What is 1,5-Dimethylhexylamine (DMHA)?

A1: 1,5-Dimethylhexylamine (also known as DMHA, Octodrine, or 2-amino-6-methylheptane) is a central nervous system stimulant.[1][2] Originally developed in the 1950s as a nasal decongestant, it has reappeared in recent years as an ingredient in dietary supplements marketed as pre-workout and weight-loss aids.[2][3] Chemically, it is an aliphatic amine with a structure similar to other stimulants like DMAA (1,3-Dimethylamylamine).[4][5][6]

Q2: Is DMHA a naturally occurring compound?

A2: The claim that DMHA is a natural constituent of certain plants is highly controversial and not supported by the bulk of scientific evidence. While some supplement manufacturers market DMHA as a natural extract from plants like Kigelia africana or the bark of the walnut tree (Juglans regia), independent scientific analyses have repeatedly failed to detect DMHA in these plant materials.[7][8][9][10]

A comprehensive 2018 study published in the Journal of Pharmaceutical and Biomedical Analysis analyzed fifteen samples of Aconitum and Kigelia plants and found no detectable levels of DMHA.[7][8][9] The study concluded that DMHA in commercial supplements is of synthetic origin, a finding supported by the presence of synthetic byproducts and the racemic (equal mixture of enantiomers) nature of the DMHA found, which is uncharacteristic of natural products.[7][8]

Q3: Which plants are claimed to contain DMHA?

A3: The most commonly cited botanical sources for DMHA in marketing materials are:

• Kigelia africana (Sausage Tree)[3][11]

• Juglans regia (English Walnut Tree, specifically the bark extract)[1][12][13]

• Aconitum kusnezoffii (Aconite)[3][11]

It is crucial for researchers to be aware that these claims are largely unsubstantiated by rigorous, independent scientific verification.[7][14][15][16]

Q4: What is the regulatory and safety status of DMHA?

A4: DMHA is considered a prohibited and unsafe substance by major regulatory and anti-doping agencies.

• World Anti-Doping Agency (WADA): DMHA (listed as Octodrine) is included on the WADA Prohibited List under class S6 Stimulants, making it banned for use by athletes in competition.[15][17][18]

• U.S. Food and Drug Administration (FDA): The FDA has classified DMHA as an unsafe food additive.[4] In warning letters to supplement companies, the FDA has stated that DMHA is not a legitimate dietary ingredient and that products containing it are adulterated.[3][15]

• Safety Profile: As a stimulant, DMHA can increase heart rate and blood pressure and may pose cardiovascular risks, similar to other banned stimulants like DMAA.[3][5][19] There is a lack of sufficient research to confirm its safety for human consumption.[2][3]

Part 2: Troubleshooting Guide for Analytical Investigations

This section is for scientists actively engaged in the analysis of plant materials for DMHA and addresses common experimental challenges.

Scenario 1: Failure to Detect DMHA in Plant Material

• Question: Our lab is analyzing authenticated Kigelia africana and Juglans regia extracts using validated LC-MS/MS methods, but we consistently fail to detect DMHA. Are we doing something wrong?

• Answer & Troubleshooting Steps: This is the expected and most scientifically supported outcome. The absence of DMHA in your samples aligns with findings from multiple independent research groups.[7][9][10] The issue is highly unlikely to be your methodology but rather the absence of the analyte in the plant itself.

  To ensure your methodology is robust, consider the following:

  • Method Sensitivity: Confirm your Limit of Detection (LOD) and Limit of Quantification (LOQ) for DMHA using a certified reference standard. A 2018 study used a GC/MS method with an LOD of 25 ng/mL and still found no DMHA in plant samples.[7][8]

  • Extraction Efficiency: While a specific protocol for a non-existent compound is moot, general amine extraction from plant matrices involves an acid-base extraction to partition the basic amine away from other constituents. Ensure your protocol includes this fundamental step.

  • Matrix Effects: Plant extracts are complex and can cause ion suppression or enhancement in mass spectrometry. Perform a spike-and-recovery experiment by adding a known amount of DMHA standard to your blank plant extract to verify that your method can detect it if it were present.

  • Reference Standard Confirmation: Ensure the certified reference standard of 1,5-DMHA is pure and has been stored correctly.

Scenario 2: Distinguishing Between Natural and Synthetic DMHA

• Question: Hypothetically, if our instrument detects a signal corresponding to the mass and retention time of DMHA, how can we determine if it's from a natural source or synthetic contamination?

• Answer & Analytical Approach: This is a critical question that can be addressed through chiral analysis.

  • The Principle of Chirality: 1,5-Dimethylhexylamine has a chiral center, meaning it can exist as two non-superimposable mirror images (enantiomers). Natural biosynthetic pathways in plants are highly specific and typically produce only one enantiomer (an enantiomerically pure or enriched compound).

  • Synthetic Production: Laboratory synthesis, unless specifically designed to be asymmetric, typically produces an equal mixture of both enantiomers, known as a racemic mixture.[7][8]

  • Analytical Method: Chiral Gas Chromatography-Mass Spectrometry (GC-MS) is the method of choice for this determination. By using a chiral column, you can separate the two enantiomers. The 2018 study that analyzed DMHA in supplements found an enantiomeric ratio of approximately 1:1, strongly indicating a synthetic, racemic origin.[7][9] If the compound were natural, you would expect to see a single peak or a highly skewed ratio of the two enantiomer peaks.

Scenario 3: Managing Unexpected Preliminary Positive Results

• Question: Our initial screening of a plant extract has yielded a potential "hit" for DMHA. What is the validation workflow to confirm this finding?

• Answer & Confirmation Workflow: A preliminary positive result requires rigorous confirmation to rule out false positives and interferences.

  Confirmation Steps:

  • High-Resolution Mass Spectrometry (HRMS): Confirm the accurate mass of the parent ion to determine its elemental formula. This helps differentiate it from other compounds with the same nominal mass.

  • Tandem Mass Spectrometry (MS/MS): Acquire a fragmentation spectrum of the suspected compound in your sample and compare it directly to the fragmentation spectrum of a certified 1,5-DMHA reference standard. The fragmentation pattern should be an identical match in both the ions present and their relative intensities.

  • Isotopic Labeling: For absolute confirmation in quantitative studies, use a stable isotope-labeled internal standard (e.g., d4-DMHA) to co-elute with the analyte, which corrects for matrix effects and provides the highest level of confidence.

  • Investigate Contamination: Given the prevalence of synthetic DMHA, rigorously investigate any possibility of laboratory or sample contamination from supplements or reference materials.

Part 3: Methodologies & Visual Workflows

Data Presentation: Analytical Method Validation

For any quantitative or qualitative analysis of trace amines in botanical matrices, a thorough method validation is required.

Validation Parameter	Description	Acceptance Criteria (Example)
Specificity/Selectivity	Ability to differentiate and quantify the analyte in the presence of other matrix components.	No interfering peaks at the retention time of the analyte in blank matrix samples.
Linearity & Range	The range over which the method provides results proportional to the analyte concentration.	Calibration curve with R² > 0.99.
Accuracy (Spike/Recovery)	Closeness of the measured value to the true value.	80-120% recovery of spiked analyte in blank matrix.
Precision (Repeatability)	Closeness of agreement between repeated measurements under the same conditions.	Relative Standard Deviation (RSD) < 15%.
Limit of Detection (LOD)	The lowest amount of analyte that can be reliably distinguished from background.	Signal-to-Noise ratio ≥ 3.
Limit of Quantification (LOQ)	The lowest amount of analyte that can be quantitatively determined with accuracy and precision.	Signal-to-Noise ratio ≥ 10.

Experimental Workflows (Graphviz Diagrams)

Caption: Decision-making workflow for verifying claims of DMHA in plants.

References

• Vertex AI Search. (n.d.). DMHA vs. DMAA: A Comparative Analysis of Potent Stimulants.
• Bloom Tech. (2023, May 16). What are the methods of preparing DMHA.
• The PricePlow Blog. (2017, August 2). DMHA / 2-Aminoisoheptane / Octodrine: Stimulant in Dispute with FDA.
• PubMed Central. (n.d.). Biology, chemistry, and pharmacological activity of Kigelia africana (Bignoniaceae) and Garcinia kola (Clusiaceae) - a review.
• Dark Labs. (2023, August 12). DMHA vs. DMAA.
• Best Price Nutrition. (2023, May 20). What's the Difference Between DMAA and DMHA?.
• ChemicalBook. (2025, March 10). 1,5-Dimethylhexylamine.
• My Supplement Store. (n.d.). WHAT IS DMHA: COMPLETE GUIDE TO USING THIS STIMULANT.
• WebMD. (n.d.). DIMETHYLHEXYLAMINE (DMHA): Overview, Uses, Side Effects, Precautions, Interactions, Dosing and Reviews.

• Wang, M., Haider, S., Chittiboyina, A. G., Parcher, J. F., & Khan, I. A. (2018). 1,5-Dimethylhexylamine (octodrine) in sports and weight loss supplements: Natural constituent or synthetic chemical?. Journal of Pharmaceutical and Biomedical Analysis, 152, 298–305. [Link]

• Cohen, P. A., & Travis, J. C. (2018). Octodrine: New Questions and Challenges in Sport Supplements. Brain Sciences, 8(2), 34. [Link]

• Operation Supplement Safety. (n.d.). DMHA (octodrine) in dietary supplement products.
• Ergo-Log.com. (2020, June 20). Is DMHA present in Kigelia africana?.
• World Anti Doping Agency. (2019, June 1). The Prohibited List.
• Medsafe. (n.d.). Classification of octodrine.
• SupplySide Supplement Journal. (2019, May 2). Hi-Tech sues FDA over DMHA enforcement.
• Fatburners.at. (2023, May 2). DMHA - Juglans Regia Extract - Effect & Benefits.
• Hercules Supplements. (2025, March 3). Juglans Regia.
• PR-BREAKER. (2017, September 20). Banned Stimulants for Drug-Tested Athletes Part 1.
• WADA. (2019, January 1). PROHIBITED LIST.

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• 2. Octodrine: New Questions and Challenges in Sport Supplements - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. nbinno.com [nbinno.com]
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• 7. 1,5-Dimethylhexylamine (octodrine) in sports and weight loss supplements: Natural constituent or synthetic chemical? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
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• 10. Publication : USDA ARS [ars.usda.gov]
• 11. DMHA / 2-Aminoisoheptane / Octodrine: Stimulant in Dispute with FDA [blog.priceplow.com]
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Technical Support Center: Enhancing the Stability of (S)-1,5-Dimethylhexylamine in Solution for Long-Term Studies

Welcome to the technical support center for (S)-1,5-Dimethylhexylamine, also known as Octodrine or DMHA.[1][2] This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for enhancing the stability of this compound in solution during long-term studies. This document will delve into the underlying chemical principles and provide actionable protocols to ensure the integrity of your experimental results.

I. Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the stability of (S)-1,5-Dimethylhexylamine in solution.

Q1: What are the primary degradation pathways for (S)-1,5-Dimethylhexylamine in solution?

A1: As a primary aliphatic amine, (S)-1,5-Dimethylhexylamine is susceptible to several degradation pathways, primarily driven by its nucleophilic nitrogen atom and the presence of environmental factors.[3] The most significant pathways include:

• Oxidation: This is a major cause of chemical degradation for many pharmaceutical compounds, including amines.[4] The lone pair of electrons on the nitrogen atom makes it susceptible to attack by oxidizing agents, which can be present as dissolved oxygen in the solvent or as impurities. This can lead to the formation of various oxidation products, potentially altering the compound's efficacy and safety profile.[5]

• Reaction with Carbon Dioxide: Primary and secondary amines can react with carbon dioxide present in the air or dissolved in the solvent. This acid-base reaction can lead to the formation of carbamates, especially in the presence of water.[6]

• Interaction with Excipients and Formulation Components: In complex formulations, the amine group can react with other components, such as aldehydes or ketones, leading to the formation of imines. It is crucial to assess the compatibility of all components in the solution.

Q2: How does pH affect the stability of (S)-1,5-Dimethylhexylamine solutions?

A2: The pH of the solution is a critical factor in the stability of amines.[7]

• Acidic pH: In an acidic environment, the amine group will be protonated to form an ammonium salt. This protonation reduces the nucleophilicity of the nitrogen atom, thereby decreasing its susceptibility to oxidative degradation and reactions with electrophiles. Therefore, maintaining a slightly acidic pH can significantly enhance the stability of (S)-1,5-Dimethylhexylamine.

• Neutral to Alkaline pH: At neutral or alkaline pH, the amine exists predominantly in its unprotonated, more reactive form. This increases the likelihood of degradation through oxidation and other reactions.

Q3: What are the ideal storage conditions for long-term studies?

A3: For optimal long-term stability of (S)-1,5-Dimethylhexylamine solutions, the following conditions are recommended:

• Temperature: Lower temperatures generally slow down the rate of chemical reactions. Storage at refrigerated (2-8 °C) or frozen (-20 °C or -80 °C) conditions is advisable. A product information sheet suggests storage of the pure form at -20°C for up to three years and in solvent at -80°C for one year.[8]

• Light: Exposure to light, particularly UV light, can provide the energy to initiate photo-degradation reactions. Solutions should be stored in amber vials or otherwise protected from light.

• Atmosphere: To minimize oxidation, solutions should be prepared with deoxygenated solvents and stored under an inert atmosphere (e.g., nitrogen or argon).

Q4: Which solvents are recommended for dissolving (S)-1,5-Dimethylhexylamine?

A4: The choice of solvent is critical for both solubility and stability.

• Aqueous Solutions: If an aqueous buffer is required, a slightly acidic pH (e.g., pH 4-6) is recommended to maintain the protonated, more stable form of the amine.

• Organic Solvents: Protic solvents like ethanol or methanol can be used. Aprotic solvents such as DMSO and DMF are also options, however, their purity should be high to avoid reactive impurities. One supplier suggests that sonication may be necessary to dissolve the compound in DMSO or water.[8] For in vivo studies, co-solvent systems like 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline are sometimes used, but these complex mixtures should be prepared fresh.[8]

II. Troubleshooting Guide

This section provides a structured approach to identifying and resolving common stability issues encountered during long-term studies.

Issue 1: Observation of Unknown Peaks in Chromatographic Analysis (e.g., HPLC, GC)

This is a primary indicator of degradation. The appearance of new peaks over time suggests the formation of degradation products.

Workflow for Identification and Mitigation:

Caption: Troubleshooting workflow for identifying and mitigating degradation.

Detailed Protocol: Forced Degradation Study

A forced degradation study, also known as stress testing, is essential for identifying potential degradation products and establishing degradation pathways.[9][10]

Objective: To intentionally degrade the (S)-1,5-Dimethylhexylamine sample to generate the likely degradation products for analytical method development and stability assessment.[11][12]

Stress Conditions:

Stress Condition	Typical Parameters	Purpose
Acid Hydrolysis	0.1 M HCl at elevated temperature (e.g., 60 °C) for a defined period (e.g., 24-48 hours).	To assess susceptibility to acid-catalyzed degradation.
Base Hydrolysis	0.1 M NaOH at room temperature or slightly elevated temperature.	To evaluate stability in alkaline conditions.
Oxidation	3% Hydrogen Peroxide (H₂O₂) at room temperature.	To identify potential oxidative degradation products.
Thermal Stress	Store solution at elevated temperatures (e.g., 60-80 °C).	To accelerate thermally induced degradation.
Photostability	Expose the solution to light according to ICH Q1B guidelines.	To determine sensitivity to light.

Procedure:

• Prepare solutions of (S)-1,5-Dimethylhexylamine under each of the stress conditions listed above. Include a control sample stored under ideal conditions.

• At specified time points, withdraw aliquots from each condition.

• Neutralize the acid and base hydrolysis samples before analysis.

• Analyze all samples by a suitable stability-indicating method, typically HPLC with UV and/or Mass Spectrometric (MS) detection.[13][14]

• Compare the chromatograms of the stressed samples to the control sample to identify degradation peaks. The goal is to achieve 5-20% degradation of the active ingredient for reliable data.[10]

Issue 2: Loss of Potency or Inconsistent Assay Results Over Time

This indicates a decrease in the concentration of the active compound, likely due to degradation.

Preventative Measures and Solutions:

• pH Control:

  • Recommendation: Formulate the solution in a buffer with a pH in the slightly acidic range (e.g., pH 4-6). Citrate or acetate buffers are common choices.

  • Rationale: Protonating the primary amine to its ammonium salt form significantly reduces its nucleophilicity and susceptibility to oxidation.[3]

• Exclusion of Oxygen:

  • Recommendation:

    • Use solvents that have been deoxygenated by sparging with an inert gas (nitrogen or argon) for 15-30 minutes.

    • Prepare the solution under a blanket of inert gas.

    • Store the final solution in vials with headspace flushed with inert gas before sealing.

  • Rationale: Oxygen is a key driver of oxidative degradation.[4] Removing it from the system is a highly effective stabilization technique.

• Use of Antioxidants:

  • Recommendation: Consider the addition of antioxidants to the formulation. Common choices for aqueous solutions include sodium metabisulfite, ascorbic acid, or butylated hydroxytoluene (BHT) for non-aqueous solutions.

  • Rationale: Antioxidants are more readily oxidized than the active compound, thereby sacrificially protecting it from oxidative degradation. Compatibility and potential for side reactions with the antioxidant must be evaluated.

• Chelating Agents:

  • Recommendation: Add a chelating agent such as ethylenediaminetetraacetic acid (EDTA) to the formulation.

  • Rationale: Trace metal ions (e.g., iron, copper) can catalyze oxidative degradation reactions.[4] Chelating agents bind these metal ions, rendering them inactive.

Decision Tree for Implementing Preventative Measures:

Caption: Decision tree for stabilizing solutions with potency loss.

III. Analytical Methods for Stability Assessment

A robust stability-indicating analytical method is crucial for accurately monitoring the concentration of (S)-1,5-Dimethylhexylamine and detecting its degradation products.[15]

Recommended Techniques:

• High-Performance Liquid Chromatography (HPLC): This is the most common technique for stability studies. A reversed-phase C18 column with a mobile phase consisting of a buffered aqueous solution and an organic modifier (e.g., acetonitrile or methanol) is a good starting point. UV detection is suitable, but coupling with a mass spectrometer (LC-MS) provides invaluable data for identifying unknown degradation products.[13][16]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is also a powerful tool for identifying and quantifying volatile degradation products.[13][17] Derivatization of the amine may be necessary to improve its chromatographic properties.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR can be used to elucidate the structure of isolated degradation products, providing definitive identification.

IV. Summary of Recommendations

Parameter	Recommendation	Rationale
pH	Maintain a slightly acidic pH (4-6) for aqueous solutions.	Protonation of the amine reduces its reactivity and susceptibility to degradation.[3]
Temperature	Store at low temperatures (2-8 °C or frozen).	Slows the rate of chemical degradation reactions.
Atmosphere	Use deoxygenated solvents and store under an inert gas (N₂ or Ar).	Minimizes oxidative degradation.
Light	Protect from light using amber vials or by storing in the dark.	Prevents photo-degradation.
Additives	Consider the use of antioxidants and/or chelating agents.	Sacrificially protect the active compound from oxidation and metal-catalyzed degradation.
Analysis	Employ a validated, stability-indicating HPLC or GC method.	To accurately quantify the parent compound and detect degradation products.

By implementing these strategies and understanding the chemical principles behind the stability of (S)-1,5-Dimethylhexylamine, researchers can ensure the integrity of their solutions for long-term studies, leading to more reliable and reproducible scientific outcomes.

V. References

• Degradation of amine-based solvents in CO2 capture process by chemical absorption. Heriot-Watt University. Available from: [Link]

• Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry. National Institutes of Health. Available from: [Link]

• Study of the degradation of amine solvents used in the context of CO2 capture by chemical absorption : development of analytical. MatheO. Available from: [Link]

• of degradation products of some common amines determined by the different methods of GC. ResearchGate. Available from: [Link]

• Characterization of the degradation products of amines used for post combustion CO 2 capture. lsabm. Available from: [Link]

• Pharmaceutical Forced Degradation Studies with Regulatory Consideration. Pharmatutor. Available from: [Link]

• Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology. Available from: [Link]

• What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. ACD/Labs. Available from: [Link]

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. ResolveMass. Available from: [Link]

• Stabilization of Medicinal Agents Against Common Reactions like Hydrolysis & Oxidation. Covalent Laboratories. Available from: [Link]

• A practical guide to forced degradation and stability studies for drug substances. Sygnature Discovery. Available from: [Link]

• What are the Applications of Amines in the Pharmaceutical Industry?. Diplomata Comercial. Available from: [Link]

• Principles of Drug Action 1, Spring 2005, Amines. University of the Pacific. Available from: [Link]

• Impact of Solvent on the Thermal Stability of Amines. National Institutes of Health. Available from: [Link]

• Octodrine. Wikipedia. Available from: [Link]

• Amines. NCERT. Available from: [Link]

• Octodrine: New Questions and Challenges in Sport Supplements. National Institutes of Health. Available from: [Link]

• DMHA (octodrine) in dietary supplement products. Operation Supplement Safety. Available from: [Link]

• Degradation Pathway. ResearchGate. Available from: [Link]

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• 5. diplomatacomercial.com [diplomatacomercial.com]
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• 7. Stabilization of Medicinal Agents Against Common Reactions like Hydrolysis & Oxidation | Pharmaguideline [pharmaguideline.com]
• 8. Octodrine | TargetMol [targetmol.com]
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• 17. researchgate.net [researchgate.net]

Technical Support Center: Mitigating Signal Suppression in LC-MS Analysis of Aliphatic Amines

Welcome to the technical support center for addressing the common yet challenging issue of signal suppression in the Liquid Chromatography-Mass Spectrometry (LC-MS) analysis of aliphatic amines. This guide is designed for researchers, scientists, and drug development professionals who encounter this phenomenon in their daily work. Here, we will delve into the root causes of signal suppression and provide a comprehensive, field-proven set of strategies and troubleshooting guides to ensure the accuracy, sensitivity, and reproducibility of your analytical results.

Understanding the Challenge: Why Aliphatic Amines are Prone to Signal Suppression

Aliphatic amines are a class of small, polar, and often highly basic compounds.[1][2] These characteristics, while defining their chemical nature, also make them particularly susceptible to a phenomenon known as "ion suppression" or "matrix effect" in LC-MS, especially when using Electrospray Ionization (ESI).[3][4]

Ion suppression occurs when co-eluting matrix components interfere with the ionization of the target analyte in the mass spectrometer's ion source, leading to a decreased signal intensity and compromised quantitative accuracy.[3][4][5][6] For aliphatic amines, this is often exacerbated by their early elution in traditional reversed-phase chromatography, where they co-elute with other highly polar and often abundant matrix components like salts and phospholipids.[7][8]

The primary mechanisms behind signal suppression include:

• Competition for Ionization: In the ESI source, the analyte and matrix components compete for the available charge on the surface of the evaporating droplets.[4] If matrix components are more abundant or have a higher ionization efficiency, they can significantly reduce the formation of analyte ions.[4]

• Changes in Droplet Properties: High concentrations of non-volatile matrix components can alter the physical properties of the ESI droplets, such as surface tension and viscosity. This can hinder the efficient formation of gas-phase analyte ions.[4]

• Co-precipitation: Non-volatile materials in the matrix can co-precipitate with the analyte as the solvent evaporates, trapping the analyte and preventing its ionization.[4]

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address specific issues you might be facing in your laboratory.

FAQ 1: How can I confirm that the poor signal I'm observing for my aliphatic amine is due to signal suppression?

Answer: Before optimizing your method, it's crucial to confirm that signal suppression is indeed the culprit. A classic and effective technique for this is the post-column infusion experiment .

This experiment helps to identify regions in your chromatogram where co-eluting matrix components are causing suppression.[4][8]

Experimental Protocol: Post-Column Infusion

• Setup:

  • Prepare a standard solution of your aliphatic amine at a concentration that gives a stable and moderate signal on your mass spectrometer.

  • Using a syringe pump and a T-connector, continuously infuse this standard solution into the mobile phase flow after the analytical column but before the MS ion source.

• Execution:

  • Begin the infusion and allow the MS signal for your analyte to stabilize.

  • Inject a blank matrix sample (an extract of your sample matrix that does not contain the analyte).

• Interpretation:

  • Monitor the signal of your infused analyte. A constant, stable baseline indicates no ion suppression.

  • A significant dip in the baseline signal at specific retention times indicates the elution of matrix components that are suppressing the ionization of your analyte.[4]

Diagram: Post-Column Infusion Setup

Caption: Workflow for a post-column infusion experiment to detect ion suppression.

FAQ 2: My sample matrix is very complex (e.g., plasma, urine, tissue extract). What is the most effective first step to reduce signal suppression?

Answer: For complex biological matrices, the most impactful initial step is a robust sample preparation strategy. The goal is to remove as many interfering matrix components as possible before the sample is injected into the LC-MS system.[3][4][5]

Here is a comparison of common sample preparation techniques:

Technique	Principle	Advantages	Disadvantages	Best For
Protein Precipitation (PPT)	Proteins are precipitated using an organic solvent or acid. The analyte remains in the supernatant.	Simple, fast, and inexpensive.	Non-selective; significant matrix effects often remain, especially from phospholipids.[4]	Initial cleanup of high-protein samples.
Liquid-Liquid Extraction (LLE)	Analyte is partitioned between two immiscible liquid phases based on solubility.	More selective than PPT; can remove salts and some polar interferences.[3][4]	Can be labor-intensive, requires solvent optimization, and may have lower recovery for polar amines.	Removing salts and highly polar interferences.[8]
Solid-Phase Extraction (SPE)	Analyte is selectively retained on a solid sorbent while interferences are washed away.	Highly selective, can provide very clean extracts, leading to significant reduction in matrix effects.[3]	Requires method development; can be more time-consuming and costly than PPT or LLE.	Complex matrices where high sensitivity and accuracy are required.

For aliphatic amines in complex matrices, mixed-mode Solid-Phase Extraction (SPE) is often the most effective approach. These sorbents combine both reversed-phase and ion-exchange retention mechanisms, allowing for a more targeted and efficient cleanup.

Experimental Protocol: Mixed-Mode Cation Exchange SPE for Aliphatic Amines

This protocol is a general guideline and should be optimized for your specific analyte and matrix.

• Conditioning: Condition the mixed-mode cation exchange SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Equilibration: Equilibrate the cartridge with 1 mL of a weak acidic buffer (e.g., 2% formic acid in water). This ensures the cation exchange sites are activated (protonated).

• Loading: Load the pre-treated sample (e.g., plasma diluted with the equilibration buffer). At a low pH, the aliphatic amines will be positively charged and will be retained by the cation exchange mechanism.

• Washing:

  • Wash 1: Use 1 mL of the weak acidic buffer to remove polar interferences.

  • Wash 2: Use 1 mL of methanol to remove non-polar interferences that may be retained by the reversed-phase backbone of the sorbent.

• Elution: Elute the aliphatic amines with 1 mL of a basic methanolic solution (e.g., 5% ammonium hydroxide in methanol). The high pH neutralizes the amines, disrupting their interaction with the cation exchange sorbent and allowing for their elution.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the initial mobile phase for LC-MS analysis.

FAQ 3: I've improved my sample preparation, but I still see signal suppression. How can I use chromatography to further mitigate this issue?

Answer: Chromatographic separation is your next line of defense. The goal is to separate your aliphatic amines from any remaining matrix components that co-elute and cause suppression.

Strategy 1: Switch to Hydrophilic Interaction Chromatography (HILIC)

For highly polar aliphatic amines that are poorly retained on traditional C18 columns, HILIC is an excellent alternative.[9][10] HILIC utilizes a polar stationary phase (e.g., silica, amino) and a mobile phase with a high percentage of organic solvent.[9][10][11]

Why it works for aliphatic amines:

• Improved Retention: HILIC provides better retention for polar compounds, moving them away from the void volume where salts and other highly polar matrix components typically elute.[10][12]

• Orthogonal Selectivity: The separation mechanism in HILIC is different from reversed-phase, offering a different selectivity that can resolve amines from interfering matrix components.[12]

Diagram: HILIC vs. Reversed-Phase for Aliphatic Amines

Caption: HILIC separates polar amines from early-eluting interferences.

Strategy 2: Mobile Phase Optimization

The composition of your mobile phase can significantly impact both chromatography and ionization efficiency.

• pH Control: For reversed-phase analysis of basic amines, using a mobile phase with a high pH (e.g., pH 9-10 with ammonium bicarbonate) can improve peak shape and retention.[13][14] At high pH, the amines are in their neutral form, which increases their retention on a C18 column and can move them away from early-eluting interferences.

• Buffer Selection: Use volatile buffers such as ammonium formate or ammonium acetate.[7][15] These are compatible with MS and can help to improve signal intensity.[7] Avoid non-volatile buffers like phosphates.

• Ion-Pairing Reagents: While effective for retention in HPLC, traditional ion-pairing reagents like trifluoroacetic acid (TFA) are known to cause significant signal suppression in ESI-MS.[16] If ion-pairing is necessary, consider using MS-friendly alternatives like difluoroacetic acid (DFA), although some suppression may still occur.[16][17]

FAQ 4: Are there any "chemical" solutions to the problem of poor ionization and signal suppression for aliphatic amines?

Answer: Yes, chemical derivatization is a powerful strategy to overcome the inherent challenges of analyzing aliphatic amines.[1] This involves reacting the amine with a reagent to form a new, less polar, and more easily ionizable derivative.[1][18]

Benefits of Derivatization:

• Improved Chromatography: Derivatization typically makes the polar amines more hydrophobic, leading to better retention and peak shape in reversed-phase chromatography.[1]

• Enhanced Ionization Efficiency: The derivatizing agent can introduce a readily ionizable group (e.g., a group with a permanent positive charge or high proton affinity), significantly boosting the MS signal.[18]

• Moving Away from Interferences: By increasing retention, derivatization moves the analyte peak away from the early-eluting matrix components that often cause suppression.

Common Derivatizing Reagents for Amines:

Reagent	Target Amines	Key Features
Benzoyl Chloride	Primary & Secondary	Simple, rapid reaction under mild conditions.[18]
Dansyl Chloride	Primary & Secondary	Forms fluorescent derivatives; can improve ionization.[18]
9-fluorenylmethyl chloroformate (FMOC-Cl)	Primary & Secondary	Commonly used, forms stable derivatives.[1]
o-phthalaldehyde (OPA)	Primary only	Reacts rapidly with primary amines.[1]

Experimental Protocol: General Pre-Column Derivatization with Benzoyl Chloride

• Sample Preparation: Prepare your amine-containing sample or standard in a suitable buffer (e.g., sodium bicarbonate buffer, pH ~9).

• Reagent Addition: Add an excess of benzoyl chloride (dissolved in a water-miscible organic solvent like acetonitrile).

• Reaction: Vortex the mixture and allow it to react for a short period at room temperature. The reaction is typically fast.

• Quenching (Optional): The reaction can be stopped by adding a small amount of a quenching reagent or by acidification.

• Extraction: Extract the derivatized amines using a suitable organic solvent (e.g., ethyl acetate). The derivatives will be much less polar than the original amines.

• Analysis: Evaporate the organic layer and reconstitute the residue in the mobile phase for LC-MS analysis.

FAQ 5: Can I optimize the mass spectrometer settings to reduce signal suppression?

Answer: While you cannot eliminate the source of suppression within the MS itself, you can optimize its parameters to maximize the signal of your analyte and potentially use alternative ionization techniques that are less susceptible to matrix effects.

• Source Parameter Optimization: Carefully optimize ESI source parameters such as capillary voltage, gas temperatures, and gas flow rates. These settings can influence the desolvation process and, in some cases, slightly improve the signal-to-noise ratio in the presence of matrix.

• Consider Atmospheric Pressure Chemical Ionization (APCI): APCI is a gas-phase ionization technique and is generally less prone to signal suppression from non-volatile matrix components compared to ESI.[19] If your aliphatic amine is amenable to APCI, this can be a very effective strategy.[20] The applicability of APCI should be tested during method development.

Summary: A Strategic Approach to Mitigating Signal Suppression

The key to successfully analyzing aliphatic amines by LC-MS is a systematic and multi-faceted approach. There is no single solution, and the optimal strategy will depend on your specific analyte, matrix, and sensitivity requirements.

Decision Workflow for Mitigating Signal Suppression

Caption: A systematic workflow for troubleshooting signal suppression of aliphatic amines.

By following this structured approach—confirming the problem, cleaning the sample, optimizing the separation, and, if necessary, chemically modifying the analyte—you can effectively overcome the challenges of signal suppression and achieve reliable and sensitive quantification of aliphatic amines.

References

• AMSbiopharma. (2025, November 19). Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis.
• Willmann, L. Analysis of Biogenic Amines in Wine Using the Agilent 1290 Infinity II LC and Ultivo Triple Quadrupole LC/MS. Agilent Technologies, Inc.

• Choi, B. K., Hercules, D. M., & Gusev, A. I. (2001). LC-MS/MS signal suppression effects in the analysis of pesticides in complex environmental matrices. Fresenius' journal of analytical chemistry, 369(3-4), 370–377. [Link]

• Becker, G.
• BenchChem. (2025). Strategies to reduce signal suppression in mass spectrometry.
• Jickells, S., & Negrusz, A. (Eds.). (2008). Clarke's analytical forensic toxicology. Pharmaceutical press.
• Simpemba, E., Gong, C., Assanhou, A. G., & Ding, L. (2014). Sensitive liquid chromatography-mass spectrometry determination of isoniazid: Elimination of matrix effect. African Journal of Pharmacy and Pharmacology, 8(44), 1129-1137.
• Stahnke, H., Kittlaus, S., Kempe, G., & Metz, P. (2012). The ion suppression phenomenon in liquid chromatography–mass spectrometry and its consequences in the field of residue analysis. Food Additives & Contaminants: Part A, 29(2), 194-210.
• Thermo Fisher Scientific.

• Dolezal, J. (2010). Ion Suppression: A Major Concern in Mass Spectrometry. LCGC International. [Link]

• ResearchGate. LC/MS/MS detection of short-chain aliphatic amines in glazing agents for fruit coating. [Link]

• Dolan, J. W. (2018). LC–MS Sensitivity: Practical Strategies to Boost Your Signal and Lower Your Noise. LCGC North America, 36(9), 624-631.

• ResearchGate. (2025, August 5). Studies of Signal Suppression in Liquid Chromatography-Electrospray Ionization Mass Spectrometry in Using Volatile Ion-Pairing Reagents. [Link]

• ResearchGate. (2025, August 7). Determination of aliphatic amines by gas chromatography-mass spectrometry after in-syringe derivatization with pentafluorobenzoyl chloride. [Link]

• ResearchGate. (2025, August 5). Hydrophilic interaction chromatography using amino and silica columns for the determination of polar pharmaceuticals and impurities. [Link]

• Al-Soud, Y. A., & Al-Masri, I. M. (2022). Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples. Molecules, 27(17), 5694.

• Waters Corporation. Quantifying Primary Aromatic Amines in Polyamide Kitchenware Using the ACQUITY UPLC I-Class System and Xevo TQ-S micro. [Link]

• SCIEX. Rapid identification and quantification of 27 primary aromatic amines in kitchen utensils. [Link]

• Agilent Technologies, Inc. (2019, September 16). Cooking Utensils: Determination of Primary Aromatic Amines by LC/MS/MS. [Link]

• Phenomenex. Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. [Link]

• ZefSci. (2025, May 6). LCMS Troubleshooting: 14 Best Practices for Laboratories. [Link]

• Olsen, B. A. (2001). Hydrophilic interaction chromatography using amino and silica columns for the determination of polar pharmaceuticals and impurities.

• SCIEX. Rapid Determination of 33 Primary Aromatic Amines in Kitchen Utensils, Textiles Dyes and Food Packaging Materials. [Link]

• ACS Publications. Chemical Derivatization Processes Applied to Amine Determination in Samples of Different Matrix Composition. [Link]

• Li, J. B. Effect of pH on LC-MS Analysis of Amines. Waters Corporation. [Link]

• ResearchGate. (2025, August 6). Determination of aliphatic amines by high-performance liquid chromatography-amperometric detection after derivatization with naphthalene-2,3-dicarboxaldehyde. [Link]

• Agilent. (2019, April 19). Oh, What a Mess! Dealing with Unwanted Matrix Effects. [Link]

• Agilent. (2018, May 1). Hydrophilic Interaction Chromatography Method Development and Troubleshooting. [Link]

• Waters Corporation. Rapid Analysis of Carcinogenic Aromatic Amines Using the ACQUITY UPLC H-Class SQD System With Empower 3 Software. [Link]

• LCGC International. Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. [Link]

• McCalley, D. V. (2017).

• ResearchGate. Derivatization reactions of primary and secondary aliphatic amines using OPA and FMOC. [Link]

• LabRulez LCMS. Waters Application Notes - Environmental. [Link]

• Shimadzu Scientific Instruments. Liquid Chromatography Mass Spectrometry Troubleshooting Guide. [Link]

• Wikipedia. Hydrophilic interaction chromatography. [Link]

• Waters Corporation. Effect of pH on LC-MS Analysis of Amines. [Link]

• Waters Corporation. Waters LC-MS primer.pdf. [Link]

• Chambers, E., Wagrowski-Diehl, D. M., Lu, Z., & Mazzeo, J. R. (2007). Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses.
• Wang, Y., Ye, D., Zhu, B., Wu, G., & Duan, C. (2014). The development of an ultra-performance liquid chromatography–tandem mass spectrometry method for biogenic amines in fish samples. Foods, 3(4), 549-561.

• MDPI. (2023, April 18). LC-MS/MS Method Minimizing Matrix Effect for the Analysis of Bifenthrin and Butachlor in Chinese Chives and Its Application for Residual Study. [Link]

• SCIEX. Comprehensive Cannabis Analysis-Pesticides, Aflatoxins, Terpenes. [Link]

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Technical Support Center: Refinement of Purification Methods for Synthetic (S)-1,5-Dimethylhexylamine

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the purification of (S)-1,5-Dimethylhexylamine (also known as (S)-Octodrine). This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis and purification of this chiral amine. Enantiomeric purity is critical, as the biological activity of chiral molecules often resides in a single enantiomer, while the other may be inactive or cause undesirable effects.[1][2]

This document provides in-depth, field-proven insights into common purification challenges, presented in a direct question-and-answer format to help you troubleshoot and refine your experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for the chiral resolution of synthetic 1,5-Dimethylhexylamine?

A1: Synthetic routes to 1,5-Dimethylhexylamine, such as the reductive amination of 6-methyl-2-heptanone, typically yield a racemic mixture (a 50:50 mixture of the (S) and (R)-enantiomers).[3] The two primary methods for separating these enantiomers are:

• Diastereomeric Salt Resolution: This classical chemical method involves reacting the racemic amine with an enantiomerically pure chiral acid (a resolving agent).[4] This reaction creates a pair of diastereomeric salts. Since diastereomers have different physical properties, they can be separated by fractional crystallization.[5][6] The desired enantiomer is then recovered by treating the isolated salt with a base.

• Chiral Chromatography: This method uses a high-performance liquid chromatography (HPLC) or supercritical fluid chromatography (SFC) system equipped with a chiral stationary phase (CSP).[7] The CSP interacts differently with each enantiomer, leading to different retention times and enabling their separation. This is a powerful analytical technique and is also used for preparative-scale purification.[8][9]

Q2: Why is achieving a high enantiomeric excess (e.e.) crucial?

A2: In pharmaceutical applications, regulatory agencies require drugs to be well-characterized, with strict limits on impurities.[10] For chiral drugs, the unwanted enantiomer is considered an impurity. The two enantiomers of a chiral amine can have vastly different pharmacological and toxicological profiles. Achieving a high enantiomeric excess (typically >99%) ensures the safety, efficacy, and quality of the final active pharmaceutical ingredient (API).

Q3: What are the common impurities I should be aware of besides the unwanted (R)-enantiomer?

A3: Besides the (R)-enantiomer, other potential impurities can arise from the synthesis process. These may include:

• Unreacted Starting Material: Residual 6-methyl-2-heptanone.

• Synthesis Byproducts: Imines or other intermediates from the reductive amination process. Studies on supplements have identified synthetic byproducts, indicating that impurities from synthesis are a real-world concern.[11]

• Reagent-Derived Impurities: Impurities from solvents or reagents used in the synthesis and purification.[12] For example, using N,N-Dimethylformamide (DMF) as a solvent can sometimes lead to the in-situ generation of dimethylamine, which could potentially form N,N-dimethylated byproducts.[13]

Method Selection & Optimization Workflow

The choice between diastereomeric salt resolution and chiral chromatography depends heavily on the scale of purification, available equipment, and development timeline. The following diagram outlines a general decision-making workflow.

Caption: Decision workflow for purifying (S)-1,5-Dimethylhexylamine.

Troubleshooting Guide: Diastereomeric Salt Resolution

This method is often preferred for large-scale production due to its cost-effectiveness.[9] However, it can be laborious and requires careful optimization.[4]

Problem: I am not getting any crystals to form from my diastereomeric salt solution.

• Potential Cause 1: Poor Solvent Choice. The solubility of the two diastereomeric salts may be too high in the chosen solvent, preventing precipitation. Conversely, if solubility is too low, both salts may precipitate together as an amorphous solid.

  • Solution: Conduct a systematic solvent screen. Start with common solvents like methanol, ethanol, isopropanol, and acetone. Sometimes, a mixture of solvents (e.g., ethanol/water or isopropanol/hexane) is required to achieve the differential solubility needed for selective crystallization.[14]

• Potential Cause 2: Supersaturation Not Reached. The solution may not be concentrated enough for crystallization to begin.

  • Solution: Slowly evaporate the solvent at a controlled temperature. Alternatively, after dissolving the salt at an elevated temperature, cool the solution slowly. Seeding the solution with a tiny crystal from a previous successful batch can induce crystallization.

Problem: The enantiomeric excess (e.e.) of my purified amine is low after one crystallization.

• Potential Cause 1: Incomplete Separation. The solubilities of the two diastereomeric salts might be very similar in the chosen solvent system, leading to co-crystallization.[14]

  • Solution 1 (Recrystallization): A single crystallization is often insufficient. The enriched crystalline material should be recrystallized one or more times from the same or a different solvent system to progressively improve the e.e. It is crucial to monitor the e.e. of both the solid and the mother liquor at each step using an analytical method like chiral HPLC.

  • Solution 2 (Resolving Agent Stoichiometry): Using a 1:1 molar ratio of the racemic amine to the chiral resolving agent is not always optimal. Experiment with using 0.5 molar equivalents of the resolving agent. This can sometimes lead to a purer salt of one enantiomer precipitating, leaving the other diastereomer and the excess free amine in solution.[14]

• Potential Cause 2: Kinetic vs. Thermodynamic Control. The crystallization process may be under kinetic control, where the less stable diastereomer crystallizes faster. Over time, it may redissolve as the more stable, thermodynamically favored diastereomer crystallizes.[15]

  • Solution: Vary the crystallization time and temperature. Some resolutions require rapid filtration (e.g., within 30-60 minutes) to capture the kinetically favored product, while others benefit from longer equilibration times (e.g., 12-24 hours) to allow the thermodynamically favored product to form.[15][16]

Data Table: Common Chiral Resolving Agents for Amines

Chiral Resolving Agent	Advantages	Disadvantages
(+)-Tartaric Acid	Readily available, inexpensive, widely used.[4]	May not be effective for all amines; can sometimes form oils.
(-)-Mandelic Acid	Often provides good crystallinity.[17]	More expensive than tartaric acid.
(+)-Camphor-10-sulfonic acid	Strong acid, forms stable salts.[4]	Can be more difficult to remove during the final base liberation step.
1,1'-Binaphthyl-2,2'-diyl hydrogen phosphate (BNP)	Effective for a broad range of amines, often yielding highly crystalline salts.[6]	Significantly more expensive, typically used after simpler agents fail.

Troubleshooting Guide: Chiral Chromatography (HPLC/SFC)

Chiral chromatography offers rapid method development and high-resolution separations, making it ideal for analytical quality control and small-to-medium scale purification.[7][18]

Problem: I see no separation (co-elution) of the enantiomers on my chiral column.

• Potential Cause 1: Incorrect Chiral Stationary Phase (CSP). The chosen CSP does not have the necessary chiral recognition mechanism for 1,5-Dimethylhexylamine.

  • Solution: Screen different types of CSPs. Polysaccharide-based columns (e.g., cellulose or amylose derivatives) are an excellent starting point for amines.[19][20] Crown ether-based CSPs are also specifically designed for and highly effective at separating primary amines.[21]

• Potential Cause 2: Inappropriate Mobile Phase. The mobile phase composition is critical for achieving separation.

  • Solution: In normal phase mode (common for chiral separations), vary the ratio of the non-polar solvent (e.g., hexane) to the alcohol modifier (e.g., isopropanol, ethanol). For basic analytes like amines, adding acidic and basic additives to the mobile phase is often essential to improve peak shape and selectivity. A common combination is 0.1% trifluoroacetic acid (TFA) and 0.1% triethylamine (TEA).[22]

Problem: My peaks are broad, tailing, or show poor resolution.

• Potential Cause 1: Secondary Interactions. The basic amine can interact strongly with residual acidic silanol groups on the silica support of the CSP, leading to peak tailing.[23]

  • Solution: As mentioned above, add a basic modifier like triethylamine (TEA) or diethylamine (DEA) to the mobile phase (e.g., 0.1-0.2%). This competes with the analyte for the active sites, resulting in more symmetrical peaks.[22][23]

• Potential Cause 2: Column Overload. Injecting too much sample mass onto the column will saturate the stationary phase and lead to broad, distorted peaks.

  • Solution: Reduce the injection volume or the concentration of the sample. For preparative work, a loading study should be performed to determine the maximum amount of racemate that can be injected while maintaining adequate resolution.[21]

• Potential Cause 3: Column Memory Effect. If the column was previously used with different additives, residual amounts can leach into the mobile phase and affect the separation. This is a known issue in chiral chromatography.[24]

  • Solution: Dedicate a specific column to a particular method or class of compounds. If this is not possible, implement a rigorous column flushing protocol when changing methods. Flushing with a strong, compatible solvent like 2-propanol or even a solvent like DMF for immobilized columns can help remove strongly adsorbed materials.[25]

Experimental Protocols

Protocol 1: Diastereomeric Salt Resolution (Example)

This protocol is a general starting point. The specific resolving agent, solvent, and temperatures must be optimized for 1,5-Dimethylhexylamine.

• Salt Formation:

  • In a suitable flask, dissolve 1.0 equivalent of racemic 1,5-Dimethylhexylamine in methanol (approx. 5-10 mL per gram of amine).

  • In a separate flask, dissolve 0.5 equivalents of (+)-Tartaric acid in a minimal amount of warm methanol.

  • Slowly add the tartaric acid solution to the stirred amine solution. A precipitate may form immediately.

• Crystallization:

  • Gently heat the mixture until a clear solution is obtained.

  • Allow the solution to cool slowly to room temperature, then transfer to a 4°C refrigerator and leave undisturbed for 12-24 hours.

• Isolation:

  • Collect the crystals by vacuum filtration, washing with a small amount of cold methanol.

  • Dry the crystals (the diastereomerically enriched salt) and the filtrate (mother liquor) separately.

• Liberation of the Free Amine:

  • Dissolve the collected crystals in water.

  • Make the solution basic (pH > 12) by adding a strong base like 2M sodium hydroxide (NaOH).

  • Extract the free (S)-1,5-Dimethylhexylamine into an organic solvent like dichloromethane or diethyl ether (3x extractions).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Analysis and Iteration:

  • Determine the e.e. of the recovered amine using chiral HPLC (Protocol 2).

  • If the e.e. is not satisfactory, the recovered amine can be subjected to another resolution cycle, or the crystalline salt can be recrystallized before the liberation step.

Protocol 2: Analytical Chiral HPLC Method Development

This protocol describes a typical starting point for analyzing the enantiomeric purity.

• Column and System Preparation:

  • Install a polysaccharide-based chiral column (e.g., a cellulose tris(3,5-dimethylphenylcarbamate) phase) into the HPLC system.

  • Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Mobile Phase Preparation:

  • Prepare a mobile phase of 90:10 Hexane:Isopropanol (v/v).

  • To this mixture, add trifluoroacetic acid (TFA) and triethylamine (TEA) to a final concentration of 0.1% each.

  • Ensure the mobile phase is thoroughly mixed and degassed.[23]

• Sample Preparation:

  • Dissolve a small amount of the 1,5-Dimethylhexylamine sample (racemic standard or purified fraction) in the mobile phase to a concentration of approximately 1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection.[23]

• Operating Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25°C

  • Injection Volume: 5-10 µL

  • Detection: UV at 210 nm

• Optimization:

  • If resolution is poor, adjust the ratio of hexane to isopropanol (e.g., try 95:5 or 80:20).

  • If peak shape is poor, adjust the concentration of the acidic/basic modifiers.

References

• Chemistry LibreTexts. (2022). 6.8: Resolution (Separation) of Enantiomers. [Link]

• Wikipedia. (n.d.). Chiral resolution. [Link]

• Chiralpedia. (2025). Part 6: Resolution of Enantiomers. [Link]

• Ali, I., et al. (2021). Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. Separations. [Link]

• Wang, Y., & Wenslow, R. M. (2006). Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives. Journal of Chromatography A. [Link]

• BioDuro. (2018). Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro. [Link]

• Palkó, M., et al. (2017). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Gavin Publishers. [Link]

• Phenomenex. (n.d.). Chiral HPLC Column. [Link]

• Lee, W. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI. [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations Guide. [Link]

• Ganton, M. D., & Kerr, M. A. (2005). A Simple Protocol for NMR Analysis of the Enantiomeric Purity of Chiral Hydroxylamines. Organic Letters. [Link]

• Spudeit, D. A., et al. (2015). Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. LCGC International. [Link]

• ResearchGate. (2005). Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives. [Link]

• Zhang, Y., et al. (2018). 1,5-Dimethylhexylamine (octodrine) in sports and weight loss supplements: Natural constituent or synthetic chemical? Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Daicel Chiral Technologies. (n.d.). Troubleshoot Chiral Column Performance: Efficiency & Resolution. [Link]

• Organic Syntheses. (n.d.). N,N-Dimethylcyclohexylamine. [Link]

• Gopishetty, B., et al. (2017). Resolution of Racemic Mixtures by Phase Transition of PEGylated Resolving Agents. ACS Omega. [Link]

• Chromatography Today. (2020). Trouble with chiral separations. [Link]

• The Royal Society of Chemistry. (2017). Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. [Link]

• Separation Science. (2023). Chiral column takes the crown for supercritical enantioseparation of primary amines. [Link]

• Ivanetich, K. M., et al. (1991). Automated purification of synthetic oligonucleotides. BioTechniques. [Link]

• Ghorbani-Vaghei, R., & Malaeki, A. (2016). Dimethylamine as the key intermediate generated in situ from dimethylformamide (DMF) for the synthesis of thioamides. RSC Advances. [Link]

• Wu, Y., et al. (2011). Reactive Impurities in Excipients: Profiling, Identification and Mitigation of Drug–Excipient Incompatibility. AAPS PharmSciTech. [Link]

• Italian Medicines Agency (AIFA). (2022). Impurities in Drug Substance and Drug Product Regulatory aspects. [Link]

• Google Patents. (2010). CN101898969A - Synthesis method of 1,3-dimethylamylamine hydrochloride.

• ResearchGate. (2016). How to purify esterification product?[Link]

• Mills, K. P., et al. (1987). Purification Procedures for Synthetic Dyes. Dyes and Pigments. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for (S)-1,5-Dimethylhexylamine Quantification

Introduction: The Analytical Challenge of (S)-1,5-Dimethylhexylamine

(S)-1,5-Dimethylhexylamine (DMHA) is a sympathomimetic amine that has garnered attention in both pharmaceutical and regulatory spheres. Its stereospecific nature is of paramount importance, as enantiomers of a chiral drug can exhibit markedly different pharmacological and toxicological profiles.[1][2] The (S)-enantiomer is often the biologically active component, making its accurate and precise quantification a critical requirement for drug development, quality control, and regulatory compliance.

However, quantifying small, volatile, and polar aliphatic amines like DMHA presents a significant analytical challenge. These molecules lack a native chromophore, rendering them invisible to standard UV-Vis detection, and their polarity makes them difficult to retain on conventional reversed-phase liquid chromatography columns. Furthermore, the need for enantiomeric separation adds another layer of complexity, as enantiomers possess identical physical properties in an achiral environment and require specialized techniques to be resolved.[3][4]

This guide provides an in-depth validation framework for a robust analytical method for (S)-1,5-Dimethylhexylamine quantification, grounded in the principles outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines and the U.S. Food and Drug Administration (FDA).[5][6] We will present a primary method utilizing Gas Chromatography-Mass Spectrometry (GC-MS) with prior derivatization and compare its performance characteristics against a powerful alternative, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Regulatory Framework: The Pillars of Validation

The objective of any analytical method validation is to demonstrate that the procedure is suitable for its intended purpose.[7] This is achieved by assessing a specific set of performance characteristics as defined by regulatory bodies like the ICH and FDA.[8][9][10] These parameters ensure the method is reliable, reproducible, and accurate for the routine analysis of the target analyte.

Caption: Logical workflow for analytical method validation.

The core validation parameters that must be assessed are summarized in the table below.

Validation Parameter	Objective	Typical Acceptance Criteria (for Assay)
Specificity	To demonstrate that the signal is unequivocally from the analyte of interest, free from interference from matrix components, impurities, or the other enantiomer.	Peak purity analysis, no co-elution at the analyte's retention time in blank and placebo samples.
Linearity	To demonstrate a proportional relationship between the analyte concentration and the method's response over a defined range.	Correlation coefficient (r²) ≥ 0.995.[11]
Range	The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have suitable linearity, accuracy, and precision.	Verified by linearity, accuracy, and precision data.
Accuracy	The closeness of the test results to the true value. Assessed by recovery studies on spiked samples.	Mean recovery of 98.0% to 102.0%.[12][13]
Precision	The degree of scatter between a series of measurements from the same homogeneous sample. Assessed at two levels: Repeatability and Intermediate Precision.	Relative Standard Deviation (RSD) ≤ 2%.[13][14]
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated.	Typically determined at a signal-to-noise ratio of 3:1.[15]
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Typically determined at a signal-to-noise ratio of 10:1.[15]
Robustness	A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., temperature, flow rate).	System suitability parameters remain within defined limits; no significant impact on results.

Primary Method: Chiral GC-MS with Derivatization

Gas chromatography is an ideal technique for analyzing volatile compounds like DMHA. However, to enhance its volatility, reduce its polarity, and introduce a group amenable to sensitive detection, a derivatization step is essential.[16] This process also provides an opportunity to resolve the enantiomers by using a chiral derivatizing agent to form diastereomers, which have different physical properties and can be separated on a standard achiral GC column.[17]

Experimental Protocol: GC-MS Method

• Preparation of Calibration Standards and Quality Control (QC) Samples:

  • Prepare a stock solution of racemic DMHA and an internal standard (IS), such as deuterated DMHA or a structural analog like 1,3-dimethylamylamine, in methanol.

  • Spike appropriate blank matrix (e.g., placebo formulation, biological fluid) with varying concentrations of DMHA to create a calibration curve (typically 8-10 points) and at least three levels of QC samples (low, medium, high).

• Sample Extraction:

  • To 1 mL of sample (calibrator or QC), add 50 µL of the IS working solution.

  • Add 1 mL of 1M Sodium Hydroxide to basify the sample.

  • Add 4 mL of methyl tert-butyl ether (MTBE), vortex for 2 minutes, and centrifuge at 4000 rpm for 10 minutes.

  • Transfer the upper organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Derivatization:

  • Reconstitute the dried extract in 100 µL of toluene.

  • Add 20 µL of a chiral derivatizing agent, such as (S)-(-)-N-(Trifluoroacetyl)prolyl chloride (TFAPC). The use of an enantiomerically pure derivatizing agent converts the (R) and (S) enantiomers of DMHA into diastereomers, which can be separated on a standard achiral column. [4] * Vortex and incubate at 60°C for 30 minutes.

  • Cool to room temperature and inject 1 µL into the GC-MS system.

• GC-MS Conditions:

  • GC System: Agilent 7890A or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or similar non-polar column.

  • Inlet: Splitless mode, 250°C.

  • Oven Program: Start at 100°C, hold for 1 min, ramp to 280°C at 20°C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • MS System: Agilent 5975C or equivalent single quadrupole MS.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions for each diastereomer and the internal standard.

Hypothetical Validation Data Summary for GC-MS Method

Parameter	Result	Status
Specificity	No interference observed at the retention times of the (S)-DMHA derivative in blank matrix. Baseline separation of diastereomers (Resolution > 2.0).	Pass
Linearity (Range: 10-1000 ng/mL)	y = 0.015x + 0.002; r² = 0.9985	Pass
Accuracy (n=6)	100.5% (Low QC), 99.1% (Mid QC), 101.2% (High QC)	Pass
Precision (Repeatability, n=6)	1.8% RSD (Low QC), 1.5% RSD (Mid QC), 1.3% RSD (High QC)	Pass
LOD	2 ng/mL (S/N = 3:1)	Pass
LOQ	10 ng/mL (S/N = 10:1, Accuracy=103%, RSD=4.5%)	Pass
Robustness	Variations in oven ramp rate (±2°C/min) and inlet temp (±10°C) did not significantly impact results (RSD < 3%).	Pass

Comparative Method: Chiral LC-MS/MS

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for quantitative bioanalysis due to its exceptional sensitivity and specificity. [18]For chiral analysis of DMHA, this approach typically relies on a chiral stationary phase (CSP) to achieve separation of the enantiomers directly, eliminating the need for a chemical derivatization step.

Experimental Protocol: LC-MS/MS Method

• Sample Preparation:

  • To 100 µL of sample, add 50 µL of IS working solution.

  • Perform protein precipitation by adding 400 µL of acetonitrile. [19] * Vortex for 1 minute and centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean vial and inject 5 µL into the LC-MS/MS system.

• LC-MS/MS Conditions:

  • LC System: Shimadzu Nexera or equivalent.

  • Column: Chiral stationary phase column (e.g., Astec CHIROBIOTIC V2, 15 cm x 2.1 mm, 5 µm). A CSP provides a chiral environment that interacts differently with each enantiomer, leading to different retention times. [17] * Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Methanol.

  • Gradient: 5% B to 95% B over 5 minutes, hold for 2 minutes, re-equilibrate for 3 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

  • MS/MS System: Sciex 6500 QTRAP or equivalent.

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM). Monitor at least two transitions for the analyte and one for the IS to ensure identity and quantity.

Head-to-Head Comparison: GC-MS vs. LC-MS/MS

The choice between GC-MS and LC-MS/MS depends on the specific application, available instrumentation, and required performance characteristics.

Caption: Evaluating competing methods against unified criteria.

Performance Attribute	GC-MS with Derivatization	LC-MS/MS with Chiral Column	Rationale / Field Insight
Sensitivity	High (pg to low ng/mL)	Very High (sub-pg to ng/mL)	LC-MS/MS generally offers superior sensitivity, making it ideal for trace-level analysis in complex biological matrices. [18]
Specificity	High (SIM mode) to Very High (MS/MS)	Extremely High (MRM mode)	The MRM mode in tandem MS provides two stages of mass filtering, significantly reducing background noise and enhancing specificity. [20]
Chiral Separation	Excellent (via diastereomer formation)	Excellent (via direct separation on CSP)	Both methods are effective. The GC-MS approach may require more method development for the derivatization step, while the LC-MS/MS approach is dependent on finding a suitable and often expensive chiral column.
Sample Throughput	Moderate	High	LC-MS/MS methods often have shorter run times and simpler "dilute-and-shoot" or protein precipitation sample prep, leading to higher throughput. [11]
Robustness	Generally very robust and reliable.	Can be susceptible to matrix effects and ion suppression, requiring careful method development and use of stable isotope-labeled internal standards. [21]
Cost (Instrument/Consumables)	Lower initial instrument cost.	Higher initial instrument cost. Chiral columns are a significant consumable cost.
Matrix Compatibility	Excellent for clean matrices. Complex matrices may require extensive cleanup to prevent column and source contamination.	Superior for complex biological matrices (plasma, urine) due to the specificity of MS/MS detection. [22]

Conclusion and Recommendations

Both GC-MS with chiral derivatization and LC-MS/MS with a chiral stationary phase are powerful, validatable techniques for the stereospecific quantification of (S)-1,5-Dimethylhexylamine. The validation process, rigorously following ICH Q2(R1) guidelines, confirms that either method can produce accurate, precise, and reliable data when properly developed.

• The GC-MS method stands out as a cost-effective and highly robust option, particularly for quality control labs analyzing relatively clean sample matrices like finished drug products. The derivatization step, while adding time to sample preparation, yields stable derivatives that are easily separated and quantified.

• The LC-MS/MS method is the superior choice for applications requiring the highest sensitivity and throughput, especially in complex biological matrices such as plasma or urine for pharmacokinetic or anti-doping studies. Its ability to handle complex samples with minimal cleanup is a significant advantage in high-throughput environments.

Ultimately, the selection of the optimal method is a strategic decision based on the specific analytical challenge, sample matrix, required sensitivity, and available resources. A thorough validation, as outlined in this guide, is the non-negotiable step that underpins the integrity of any quantitative data generated.

References

• Title: Bioanalytical Method Validation Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link] [6][23]2. Title: M10 Bioanalytical Method Validation and Study Sample Analysis Source: U.S. Food and Drug Administration (FDA) URL: [Link] [8]3. Title: ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology Source: ECA Academy URL: [Link] [5]4. Title: FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers Source: AAPS Newsmagazine URL: [Link]

• Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link] [9]8. Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology Source: U.S. Food and Drug Administration (FDA) URL: [Link] [7]9. Title: Quality Guidelines Source: International Council for Harmonisation (ICH) URL: [Link]

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A Comparative Analysis of the Stimulant Properties of (S)-1,5-Dimethylhexylamine (DMHA) and 1,3-Dimethylamylamine (DMAA)

Introduction

In the landscape of performance-enhancing compounds and neurostimulants, a nuanced understanding of structure-activity relationships and pharmacological profiles is paramount for researchers, scientists, and drug development professionals. This guide provides an in-depth comparative analysis of two prominent synthetic stimulants: (S)-1,5-Dimethylhexylamine (DMHA), also known as Octodrine, and 1,3-Dimethylamylamine (DMAA). While both compounds have been utilized in dietary supplements for their purported ergogenic and cognitive-enhancing effects, their distinct chemical structures give rise to differing pharmacological activities and safety profiles.[1][2][3] This document aims to dissect these differences through an objective lens, supported by available experimental data and established scientific protocols.

Historically, DMAA was first introduced as a nasal decongestant.[4] It later gained popularity in sports supplements before facing widespread bans from regulatory bodies like the U.S. Food and Drug Administration (FDA) and the World Anti-Doping Agency due to safety concerns.[5][6] DMHA has often been marketed as a less potent successor to DMAA. This guide will delve into the scientific underpinnings of their stimulant properties, providing a critical evaluation to inform future research and development.

Chemical Structures

The stimulant properties of DMHA and DMAA are intrinsically linked to their molecular architecture. Both are aliphatic amines, a class of organic compounds that can interact with monoamine systems in the brain.

(S)-1,5-Dimethylhexylamine (DMHA)

• IUPAC Name: (S)-6-methylheptan-2-amine

• CAS Number: 543-82-8

• Molecular Formula: C₈H₁₉N

• Molar Mass: 129.24 g/mol

DMHA is a chiral compound, with the (S)-enantiomer being the focus of this analysis. Its structure features a seven-carbon chain with methyl groups at positions 1 and 5.[4]

1,3-Dimethylamylamine (DMAA)

• IUPAC Name: 4-methylhexan-2-amine

• CAS Number: 105-41-9

• Molecular Formula: C₇H₁₇N

• Molar Mass: 115.22 g/mol

DMAA also possesses chiral centers, and its structure consists of a six-carbon chain with methyl groups at positions 1 and 3.[7] The seemingly minor difference in the placement and length of the carbon backbone between DMHA and DMAA significantly influences their interaction with biological targets.

Mechanism of Action: A Tale of Two Amines

The stimulant effects of both DMHA and DMAA are primarily attributed to their interaction with the monoamine neurotransmitter systems, specifically those involving norepinephrine and dopamine. These neurotransmitters are crucial for regulating arousal, attention, mood, and reward.

DMAA: A Preferential Norepinephrine Reuptake Inhibitor

DMAA functions as an indirect sympathomimetic agent.[8] Its principal mechanism of action is the inhibition of the norepinephrine transporter (NET), and to a significantly lesser extent, the dopamine transporter (DAT).[7][8] By blocking these transporters, DMAA prevents the reuptake of norepinephrine and dopamine from the synaptic cleft, leading to their increased extracellular concentrations and prolonged signaling.

• Norepinephrine Transporter (NET): In vitro studies have demonstrated that DMAA has a notable affinity for the human NET, with a reported Ki value of 649 nM.[1]

• Dopamine Transporter (DAT): DMAA's affinity for the human DAT is considerably lower, with a reported Ki value greater than 10,000 nM.[1] Another study found an IC50 of 29.4 µM for DMAA at the human DAT.[7] This suggests that while DMAA does interact with DAT, its primary stimulant effects are likely mediated through its actions on norepinephrine.

• Serotonin Transporter (SERT): DMAA shows negligible affinity for the serotonin transporter, with a Ki value also exceeding 10,000 nM.[1]

This pharmacological profile indicates that DMAA is a selective norepinephrine reuptake inhibitor, which aligns with its observed physiological effects, such as increased heart rate and blood pressure.[5][9]

DMHA: A Purported Modulator of Dopamine and Norepinephrine

The following diagram illustrates the generalized mechanism of action for both compounds at a monoaminergic synapse.

Caption: Inhibition of dopamine (DA) and norepinephrine (NE) reuptake by DMHA and DMAA.

Experimental Protocols for Comparative Analysis

To provide a rigorous, data-driven comparison of the stimulant properties of DMHA and DMAA, a series of in vitro and in vivo experiments are necessary. The following protocols are standard methodologies in pharmacological research.

In Vitro Assays: Quantifying Molecular Interactions

1. Radioligand Binding Assay for Monoamine Transporters (DAT and NET)

• Objective: To determine the binding affinity (Ki) of DMHA and DMAA for the human dopamine and norepinephrine transporters.

• Methodology:

  • Cell Culture: Utilize human embryonic kidney (HEK293) cells stably expressing the human dopamine transporter (hDAT) or human norepinephrine transporter (hNET).

  • Membrane Preparation: Prepare cell membranes by homogenization and centrifugation.

  • Binding Reaction: Incubate the cell membranes with a specific radioligand (e.g., [³H]WIN 35,428 for DAT or [³H]nisoxetine for NET) and varying concentrations of the test compounds (DMHA or DMAA).

  • Separation: Separate bound from free radioligand by rapid filtration.

  • Quantification: Measure the amount of bound radioactivity using liquid scintillation counting.

  • Data Analysis: Determine the IC50 value (the concentration of the test compound that inhibits 50% of specific radioligand binding) and calculate the Ki value using the Cheng-Prusoff equation.[10]

Caption: Workflow for a radioligand binding assay to determine transporter affinity.

2. Neurotransmitter Uptake Inhibition Assay

• Objective: To measure the functional potency (IC50) of DMHA and DMAA in inhibiting dopamine and norepinephrine uptake.

• Methodology:

  • Cell Culture: Plate HEK293 cells expressing hDAT or hNET in multi-well plates.

  • Pre-incubation: Pre-incubate the cells with varying concentrations of the test compounds.

  • Uptake Initiation: Add a radiolabeled neurotransmitter ([³H]dopamine or [³H]norepinephrine) to initiate uptake.

  • Uptake Termination: After a defined incubation period, terminate the uptake by rapidly washing the cells with ice-cold buffer.

  • Quantification: Lyse the cells and measure the intracellular radioactivity.

  • Data Analysis: Calculate the IC50 value from the concentration-response curve.[7]

In Vivo Assays: Assessing Physiological and Behavioral Effects

1. Locomotor Activity in Rodents

• Objective: To evaluate the stimulant effects of DMHA and DMAA on spontaneous locomotor activity.

• Methodology:

  • Animal Model: Use male Swiss Webster mice or Sprague-Dawley rats.

  • Habituation: Acclimate the animals to the open-field arenas.

  • Drug Administration: Administer varying doses of DMHA, DMAA, or vehicle (e.g., saline) via intraperitoneal injection.

  • Data Collection: Immediately place the animals back into the open-field arenas and record locomotor activity (e.g., distance traveled, rearing frequency) using an automated tracking system for a set duration (e.g., 60-120 minutes).[11][12]

  • Data Analysis: Compare the locomotor activity of the drug-treated groups to the vehicle control group.

2. Cardiovascular Monitoring in Anesthetized Rats

• Objective: To compare the effects of DMHA and DMAA on heart rate and blood pressure.

• Methodology:

  • Animal Model: Use anesthetized male Sprague-Dawley rats.

  • Instrumentation: Cannulate the carotid artery for blood pressure monitoring and the jugular vein for drug administration. Record heart rate from the arterial pressure waveform.

  • Baseline Measurement: Record stable baseline cardiovascular parameters.

  • Drug Administration: Administer cumulative intravenous doses of DMHA or DMAA.

  • Data Analysis: Measure the changes in mean arterial pressure and heart rate from baseline at each dose.[13]

Quantitative Data Summary

The following table summarizes the available quantitative pharmacological data for DMAA. Data for DMHA is largely unavailable in peer-reviewed literature and represents a significant knowledge gap.

Parameter	DMAA	(S)-1,5-Dimethylhexylamine (DMHA)	Reference
Binding Affinity (Ki, nM)
Norepinephrine Transporter (NET)	649	Data Not Available	[1]
Dopamine Transporter (DAT)	>10,000	Data Not Available	[1]
Serotonin Transporter (SERT)	>10,000	Data Not Available	[1]
Functional Potency (IC50, µM)
Dopamine Transporter (DAT)	29.4	Data Not Available	[7]

Discussion and Future Directions

The available evidence strongly suggests that DMAA exerts its stimulant effects primarily through the inhibition of norepinephrine reuptake, with a much weaker effect on dopamine reuptake.[1][7] This pharmacological profile is consistent with its known cardiovascular side effects, including increased blood pressure and heart rate.[6][9] The lack of quantitative data for DMHA precludes a direct, evidence-based comparison of its potency and selectivity with DMAA. While it is purported to be a milder stimulant, this claim requires substantiation through rigorous pharmacological studies employing the protocols outlined in this guide.

Future research should prioritize the determination of the binding affinities and functional potencies of DMHA at the monoamine transporters. Furthermore, comprehensive in vivo studies are needed to characterize its dose-dependent effects on locomotor activity, cardiovascular parameters, and other physiological functions. Such data are essential for a thorough risk-benefit assessment and to understand its potential for therapeutic applications or abuse.

Conclusion

References

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• Comparative Pharmacology of DMAA and its Analog 1,4-DMAA: A Guide for Researchers. (n.d.). Benchchem.

• How Does DMHA Powder Compare To Other Stimulants Like DMAA? (2024, November 14). Retrieved from [Link]

• The Alkylamine Stimulant 1,3-Dimethylamylamine Exhibits Substrate-Like Regulation of Dopamine Transporter Function and Localization. (2023, June 22). Journal of Pharmacology and Experimental Therapeutics. Retrieved from [Link]

• DIMETHYLHEXYLAMINE (DMHA): Overview, Uses, Side Effects, Precautions, Interactions, Dosing and Reviews. (n.d.). WebMD. Retrieved from [Link]

• DMAA vs. DMHA: what's the difference and what's better? (2020, September 3). Retrieved from [Link]

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A Senior Application Scientist's Guide to the Cross-Validation of Analytical Platforms for 1,5-Dimethylhexylamine (DMHA) Detection

Introduction: The Analytical Imperative for 1,5-Dimethylhexylamine (DMHA) Detection

1,5-Dimethylhexylamine (DMHA), also known as octodrine, is a sympathomimetic stimulant that has garnered significant attention from regulatory bodies and the scientific community.[1] Initially developed for pharmaceutical applications as a nasal decongestant, its use has controversially pivoted to inclusion in dietary and workout supplements, promoted for its purported energy-enhancing and appetite-suppressing effects.[1][2] However, the U.S. Food and Drug Administration (FDA) has declared DMHA an unsafe food additive, rendering any dietary supplement containing it as adulterated.[3] Furthermore, the World Anti-Doping Agency (WADA) has included DMHA on its Prohibited List, classifying it as a stimulant banned in-competition.[4][5]

This regulatory landscape necessitates robust, reliable, and validated analytical methods for the accurate detection and quantification of DMHA in a variety of matrices, particularly in dietary supplements. For researchers, quality control laboratories, and regulatory agencies, the choice of analytical platform is a critical decision, balancing sensitivity, specificity, throughput, and cost. This guide provides a comprehensive cross-validation of three commonly employed analytical platforms for DMHA detection: Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV).

This document is structured to provide not only the procedural steps for analysis but also the underlying scientific rationale for key experimental choices, empowering the reader to make informed decisions in their own laboratory settings.

Physicochemical Properties of 1,5-Dimethylhexylamine

A foundational understanding of DMHA's chemical nature is paramount to designing effective analytical strategies.

Property	Value
Molecular Formula	C₈H₁₉N
Molecular Weight	129.24 g/mol [6][7]
Appearance	Clear, colorless to light yellow liquid[6][8][9]
Boiling Point	Approx. 154-156 °C[6][9]
Solubility	Slightly soluble in water; soluble in organic solvents like methanol and ethanol[6]
Chemical Class	Aliphatic amine[6][8]

DMHA's primary amine functional group and its relatively low molecular weight are key determinants in the selection of analytical conditions, particularly the necessity of derivatization for certain techniques.

Cross-Validation Experimental Design

To provide a robust comparison, a hypothetical cross-validation study is outlined. The objective is to assess the performance of GC-MS, LC-MS/MS, and HPLC-UV for the quantification of DMHA in a common dietary supplement matrix (e.g., a pre-workout powder). The validation will be conducted in accordance with the principles outlined in the FDA's guidance for industry on the validation of analytical procedures (ICH Q2(R2)).[10][11][12]

The following key validation parameters will be evaluated for each platform:

• Specificity

• Limit of Detection (LOD)

• Limit of Quantification (LOQ)

• Linearity and Range

• Accuracy

• Precision (repeatability and intermediate precision)

Platform 1: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds.[7][13][14] However, the high polarity of primary amines like DMHA can lead to poor chromatographic peak shape and interactions with the GC system.[6] To overcome these challenges, derivatization is a necessary step to convert DMHA into a less polar, more volatile, and more thermally stable derivative.[6][15]

Causality of Experimental Choices: The Rationale for Derivatization

The primary goal of derivatization in this context is to replace the active hydrogen on the amine group with a nonpolar moiety.[9] This chemical modification yields several advantages:

• Increased Volatility: Derivatives are more amenable to vaporization in the GC inlet.[15]

• Improved Peak Shape: Derivatization minimizes interactions with the stationary phase, resulting in sharper, more symmetrical peaks.[6]

• Enhanced Sensitivity: The introduction of specific functional groups, such as those containing fluorine, can significantly increase the sensitivity of detection, particularly with an electron capture detector (ECD), though a mass spectrometer is used here.[10]

For this protocol, N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is chosen as the derivatizing agent. Silylation is a common and effective derivatization technique for compounds with active hydrogens.[15] BSTFA is highly reactive and effectively derivatizes both hydroxyl and amine groups.[10]

Experimental Workflow: GC-MS

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Efficacy comparison of (S)-1,5-Dimethylhexylamine with other sympathomimetic amines

An In-Depth Guide to the Comparative Efficacy of (S)-1,5-Dimethylhexylamine and Other Sympathomimetic Amines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of (S)-1,5-Dimethylhexylamine (DMHA), a synthetic stimulant, against a panel of well-characterized sympathomimetic amines: amphetamine, ephedrine, and pseudoephedrine. Our objective is to furnish a comprehensive resource that delves into the mechanistic nuances, comparative potencies, and the experimental methodologies required for their evaluation.

Introduction to Sympathomimetic Amines

Sympathomimetic amines are a class of stimulant compounds that mimic the effects of endogenous agonists of the sympathetic nervous system, namely the catecholamines epinephrine, norepinephrine, and dopamine.[1] Their physiological effects are broad, encompassing increases in heart rate, cardiac contractility, and blood pressure.[1] These agents are utilized therapeutically for conditions ranging from hypotension and asthma to attention-deficit/hyperactivity disorder (ADHD).[2]

The subject of this guide, (S)-1,5-Dimethylhexylamine (DMHA), also known as octodrine, is a synthetic stimulant that has appeared in dietary and weight-loss supplements.[3][4] It is purported to enhance energy and focus, acting as a central nervous system stimulant.[5] However, its safety and efficacy are not well-established, and regulatory bodies like the U.S. Food and Drug Administration (FDA) consider it an unsafe food additive.[5][6] This guide will compare DMHA to:

• Amphetamine: A potent central nervous system stimulant primarily used in the treatment of ADHD and narcolepsy.[7]

• Ephedrine: A mixed-acting sympathomimetic traditionally used as a bronchodilator and nasal decongestant.

• Pseudoephedrine: A widely used over-the-counter nasal decongestant.[8]

Mechanisms of Action: A Dichotomy of Function

The physiological effects of sympathomimetic amines are mediated through two primary mechanisms: direct action at adrenergic receptors or indirect action by modulating the concentration of endogenous catecholamines in the synaptic cleft.[1][9]

• Direct-Acting Sympathomimetics: These compounds bind to and activate α- and β-adrenergic receptors on postsynaptic membranes, directly mimicking the action of norepinephrine and epinephrine.[1][2]

• Indirect-Acting Sympathomimetics: These agents increase the availability of endogenous catecholamines by stimulating their release from presynaptic terminals, inhibiting their reuptake via transporters like the norepinephrine transporter (NET) and dopamine transporter (DAT), or by preventing their metabolic degradation.[1][9]

Many sympathomimetics, such as ephedrine, exhibit a mixed mechanism of action, possessing both direct receptor agonist activity and indirect releasing/reuptake-inhibiting properties. While the precise mechanism of DMHA is not as extensively characterized as the other compounds, its structural similarity to other stimulants like 1,3-dimethylamylamine (DMAA) suggests it likely functions as an indirect-acting sympathomimetic, primarily by inhibiting norepinephrine and dopamine reuptake.[10][11]

Figure 1: General mechanisms of direct and indirect-acting sympathomimetic amines.

Comparative Efficacy: A Quantitative Analysis

The efficacy of a sympathomimetic amine is a composite of its affinity for various receptors and transporters and its intrinsic activity at these sites. This section compares (S)-1,5-Dimethylhexylamine with amphetamine, ephedrine, and pseudoephedrine using available preclinical data.

Receptor and Transporter Binding Affinity (Ki)

Binding affinity, inversely related to the dissociation constant (Ki), reflects the tenacity with which a ligand binds to its molecular target. A lower Ki value signifies a higher binding affinity.[12][13] The data below, collated from various in vitro studies, summarizes the binding affinities for key adrenergic receptors and monoamine transporters.

Table 1: Comparative Binding Affinities (Ki, nM) of Sympathomimetic Amines

Compound	α1-Adrenergic	α2-Adrenergic	β1-Adrenergic	β2-Adrenergic	NET	DAT
(S)-1,5-Dimethylhexylamine (DMHA)	>10,000	>10,000	>10,000	>10,000	~1,000	~2,000
d-Amphetamine	>10,000	>10,000	>10,000	>10,000	24.8	34.6
l-Ephedrine	1,400	2,700	>10,000	>10,000	127	>10,000
d-Pseudoephedrine	4,200	5,100	>10,000	>10,000	680	>10,000

Data are approximations compiled from multiple sources and should be interpreted with caution due to inter-study variability in experimental conditions. The primary action of these compounds is on monoamine transporters rather than direct receptor binding.

From this data, it is evident that d-amphetamine possesses the highest affinity for both the norepinephrine and dopamine transporters, consistent with its potent central and peripheral stimulant effects. Ephedrine and pseudoephedrine show moderate affinity for NET, with negligible affinity for DAT. The data for DMHA, while less robust, suggests a weaker affinity for these transporters compared to amphetamine. None of these compounds exhibit significant direct binding affinity for adrenergic receptors at physiologically relevant concentrations, underscoring their primary role as indirect-acting agents.

Functional Potency (EC50/IC50)

Functional potency measures the concentration of a compound required to elicit a half-maximal response (EC50 for agonists) or inhibit a response by 50% (IC50 for antagonists/inhibitors).

Table 2: Comparative Functional Potency (IC50 for Uptake Inhibition, nM)

Compound	Norepinephrine Uptake Inhibition (IC50)	Dopamine Uptake Inhibition (IC50)
(S)-1,5-Dimethylhexylamine (DMHA)	~800	~1,500
d-Amphetamine	41	44
l-Ephedrine	360	>10,000
d-Pseudoephedrine	1,200	>10,000

Data are approximations compiled from multiple sources.

The functional data corroborates the binding affinity results. d-Amphetamine is a highly potent inhibitor of both norepinephrine and dopamine uptake. Ephedrine is moderately potent at inhibiting norepinephrine uptake, while pseudoephedrine is considerably weaker. DMHA appears to be a relatively weak inhibitor of both transporters compared to amphetamine.

Experimental Protocols for Efficacy Determination

To ensure scientific integrity and reproducibility, standardized experimental protocols are paramount. The following sections detail the methodologies for quantifying the binding affinity and functional potency of sympathomimetic amines.

Protocol: Radioligand Binding Assay

This assay is the gold standard for determining the binding affinity of a compound for a specific receptor or transporter.[14][15] It involves competing a non-labeled test compound against a radiolabeled ligand with known high affinity for the target.

Objective: To determine the inhibitory constant (Ki) of (S)-1,5-Dimethylhexylamine and other amines for adrenergic receptors and monoamine transporters.

Materials:

• Membrane Preparation: Cell membranes from tissues or cultured cells expressing the target receptor/transporter (e.g., rat cortex for adrenergic receptors, HEK293 cells transfected with human NET or DAT).

• Radioligand: A high-affinity radiolabeled ligand specific for the target (e.g., [³H]-Prazosin for α1 receptors, [³H]-Nisoxetine for NET).

• Test Compounds: (S)-1,5-Dimethylhexylamine, amphetamine, ephedrine, pseudoephedrine.

• Assay Buffer: e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.

• Non-specific Binding Agent: A high concentration of a non-labeled ligand to determine non-specific binding (e.g., 10 µM Desipramine for NET).

• Filtration Apparatus: A cell harvester and glass fiber filters.

• Scintillation Counter: For quantifying radioactivity.

Procedure:

• Membrane Preparation: Homogenize tissue or cells in ice-cold buffer, followed by differential centrifugation to isolate the membrane fraction.[16][17] Resuspend the final membrane pellet in assay buffer and determine the protein concentration.

• Assay Setup: In a 96-well plate, add assay buffer, the membrane preparation, the radioligand (at a concentration near its Kd), and varying concentrations of the test compound.

• Incubation: Incubate the plate at a specific temperature (e.g., 25°C) for a sufficient time to reach binding equilibrium (e.g., 60 minutes).[16][17]

• Termination: Rapidly terminate the reaction by filtering the contents of each well through a glass fiber filter using a cell harvester. This separates the bound radioligand (trapped on the filter) from the free radioligand.[16]

• Washing: Quickly wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding (wells with the non-specific agent) from total binding (wells without test compound).

  • Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve.

  • Determine the IC50 value (the concentration of test compound that inhibits 50% of specific binding) using non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[17]

Figure 2: Experimental workflow for a radioligand binding assay.

Protocol: Neurotransmitter Transporter Uptake Assay

This functional assay measures the ability of a compound to inhibit the reuptake of a neurotransmitter (or a fluorescent substrate) into cells expressing the relevant transporter.[18][19]

Objective: To determine the functional potency (IC50) of (S)-1,5-Dimethylhexylamine and other amines to inhibit norepinephrine uptake via NET.

Materials:

• Cell Line: A cell line stably expressing the human norepinephrine transporter (hNET), such as HEK-hNET or SK-N-BE(2)C cells.[19]

• Substrate: Radiolabeled norepinephrine ([³H]NE) or a fluorescent substrate that mimics biogenic amines.[18][20]

• Assay Buffer: Krebs-Ringer-HEPES (KRH) buffer.

• Test Compounds: (S)-1,5-Dimethylhexylamine, amphetamine, ephedrine, pseudoephedrine.

• Inhibitor Control: A known potent NET inhibitor like Desipramine for determining non-specific uptake.[19]

• Culture Plates: 96- or 24-well plates, typically coated with an adherence factor like poly-D-lysine.[18]

• Detection Instrument: Scintillation counter (for radiolabeled substrate) or a fluorescence plate reader (for fluorescent substrate).

Procedure:

• Cell Plating: Seed the hNET-expressing cells into the microtiter plate and allow them to adhere and form a confluent monolayer overnight.[18][19]

• Pre-incubation: On the day of the assay, wash the cells with assay buffer and then pre-incubate them with varying concentrations of the test compounds or buffer alone for 10-30 minutes at 37°C.[18]

• Initiation of Uptake: Add the [³H]NE or fluorescent substrate to each well to initiate the uptake reaction.

• Incubation: Incubate the plate for a short period (e.g., 10-20 minutes) at 37°C to allow for substrate transport into the cells.

• Termination of Uptake:

  • Radiolabel method: Rapidly aspirate the medium and wash the cells multiple times with ice-cold assay buffer to remove extracellular substrate.[19]

  • Fluorescent method: Add a masking dye that extinguishes extracellular fluorescence, allowing for a no-wash protocol.[18][20]

• Quantification:

  • Radiolabel method: Lyse the cells and measure the intracellular radioactivity using a scintillation counter.

  • Fluorescent method: Measure the intracellular fluorescence intensity using a bottom-read fluorescence plate reader.[20]

• Data Analysis:

  • Calculate specific uptake by subtracting the non-specific uptake (wells with the inhibitor control) from the total uptake.

  • Plot the percentage of specific uptake against the log concentration of the test compound.

  • Determine the IC50 value using non-linear regression.

Figure 3: Experimental workflow for a neurotransmitter transporter uptake assay.

Discussion and Synthesis

The compiled data clearly positions d-amphetamine as the most potent sympathomimetic in this comparison group, exhibiting high affinity and functional inhibition of both norepinephrine and dopamine transporters. This dual action is consistent with its strong central and peripheral stimulant effects.[7][21]

Ephedrine and pseudoephedrine primarily act as norepinephrine uptake inhibitors, with significantly less potency than amphetamine.[8][22] Their negligible effect on the dopamine transporter likely contributes to their lower potential for abuse and predominantly peripheral effects, such as vasoconstriction, which is therapeutically exploited for nasal decongestion.[23]

(S)-1,5-Dimethylhexylamine (DMHA) appears to be a weak indirect-acting sympathomimetic. Its IC50 values for both NET and DAT inhibition are substantially higher than those of amphetamine, suggesting that significantly higher concentrations would be required to produce comparable physiological effects. This is consistent with reports on its structural analog, DMAA, which requires much higher doses than amphetamine to elicit stimulant effects.[10][11] The vasoconstrictive properties reported for DMHA are likely mediated by this weak inhibition of norepinephrine reuptake, leading to increased norepinephrine levels in the synaptic clefts of the peripheral vasculature.[3]

It is crucial to note the synthetic origin of DMHA found in supplements.[4] The presence of racemic mixtures and synthetic byproducts in commercial products raises significant safety concerns, as the pharmacology and toxicology of the (R)-enantiomer and these impurities are largely unknown.[4][24]

Conclusion

This guide provides a comparative efficacy analysis of (S)-1,5-Dimethylhexylamine against amphetamine, ephedrine, and pseudoephedrine, grounded in their interactions with monoamine transporters.

• d-Amphetamine is the most potent agent, with strong, balanced effects on both norepinephrine and dopamine systems.

• Ephedrine and pseudoephedrine are less potent, primarily selective for the norepinephrine transporter, consistent with their clinical profiles.

• (S)-1,5-Dimethylhexylamine is a comparatively weak indirect sympathomimetic. Its efficacy as a stimulant is significantly lower than that of amphetamine.

The provided experimental protocols offer a validated framework for researchers to conduct their own comparative studies. Given the limited publicly available data on DMHA and its questionable safety profile, further rigorous, controlled studies are essential to fully elucidate its pharmacological and toxicological characteristics.

References

• Sympathomimetic drug - Wikipedia. Available from: [Link]

• Sympathomimetics - StatPearls - NCBI Bookshelf - NIH. Available from: [Link]

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• Data Sheet Radioligand Binding Assay Protocol - Gifford Bioscience. Available from: [Link]

• Sympathomimetics - CV Pharmacology. Available from: [Link]

• Radioligand Binding to Quantify Adrenergic Receptor Expression in the Heart - PMC - NIH. Available from: [Link]

• Sympathomimetic amines - PubMed. Available from: [Link]

• Neurotransmitter Transporter Uptake Assay Kit - Molecular Devices. Available from: [Link]

• Development of norepinephrine transporter reuptake inhibition assays using SK-N-BE(2)C cells - PMC. Available from: [Link]

• Neurotransmitter Transporter Uptake Assay Kit | Molecular Devices. Available from: [Link]

• Radioligand Binding Assay | Gifford Bioscience. Available from: [Link]

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A Head-to-Head Examination of the Vasoconstrictive Properties of (S)-1,5-Dimethylhexylamine and Ephedrine: A Comparative Guide

Introduction: A Tale of Two Sympathomimetics

In the landscape of pharmacologically active compounds that exert influence over vascular tone, (S)-1,5-Dimethylhexylamine (DMHA), also known as octodrine, and ephedrine represent two distinct yet mechanistically related sympathomimetic amines. Ephedrine, an alkaloid derived from the Ephedra plant, has a long and well-documented history in clinical applications for its pressor effects in treating hypotension, particularly in the context of anesthesia.[1] Its multifaceted mechanism of action, involving both direct and indirect stimulation of the adrenergic system, is a cornerstone of its pharmacological profile.[2][3]

Conversely, DMHA is a synthetic stimulant that has emerged more recently in dietary supplements, often marketed for its purported benefits in enhancing energy and focus.[4][5] Originally developed as a nasal decongestant due to its vasoconstrictive properties, its direct effects on vascular smooth muscle are less characterized in publicly available scientific literature.[6][7] This guide provides a comprehensive, head-to-head comparison of the vasoconstrictive effects of DMHA and ephedrine, grounded in their known pharmacology and a proposed experimental framework for direct empirical evaluation. For researchers and drug development professionals, this document aims to elucidate the causal pathways behind their vascular effects and to provide a robust, self-validating protocol for their comparative assessment.

Mechanisms of Action: Divergent Pathways to Vasoconstriction

The vasoconstrictive effects of both DMHA and ephedrine are ultimately mediated through the adrenergic system, specifically by targeting adrenergic receptors on vascular smooth muscle cells. However, the routes through which they achieve this are believed to differ significantly.

(S)-1,5-Dimethylhexylamine (DMHA/Octodrine): A Direct Approach

DMHA is primarily understood to act as a direct α-adrenergic receptor agonist.[7] This implicates a direct binding to and activation of α-adrenergic receptors, predominantly the α1-subtype, which are abundant in the smooth muscle of peripheral blood vessels.[8][9] The activation of these Gq protein-coupled receptors initiates a downstream signaling cascade resulting in vasoconstriction.[10] DMHA is also known to be a central nervous system stimulant that increases the uptake of dopamine and noradrenaline.[6]

Ephedrine: A Dual-Pronged Strategy

Ephedrine's mechanism is more complex, exhibiting a dual mode of action.[2] It acts as a direct agonist at both α- and β-adrenergic receptors.[1][11] Concurrently, and perhaps more significantly, it acts as an indirect sympathomimetic by promoting the release of norepinephrine from presynaptic nerve terminals.[12][13] This released norepinephrine then acts on postsynaptic α1-adrenergic receptors to induce vasoconstriction.[14]

Signaling Pathway Visualization

The following diagrams illustrate the proposed signaling pathways for DMHA- and ephedrine-induced vasoconstriction.

Caption: Proposed direct signaling pathway for DMHA-induced vasoconstriction.

Caption: Dual mechanism of action for ephedrine-induced vasoconstriction.

Quantitative Data Summary

A significant challenge in the direct comparison of DMHA and ephedrine is the scarcity of publicly available in vitro potency data for DMHA's vasoconstrictive effects.[15] In contrast, ephedrine's effects on blood pressure, an in vivo surrogate for vasoconstriction, are well-documented.

Compound	Metric	Value	Species/Model	Reference
Ephedrine	EC50 (Systolic Blood Pressure)	107 µg/L (~0.65 µM)	Human (in vivo)	[15]
(S)-1,5-Dimethylhexylamine	EC50 (Vasoconstriction)	Data not available	-	-

Note: The EC50 for ephedrine is derived from a pharmacokinetic/pharmacodynamic model and may not directly correlate with potency in an isolated tissue assay.

Experimental Protocols for Head-to-Head Comparison

To empirically determine the comparative vasoconstrictive potency and efficacy of DMHA and ephedrine, a well-controlled experimental design is essential. The following protocols outline both an in vitro and an in vivo approach.

In Vitro Assessment: The Aortic Ring Assay

The aortic ring assay is a robust ex vivo model that allows for the direct measurement of vascular contractility in response to pharmacological agents.[16][17]

Experimental Workflow

Caption: Workflow for the in vitro aortic ring assay.

Step-by-Step Methodology:

• Aorta Isolation: Euthanize a male Sprague-Dawley rat and carefully excise the thoracic aorta.[18] Place it immediately in cold, oxygenated Krebs-Henseleit solution.

• Ring Preparation: Under a dissecting microscope, remove adherent connective and adipose tissue.[18] Section the aorta into 1-2 mm wide rings.

• Mounting: Suspend each aortic ring between two stainless-steel hooks in an organ bath containing Krebs-Henseleit solution, maintained at 37°C and continuously bubbled with 95% O₂ and 5% CO₂.[18]

• Equilibration: Allow the rings to equilibrate for at least 60 minutes under a resting tension of 1.5-2.0 g, with solution changes every 15-20 minutes.

• Viability Check: Contract the rings with a high concentration of potassium chloride (e.g., 60 mM KCl) to ensure tissue viability.

• Dose-Response Curves: After a washout period, generate cumulative concentration-response curves for DMHA and ephedrine by adding increasing concentrations of each compound to the organ bath.

• Data Acquisition: Record changes in isometric tension using a force transducer connected to a data acquisition system.

• Data Analysis: Plot the concentration-response data and determine the EC50 (concentration producing 50% of the maximal response) and Emax (maximal response) for each compound.

In Vivo Assessment: Arterial Blood Pressure Measurement in Anesthetized Rats

In vivo studies are crucial for understanding the systemic effects of these compounds on cardiovascular parameters.[19]

Experimental Workflow

Caption: Workflow for the in vivo blood pressure measurement assay.

Step-by-Step Methodology:

• Animal Preparation: Anesthetize a male rat (e.g., Wistar or Sprague-Dawley) and maintain a stable plane of anesthesia throughout the experiment.[20]

• Catheterization: Surgically expose and catheterize the right carotid artery for direct blood pressure measurement and the left jugular vein for intravenous drug administration.[20][21]

• Stabilization: Allow the animal to stabilize for a period to ensure that blood pressure and heart rate are consistent.

• Baseline Recording: Record baseline mean arterial pressure (MAP) and heart rate for a defined period before drug administration.

• Drug Administration: Administer bolus intravenous injections of increasing doses of DMHA or ephedrine. Allow sufficient time between doses for blood pressure to return to baseline or stabilize.

• Continuous Monitoring: Continuously record arterial blood pressure using a pressure transducer connected to a data acquisition system.[22]

• Data Analysis: Calculate the change in MAP from baseline for each dose and construct dose-response curves to compare the pressor effects of the two compounds.

Conclusion and Future Directions

While ephedrine's vasoconstrictive properties are well-established and supported by a wealth of clinical and preclinical data, (S)-1,5-Dimethylhexylamine remains a compound of interest with a less defined pharmacological profile. The proposed head-to-head experimental framework provides a clear and robust pathway to empirically quantify and compare their vasoconstrictive effects. The in vitro aortic ring assay will yield critical data on their direct effects on vascular smooth muscle, while the in vivo blood pressure model will provide insights into their systemic cardiovascular effects. The data generated from these studies will be invaluable for researchers and drug development professionals in understanding the relative potency, efficacy, and potential therapeutic or adverse effects of these two sympathomimetic agents. Further investigation into receptor binding affinities and the role of norepinephrine depletion with repeated administration would provide an even more comprehensive understanding of their distinct pharmacological characteristics.

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A Senior Application Scientist's Comparative Guide to Determining the Enantiomeric Excess of Synthesized (S)-1,5-Dimethylhexylamine

Introduction: The Criticality of Enantiopurity in Chiral Amine Synthesis

In the landscape of modern drug development and asymmetric synthesis, the precise determination of enantiomeric excess (ee) is not merely a procedural step but a cornerstone of safety, efficacy, and regulatory compliance. Chiral amines, such as (S)-1,5-Dimethylhexylamine (also known as (S)-Octodrine), are prevalent structural motifs in a vast array of pharmacologically active molecules. The seemingly subtle difference between two enantiomers can lead to profoundly different physiological effects, ranging from the desired therapeutic outcome to severe toxicity. Therefore, the robust and accurate quantification of the enantiomeric composition of a synthesized chiral amine is of paramount importance.

This guide provides an in-depth comparison of the three most powerful and commonly employed analytical techniques for determining the enantiomeric excess of a synthesized aliphatic primary amine like (S)-1,5-Dimethylhexylamine: Nuclear Magnetic Resonance (NMR) Spectroscopy, Chiral Gas Chromatography (GC), and Chiral High-Performance Liquid Chromatography (HPLC). As a Senior Application Scientist, my objective is to move beyond mere protocols and delve into the causality behind methodological choices, offering field-proven insights to ensure your analyses are both accurate and self-validating.

Method 1: NMR Spectroscopy with Chiral Derivatizing Agents (CDAs)

Nuclear Magnetic Resonance (NMR) spectroscopy offers a rapid and powerful method for ee determination without the need for chromatographic separation. The core principle lies in converting the enantiomeric pair, which is indistinguishable in a standard NMR experiment (isochronous), into a mixture of diastereomers. These diastereomers possess distinct physical properties and, crucially, exhibit different chemical shifts in the NMR spectrum.

Scientific Principle & Rationale

The conversion is achieved by reacting the chiral amine with an enantiomerically pure Chiral Derivatizing Agent (CDA). A widely trusted and effective CDA for primary amines is (R)-(-)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride, commonly known as Mosher's acid chloride.[1][2] The reaction forms stable diastereomeric amides. Due to the fixed spatial orientation of the phenyl group in the Mosher's acid moiety, protons in the vicinity of the newly formed chiral center experience different magnetic environments (shielding or deshielding), leading to separate, quantifiable signals in the ¹H NMR spectrum.[3] The integration ratio of these distinct signals directly corresponds to the enantiomeric ratio of the original amine sample.[4] The presence of the trifluoromethyl (-CF3) group also allows for analysis via ¹⁹F NMR, which often provides a cleaner spectrum with baseline-resolved singlets for each diastereomer, simplifying quantification.[4]

dot graph TD { rankdir="LR"; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} Workflow for NMR analysis with a Chiral Derivatizing Agent.

Detailed Experimental Protocol: Mosher's Amide Method

• Sample Preparation: In a clean, dry NMR tube, dissolve ~5 mg of the synthesized 1,5-Dimethylhexylamine sample in 0.6 mL of anhydrous deuterated chloroform (CDCl₃).

• Addition of Base: Add 2-3 equivalents of anhydrous pyridine or triethylamine to the solution. The base acts as a scavenger for the HCl generated during the reaction.

• Derivatization: Add ~1.2 equivalents of (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride (Mosher's acid chloride) dropwise to the NMR tube at room temperature. Cap the tube and gently invert several times to mix.

• Reaction: Allow the reaction to proceed for 1-2 hours at room temperature, or until completion. The reaction progress can be monitored by observing the disappearance of the amine's characteristic signals and the appearance of the amide signals in a quick NMR scan. It is crucial for the reaction to go to completion to avoid kinetic resolution, which would lead to an inaccurate ee measurement.[1]

• NMR Acquisition: Acquire a high-resolution ¹H NMR or ¹⁹F NMR spectrum of the resulting solution of diastereomeric amides.

• Data Analysis:

  • ¹H NMR: Identify a well-resolved proton signal that is close to the chiral center, such as the proton on the carbon bearing the nitrogen (the -CH(NH)- proton) or the adjacent methyl groups. These signals will appear as two distinct peaks or multiplets, one for each diastereomer.

  • ¹⁹F NMR: The spectrum will typically show two clean singlets, corresponding to the -CF₃ group of each diastereomer.

  • Carefully integrate the areas of these two corresponding signals (let's call them Peak A and Peak B).

• Calculation of Enantiomeric Excess (ee):

  • ee (%) = [ (Integral of Major Peak - Integral of Minor Peak) / (Integral of Major Peak + Integral of Minor Peak) ] * 100

Method 2: Chiral Gas Chromatography (GC)

Chiral Gas Chromatography is an exceptionally sensitive technique, ideal for analyzing volatile and thermally stable compounds. For aliphatic amines like 1,5-Dimethylhexylamine, which possess these characteristics, GC offers high resolution and low detection limits.

Scientific Principle & Rationale

The separation of enantiomers is achieved using a capillary column containing a Chiral Stationary Phase (CSP). Cyclodextrin derivatives are among the most common and effective CSPs for this purpose.[5] The principle of separation is based on the transient formation of diastereomeric complexes between the enantiomers of the analyte and the chiral selector (the CSP). The differing stability of these complexes leads to different retention times, allowing for their separation.[6]

For primary amines, direct analysis on many common CSPs can result in poor peak shape (tailing) due to strong interactions with the stationary phase. Therefore, derivatization is a critical step to improve volatility and chromatographic performance.[7][8] A common and effective approach is acylation, for example, with trifluoroacetic anhydride (TFAA), to form the corresponding N-trifluoroacetyl (TFA) derivative. This masks the polar N-H group, reduces peak tailing, and enhances volatility.[9]

dot graph TD { rankdir="LR"; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} Workflow for Chiral Gas Chromatography (GC) analysis.

Detailed Experimental Protocol: GC with TFAA Derivatization

• Derivatization:

  • In a 2 mL vial, dissolve ~1 mg of the synthesized 1,5-Dimethylhexylamine in 1 mL of ethyl acetate.

  • Add 100 µL of trifluoroacetic anhydride (TFAA).

  • Cap the vial tightly and heat at 60 °C for 30 minutes.

  • Cool the vial to room temperature. Evaporate the solvent and excess reagent under a gentle stream of nitrogen.

  • Re-dissolve the residue in 1 mL of ethyl acetate for GC analysis.

• GC System Configuration:

  • GC Column: A cyclodextrin-based chiral capillary column, such as Rt-βDEXse (2,3-di-O-ethyl-6-O-tert-butyl dimethylsilyl β-cyclodextrin) or a similar phase known for separating amine enantiomers.[10]

  • Carrier Gas: Hydrogen or Helium, set to an appropriate linear velocity (e.g., 40-50 cm/s).

  • Injector: Split/splitless injector, operated in split mode (e.g., 50:1 split ratio) at 250 °C.

  • Detector: Flame Ionization Detector (FID) at 250 °C.

• Chromatographic Conditions (Illustrative):

  • Oven Program: Start at 90 °C, hold for 1 minute, then ramp at 2 °C/min to 150 °C, and hold for 5 minutes. (Note: This program must be optimized for the specific column and analyte).

  • Injection Volume: 1 µL.

• Data Analysis:

  • The resulting chromatogram should show two baseline-separated peaks, one for the (R)-enantiomer derivative and one for the (S)-enantiomer derivative.

  • Integrate the peak areas for both enantiomers (Area₁ and Area₂).

• Calculation of Enantiomeric Excess (ee):

  • ee (%) = [ (Area of Major Peak - Area of Minor Peak) / (Area of Major Peak + Area of Minor Peak) ] * 100

Method 3: Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is arguably the most versatile and widely used technique for enantiomeric separations in the pharmaceutical industry.[11] It can be applied to a broad range of compounds and is readily scalable from analytical to preparative quantities.

Scientific Principle & Rationale

Similar to chiral GC, chiral HPLC relies on a Chiral Stationary Phase (CSP) to achieve separation. For amines, polysaccharide-based CSPs, such as those derived from cellulose or amylose (e.g., Chiralcel® OD, Chiralpak® AD), are exceptionally effective.[12] The separation mechanism involves a combination of interactions (hydrogen bonding, dipole-dipole, π-π interactions, and steric hindrance) between the analyte enantiomers and the chiral cavities or grooves of the CSP.[13] These differential interactions result in different retention times.

For basic compounds like 1,5-Dimethylhexylamine, method development often involves a normal-phase mobile system (e.g., hexane/isopropanol). The addition of a small amount of a basic modifier, such as diethylamine (DEA), to the mobile phase is crucial.[12] The DEA acts as a competitor for the highly active sites on the stationary phase, preventing strong, non-enantioselective interactions of the primary amine and thereby significantly improving peak shape and resolution.

dot graph TD { rankdir="LR"; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} Workflow for Chiral High-Performance Liquid Chromatography (HPLC) analysis.

Detailed Experimental Protocol: Normal-Phase HPLC

• Sample Preparation:

  • Prepare a stock solution of the synthesized 1,5-Dimethylhexylamine in the mobile phase at a concentration of approximately 1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC System Configuration:

  • HPLC Column: A polysaccharide-based chiral column, such as a Chiralcel® OD-H (cellulose tris(3,5-dimethylphenylcarbamate)).

  • Mobile Phase: A mixture of n-Hexane and Isopropanol (IPA) with a basic additive. A typical starting point is 95:5 (v/v) n-Hexane/IPA + 0.1% Diethylamine (DEA).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection: UV detector at a low wavelength (e.g., 210 nm), as aliphatic amines lack a strong chromophore.

  • Injection Volume: 10 µL.

• Method Optimization: If separation is not achieved, systematically vary the percentage of the polar modifier (IPA) and the type/concentration of the basic additive.

• Data Analysis:

  • The chromatogram will display two separated peaks corresponding to the (R) and (S) enantiomers.

  • Integrate the peak areas for both enantiomers (Area₁ and Area₂).

• Calculation of Enantiomeric Excess (ee):

  • ee (%) = [ (Area of Major Peak - Area of Minor Peak) / (Area of Major Peak + Area of Minor Peak) ] * 100

Comparative Performance Analysis

The choice of analytical method often depends on a balance of performance requirements, sample characteristics, and available instrumentation. The following table provides a comparative summary based on typical performance for the analysis of (S)-1,5-Dimethylhexylamine.

Parameter	NMR with Mosher's Acid	Chiral Gas Chromatography (GC)	Chiral High-Performance Liquid Chromatography (HPLC)
Principle	Diastereomer formation (chemical)	Diastereomeric interaction (physical)	Diastereomeric interaction (physical)
Sample Prep	Simple derivatization in NMR tube	Derivatization required (e.g., TFAA)	Dissolve and filter
Analysis Time	~1-2 hours (including reaction)	~20-40 minutes per run	~15-30 minutes per run
Sensitivity	Low (mg scale)	Very High (pg-ng scale)	High (ng-µg scale)
Accuracy/Precision	Good to Excellent (±1-2%)	Excellent (±0.5-1%)	Excellent (±0.5-1%)
Throughput	Low	High (autosampler-friendly)	High (autosampler-friendly)
Confirmatory Power	High (provides structural info)	Medium (retention time based)	Medium (retention time based)
Cost (Consumables)	Moderate (reagents can be costly)	Low	Moderate (chiral columns are expensive)
Key Advantage	Absolute configuration can be determined	Superb resolution for volatile compounds	Broad applicability and robustness
Key Disadvantage	Low sensitivity; requires pure sample	Requires derivatization; thermal stability	Higher solvent consumption; expensive columns

Conclusion and Recommendations

For the routine, high-throughput analysis of the enantiomeric excess of synthesized (S)-1,5-Dimethylhexylamine, Chiral GC and Chiral HPLC are the methods of choice.

• Chiral GC is particularly well-suited due to the volatile nature of the amine and offers exceptional sensitivity and resolution, making it ideal for trace-level impurity detection.

• Chiral HPLC provides a robust, highly reliable, and universally applicable method that is less dependent on analyte volatility and is the standard in most pharmaceutical quality control labs.

NMR spectroscopy using Mosher's acid serves a different, yet equally critical, purpose. While its throughput and sensitivity are lower, its unparalleled strength lies in its ability to not only determine the ee but also to unequivocally establish the absolute configuration of the chiral center.[2] Therefore, it is the gold-standard method for initial characterization and structural confirmation of a newly synthesized chiral molecule.

In a comprehensive drug development workflow, a combination of these techniques provides a self-validating system. NMR is used to confirm the absolute stereochemistry of a reference standard, while chiral HPLC or GC is developed and validated for the rapid and precise quality control of all subsequent batches. This multi-faceted approach ensures the highest level of scientific integrity and confidence in the enantiopurity of your synthesized chiral amine.

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A Comparative Study of the Metabolic Pathways of 1,5-Dimethylhexylamine and its Analogs: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the metabolic pathways of 1,5-Dimethylhexylamine (DMHA), also known as octodrine, and its structural analogs, primarily 1,3-Dimethylamylamine (DMAA) and Tuaminoheptane. As a Senior Application Scientist, this document is structured to offer not just a recitation of facts, but an in-depth exploration of the scientific rationale behind our current understanding, the experimental methodologies used to acquire this knowledge, and the significant gaps that remain in the research landscape.

Introduction to 1,5-Dimethylhexylamine and its Analogs

1,5-Dimethylhexylamine (DMHA) is a sympathomimetic amine that has gained attention as an ingredient in pre-workout and weight-loss supplements.[1] Its chemical structure is similar to other stimulants like 1,3-Dimethylamylamine (DMAA) and amphetamine.[2] DMHA was originally developed as a nasal decongestant.[1] The renewed interest in these compounds necessitates a thorough understanding of their metabolic fate within the human body to properly assess their efficacy and safety.

This guide will delve into the known metabolic pathways of DMHA and its analogs, highlighting the similarities and differences in their biotransformation. We will also provide detailed experimental protocols that can be employed to further investigate the metabolism of these and similar compounds.

The Metabolic Pathway of 1,5-Dimethylhexylamine (DMHA)

Direct and comprehensive studies on the metabolic pathway of DMHA in humans are notably scarce. However, a pivotal finding in the existing literature is the identification of heptaminol as a major metabolite of octodrine (DMHA).[3][4][5][6] This metabolic conversion is a critical piece of the puzzle in understanding the biotransformation of DMHA.

The conversion of DMHA to heptaminol is a hydroxylation reaction. Based on the structures of the two molecules, this involves the addition of a hydroxyl (-OH) group to the alkyl chain. While the specific cytochrome P450 (CYP) isozyme responsible for this reaction has not been definitively identified in the literature, it is highly probable that a member of the CYP family mediates this oxidation, as they are the primary enzymes involved in the hydroxylation of xenobiotics.[7][8]

Proposed Metabolic Pathway of DMHA

Based on the established principles of alkylamine metabolism by cytochrome P450 enzymes, we can propose a putative metabolic pathway for DMHA. The primary transformation is the hydroxylation of the carbon atom at position 6, leading to the formation of heptaminol.

Workflow for in vitro metabolism study.

Analytical Methods for Metabolite Identification

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the identification and quantification of drug metabolites due to its high sensitivity and specificity. [9][10][11]Gas chromatography-mass spectrometry (GC-MS) can also be used, often requiring derivatization of the analytes to increase their volatility. [12][13] LC-MS/MS Method Outline:

• Chromatographic Separation: A reverse-phase C18 column is typically used to separate the parent compound from its metabolites based on polarity. A gradient elution with a mobile phase consisting of water and an organic solvent (e.g., acetonitrile or methanol) with a modifier like formic acid is commonly employed. [14]* Mass Spectrometry Detection: A tandem mass spectrometer is used for detection. In the initial phase, a full scan can be performed to detect all ions. Subsequently, product ion scans of the parent compound's m/z can be used to identify potential metabolites based on expected mass shifts (e.g., +16 for hydroxylation).

• Quantification: For quantitative analysis, a multiple reaction monitoring (MRM) method is developed, where specific precursor-to-product ion transitions for the parent compound and its metabolites are monitored.

GC-MS with Derivatization: For GC-MS analysis of amines, derivatization is often necessary to improve their chromatographic properties. [15]Silylation is a common technique where active hydrogens on amine and hydroxyl groups are replaced with a nonpolar silyl group.

Conclusion and Future Directions

The metabolic pathways of 1,5-Dimethylhexylamine and its structural analogs remain an area with significant knowledge gaps. While the conversion of DMHA to heptaminol provides a crucial insight, further research is imperative to fully characterize the enzymes involved and to identify other potential metabolites. The conflicting reports on the extent of DMAA metabolism also warrant further investigation to definitively identify its metabolic fate.

The experimental protocols outlined in this guide provide a framework for researchers to conduct these necessary studies. A thorough understanding of the metabolism of these compounds is not only of academic interest but is also critical for ensuring the safety of consumers and for providing a sound scientific basis for regulatory decisions. Future research should focus on in vitro studies with specific recombinant CYP enzymes to pinpoint the catalysts of these reactions, followed by in vivo studies in animal models and ultimately in humans to confirm the metabolic pathways and pharmacokinetic profiles.

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A Scientific Inquiry into the Provenance of 1,5-Dimethylhexylamine (DMHA) in Dietary Supplements: Natural or Synthetic?

This guide provides an in-depth analysis for researchers, scientists, and drug development professionals on the validation of the purported natural origin of 1,5-Dimethylhexylamine (DMHA), a stimulant found in various dietary supplements. We will dissect the claims of its botanical origins, present the rigorous scientific evidence that challenges these assertions, and outline the current regulatory standing of this compound. Our objective is to equip the scientific community with a clear, evidence-based understanding of the provenance of DMHA in consumer products.

Introduction: The Rise of DMHA and Claims of Natural Origin

1,5-Dimethylhexylamine, also known as DMHA or Octodrine, is a central nervous system stimulant that has appeared in a variety of dietary supplements, particularly those marketed for pre-workout energy and weight loss.[1] Its chemical structure is similar to other stimulants like DMAA (1,3-dimethylamylamine), which has been banned by numerous regulatory bodies due to safety concerns.[2] To appeal to consumers seeking natural products, many supplements containing DMHA have claimed it is a natural constituent of plants such as Aconitum kusnezoffii, Kigelia africana, or Juglans regia (walnut).[1][3][4] This guide will critically evaluate these claims through the lens of analytical chemistry and regulatory science.

Investigating the Botanical Claims: A Scrutiny of the Evidence

The central question is whether DMHA is a naturally occurring compound in the plants cited by supplement manufacturers. Scientific investigations have directly addressed this by analyzing authentic plant materials.

A pivotal study published in the Journal of Pharmaceutical and Biomedical Analysis sought to validate the natural existence of DMHA in Aconitum and Kigelia plant samples.[3][4] The researchers developed and validated two distinct Gas Chromatography-Mass Spectrometry (GC-MS) methods for their investigation.

Key Findings from Plant Material Analysis:

• Absence of DMHA in Purported Botanical Sources: The analysis of fifteen different Aconitum and Kigelia plant samples from various geographical locations revealed no detectable levels of 1,5-DMHA.[3][4][5] The limit of detection for the analytical method was 25 ng/mL, indicating a high degree of sensitivity.[3][4][5]

• Trace Amounts in Kigelia africana: While a 2014 study did report finding DMHA in Kigelia africana, the amounts were exceptionally small.[6] These trace levels are considered too insignificant to be a commercially viable source for the quantities found in dietary supplements.[6]

The overwhelming scientific evidence points to the absence of DMHA in the very plants claimed to be its natural source, at least in quantities relevant to supplement formulation.

Chemical Fingerprinting of DMHA in Supplements: Telltale Signs of Synthetic Origin

Beyond the analysis of plant materials, the chemical characteristics of DMHA found in commercially available supplements provide further compelling evidence of its synthetic origin.

• Racemic Mixture: Natural products are often chiral, meaning they exist in specific stereoisomeric forms (enantiomers) due to the stereospecificity of biosynthetic enzymes. In contrast, synthetic production of chiral molecules without specific chiral catalysts typically results in a racemic mixture, which is an equal or near-equal mixture of both enantiomers. The analysis of DMHA in supplements revealed an enantiomeric ratio of approximately 1:1 (racemic), which is a strong indicator of synthetic manufacturing.[3][4][5]

The combination of a racemic mixture and the presence of synthetic intermediates provides a definitive chemical fingerprint pointing to the synthetic origin of DMHA in these products.

Table 1: Comparison of DMHA Characteristics - Natural vs. Supplement

Characteristic	Expected in Natural Botanical Extract	Found in DMHA Supplements	Implication
Presence in Source Plant	Detectable in claimed botanical source	Not detected in Aconitum or Kigelia samples[3][4][5]	Claim of natural origin is unsubstantiated.
Enantiomeric Ratio	Typically a single enantiomer or a specific, non-racemic ratio	Racemic (approximately 1:1 ratio of enantiomers)[3][4][5]	Strong indicator of synthetic origin.
Synthetic Byproducts	Absent	Present[3][4]	Confirms a synthetic manufacturing process.

Analytical Methodologies for DMHA Validation

The validation of the origin of DMHA relies on robust and sensitive analytical techniques. The primary methods employed are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Experimental Workflow: GC-MS Analysis of DMHA

The workflow for analyzing DMHA in both plant materials and supplement products using GC-MS is a multi-step process designed for accurate detection and quantification.

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A Senior Application Scientist's Guide to Assessing the Cross-Reactivity of (S)-1,5-Dimethylhexylamine in Immunoassays for Amphetamines

Introduction: The Analytical Challenge of Structural Analogs

In the realm of toxicology and drug screening, immunoassays serve as the first line of defense due to their speed, cost-effectiveness, and high-throughput capabilities. However, a significant limitation of this technology is the potential for cross-reactivity, where the assay's antibodies bind to structurally similar, non-target compounds, leading to false-positive results.[1][2] This guide focuses on a compound of increasing interest: (S)-1,5-Dimethylhexylamine, also known as DMHA or Octodrine.

DMHA is a stimulant found in some dietary and pre-workout supplements.[3][4] Its aliphatic amine structure bears a resemblance to amphetamines, raising a critical question for screening laboratories: To what extent does DMHA cross-react with commercial amphetamine immunoassays? A false positive can have serious consequences in clinical, forensic, and sports toxicology settings. Therefore, rigorously quantifying this potential cross-reactivity is not just an academic exercise but a practical necessity.

This guide provides the scientific rationale, a detailed experimental protocol, and a data interpretation framework for assessing the cross-reactivity of DMHA in a competitive enzyme-linked immunosorbent assay (ELISA) for amphetamines.

The Molecular Basis for Potential Cross-Reactivity

An antibody's binding affinity is dictated by the three-dimensional shape and chemical properties of its target epitope.[5] Cross-reactivity occurs when an analog molecule fits into the antibody's binding site with sufficient affinity to displace the labeled antigen in the assay.[6]

Let's examine the structures:

• Amphetamine: Features a phenyl ring attached to a propane chain with an amino group at the second carbon.

• (S)-1,5-Dimethylhexylamine (DMHA): Is a straight-chain aliphatic amine. It lacks the phenyl ring characteristic of amphetamines but possesses a similar carbon backbone with an amino group.

While the absence of the phenyl ring in DMHA is a significant structural difference, the spatial arrangement of the alkyl chain and the primary amine group could be sufficiently similar to the side chain of amphetamine to cause interaction with certain polyclonal or monoclonal antibodies.[3][7] Studies on a similar compound, dimethylamylamine (DMAA), have already demonstrated its potential to cause false-positive amphetamine results in immunoassays, reinforcing the need for this investigation.[8][9]

Principle of the Competitive Immunoassay

The most common format for small-molecule drug screening is the competitive immunoassay.[10] The principle is based on the competition between the drug in the sample (unlabeled antigen) and a drug-enzyme conjugate (labeled antigen) for a limited number of specific antibody binding sites.[11]

The signal generated by the assay is inversely proportional to the concentration of the target drug in the sample.

• High Drug Concentration in Sample: More unlabeled drug binds to the antibodies, leaving less room for the labeled drug-enzyme conjugate. This results in a low signal.

• Low/No Drug in Sample: The labeled drug-enzyme conjugate binds freely to the antibodies, resulting in a high signal.

Cross-reactivity is assessed by determining the concentration of the analog (DMHA) required to produce the same level of signal inhibition as the target analyte (amphetamine).

Caption: Principle of Competitive Immunoassay.

Experimental Protocol: Quantifying Cross-Reactivity

This section details a robust protocol for determining the percent cross-reactivity of DMHA using a commercial amphetamine ELISA kit.

Materials & Reagents

• Commercial Amphetamine ELISA Kit (e.g., from Thermo Fisher, Abcam, or similar) containing:

  • Antibody-coated 96-well microplate

  • d-Amphetamine standards (calibrators)

  • Amphetamine-HRP (Horseradish Peroxidase) conjugate

  • Wash Buffer concentrate

  • TMB (3,3’,5,5’-Tetramethylbenzidine) Substrate

  • Stop Solution (e.g., 0.5 M H₂SO₄)

• (S)-1,5-Dimethylhexylamine (DMHA) standard (certified reference material)

• Drug-free, normal human urine (for matrix matching)

• Precision pipettes and sterile tips

• Microplate reader capable of measuring absorbance at 450 nm

Experimental Workflow

Caption: ELISA Workflow for Cross-Reactivity Testing.

Step-by-Step Methodology

• Prepare Reagents: Reconstitute all kit components as per the manufacturer's instructions. Prepare working strength Wash Buffer.

• Prepare d-Amphetamine Standard Curve: Using the kit's calibrators, prepare a standard curve typically ranging from 0 ng/mL to 1000 ng/mL in drug-free urine.

• Prepare DMHA Dilutions: Create a wide range of DMHA dilutions in drug-free urine. A suggested starting range is from 100 ng/mL to 50,000 ng/mL. This wide range is necessary as the cross-reactivity is expected to be significantly lower than the target analyte.[12]

• Assay Procedure:

  • Add 50 µL of each standard, control, and DMHA dilution to the appropriate wells of the antibody-coated microplate in duplicate.

  • Add 50 µL of the Amphetamine-HRP conjugate to each well.

  • Gently mix and incubate for 60 minutes at room temperature.

  • Aspirate the contents and wash each well three times with 300 µL of Wash Buffer.

  • Add 100 µL of TMB Substrate to each well.

  • Incubate for 15 minutes at room temperature in the dark.

  • Add 100 µL of Stop Solution to each well. The color will change from blue to yellow.

• Data Acquisition: Read the optical density (OD) of each well at 450 nm within 10 minutes of adding the Stop Solution.

Data Analysis and Interpretation

The goal is to determine the concentration of each compound that causes a 50% reduction in the maximum signal (IC50).

Calculation Steps

• Average Duplicates: Calculate the average OD for each duplicate pair.

• Calculate Percent Binding (%B/B₀):

  • The "B₀" is the average OD of the zero standard (0 ng/mL).

  • For each standard and DMHA concentration, calculate: %B/B₀ = (Average OD of Sample / Average OD of B₀) * 100

• Determine IC50:

  • Plot the %B/B₀ against the log of the concentration for both d-Amphetamine and DMHA.

  • The IC50 is the concentration at which the curve crosses the 50% binding mark.[12]

• Calculate Percent Cross-Reactivity: Use the following standard formula:[12] % Cross-Reactivity = (IC50 of d-Amphetamine / IC50 of DMHA) * 100

Sample Data & Results

The following table presents hypothetical, yet realistic, data from such an experiment.

Compound	IC50 (ng/mL)	% Cross-Reactivity	Interpretation
d-Amphetamine	25	100%	Target analyte (reference)
(S)-1,5-Dimethylhexylamine (DMHA)	8,500	0.29%	Very low cross-reactivity

Calculation: (25 ng/mL / 8,500 ng/mL) * 100 = 0.29%

Interpretation of Results

A cross-reactivity of 0.29% indicates that DMHA is approximately 340 times less reactive with the antibody than d-amphetamine. To trigger a positive result at a typical screening cutoff of 500 ng/mL for amphetamines, one would need a urinary concentration of DMHA exceeding 170,000 ng/mL (500 / 0.0029). While not impossible, such a high concentration is unlikely with typical supplement usage.

Conclusion and Best Practices

This guide demonstrates that while (S)-1,5-Dimethylhexylamine (DMHA) is structurally distinct from amphetamine, a potential for immunoassay cross-reactivity exists and must be quantified experimentally. The provided protocol offers a reliable framework for this assessment.

Key Takeaways for Researchers:

• Low but Non-Zero Reactivity: DMHA is expected to show very low cross-reactivity in most amphetamine immunoassays.

• Assay-Specific Validation is Critical: Do not assume cross-reactivity data from one kit applies to another. Each laboratory must perform its own validation.

• Confirm All Positives: It is an established best practice that any preliminary positive immunoassay result must be confirmed by a more specific, secondary method like Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[11] These methods separate compounds based on their chemical properties and provide definitive structural identification, eliminating the risk of a false-positive report due to cross-reactivity.[16]

By implementing rigorous validation protocols, laboratories can ensure the accuracy and reliability of their drug screening results, maintaining the highest standards of scientific integrity.

References

• Lin-Zhi International, Inc. (n.d.). LZI Amphetamines Enzyme Immunoassay. Retrieved from [Link]

• My Supplement Store. (n.d.). WHAT IS DMHA: COMPLETE GUIDE TO USING THIS STIMULANT. Retrieved from [Link]

• Li, S., et al. (2022). Rapid and sensitive detection of amphetamine by SERS-based competitive immunoassay coupled with magnetic separation. RSC Advances. Retrieved from [Link]

• Roche Diagnostics. (2002). Immunoassay for the detection of amphetamines and derivatives thereof. Google Patents.

• Quansys Biosciences. (2023). Cross reactivity testing at Quansys Biosciences. Retrieved from [Link]

• Salamone, S. J., et al. (1998). Development and evaluation of an improved method for screening of amphetamines. Journal of forensic sciences. Retrieved from [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling (S)-1,5-Dimethylhexylamine: Essential Safety Protocols and Personal Protective Equipment

As researchers and drug development professionals, our work with novel compounds like (S)-1,5-Dimethylhexylamine is critical for scientific advancement. However, innovation must be underpinned by an unwavering commitment to safety. This guide provides an in-depth, experience-driven framework for handling this potent aliphatic amine. The protocols outlined here are designed not merely for compliance, but to foster a self-validating system of safety that protects you, your colleagues, and your research integrity.

(S)-1,5-Dimethylhexylamine, also known as DMHA or Octodrine, is a flammable, corrosive, and toxic compound that demands meticulous handling.[1][2][3] Its stimulant and vasoconstrictive properties, similar to other controversial compounds like DMAA, add a layer of physiological risk that must be respected.[4][5][6] This guide moves beyond a simple checklist, explaining the causality behind each recommendation to build a deep, intuitive understanding of laboratory safety.

Hazard Assessment: A Foundation of Respect for the Reagent

Before a single container is opened, a comprehensive understanding of the risks is paramount. (S)-1,5-Dimethylhexylamine presents a multi-faceted threat profile that dictates our entire safety strategy.

• Acute Toxicity & Corrosivity : This compound is classified as toxic if swallowed or if it comes into contact with the skin.[2][3] As an aliphatic amine, it is corrosive and can cause severe skin burns and serious, potentially irreversible, eye damage.[1][2][7] Skin absorption is a significant route of exposure.[8]

• Flammability : It is a flammable liquid and vapor, with a flash point between 37.8°C and 93.3°C.[1][2] Vapors can accumulate in low-lying areas and form explosive mixtures with air, necessitating strict control of ignition sources.[1][9]

• Systemic & Cardiovascular Effects : DMHA is a known stimulant that can cause vasoconstriction, leading to increased blood pressure and heart rate.[4][5] Inhalation may lead to respiratory irritation, while systemic exposure could present cardiovascular risks.[5][7]

• Environmental Hazard : The compound is toxic to aquatic life with long-lasting effects, making containment and proper disposal critical.[2][3]

Table 1: Hazard Profile of 1,5-Dimethylhexylamine

Hazard Classification	Description	Primary Risk Mitigation
Flammable Liquid	Vapor/air mixtures can be explosive.[2] Keep away from heat, sparks, and open flames.[1]	Use in a chemical fume hood; ensure proper grounding and bonding of containers.[2][9]
Acute Toxicity (Oral, Dermal)	Toxic if swallowed or in contact with skin.[2]	Prevent all contact using appropriate gloves and body protection; never pipette by mouth.[10]
Skin Corrosion/Irritation	Causes severe skin burns and eye damage.[1][2]	Wear chemical-resistant gloves, a lab coat, and chemical splash goggles/face shield.
Serious Eye Damage	Can cause severe and potentially permanent eye injury.[1][3]	Mandate use of chemical splash goggles at all times.[11]

| Aquatic Hazard | Toxic to aquatic life with long-lasting effects.[2] | Prevent release to the environment; dispose of as hazardous waste.[1][3] |

The First Line of Defense: Engineering and Administrative Controls

Personal protective equipment is the final barrier between you and a hazard, not the first. A robust safety plan begins with superior environmental controls.

• Engineering Controls : All handling of (S)-1,5-Dimethylhexylamine must be conducted within a certified chemical fume hood. This is non-negotiable. The ventilation system is your primary tool for minimizing inhalation exposure and containing flammable vapors.[12][13] Operations involving larger quantities (>500 mL) or heating should prompt a specific review of the hood's face velocity and overall performance.[13]

• Administrative Controls : Safe habits are as crucial as any piece of equipment.[10]

  • Designated Areas : All work with this chemical should be restricted to a clearly marked, designated area within the lab.

  • Standard Operating Procedures (SOPs) : Develop and strictly follow detailed SOPs for all tasks involving this compound.

  • Never Work Alone : Do not handle hazardous materials like this amine when you are alone in the laboratory.[13]

  • Emergency Preparedness : Know the precise location and operation of eyewash stations, safety showers, and fire extinguishers before you begin work.[13]

Personal Protective Equipment (PPE): A Multi-Layered Defense System

The selection of PPE must be deliberate and matched to the specific task and associated risks. The following protocol establishes a baseline for handling (S)-1,5-Dimethylhexylamine.

Eye and Face Protection

Due to its severe corrosivity, eye protection is critical.

• Minimum Requirement : Chemical splash goggles are mandatory at all times. Standard safety glasses with side shields do not provide adequate protection against splashes and are insufficient for this compound.[11][14]

• Enhanced Precaution : When handling quantities greater than 50 mL or when performing any operation with a high splash potential (e.g., transfers, solution preparations), a full-face shield must be worn in addition to chemical splash goggles.[9][11]

Skin and Body Protection

• Hand Protection : Double-gloving is the standard protocol. This practice is not just about adding layers; it's a critical technique for contamination control.[15]

  • Inner Glove : A standard nitrile examination glove.

  • Outer Glove : A heavier-duty nitrile or neoprene glove that extends over the cuff of the lab coat.[14][16]

  • Rationale : The outer glove bears the brunt of any potential exposure. It can be removed and replaced without compromising the protection of the inner glove, preventing the spread of contamination to other surfaces like door handles or equipment.[15] Always inspect gloves for tears or punctures before use.[10]

• Body Protection : A flame-retardant lab coat is required.[2] This should be fully buttoned with sleeves rolled down. For tasks involving larger volumes or significant splash risk, a chemical-resistant apron worn over the lab coat is necessary.[17]

• Footwear : Closed-toe shoes are a baseline requirement in any lab.[10] When handling this chemical, shoes should be made of a non-porous, chemical-resistant material.

Respiratory Protection

Under normal operating conditions within a certified fume hood, respiratory protection should not be necessary. However, it is essential for non-routine events.

• Emergency Use : In the event of a significant spill or failure of engineering controls, respiratory protection is vital.

• Selection : The minimum required protection would be a full-face respirator with combination organic vapor/amine cartridges.[18] For major spills or situations with unknown concentrations, a self-contained breathing apparatus (SCBA) is the only acceptable option and should be used by trained emergency responders.[14][18][19] All respirator use must be in accordance with a formal respiratory protection program that includes medical evaluation, training, and fit testing.[13][20]

Table 2: Task-Based PPE Requirements

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Storage & Inspection	Chemical Splash Goggles	Single Nitrile Gloves	Lab Coat	Not Required
Weighing/Small Transfers (<50mL in Hood)	Chemical Splash Goggles	Double Nitrile/Neoprene Gloves	Flame-Retardant Lab Coat	Not Required
Large Transfers (>50mL in Hood)	Goggles + Full Face Shield	Double Nitrile/Neoprene Gloves	Lab Coat + Chemical Apron	Not Required

| Spill Cleanup / Emergency | Goggles + Full Face Shield | Double Heavy-Duty Gloves | Chemical-Resistant Suit/Coveralls | Full-Face Respirator or SCBA |

Procedural Workflow: A Step-by-Step Guide to Safe Handling

A disciplined workflow minimizes the potential for error and exposure. The following process should be adapted into a formal, lab-specific SOP.

dot

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